Copper-65

• CAS: 14119-06-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Nuclear Properties of Copper-65

Affiliation: Google Research

Abstract

This technical guide provides a comprehensive overview of the nuclear properties of Copper-65 (⁶⁵Cu), a stable isotope of copper. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of this nuclide for applications in nuclear medicine, materials science, and metabolic research. This document summarizes key quantitative data, outlines detailed experimental protocols for the determination of its nuclear characteristics, and presents visual workflows for its application in radiopharmaceutical production and metabolic studies.

Introduction

Copper-65 is one of two stable isotopes of copper, the other being Copper-63. Comprising approximately 30.83% of natural copper, ⁶⁵Cu plays a significant role in various scientific and industrial fields.[1][2] Its nuclear properties make it a valuable tool in tracer studies for copper metabolism and as a precursor for the production of the medically significant radioisotope Copper-64 (⁶⁴Cu).[3][4] This guide aims to consolidate the fundamental nuclear data of ⁶⁵Cu and provide detailed methodologies for its characterization and use.

Nuclear Properties of Copper-65

The fundamental nuclear properties of Copper-65 are summarized in the table below. These properties are critical for understanding its behavior in nuclear reactions and its applications in various analytical techniques.

Property	Value	Units
Atomic Mass	64.9277895	Da
Isotopic Abundance	30.83	%
Nuclear Spin (I)	3/2
Parity	Negative (-)
Half-life	Stable
Decay Modes	None
Magnetic Dipole Moment (μ)	+2.3817	μN
Electric Quadrupole Moment (Q)	-0.195	b
Neutron Number (N)	36
Proton Number (Z)	29
Mass Excess	-67263.661	keV
Binding Energy per Nucleon	8.757096	MeV
Thermal Neutron Capture Cross Section (σ)	2.17	barns

Experimental Protocols for Property Determination

The accurate determination of the nuclear properties of Copper-65 relies on a suite of sophisticated experimental techniques. This section details the methodologies for measuring key parameters.

Determination of Isotopic Abundance via Mass Spectrometry

The relative abundance of Copper-65 is precisely determined using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[5][6]

Methodology:

• Sample Preparation: A sample of natural copper is dissolved in a suitable acid, typically nitric acid (HNO₃), to create an aqueous solution. The concentration is adjusted to fall within the optimal range for the instrument, usually around 1 µg/g.[6]

• Internal Standard: An internal standard, such as Gallium (Ga), is added to the sample and standard solutions to correct for instrumental mass bias.[6]

• Instrumentation: A high-resolution MC-ICP-MS instrument is employed. The sample solution is introduced into the plasma, where it is ionized.

• Ion Detection: The resulting ions are accelerated and guided into a magnetic sector that separates them based on their mass-to-charge ratio. The ion beams of ⁶³Cu and ⁶⁵Cu are simultaneously collected by different Faraday cups.

• Data Analysis: The ratio of the ion currents for ⁶⁵Cu and ⁶³Cu is measured. The standard-sample bracketing method is used for calibration, where the sample measurement is bracketed by measurements of a certified reference material with a known isotopic composition (e.g., NIST SRM 976).[7] The isotopic abundance is then calculated from the measured ratio.

Determination of Nuclear Spin and Parity via Nuclear Magnetic Resonance (NMR)

The nuclear spin and parity of Copper-65 are determined using Nuclear Magnetic Resonance (NMR) spectroscopy.[8][9]

Methodology:

• Sample Preparation: A sample containing Copper-65, often in a liquid or solid-state compound, is placed in a strong, uniform external magnetic field (B₀).

• Instrumentation: An NMR spectrometer is used, which consists of a powerful magnet, a radiofrequency (RF) transmitter, a detector, and a data acquisition system.

• Excitation: The nuclei of ⁶⁵Cu, possessing a non-zero spin, align with the external magnetic field in one of 2I+1 possible orientations (in this case, 4 orientations for a spin of 3/2). An RF pulse is applied at the Larmor frequency of the ⁶⁵Cu nucleus, which causes a transition between these energy levels.

• Signal Detection: When the nuclei relax back to their lower energy state, they emit an RF signal, which is detected by the receiver coil. This signal is known as the Free Induction Decay (FID).

• Data Analysis: The FID is a time-domain signal that is converted to a frequency-domain spectrum using a Fourier transform. The resulting NMR spectrum shows resonance peaks. The number and splitting of these peaks, along with the selection rules for nuclear transitions, allow for the determination of the nuclear spin quantum number (I). The parity is inferred from the nuclear shell model and is consistent with the observed nuclear properties.

Determination of Neutron Capture Cross Section via Neutron Activation Analysis

The thermal neutron capture cross-section of Copper-65 is a measure of the probability of a ⁶⁵Cu nucleus capturing a thermal neutron. It is commonly measured using the activation method.[10][11]

Methodology:

• Sample Preparation and Irradiation: A known mass of a high-purity Copper-65 sample is exposed to a well-characterized flux of thermal neutrons in a nuclear reactor or from a neutron source.[10] The irradiation time is precisely recorded.

• Activation: The ⁶⁵Cu nuclei capture neutrons, forming the radioactive isotope Copper-66 (⁶⁶Cu) via the reaction: ⁶⁵Cu(n,γ)⁶⁶Cu.

• Activity Measurement: After irradiation, the sample is removed and its radioactivity is measured using a high-resolution gamma-ray spectrometer, typically a High-Purity Germanium (HPGe) detector. The characteristic gamma rays emitted from the decay of ⁶⁶Cu are counted.

• Data Analysis: The activity of the ⁶⁶Cu is proportional to the neutron flux, the number of ⁶⁵Cu target atoms, and the neutron capture cross-section. By measuring the activity and knowing the other parameters, the cross-section can be calculated. The decay rate is monitored over time to confirm the half-life of ⁶⁶Cu and ensure the measured activity is not from other contaminants.

Applications and Workflows

Copper-65 serves as a crucial starting material for the production of the diagnostic and therapeutic radioisotope Copper-64. It is also used as a stable tracer in metabolic studies.

Production of Copper-64 from Copper-65

Copper-64 is a positron-emitting radionuclide with a 12.7-hour half-life, making it suitable for Positron Emission Tomography (PET) imaging.[4] One production route involves the neutron capture reaction on Copper-63, but a common method for producing high-specific-activity ⁶⁴Cu is through the proton bombardment of enriched Nickel-64. However, ⁶⁵Cu can also be used as a target material in certain production pathways. A conceptual workflow for its potential use is outlined below.

Caption: Workflow for the conceptual production of ⁶⁴Cu using a ⁶⁵Cu target.

Copper-65 in Metabolic Studies

The stable nature of Copper-65 makes it an excellent non-radioactive tracer for studying copper metabolism in humans, including absorption, distribution, and excretion.[12][13]

Caption: Experimental workflow for a human copper metabolism study using ⁶⁵Cu as a stable isotope tracer.

Conclusion

Copper-65 is a stable isotope with well-defined nuclear properties that underpin its use in a range of scientific disciplines. Its characterization through techniques such as mass spectrometry and NMR provides the foundational data necessary for its application. As a precursor for the production of medical radioisotopes and as a tracer in biological systems, ⁶⁵Cu continues to be an invaluable tool for researchers and professionals in the fields of nuclear science and drug development. This guide has provided a consolidated resource of its key nuclear data and the experimental methodologies essential for its study and application.

References

• 1. Copper isotope analysis [alsglobal.se]
• 2. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Establishing Reliable Cu-64 Production Process: From Target Plating to Molecular Specific Tumor Micro-PET Imaging | MDPI [mdpi.com]
• 4. Copper-64 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 7. Frontiers | Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry [frontiersin.org]
• 8. Experimental Design [web.mit.edu]
• 9. NMR Spectroscopy - Theory [teaching.shu.ac.uk]
• 10. ccdl.claremont.edu [ccdl.claremont.edu]
• 11. www3.nd.edu [www3.nd.edu]
• 12. Copper absorption in elderly men determined by using stable 65Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Use of the stable isotope 65Cu test for the screening of Wilson's disease in a family with two affected members - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Abundance and Isotopic Mass of Copper-65

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the stable isotope Copper-65 (65Cu), detailing its natural abundance and precise isotopic mass. The document outlines the fundamental principles and the experimental methodology used to determine these critical physical constants, which are vital for applications ranging from metabolic studies to the production of medical radioisotopes.

Quantitative Isotopic Data for Copper

Naturally occurring copper is composed of two stable isotopes: 63Cu and 65Cu.[1] Their precise atomic masses and relative abundances have been determined through extensive experimental analysis. The accepted values are summarized below for clear comparison.

Isotope	Natural Abundance (atom %)	Isotopic Mass (Da/amu)	Nuclear Spin (I)
63Cu	69.17 (3)	62.9295989 (17)	3/2
65Cu	30.83 (3)	64.9277929 (20)	3/2

Table 1: A summary of the natural abundance, isotopic mass, and nuclear spin for the stable isotopes of copper.[2]

Experimental Protocol: Mass Spectrometry

The determination of isotopic abundance and mass is primarily accomplished through mass spectrometry.[3][4] This analytical technique separates ionized atoms based on their mass-to-charge ratio, allowing for precise measurement of each isotope.

Methodology:

• Sample Introduction and Vaporization: A sample of naturally occurring copper is introduced into the mass spectrometer. It is then heated to a high temperature to vaporize the atoms, converting the solid sample into a gas.

• Ionization: The gaseous copper atoms are bombarded with a high-energy beam of electrons.[4] This process ejects one or more electrons from the atoms, creating positively charged copper ions (e.g., Cu+).

• Acceleration: The newly formed ions are then accelerated by passing through a series of electric plates, which propels them into the next stage of the instrument at a high and uniform velocity.[4]

• Deflection: The accelerated ion beam enters a strong magnetic field, which is applied perpendicular to the direction of ion travel.[3] The magnetic field exerts a force on the moving ions, causing their trajectory to curve. The degree of deflection is inversely proportional to the ion's mass-to-charge ratio; lighter ions (63Cu+) are deflected more than heavier ions (65Cu+).[3][4]

• Detection: A detector, positioned at the end of the curved flight path, measures the number of ions at each mass-to-charge ratio.[4] The output is a mass spectrum, a plot where the peak height is proportional to the relative abundance of each isotope.[3] The precise position of the peak on the x-axis allows for the accurate determination of the isotopic mass.

The following diagram illustrates the logical workflow of this experimental process.

Figure 1: Workflow for Isotopic Analysis by Mass Spectrometry.

Applications in Research and Development

A precise understanding of the properties of 65Cu is essential for various scientific disciplines. In drug development and metabolic research, compounds can be enriched with 65Cu to act as stable isotopic tracers. Furthermore, 65Cu has been investigated as a precursor for the production of the medical radioisotope 64Cu, which is utilized in both cancer diagnosis and therapy.[2]

References

• 1. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 2. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 3. Isotopes, Atomic Mass, and Mass Spectrometry (M2Q3) – UW-Madison Chemistry 103/104 Resource Book [wisc.pb.unizin.org]
• 4. Khan Academy [khanacademy.org]

Copper-65 Stable Isotope in Metabolic Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper is an essential trace element vital for a myriad of physiological processes, including cellular respiration, neurotransmitter synthesis, and antioxidant defense. The study of copper metabolism is crucial for understanding the pathophysiology of various diseases and for the development of novel therapeutic interventions. Stable isotopes, particularly Copper-65 (⁶⁵Cu), offer a safe and powerful tool for tracing the intricate pathways of copper absorption, distribution, and excretion in vivo without the concerns associated with radioactive isotopes. This technical guide provides a comprehensive overview of the application of ⁶⁵Cu in metabolic research, with a focus on quantitative data, experimental protocols, and its emerging role in drug development.

Data Presentation: Quantitative Insights from ⁶⁵Cu Tracer Studies

The use of ⁶⁵Cu as a metabolic tracer allows for precise quantification of copper absorption, retention, and biological half-life under various physiological and pathological conditions. The following tables summarize key quantitative data from seminal studies in the field.

Table 1: Copper-65 Absorption and Retention in Healthy Adults Under Different Dietary Copper Intakes

Dietary Copper Level	⁶⁵Cu Tracer Dose	Study Population	⁶⁵Cu Absorption (%)	Copper Retention (mg/day)	Citation
Low (0.785 mg/day)	Oral	11 young men	55.6 ± 0.9	-0.316 (first 6 days), 0.093 (next 36 days)	[1][2]
Adequate (1.68 mg/day)	Oral	11 young men	36.3 ± 1.3	0.17	[1][2]
High (7.53 mg/day)	Oral	11 young men	12.4 ± 0.9	Initially high, then decreased	[1][2]
Basal Diet	Oral	4 young men	35.0	Not Reported	[3]
Basal Diet + α-cellulose	Oral	4 young men	34.1	Not Reported	[3]
Basal Diet + Phytate	Oral	4 young men	31.4	Not Reported	[3]

Table 2: Biological Half-Life of Copper-65 in Different Human Cohorts

Subject Group	Number of Subjects	⁶⁵Cu Tracer Dose	Biological Half-Life (days)	95% Confidence Interval	Citation
Healthy Controls	10	Oral	18.5 (median)	14-26	[4]
Wilson's Disease Heterozygotes	Not specified	Oral	43 (median)	32-77	[4]

Experimental Protocols: Methodologies for Key Experiments

Detailed and standardized protocols are paramount for the successful application of ⁶⁵Cu in metabolic research. Below are representative methodologies for conducting human tracer studies.

Protocol 1: Oral ⁶⁵Cu Administration for Absorption and Metabolism Studies in Wilson's Disease

This protocol is adapted from studies investigating copper metabolism in patients with Wilson's disease and healthy controls.[4][5]

1. Subject Preparation:

• Subjects are required to fast for at least 12 hours prior to the administration of the ⁶⁵Cu tracer.

• For patients on chelation therapy (e.g., penicillamine), the treatment should be discontinued (B1498344) for at least 48 hours before the study.

2. ⁶⁵Cu Isotope Administration:

• A single oral dose of 3 mg of ⁶⁵Cu (as a solution) is administered to adult subjects.

• The ⁶⁵Cu solution is typically mixed with a small volume of water or a beverage to ensure complete ingestion.

3. Blood Sample Collection:

• A baseline (pre-dose) blood sample is collected.

• Post-administration blood samples are collected at 1, 2, 6, 24, 48, and 72 hours.

• For longer-term studies to determine biological half-life, additional samples may be collected at 7, 14, and 21 days.[5]

4. Sample Processing and Analysis:

• Blood samples are collected in trace metal-free tubes (e.g., lithium heparin).

• Plasma or serum is separated by centrifugation.

• The ratio of ⁶⁵Cu to ⁶³Cu is determined using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Protocol 2: Intravenous ⁶⁵Cu Administration for Endogenous Excretion Studies

This protocol is designed to assess the excretion of endogenous copper.[6]

1. Subject Preparation:

• Subjects are housed in a metabolic research unit to allow for controlled dietary intake and complete sample collection.

• A standardized diet with a known copper content is provided.

2. ⁶⁵Cu Isotope Administration:

• A precisely known amount of ⁶⁵Cu is administered intravenously.

3. Sample Collection:

• Complete collection of urine and feces is performed for the duration of the study period.

• Blood samples are collected at regular intervals to monitor plasma ⁶⁵Cu levels.

4. Sample Processing and Analysis:

• Fecal samples are homogenized before analysis.

• The concentrations of total copper and ⁶⁵Cu in feces, urine, and plasma are determined by isotope dilution thermal-ionization mass spectrometry or ICP-MS.

Mandatory Visualizations: Pathways and Workflows

Cellular Copper Trafficking Pathway

The following diagram illustrates the key proteins involved in the uptake, intracellular transport, and efflux of copper at the cellular level.

Cellular copper transport and metabolism pathway.

Experimental Workflow for a ⁶⁵Cu Tracer Study

This diagram outlines the typical workflow for a clinical research study utilizing the ⁶⁵Cu stable isotope.

References

• 1. Copper absorption and retention in young men at three levels of dietary copper by use of the stable isotope 65Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A stable isotope study of copper absorption in young men: effect of phytate and alpha-cellulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of the stable isotope 65Cu test for the screening of Wilson's disease in a family with two affected members - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper absorption, excretion, and retention by young men consuming low dietary copper determined by using the stable isotope 65Cu - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating Copper Metabolism with 65Cu Tracers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the use of stable isotope tracers, specifically 65Cu, for investigating copper metabolism. It is designed to equip researchers, scientists, and professionals in drug development with the necessary knowledge to design, execute, and interpret studies utilizing this powerful technique. This document outlines key experimental protocols, presents quantitative data from human studies, and visualizes the intricate pathways of copper metabolism and signaling.

Introduction to 65Cu Tracer Methodology

Stable isotope tracers offer a safe and effective means to study the dynamics of mineral metabolism in vivo without the concerns associated with radioactive isotopes.[1] 65Cu, a naturally occurring stable isotope of copper, can be administered orally or intravenously to trace the absorption, distribution, and excretion of copper throughout the body. By analyzing the ratio of 65Cu to the more abundant 63Cu in various biological samples using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS), researchers can quantify key metabolic parameters.[2] This approach has been instrumental in understanding copper homeostasis and its dysregulation in various diseases, including Wilson's disease.

Experimental Protocols

The following sections detail standardized protocols for conducting a human metabolic study using 65Cu tracers.

Oral Administration of 65Cu Tracer

A common approach for studying copper absorption involves the oral administration of a known quantity of 65Cu.

Protocol:

• Subject Preparation: Participants should fast overnight prior to the administration of the tracer to ensure optimal absorption.

• Tracer Formulation: A precisely weighed amount of 65Cu, typically in the form of 65CuCl2, is dissolved in deionized water. The dosage can vary depending on the study objectives, but a single oral dose of several milligrams is common in adult studies.[3]

• Administration: The 65Cu solution is administered orally to the participant.

• Sample Collection: Blood, urine, and fecal samples are collected at predetermined time points to track the movement of the tracer. A typical schedule might include blood draws at baseline (pre-dose), and then at 1, 2, 4, 8, 24, 48, and 72 hours post-administration. Complete fecal and urine collections are typically carried out over several days.

Sample Preparation for ICP-MS Analysis

Proper sample preparation is critical for accurate isotopic analysis.

• Blood Collection: Collect whole blood in trace-metal-free tubes containing an appropriate anticoagulant (e.g., EDTA).

• Separation: Centrifuge the blood sample to separate plasma or allow it to clot to separate serum.

• Digestion: Accurately pipette a known volume of serum or plasma into a clean digestion vessel. Add high-purity nitric acid (HNO3) and, in some cases, hydrogen peroxide (H2O2) to digest the organic matrix.[4] Microwave-assisted digestion is often employed to ensure complete breakdown of organic matter.

• Dilution: After digestion, dilute the sample to a suitable volume with deionized water to bring the copper concentration within the optimal range for ICP-MS analysis.

• Homogenization: Collect complete fecal samples for a defined period. Homogenize the entire collection to ensure a representative sample.

• Drying and Ashing: A subsample of the homogenized feces is freeze-dried to determine the dry weight. The dried sample is then ashed in a muffle furnace to remove all organic matter.

• Dissolution: Dissolve the resulting ash in high-purity nitric acid.

• Dilution: Dilute the dissolved sample with deionized water to an appropriate concentration for ICP-MS analysis.

ICP-MS Analysis

Isotopic analysis is performed using a high-resolution or multi-collector ICP-MS instrument capable of accurately measuring the 65Cu/63Cu ratio.

Key Parameters:

• Isotopes Monitored: 63Cu and 65Cu are the primary isotopes of interest. Other isotopes may be monitored to correct for potential isobaric interferences.

• Internal Standard: An internal standard (e.g., Germanium) is often added to all samples and standards to correct for instrument drift and matrix effects.[5]

• Calibration: A series of calibration standards with known 65Cu/63Cu ratios are used to create a calibration curve.

• Data Analysis: The measured isotope ratios in the samples are used to calculate the amount of 65Cu tracer present. This data is then used to determine parameters such as the percentage of absorbed copper, and the rates of distribution and excretion.

Quantitative Data on Copper Metabolism

The following tables summarize quantitative data from human studies that have utilized copper tracers to investigate metabolism.

Table 1: Apparent Copper Absorption in Humans Under Different Dietary Copper Intakes

Dietary Copper Intake (mg/day)	Number of Subjects	Mean Apparent Absorption (%)	Standard Deviation (%)	Reference
0.79	11 (young men)	55.6	2.9	[6]
1.68	11 (young men)	36.3	4.3	[6]
7.53	11 (young men)	12.4	3.0	[6]
3.3	5 (elderly men)	23.9	1.4	[7]
3.3 (with higher protein)	5 (elderly men)	27.7	0.3	[7]

Table 2: Biodistribution and Clearance of 64Cu in Healthy Humans After Intravenous and Oral Administration (Note: 64Cu is a radioisotope, but its biodistribution is expected to be very similar to the stable isotope 65Cu)

Parameter	Intravenous Administration	Oral Administration	Reference
Peak Organ Uptake (% of Administered Dose)	[8]
Liver	47 ± 1.35	34 ± 0.01	[8]
Intestinal Walls	High	Low	[8]
Pancreas	High	Low	[8]
Hepatic Clearance (mL blood/min/mL liver tissue)	0.10 ± 0.02	N/A	[8]
Excretion Rate Constant (from liver to bile/blood) (min-1)	0.003 ± 0.002	N/A	[8]
Urinary Excretion (% of Administered Dose)	Negligible	Not Measured	[8]
Fecal Excretion (% of Administered Dose)	Negligible	Not Measured	[8]

Visualizing Copper-Related Pathways

The following diagrams, generated using the DOT language, illustrate key pathways and workflows in copper metabolism research.

Cellular Copper Trafficking Pathway

This diagram illustrates the primary pathways of copper uptake, intracellular transport, and export in a typical mammalian cell.

Caption: Cellular copper uptake and distribution pathways.

Copper-Induced MAPK Signaling Pathway

This diagram depicts the signaling cascade initiated by intracellular copper, leading to the activation of the Mitogen-Activated Protein Kinase (MAPK) pathway.

Caption: Copper-mediated activation of MAPK signaling pathways.[9]

Experimental Workflow for a 65Cu Tracer Study

This diagram outlines the sequential steps involved in a typical clinical study investigating copper metabolism using a 65Cu tracer.

Caption: Workflow of a human 65Cu metabolic tracer study.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. scispace.com [scispace.com]
• 3. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ICP-MS trace element analysis in serum and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Function and Regulation in MAPK Signaling Pathways: Lessons Learned from the Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Role for Copper in Ras/Mitogen-Activated Protein Kinase Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Copper Activated Transcription: Activation of AP-1, and the JNK/SAPK and p38 Signal Transduction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The Isotopic Fingerprint: A Technical Guide to the Use of Copper-65 in Geological and Environmental Studies

An in-depth exploration of the principles, methodologies, and applications of stable copper isotope analysis for researchers, scientists, and environmental professionals.

The stable isotope of copper, Copper-65 (⁶⁵Cu), is emerging as a powerful tracer in geological and environmental sciences. Its unique isotopic signature, expressed as δ⁶⁵Cu, provides invaluable insights into a wide range of biogeochemical processes, from tracing pollution sources to aiding in mineral exploration. This technical guide delves into the core principles of copper isotope geochemistry, presents detailed experimental considerations, and showcases the diverse applications of ⁶⁵Cu in understanding Earth systems and mitigating environmental impacts.

Fundamentals of Copper Isotopes

Copper has two stable isotopes: ⁶³Cu and ⁶⁵Cu, with natural abundances of approximately 69.17% and 30.83%, respectively[1][2]. The slight mass difference between these isotopes leads to isotopic fractionation during physical, chemical, and biological processes[3][4]. This fractionation results in variations in the ⁶⁵Cu/⁶³Cu ratio in different materials.

The isotopic composition of copper is reported in delta (δ) notation, in parts per thousand (‰), relative to a standard reference material (NIST SRM 976). The δ⁶⁵Cu value is calculated as follows:

δ⁶⁵Cu (‰) = [((⁶⁵Cu/⁶³Cu)sample / (⁶⁵Cu/⁶³Cu)standard) - 1] * 1000

Positive δ⁶⁵Cu values indicate an enrichment of the heavier isotope (⁶⁵Cu) in the sample compared to the standard, while negative values indicate a depletion. These variations provide a unique "isotopic fingerprint" that can be used to trace the origin and fate of copper in the environment.

Applications in Geological and Environmental Studies

The utility of ⁶⁵Cu as a tracer stems from the significant isotopic fractionation that occurs during various biogeochemical processes. This allows for the differentiation of copper from various natural and anthropogenic sources and the elucidation of the processes it has undergone.

Tracing Pollution Sources

One of the most prominent applications of ⁶⁵Cu is in tracing the sources of copper contamination in soils, sediments, and water bodies.[5][6][7] Anthropogenic activities, such as mining, agriculture, and industrial processes, often release copper with distinct isotopic signatures into the environment.

• Mining Impacts: Mining operations, particularly those involving copper sulfides, are a major source of copper pollution. The weathering of sulfide (B99878) minerals leads to the release of isotopically distinct copper into surrounding waters and soils.[8][9] For instance, studies have shown that waters draining from mine tailings can have significantly different δ⁶⁵Cu values compared to background levels, allowing for the clear identification and tracking of mine-related contamination.[8][9]

• Agricultural Contamination: The use of copper-based fungicides and animal manure in agriculture can also lead to elevated copper levels in soils.[5][6] The isotopic composition of these agricultural inputs can be used to distinguish them from natural background copper and other potential pollution sources.[5]

• Urban and Industrial Discharges: Urban runoff and industrial effluents can also carry significant loads of copper with unique isotopic compositions, enabling researchers to pinpoint specific sources of contamination in complex urban watersheds.[7]

Mineral Exploration

The isotopic composition of copper in rocks, soils, and groundwater can serve as a valuable tool in mineral exploration.[10][11] The processes that form ore deposits often lead to characteristic isotopic fractionation patterns.

• Porphyry Copper Deposits: In porphyry copper systems, different zones of mineralization (hypogene, supergene, and leached cap) exhibit distinct δ⁶⁵Cu signatures.[12] The weathering of primary copper sulfides in the hypogene zone releases isotopically heavier copper into solution, which then precipitates in the supergene enrichment zone. This process leaves the overlying leached cap depleted in ⁶⁵Cu. By analyzing the δ⁶⁵Cu values in surface materials, geologists can identify these zones and better target drilling efforts.[12]

• Hydrogeochemical Exploration: Groundwater and surface water interacting with ore bodies can acquire a distinct isotopic signature. Elevated δ⁶⁵Cu values in water samples can indicate the presence of weathering sulfide minerals associated with mineralization at depth.[13] This hydrogeochemical approach offers a cost-effective method for exploring large areas for potential copper deposits.

Quantitative Data Summary

The following tables summarize the typical ranges of δ⁶⁵Cu values observed in various geological and environmental materials and the isotopic fractionation associated with key biogeochemical processes.

Table 1: Typical δ⁶⁵Cu Values in Natural and Anthropogenic Materials

Material	Typical δ⁶⁵Cu Range (‰)	References
Geological Materials
Mantle-derived Rocks (Basalts, Granites)	-0.18 to +0.47	[14]
Porphyry Copper Ores (Hypogene)	-2.56 to +7.24	[12]
Porphyry Copper Ores (Supergene)	-16.49 to +8.30	[12]
Porphyry Copper Ores (Leached Cap)	-14.64 to +9.98	[12]
Chalcopyrite	-0.15 to +1.65	[8]
Pyrite	-4 to +11.9	[8]
Natural Soils (Surface Horizons)	-0.15 to +0.44	[5][6]
Environmental & Anthropogenic Materials
Stream Water (Uncontaminated)	Variable, near 0
Stream Water (Mine-affected)	> +1.5 to > +6	[8]
Pesticides (Copper-based)	-0.49 to +0.89	[15]
Traffic-related Inputs	-0.18 to +0.71	[15]

Table 2: Copper Isotope Fractionation (Δ⁶⁵Cu) during Biogeochemical Processes

Process	Fractionation (Δ⁶⁵Cu sample1 - sample2)	Description	References
Redox Reactions
Cu(I) to Cu(II) oxidation	Variable, can be large	Heavier isotope (⁶⁵Cu) is often favored in the oxidized species.	[16]
Adsorption
Adsorption onto Fe/Al oxy(hydr)oxides	Δ⁶⁵Cu (solid-solution) ≈ +0.78	Heavy Cu isotopes are preferentially adsorbed.	[1][16]
Adsorption onto Bacteria	Δ⁶⁵Cu (solid-solution) ≈ -0.6 to -1.8	Lighter Cu isotopes are preferentially adsorbed at low pH.	[3]
Biological Uptake
Plant Uptake (Root to Rhizosphere)	Δ⁶⁵Cu (plant-rhizosphere) = -1.43 to -0.11	Plants generally take up the lighter isotope.	[1]
In-plant Fractionation (Stem to Root)	Δ⁶⁵Cu (stem-root) = -0.90 to +1.35	Fractionation occurs during translocation within the plant.	[1]

Experimental Protocols

The accurate determination of δ⁶⁵Cu values requires meticulous sample preparation and analysis using multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS).

Sample Preparation

The goal of sample preparation is to isolate copper from the sample matrix and purify it for isotopic analysis. The general workflow is as follows:

Caption: Generalized workflow for the preparation of geological and environmental samples for copper isotope analysis.

• Sample Collection and Pre-treatment: Samples (e.g., soil, sediment, rock, water) are collected and, if solid, are typically dried, crushed, and homogenized.

• Digestion: A representative subsample is digested to bring the copper into solution. Common methods include acid digestion using aqua regia (a mixture of nitric acid and hydrochloric acid) on a hotplate.[17] For water samples, acidification is usually sufficient.

• Copper Purification: Copper is separated from the sample matrix using anion exchange chromatography. This is a critical step to remove interfering elements that could affect the accuracy of the MC-ICP-MS analysis.

Isotopic Analysis by MC-ICP-MS

MC-ICP-MS is the instrument of choice for high-precision isotope ratio measurements.

Caption: Schematic of the analytical workflow for copper isotope ratio measurement by MC-ICP-MS.

• Sample Introduction: The purified copper solution is introduced into the instrument, typically via a nebulizer and spray chamber, which creates a fine aerosol.

• Ionization: The aerosol is introduced into a high-temperature argon plasma, which ionizes the copper atoms.

• Mass Analysis: The ions are accelerated and passed through a magnetic sector, which separates them based on their mass-to-charge ratio (⁶³Cu⁺ and ⁶⁵Cu⁺).

• Detection: The separated ion beams are simultaneously measured by a series of detectors (Faraday cups).

• Data Processing: The measured ion beam intensities are used to calculate the ⁶⁵Cu/⁶³Cu ratio, which is then converted to the δ⁶⁵Cu value.

Logical Relationships in Copper Isotope Systematics

The interpretation of δ⁶⁵Cu data relies on understanding the logical relationships between sources, processes, and the resulting isotopic signatures.

Caption: Logical framework illustrating how copper sources and processes influence the measured δ⁶⁵Cu signature in environmental reservoirs.

This framework highlights that the measured δ⁶⁵Cu signature in an environmental sample is a product of the isotopic composition of the original copper sources and the isotopic fractionation that has occurred during various biogeochemical processes. By understanding these relationships, researchers can deconvolve the measured signature to identify sources and understand the processes affecting copper in the environment.

Conclusion

The use of Copper-65 as a stable isotope tracer offers a robust and versatile tool for a wide range of geological and environmental investigations. From fingerprinting pollution sources to guiding mineral exploration, the insights gained from δ⁶⁵Cu analysis are invaluable. As analytical techniques continue to improve and our understanding of copper isotope fractionation in different systems expands, the applications of this powerful isotopic tool are set to grow, contributing to a more sustainable management of our planet's resources and a deeper understanding of Earth's complex systems.

References

• 1. Cu Isotopic Composition in Surface Environments and in Biological Systems: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tracesciences.com [tracesciences.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tracing contamination sources in soils with Cu and Zn isotopic ratios - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aminer.cn [aminer.cn]
• 7. Copper isotopes as a tool to trace contamination in mangroves from an urbanized watershed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fingerprinting two metal contaminants in streams with Cu isotopes near the Dexing Mine, China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tracing Copper Migration in the Tongling Area through Copper Isotope Values in Soils and Waters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper Isotopes Used in Mineral Exploration [ouci.dntb.gov.ua]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. analytik-jena.com [analytik-jena.com]

An In-Depth Technical Guide on Copper-65 as a Precursor for Radioisotope Production

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the use of the stable isotope Copper-65 (⁶⁵Cu) as a precursor for the production of valuable radioisotopes, primarily the theranostic radionuclide Copper-64 (⁶⁴Cu) and the therapeutic radionuclide Copper-66 (⁶⁶Cu). This document details the nuclear reactions, production yields, experimental protocols for target preparation, irradiation, and radiochemical separation, and presents visual workflows for these processes.

Introduction to Copper-65

Copper-65 is one of the two stable isotopes of copper, accounting for approximately 30.83% of natural copper.[1] While its counterpart, ⁶³Cu, is more abundant, ⁶⁵Cu serves as a valuable starting material for the production of specific copper radioisotopes through various nuclear reactions. The use of enriched ⁶⁵Cu targets can be advantageous in minimizing radionuclidic impurities in the final product.

The primary radioisotopes of interest produced from ⁶⁵Cu are:

• Copper-64 (⁶⁴Cu): A unique radionuclide with a half-life of 12.7 hours that decays via positron emission (β⁺, 17.52%), beta emission (β⁻, 38.5%), and electron capture (44.0%).[2] This decay profile makes ⁶⁴Cu an ideal "theranostic" agent, suitable for both diagnostic imaging with Positron Emission Tomography (PET) and targeted radiotherapy.

• Copper-66 (⁶⁶Cu): A beta-emitter with a short half-life of 5.12 minutes, which can be of interest for specific therapeutic applications.[3]

This guide will focus on the production of these radioisotopes from ⁶⁵Cu targets using cyclotrons and nuclear reactors.

Nuclear Reactions and Production Data

The production of radioisotopes from ⁶⁵Cu is achieved through particle bombardment in a cyclotron or neutron irradiation in a nuclear reactor. The choice of reaction and irradiation parameters significantly impacts the yield and purity of the desired radioisotope.

Production of Copper-64 (⁶⁴Cu) from Copper-65

2.1.1. Proton-Induced Reaction: ⁶⁵Cu(p,pn)⁶⁴Cu

This reaction involves bombarding a ⁶⁵Cu target with protons, leading to the ejection of a proton and a neutron, thereby transmuting ⁶⁵Cu into ⁶⁴Cu.

Parameter	Value	Reference
Proton Energy Range	20 - 30 MeV	[4]
Peak Cross Section Energy	~25 MeV	[4]

Table 1: Summary of the ⁶⁵Cu(p,pn)⁶⁴Cu Reaction Parameters.

2.1.2. Neutron-Induced Reaction: ⁶⁵Cu(n,2n)⁶⁴Cu

This reaction requires high-energy (fast) neutrons to eject two neutrons from the ⁶⁵Cu nucleus.

Parameter	Value	Reference
Neutron Energy Threshold	~10 MeV	[4]
Cross Section at ~14 MeV	~21.7 mb	[4]
Cross Section at ~18 MeV	~1085 mb	[4]

Table 2: Summary of the ⁶⁵Cu(n,2n)⁶⁴Cu Reaction Parameters.

Production of Copper-66 (⁶⁶Cu) from Copper-65

2.2.1. Neutron Capture Reaction: ⁶⁵Cu(n,γ)⁶⁶Cu

This reaction involves the capture of a thermal neutron by the ⁶⁵Cu nucleus, forming ⁶⁶Cu. This process is typically carried out in a nuclear reactor.

Parameter	Value	Reference
Maxwellian-Averaged Cross Section (MACS) at 30 keV	26.8 ± 1.5 (exp) ± 1.0 (syst) mb

Table 3: Summary of the ⁶⁵Cu(n,γ)⁶⁶Cu Reaction Parameters.

Experimental Protocols

The following sections provide detailed methodologies for the production of radioisotopes from ⁶⁵Cu. While many published protocols focus on ⁶⁴Ni targets for ⁶⁴Cu production, the principles of target preparation and copper separation are largely transferable.

Target Preparation: Electrodeposition of Enriched ⁶⁵Cu

High-purity, enriched ⁶⁵Cu is the preferred target material to minimize isotopic impurities. Electrodeposition is a common method for preparing uniform and adherent solid targets for cyclotron irradiation.

Materials and Equipment:

• Enriched ⁶⁵Cu metal or salt (e.g., ⁶⁵CuSO₄)

• High-purity gold (Au) or platinum (Pt) backing disc

• Electroplating cell

• DC power supply

• Ammonia (B1221849) solution

• Sulphuric acid

• Deionized water

Protocol:

• Preparation of Plating Solution: Dissolve the enriched ⁶⁵Cu material in a suitable acidic solution. For example, if starting with metallic ⁶⁵Cu, dissolve it in nitric acid and then convert to a sulfate (B86663) or chloride form. Adjust the pH of the solution to a basic range (e.g., pH 9) using an ammonia solution to form the [Cu(NH₃)₄]²⁺ complex.

• Electroplating Setup:

  • The gold or platinum backing disc serves as the cathode.

  • A platinum wire or foil is used as the anode.

  • Place the electrodes in the electroplating cell containing the plating solution.

• Electrodeposition: Apply a constant DC current (e.g., 15-25 mA) at a low voltage (e.g., 2.4-2.6 V).[5] The deposition process can take several hours to achieve the desired target thickness (typically in the range of tens to hundreds of micrometers).

• Target Finalization: Once the deposition is complete, carefully remove the target from the plating solution, rinse it with deionized water, and dry it thoroughly. The target is now ready for mounting in a target holder for irradiation.

Cyclotron Irradiation for ⁶⁴Cu Production via ⁶⁵Cu(p,pn)⁶⁴Cu

Equipment:

• Medical cyclotron with a solid target station

• Target holder compatible with the cyclotron

Protocol:

• Target Mounting: Securely mount the prepared ⁶⁵Cu target in the solid target holder.

• Irradiation Parameters:

  • Proton Beam Energy: As indicated by cross-section data, an incident proton energy in the range of 20-30 MeV is optimal for the ⁶⁵Cu(p,pn)⁶⁴Cu reaction.[4]

  • Beam Current: The beam current will depend on the thermal properties of the target and the cooling efficiency of the target station. Currents in the range of 10-50 µA are typical for solid targets.

  • Irradiation Time: The duration of irradiation is determined by the desired activity of ⁶⁴Cu and the half-life of the product. A typical irradiation time can range from 1 to 8 hours.[6]

• Target Retrieval: After irradiation, the target is highly radioactive and must be handled remotely. The target is typically transferred from the cyclotron vault to a shielded hot cell for chemical processing.

Radiochemical Separation of ⁶⁴Cu from Irradiated ⁶⁵Cu Target

The separation of no-carrier-added ⁶⁴Cu from the bulk ⁶⁵Cu target material and any co-produced impurities is crucial. Ion-exchange chromatography is the most widely used method.

Materials and Equipment:

• Anion exchange resin (e.g., AG 1-X8)

• Chromatography column

• Hydrochloric acid (HCl) solutions of varying concentrations (e.g., 6M, 4M, 1M, 0.1M)

• Evaporation system

• Hot cell with remote manipulators

Protocol:

• Target Dissolution: In the hot cell, dissolve the irradiated ⁶⁵Cu target in a minimal volume of concentrated HCl, with gentle heating if necessary.

• Column Preparation: Prepare a chromatography column with the anion exchange resin (e.g., AG 1-X8). Pre-condition the column by washing it with high-purity water and then equilibrating it with concentrated HCl (e.g., 6M).[7]

• Loading the Sample: Load the dissolved target solution onto the prepared column. In concentrated HCl, copper forms anionic chloride complexes (e.g., [CuCl₄]²⁻), which will be retained by the anion exchange resin.

• Elution of Impurities:

  • Wash the column with a volume of concentrated HCl (e.g., 6M) to elute any cationic impurities.

  • If other metallic impurities that form weaker anionic complexes are expected, an intermediate wash with a slightly lower HCl concentration (e.g., 4M) can be performed.[7]

• Elution of ⁶⁴Cu: Elute the desired ⁶⁴Cu product from the column using a dilute HCl solution (e.g., 0.1M to 1M).[7][8] In this lower acid concentration, the copper chloride complexes dissociate, and the Cu²⁺ ions are released from the resin.

• Final Formulation: Collect the ⁶⁴Cu eluate. This solution can be evaporated to dryness and redissolved in a suitable solvent (e.g., 0.1M HCl or sterile water) for subsequent radiolabeling applications.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows described in this guide.

Cyclotron Production of ⁶⁴Cu from a Solid ⁶⁵Cu Target

Caption: Workflow for ⁶⁴Cu production via cyclotron.

Reactor Production of ⁶⁶Cu from a ⁶⁵Cu Target

Caption: Workflow for ⁶⁶Cu production via nuclear reactor.

This guide provides a foundational understanding of the principles and practices involved in using ⁶⁵Cu as a precursor for radioisotope production. For specific applications, further optimization of irradiation and purification parameters may be necessary to achieve the desired yield, purity, and specific activity.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper-64 - isotopic data and properties [chemlin.org]
• 3. researchgate.net [researchgate.net]
• 4. Copper-65 Metal Isotope (⁶⁵Cu) [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Efficient preparation of high-quality 64Cu for routine use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Copper-65 NMR Spectroscopy

This guide provides a comprehensive overview of the fundamental principles, experimental methodologies, and applications of Copper-65 (⁶⁵Cu) Nuclear Magnetic Resonance (NMR) spectroscopy. It is designed to serve as a technical resource for professionals in research, materials science, and pharmaceutical development who are interested in leveraging this powerful analytical technique to probe the local environment of copper ions.

Introduction to Copper NMR Spectroscopy

Copper possesses two stable, NMR-active isotopes: ⁶³Cu and ⁶⁵Cu.[1] Both are quadrupolar nuclei with a nuclear spin (I) of 3/2.[2] This intrinsic property makes their NMR spectra highly sensitive to the local electronic environment, offering detailed insights into coordination chemistry, oxidation state, and bonding.[2][3] However, this quadrupolar nature also presents significant challenges, primarily through extensive spectral broadening.[4]

Copper NMR is exclusively applicable to the diamagnetic Cu(I) oxidation state, as the paramagnetic nature of Cu(II) leads to signals that are too broad to be detected with standard high-resolution NMR spectrometers.[4] While ⁶³Cu is the more naturally abundant isotope, ⁶⁵Cu is often the preferred nucleus for study in solid-state NMR when signal sensitivity is not the limiting factor.[2] This preference arises from its smaller electric quadrupole moment, which results in narrower and more easily interpretable spectral lines.[2][4]

This guide focuses specifically on ⁶⁵Cu NMR, detailing the principles that govern its application and the experimental techniques required to harness its analytical power, particularly in the context of solid-state materials and biological systems.

Fundamental Principles of ⁶⁵Cu NMR

The utility of ⁶⁵Cu NMR spectroscopy is rooted in the unique nuclear properties of the isotope. Understanding these properties is crucial for designing experiments and interpreting the resulting spectra.

Nuclear Properties

The ⁶⁵Cu nucleus has a spin quantum number I = 3/2, which means its charge distribution is non-spherical. This gives rise to an electric quadrupole moment (Q), a measure of the nucleus's deviation from spherical symmetry.[2] The interaction of this quadrupole moment with the local electric field gradient (EFG) at the nucleus is a dominant factor in ⁶⁵Cu NMR.[2][5] The EFG is highly sensitive to the symmetry of the electron density immediately surrounding the copper ion, making the NMR spectrum a powerful probe of the local coordination environment.[6]

The Quadrupolar Interaction

For quadrupolar nuclei like ⁶⁵Cu, the primary relaxation mechanism and the main source of line broadening is the quadrupolar interaction.[7] This interaction is often very large and can result in "ultra-wideline" spectra, sometimes spanning several megahertz.[2][6] The broadening effect of the second-order quadrupolar interaction is inversely proportional to the strength of the external magnetic field (B₀).[2] Consequently, conducting experiments at very high magnetic fields (e.g., >18.8 T) is highly advantageous, as it significantly reduces the spectral width and increases sensitivity, leading to higher-resolution data.[2][3]

Chemical Shift

The chemical shift (δ) in ⁶⁵Cu NMR provides information about the electronic shielding around the nucleus, which is influenced by the ligands and their geometry. ⁶⁵Cu exhibits a very wide chemical shift range, making it sensitive to subtle changes in the copper coordination sphere.[4] The chemical shift, in combination with the quadrupolar coupling constant, allows for detailed characterization of the Cu(I) site.[2] In some cases, a significant chemical shielding anisotropy (CSA) is also observed, providing further structural constraints.[5][6]

Relaxation

Nuclear relaxation describes the process by which excited nuclear spins return to their thermal equilibrium state.[8] It occurs through two primary mechanisms:

• Spin-Lattice Relaxation (T₁): This involves the exchange of energy between the nuclear spins and their surrounding environment (the "lattice").[9]

• Spin-Spin Relaxation (T₂): This involves the exchange of energy between neighboring nuclear spins, leading to a loss of phase coherence in the transverse plane.[9]

For ⁶⁵Cu, the dominant relaxation pathway is quadrupolar relaxation, driven by the fluctuating interaction between the nuclear quadrupole moment and the local EFG.[7] This mechanism is very efficient, often leading to short relaxation times and broad lines.

Quantitative Data for Copper Isotopes

The key nuclear and magnetic properties of ⁶⁵Cu are summarized below, with ⁶³Cu provided for comparison.

Property	⁶⁵Cu	⁶³Cu	Reference
Natural Abundance (%)	30.85	69.15	[2][10]
Nuclear Spin (I)	3/2	3/2	[1][2]
Gyromagnetic Ratio (γ) (10⁷ rad T⁻¹ s⁻¹)	7.6104	7.1088	[2][10]
Quadrupole Moment (Q) (barn)	-0.204	-0.220	[2][10]
Resonance Frequency (MHz at 11.7 T)	125.8	117.5	Calculated
Relative Sensitivity (vs. ¹H)	0.115	0.093 (at const. field)	[10]

Table 1: Nuclear Properties of Copper-65 and Copper-63.

The observed NMR parameters are highly dependent on the local structure of the Cu(I) center.

Coordination Environment	Typical ⁶⁵Cu Cₑ (MHz)	Typical ⁶⁵Cu δ (ppm)	Reference
Two-Coordinate (Linear)	60 - 75	~ -150 to 50	[5][6]
Three-Coordinate (Trigonal Planar)	40 - 60	~ 50 to 300	[6][11]
Four-Coordinate (Tetrahedral)	18 - 40	~ 300 to 800	[2][6][11]

Table 2: Typical ⁶⁵Cu NMR Parameters for Different Cu(I) Coordination Environments. (Cₑ is the quadrupolar coupling constant; δ is the isotropic chemical shift).

Diagrams and Visualizations

The following diagrams illustrate the core principles and experimental workflow associated with ⁶⁵Cu NMR spectroscopy.

Caption: Relationship between intrinsic nuclear properties and observed ⁶⁵Cu NMR spectra.

Caption: Generalized experimental workflow for solid-state ⁶⁵Cu NMR spectroscopy.

Experimental Protocols

Acquiring high-quality ⁶⁵Cu NMR spectra requires careful attention to experimental setup, particularly for solid samples where lines are exceptionally broad.

Sample Preparation

For solid-state NMR, the sample, typically a crystalline or amorphous powder, is packed into a zirconia rotor (e.g., 1.3 mm to 4 mm diameter). The mass of the sample should be recorded, and it should be packed tightly and symmetrically to ensure stable magic-angle spinning (MAS), if used. For static experiments, which are common for ultra-wideline spectra, uniform packing is still crucial.[2][3]

Spectrometer Setup

• High-Field Magnet: A high-field spectrometer (≥ 9.4 T) is strongly recommended to reduce second-order quadrupolar broadening and enhance sensitivity.[2][11]

• Probe: A wideline-capable probe is essential to handle the high radiofrequency (RF) power and large bandwidths required to excite the full ⁶⁵Cu spectrum.

• Tuning: The probe must be carefully tuned to the ⁶⁵Cu Larmor frequency. Due to the broad nature of the resonance, impedance matching may need to be optimized across a range of frequencies.

• Temperature: For some biological samples or to reduce molecular motion, low-temperature experiments (e.g., 10 K) may be necessary.[12]

Key Experiment: Frequency-Stepped Hahn-Echo / QCPMG

Due to the immense width of ⁶⁵Cu spectra, which often exceeds the excitation bandwidth of a single RF pulse, a frequency-stepped acquisition is typically employed.[5][6] The Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) sequence is highly efficient for this purpose.

Methodology:

• Pulse Calibration: Determine the duration of the 90° pulse (P1) at a reference frequency (typically the center of the expected spectral range). This requires achieving the maximum signal intensity for a simple Hahn-echo (90° - τ - 180° - τ - acq.) sequence.

• Sequence Setup: The QCPMG sequence [(90°)ₓ - τ - (180°)ᵧ - τ - acq. - τ - (180°)ᵧ - τ - acq. ...] is used to generate a train of echoes. This significantly improves the signal-to-noise ratio per scan compared to a simple echo.

• Frequency Stepping:

  • Set the initial transmitter frequency offset to one edge of the expected spectral region.

  • Acquire a QCPMG spectrum with a sufficient number of scans for adequate signal-to-noise.

  • Increment the transmitter frequency by a value less than the effective excitation bandwidth of the pulses (e.g., step by 50-100 kHz).

  • Repeat the acquisition at each frequency step until the entire spectral width has been covered.

• Data Processing:

  • Process each individual spectrum (FID) from the frequency-stepped dataset.

  • Co-add the processed spectra to reconstruct the full, ultra-wideline ⁶⁵Cu powder pattern.

• Simulation: The final spectrum is simulated using specialized software to extract the key NMR parameters: the quadrupolar coupling constant (Cₑ), the asymmetry parameter (η), and the chemical shift tensor components. This simulation is often aided by Density Functional Theory (DFT) calculations to validate the results.[2][13]

Applications in Research and Development

⁶⁵Cu NMR is a niche but powerful technique with growing applications in several fields.

• Materials Science: It is exceptionally well-suited for characterizing the local structure of Cu(I) centers in Metal-Organic Frameworks (MOFs), catalysts, and other inorganic materials.[11][14][15] It can be used to resolve different copper sites, monitor phase changes, and follow the progress of chemical reactions involving the copper center.[11][16]

• Bioinorganic Chemistry: The technique has been applied to study the active sites of copper-containing proteins, such as azurin.[12] It provides direct insight into the electronic structure of the Cu(I) site, which is often difficult to obtain with other spectroscopic methods.

• Drug Development: For copper-based therapeutics or drugs that interact with metalloproteins, ⁶⁵Cu NMR can be a valuable tool. It can help characterize the coordination of the copper ion, confirm its oxidation state, and study its interaction with biological targets, providing crucial data for understanding the mechanism of action.

References

• 1. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 2. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 3. A focus on applying 63/65 Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) DOI:10.1039/D4SC90069C [pubs.rsc.org]
• 4. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 5. researchgate.net [researchgate.net]
• 6. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Applications of heteronuclear NMR spectroscopy in biological and medicinal inorganic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Relaxation (NMR) - Wikipedia [en.wikipedia.org]
• 10. Copper-65 - isotopic data and properties [chemlin.org]
• 11. Understanding Cu(i) local environments in MOFs via63/65Cu NMR spectroscopy - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Item - Solid-State 63Cu and 65Cu NMR Spectroscopy of Inorganic and Organometallic Copper(I) Complexes - American Chemical Society - Figshare [acs.figshare.com]
• 14. scispace.com [scispace.com]
• 15. A focus on applying 63/65Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 16. Understanding Cu(i) local environments in MOFs via63/65Cu NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Role of 65Cu in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the role of the stable copper isotope, 65Cu, in enzymatic reactions. Copper is an essential trace element vital for the function of numerous enzymes involved in critical biological processes.[1][2] Understanding the specific contribution of its isotopes, such as 65Cu, can provide profound insights into enzymatic mechanisms, with significant implications for drug development and the study of diseases associated with copper dyshomeostasis.

This guide summarizes the current understanding of copper's role in key enzymes, details the experimental methodologies used to investigate the influence of 65Cu, and presents relevant cellular signaling pathways.

The Significance of Copper Isotopes in Enzymology

Copper exists as two stable isotopes: 63Cu (69.2% natural abundance) and 65Cu (30.8% natural abundance).[2] The difference in mass between these isotopes can lead to a Kinetic Isotope Effect (KIE) , where the rate of an enzymatic reaction can be subtly altered when one isotope is substituted for another.[3] The study of KIEs is a powerful tool for elucidating the rate-determining steps of an enzyme's catalytic cycle and understanding the transition state of the reaction.[4]

While the KIE for lighter elements like hydrogen (deuterium KIE) is more pronounced and widely studied, heavy atom KIEs, including those of metal ions like copper, can provide unique information about the coordination environment and the role of the metal in catalysis.[3][5] A 65Cu KIE would manifest as a change in the reaction rate when 65Cu is present in the enzyme's active site compared to 63Cu. This effect arises from the difference in vibrational frequencies of the copper-ligand bonds, which can influence the activation energy of the reaction.

Key Copper-Dependent Enzymes

Numerous enzymes rely on copper as a critical cofactor for their catalytic activity. This guide focuses on two prominent examples: Superoxide (B77818) Dismutase 1 (SOD1) and Cytochrome c Oxidase.

2.1. Superoxide Dismutase 1 (SOD1)

SOD1 is a crucial antioxidant enzyme that catalyzes the dismutation of superoxide radicals into molecular oxygen and hydrogen peroxide, protecting cells from oxidative damage.[6] It is a homodimeric protein containing one copper and one zinc ion in each subunit. The copper ion is located at the active site and cycles between the Cu(II) and Cu(I) oxidation states during catalysis. Mutations in the SOD1 gene are associated with a familial form of amyotrophic lateral sclerosis (ALS), highlighting the importance of its proper function.[7]

2.2. Cytochrome c Oxidase

Cytochrome c oxidase (Complex IV) is the terminal enzyme of the mitochondrial electron transport chain. It plays a vital role in cellular respiration by catalyzing the reduction of oxygen to water. This process is coupled to the pumping of protons across the inner mitochondrial membrane, generating a proton gradient that drives ATP synthesis.[8][9] The enzyme contains two copper centers, CuA and CuB, which are essential for electron transfer and oxygen reduction.[9]

Quantitative Data on Copper Isotope Fractionation

Biological or Chemical Process	Isotope Fractionation (Δ65Cucomplex-free) in ‰	Reference
Cu complexation with EDTA	+0.14 to +0.84	[10]
Cu complexation with NTA	+0.14 to +0.84	[10]
Cu complexation with IDA	+0.14 to +0.84	[10]
Cu complexation with Desferrioxamine B	+0.14 to +0.84	[10]
Cu complexation with Suwannee River Fulvic Acid	+0.14 to +0.84	[10]
Cu(I) vs. Cu(II) complex aqueous solutions (100 °C)	0.90 to 1.55 (Cu(I)) vs. 2.24 to 3.25 (Cu(II))	[11]
Cu isotope fractionation in plants (tomato)	-1.43 (root-solution) to +1.35 (stem-root)	[1]

Note: The positive Δ65Cu values indicate an enrichment of the heavier 65Cu isotope in the complexed form compared to the free ion.[10] These data suggest that biochemical processes can indeed lead to measurable copper isotope fractionation.

Experimental Protocols

Investigating the role of 65Cu in enzymatic reactions requires a multi-step experimental approach involving isotopic labeling of the enzyme followed by kinetic and spectroscopic analysis.

4.1. Isotopic Labeling of Copper-Dependent Enzymes with 65Cu

The first crucial step is to incorporate 65Cu into the enzyme of interest. This can be achieved through several methods:

• In vivo labeling: This involves expressing the recombinant protein in a host organism (e.g., E. coli, Pichia pastoris) grown in a culture medium depleted of natural copper and supplemented with a 65Cu salt (e.g., 65CuSO4).[11][12]

  • Prepare a minimal medium: Use a defined medium with all essential nutrients except for copper.

  • Deplete residual copper: Treat the medium with a chelating agent to remove any trace amounts of natural copper.

  • Supplement with 65Cu: Add a known concentration of a 65Cu salt to the medium.

  • Express the protein: Grow the host organism expressing the target enzyme in the 65Cu-supplemented medium and induce protein expression.

  • Purify the protein: Purify the 65Cu-labeled enzyme using standard chromatography techniques.[13][14]

• In vitro reconstitution: This method is suitable for enzymes that can be expressed as an apo-protein (without the metal cofactor) and then reconstituted with the desired metal ion.[15]

  • Express and purify the apo-enzyme: Produce the enzyme in a way that it does not incorporate copper.

  • Remove any bound metal: Treat the purified apo-enzyme with a chelating agent to remove any adventitiously bound metals.

  • Reconstitute with 65Cu: Incubate the apo-enzyme with a stoichiometric amount of a 65Cu salt under conditions that favor metal incorporation.

  • Remove excess copper: Use dialysis or size-exclusion chromatography to remove any unbound 65Cu.

4.2. Measurement of 65Cu Kinetic Isotope Effect

Once the 65Cu-labeled enzyme is prepared, its kinetic parameters can be compared to the enzyme containing natural abundance copper or 63Cu.

• Enzyme Activity Assays:

  • For SOD1: The activity can be measured using various assays, such as the cytochrome c reduction assay or the nitroblue tetrazolium (NBT) assay.[16][17]

  • For Cytochrome c Oxidase: The activity is typically measured by monitoring the oxidation of reduced cytochrome c spectrophotometrically at 550 nm.[8][18]

• Mass Spectrometry for Isotope Ratio Analysis:

  • Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This is the gold standard for high-precision isotope ratio measurements.[19][20]

    • Sample Preparation: The enzyme reaction is initiated, and aliquots are taken at different time points and quenched. The substrate and product are separated, typically by HPLC.

    • Digestion: The separated components are digested to liberate the copper ions.

    • Isotope Ratio Measurement: The 65Cu/63Cu ratio in the remaining substrate and the formed product is measured using MC-ICP-MS.

    • KIE Calculation: The KIE is calculated from the change in the isotope ratio as a function of the reaction progress.[4]

4.3. Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 63Cu and 65Cu are NMR-active nuclei. NMR can provide detailed information about the coordination environment of the copper ion in the enzyme's active site.[3][5]

  • Sample Preparation: Prepare a highly concentrated and pure sample of the 65Cu-labeled enzyme.

  • NMR Data Acquisition: Acquire 65Cu NMR spectra. This may require specialized equipment due to the quadrupolar nature of the copper nucleus.

  • Spectral Analysis: Analyze the chemical shift and line shape of the 65Cu NMR signal to probe the electronic structure and geometry of the copper site.

Signaling Pathways and Cellular Copper Homeostasis

Copper levels in the cell are tightly regulated by a complex network of transporters and chaperones to ensure proper delivery to cuproenzymes while preventing toxicity. Understanding these pathways is crucial for contextualizing the role of copper-dependent enzymes.

5.1. Cellular Copper Trafficking

The following diagram illustrates the general pathway of copper trafficking in a eukaryotic cell, leading to the incorporation of copper into enzymes like SOD1 and Cytochrome c Oxidase.

Cellular Copper Trafficking Pathway

5.2. Experimental Workflow for 65Cu KIE Studies

The following diagram outlines a logical workflow for investigating the kinetic isotope effect of 65Cu in a target enzyme.

Experimental Workflow for ⁶⁵Cu KIE Studies

Conclusion and Future Directions

The study of the 65Cu kinetic isotope effect in enzymatic reactions represents a frontier in metalloenzymology. While direct quantitative data for key enzymes like SOD1 and Cytochrome c Oxidase remains to be established, the theoretical framework and experimental methodologies are in place to pursue these investigations. Such studies hold the promise of providing unprecedented detail into the catalytic mechanisms of copper-dependent enzymes, which is of paramount importance for understanding their role in health and disease and for the rational design of novel therapeutics targeting these essential biocatalysts. Future research should focus on the systematic application of the protocols outlined in this guide to generate the much-needed quantitative data on 65Cu KIEs in a range of copper-containing enzymes.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Production of a Novel Superoxide Dismutase by Escherichia coli and Pichia pastoris and Analysis of the Thermal Stability of the Enzyme [frontiersin.org]
• 3. Using NMR spectroscopy to investigate the role played by copper in prion diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chernonozhkin.eu [chernonozhkin.eu]
• 7. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Copper binding to the prion protein: Structural implications of four identical cooperative binding sites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cloning and high-level expression of monomeric human superoxide dismutase 1 (SOD1) and its interaction with pyrimidine analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Expression, purification and crystallization of Chaetomium thermophilum Cu,Zn superoxide dismutase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An easy method for bacterial expression and purification of wild-type and mutant superoxide dismutase 1 (SOD1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Reconstitution of cytochrome C oxidase from a copper-depleted enzyme and Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Item - DataSheet1_Role of Copper on Mitochondrial Function and Metabolism.docx - Frontiers - Figshare [frontiersin.figshare.com]
• 17. Metal Ion Isotope Ratio Using ESI-Orbitrap HRMS: Proof of Concept and Initial Performance Evaluation for Lead Isotopic Ratios - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. resources.amsbio.com [resources.amsbio.com]
• 20. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Applications of Copper-65 in High-Temperature Superconductivity Research

Audience: Researchers, Scientists, and Condensed Matter Physics Professionals

Abstract: The mechanism of high-temperature superconductivity (HTS) in cuprates remains one of the most significant unsolved problems in condensed matter physics. Isotope substitution experiments are a critical tool for probing the underlying physics, particularly the role of lattice vibrations (phonons) in the superconducting pairing mechanism. This technical guide focuses on the application of the stable isotope Copper-65 (⁶⁵Cu) in this research area. By substituting the naturally more abundant ⁶³Cu with ⁶⁵Cu, researchers can systematically study the copper isotope effect on various superconducting properties. This document provides an overview of the theoretical background, summarizes key quantitative data, details experimental protocols for synthesis and measurement, and illustrates the logical and experimental workflows involved in using ⁶⁵Cu to investigate high-temperature superconductors.

Introduction to the Isotope Effect in Superconductivity

The discovery in 1950 that the superconducting critical temperature (T_c) of mercury depends on its isotopic mass was pivotal, providing strong evidence that lattice vibrations are integral to the pairing of electrons.[1] This phenomenon, known as the isotope effect, is a cornerstone of the Bardeen-Cooper-Schrieffer (BCS) theory of conventional superconductivity. The relationship is typically expressed by the equation:

T_c ∝ M⁻ᵃ

where M is the isotopic mass and α is the isotope exponent. In simple BCS theory, α is predicted to be 0.5.[1]

High-temperature superconductors, primarily copper oxides (cuprates), exhibit a much more complex and often weaker isotope effect, suggesting that while phonons may play a role, the mechanism is not as straightforward as in conventional superconductors.[1][2][3] Studying the substitution of different isotopes for each element in the cuprate (B13416276) structure—oxygen, copper, barium, etc.—allows for a detailed investigation into their respective contributions to the pairing mechanism.

Copper is central to HTS, as superconductivity is believed to originate in the copper-oxide (CuO₂) planes common to all cuprate superconductors.[4][5] Therefore, substituting the naturally abundant ⁶³Cu isotope with the heavier ⁶⁵Cu isotope is a direct probe of the role of copper-related phonon modes.

The Role of Copper-65 in Probing Unconventional Superconductivity

The use of ⁶⁵Cu is fundamental to determining the copper isotope exponent, α_Cu. In many cuprates, α_Cu is found to be small and to vary significantly with doping, which deviates from the classic BCS prediction. These "unconventional" isotope effects suggest that the electron-phonon interaction, while present, might not be the sole or primary driver of superconductivity.[6][7]

Key applications of ⁶⁵Cu in HTS research include:

• Determining the contribution of Cu-dominated phonon modes to the pairing mechanism.

• Probing the local magnetic and electronic environment at the copper sites within the CuO₂ planes through Nuclear Magnetic Resonance (NMR) studies.[4][8]

• Investigating the relationship between superconductivity, pseudogap, charge-stripe formation, and antiferromagnetism , as these phenomena also exhibit unconventional isotope effects.[6][7]

The stable nature of ⁶⁵Cu makes it an ideal candidate for these studies.[9][10] It is commercially available in high purity, typically as ⁶⁵Cu metal or ⁶⁵CuO oxide, which serve as starting materials for the synthesis of isotopically enriched superconductor samples.[11][12]

Quantitative Data Summary

The precise measurement of properties for both ⁶³Cu and ⁶⁵Cu is essential for interpreting experimental results. Nuclear Magnetic Resonance (NMR), in particular, relies on the distinct properties of the two stable copper isotopes.

Table 1: Properties of Stable Copper Isotopes

Property	⁶³Cu	⁶⁵Cu
Natural Abundance (%)	69.17	30.83
Atomic Mass (Da)	62.9295975	64.9277895[11]
Nuclear Spin (I)	3/2	3/2
Gyromagnetic Ratio (MHz/T)	11.285	12.089

| Quadrupole Moment (barn) | -0.220 | -0.204 |

The copper isotope exponent (α_Cu) has been measured for several cuprate families. The data reveal a strong dependence on the material's doping level and critical temperature, a hallmark of unconventional superconductivity.

Table 2: Observed Copper Isotope Exponents (α_Cu) in Selected High-T_c Superconductors

Superconductor Family	Doping Level	T_c (K)	α_Cu	Reference
Y₁₋ₓPrₓBa₂Cu₃O₇₋ᵧ	Near Optimal	~90	> α_O
Y₁₋ₓPrₓBa₂Cu₃O₇₋ᵧ	Underdoped	Decreasing	Increases Monotonously	[6]

| Y₁₋ₓPrₓBa₂Cu₄O₈ | Underdoped | Decreasing | Increases Monotonously |[6] |

Note: In the underdoped region, α_Cu is observed to be about three-quarters of the oxygen isotope exponent (α_O), while near optimal doping, α_Cu can be even larger than α_O, suggesting a significant role for Cu-dominated phonon modes.

Experimental Protocols

A common method for preparing bulk polycrystalline samples of cuprate superconductors like YBa₂Cu₃O₇₋δ (YBCO) is through a solid-state reaction. The following protocol outlines the synthesis using isotopically enriched ⁶⁵CuO.

Methodology:

• Precursor Selection: Start with high-purity (>99.9%) precursor powders: Y₂O₃, BaCO₃, and isotopically pure ⁶⁵CuO. The ⁶⁵CuO serves as the source of the desired copper isotope.[11][12]

• Stoichiometric Mixing: Accurately weigh the precursors in the correct stoichiometric ratio for the target compound (e.g., 1:4:6 molar ratio for Y:Ba:Cu in YBa₂Cu₃O₇).

• Grinding: Thoroughly grind the mixed powders in an agate mortar with a pestle for at least one hour to ensure homogeneity. Acetone or ethanol (B145695) can be used as a mixing medium.

• Calcination: Place the powder mixture in an alumina (B75360) crucible and heat it in a furnace. A typical calcination profile for YBCO is heating to 900-950°C for 12-24 hours in air. This step decomposes the carbonates and initiates the solid-state reaction.

• Intermediate Grinding: After cooling, grind the calcined powder again to ensure continued homogeneity and to break up agglomerates.

• Pelletization: Press the powder into pellets of desired dimensions using a hydraulic press at a pressure of several tons per square centimeter.

• Sintering and Oxygenation: Place the pellets in a tube furnace and sinter at a high temperature (e.g., 950°C for YBCO) for 12-24 hours in flowing oxygen. The subsequent cooling process is critical for achieving the correct oxygen stoichiometry and superconducting properties. For YBCO, a slow cool-down (e.g., 1°C/min) with an extended hold at 400-500°C in flowing oxygen is required to form the superconducting orthorhombic phase.[3]

• Characterization: Verify the phase purity of the final sample using X-ray diffraction (XRD).

A parallel synthesis using ⁶³CuO must be performed under identical conditions to serve as the control for the isotope effect measurement.

The most common method to determine the critical temperature is by measuring the sample's magnetic susceptibility as a function of temperature. Superconductors exhibit strong diamagnetism (the Meissner effect) below T_c.

Methodology:

• Sample Preparation: Select small, well-formed pieces from the centers of the ⁶³Cu and ⁶⁵Cu substituted pellets.

• Instrumentation: Use a highly sensitive magnetometer, typically a Superconducting Quantum Interference Device (SQUID) magnetometer.

• Measurement Protocol:

  • Zero-Field Cooling (ZFC): Cool the sample from above T_c to a low temperature (e.g., 5 K) in a zero magnetic field. Then, apply a small DC magnetic field (e.g., 10-20 Oersted) and measure the magnetic moment as the sample is warmed slowly. The onset of the sharp drop in magnetic susceptibility corresponds to T_c.

  • Field Cooling (FC): Cool the sample from above T_c in the same small DC magnetic field. This measures the Meissner fraction, indicating the bulk nature of the superconductivity.

• Data Analysis: Plot the magnetic susceptibility (χ) versus temperature (T) for both the ⁶³Cu and ⁶⁵Cu samples. Determine the T_c for each sample from the onset of the diamagnetic transition in the ZFC curves.

• Isotope Exponent Calculation: Calculate α_Cu using the measured T_c values and the isotopic masses (M) of ⁶³Cu and ⁶⁵Cu with the following formula:

  α_Cu = - [ln(T_c(⁶⁵Cu) / T_c(⁶³Cu))] / [ln(M(⁶⁵Cu) / M(⁶³Cu))]

NMR is a powerful local probe that provides site-specific information about the electronic and magnetic properties of the CuO₂ planes.[4][13]

Methodology:

• Sample Preparation: The synthesized polycrystalline powder is typically used. For single-crystal studies, the crystals need to be aligned.

• NMR Spectrometer: Place the sample in the NMR probe, which is inserted into a high-field superconducting magnet.

• Frequency Sweep: At a fixed temperature and magnetic field, sweep the radio frequency (RF) to find the resonance peaks corresponding to ⁶³Cu and ⁶⁵Cu. Due to their different gyromagnetic ratios, their resonance frequencies will be distinct.

• Data Acquisition: Measure key NMR parameters as a function of temperature:

  • Knight Shift (K): A measure of the local static spin susceptibility at the Cu nucleus.

  • Spin-Lattice Relaxation Rate (1/T₁): Probes low-energy spin fluctuations.

• Isotopic Comparison: Compare the temperature dependence of K and 1/T₁ for the ⁶³Cu and ⁶⁵Cu nuclei. The ratio of the relaxation rates (⁶³(1/T₁) / ⁶⁵(1/T₁)) can provide information about the nature of magnetic correlations.

Visualizations: Workflows and Logical Relationships

Visual diagrams help clarify the complex relationships and experimental processes involved in isotope effect research.

Caption: Logical flow of the copper isotope effect experiment and its implications.

Caption: Experimental workflow for synthesis and isotope effect measurement.

Conclusion

The study of the copper isotope effect, enabled by the use of ⁶⁵Cu, is an indispensable tool in the field of high-temperature superconductivity. Experimental evidence consistently points to unconventional isotope effects in cuprates, where the exponent α_Cu is small and highly dependent on doping.[6] This demonstrates that while copper-related lattice vibrations are coupled to the electronic system, the simple phonon-mediated pairing mechanism of BCS theory is insufficient to explain HTS. ⁶⁵Cu-based studies, particularly when combined with local probes like NMR, provide crucial data that constrain theoretical models and guide the search for a comprehensive understanding of the pairing mechanism in these complex materials. Future work will likely involve increasingly precise measurements on ultra-high purity single crystals and thin films to further disentangle the intricate interplay between electronic, magnetic, and lattice degrees of freedom.

References

• 1. bhcollege.ac.in [bhcollege.ac.in]
• 2. High-temperature superconductivity - Wikipedia [en.wikipedia.org]
• 3. Cuprate superconductor - Wikipedia [en.wikipedia.org]
• 4. inis.iaea.org [inis.iaea.org]
• 5. High-temperature Superconductivity without Doping—Synthesis of Conceptually New Superconductors | NTT Technical Review [ntt-review.jp]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] REVIEW ARTICLE: Unconventional isotope effects in the high-temperature cuprate superconductors | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Copper 65 Metal Isotope | EVISA's Materials Database [speciation.net]
• 10. americanelements.com [americanelements.com]
• 11. buyisotope.com [buyisotope.com]
• 12. buyisotope.com [buyisotope.com]
• 13. mdpi.com [mdpi.com]

The Discovery and Enduring Legacy of Copper-65: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stable isotope Copper-65 (⁶⁵Cu), a cornerstone in fields ranging from nuclear physics to metabolomics, has a rich history intertwined with the dawn of mass spectrometry. Its discovery marked a significant step in understanding the isotopic composition of elements, a concept that fundamentally reshaped chemistry and physics. This technical guide provides an in-depth exploration of the discovery, history, and fundamental properties of Copper-65, tailored for a scientific audience. We will delve into the pioneering experimental techniques that led to its identification, present its key quantitative data, and explore its modern applications.

Historical Context: The Dawn of Isotope Discovery

The early 20th century was a period of revolutionary scientific advancement. Building on the discovery of the electron and positive rays, scientists like J.J. Thomson began to unravel the subatomic world. Thomson's experiments with his "parabola mass spectrograph" provided the first hints that elements could exist in forms with different atomic masses, a phenomenon later termed "isotopes" by Frederick Soddy.[1][2][3][4]

It was, however, the brilliant work of Francis William Aston, a student of Thomson, that solidified the existence of isotopes for a wide range of non-radioactive elements.[1][2][4] In 1919, Aston developed his first mass spectrograph, an instrument of unprecedented precision that could separate ions based on their mass-to-charge ratio.[1][2][5] This invention paved the way for the systematic discovery of isotopes and earned him the Nobel Prize in Chemistry in 1922.[1][5][6][7]

The Discovery of Copper-65

In 1923, utilizing his improved mass spectrograph, Francis William Aston identified the two stable isotopes of copper: ⁶³Cu and ⁶⁵Cu.[8] Some sources also point to his identification of copper isotopes as early as 1921.[5] This discovery was part of a broader, intensive period of research where Aston and his contemporaries mapped the isotopic landscape of the elements, confirming that the atomic weights listed on the periodic table were, in fact, the weighted averages of the masses of their naturally occurring isotopes.[2][9]

The discovery of Copper-65, alongside its lighter counterpart, provided a definitive explanation for copper's non-integer atomic weight of approximately 63.546 atomic mass units.[8][10] It demonstrated that naturally occurring copper was a mixture of these two stable forms.

Quantitative Data of Copper Isotopes

The fundamental properties of Copper-63 and Copper-65 are summarized in the table below, providing a clear comparison of their key characteristics.

Property	Copper-63 (⁶³Cu)	Copper-65 (⁶⁵Cu)
Natural Abundance	69.15(15) %[8]	30.85(15) %[8]
Atomic Mass (Da)	62.929598(4) u[8]	64.927790(5) u[8]
Neutron Number (N)	34	36[11]
Proton Number (Z)	29[11]	29[11]
Nuclear Spin (I)	3/2-[8]	3/2-[8]
Magnetic Dipole Moment (μ/μN)	+2.223	+2.3844(4)[8]
Quadrupole Moment (Q/b)	-0.209	-0.195[11]

Experimental Protocol: Aston's Mass Spectrograph

Objective: To separate the isotopes of a given element and determine their individual masses.

Apparatus: Aston's Mass Spectrograph. Key components included:

• Ion Source: A discharge tube to ionize a sample of the element or a volatile compound containing it.

• Collimating Slits: To produce a fine, parallel beam of positive ions.

• Electric Field: Generated by parallel plates to deflect the ion beam.

• Magnetic Field: A large electromagnet to further deflect the ion beam in a direction perpendicular to the electric field.

• Photographic Plate: To detect the separated ion beams.

Methodology:

• Sample Introduction and Ionization: A volatile compound of copper (e.g., copper chloride) would be introduced into the discharge tube at low pressure. A high voltage potential would then be applied across the tube, causing an electrical discharge that ionizes the copper atoms.

• Ion Beam Formation: The positively charged copper ions are accelerated and passed through a series of collimating slits to form a narrow, well-defined beam.

• Velocity Focusing (Electric Field): The ion beam is passed through an electric field. This field disperses the ions based on their kinetic energy.

• Mass Separation (Magnetic Field): The dispersed ion beam then enters a magnetic field, with the field lines oriented perpendicular to the direction of ion travel. The magnetic field deflects the ions in a circular path. The radius of this path is dependent on the mass-to-charge ratio of the ion. Lighter isotopes are deflected more than heavier isotopes.

• Focusing and Detection: Aston's ingenious design ensured that ions of the same mass-to-charge ratio, regardless of their initial velocity, were brought to a focus at a single point on the photographic plate. This "velocity focusing" was a crucial innovation that resulted in sharp lines on the photographic plate, each corresponding to a specific isotope.

• Data Analysis: After exposure and development, the photographic plate would show a series of lines (a mass spectrum). The position of each line was used to calculate the mass of the isotope with high precision. The intensity of the lines provided a semi-quantitative measure of the relative abundance of each isotope.

Workflow of Isotope Discovery using Aston's Mass Spectrograph

Caption: Workflow of isotope discovery using Aston's mass spectrograph.

Modern Applications of Copper-65

While its discovery was a landmark in fundamental physics, Copper-65 has since found numerous applications in various scientific and technical fields. Its stable, non-radioactive nature makes it an ideal tracer for a variety of studies.

• Metabolism and Nutritional Studies: ⁶⁵Cu is used to study copper metabolism and absorption in humans and animals. By enriching a subject's diet with ⁶⁵Cu and tracking its distribution in the body, researchers can gain insights into diseases related to copper deficiency or excess.[11][12][13]

• Geological and Environmental Tracing: The ratio of ⁶³Cu to ⁶⁵Cu can vary in different geological formations. This isotopic signature allows geochemists to trace the origin and movement of copper in the environment and in ore deposits.

• Nuclear Science: Copper-65 is used in studies of energy emissions in reactor blankets and for low-level neutron flux registration.[11] It has also been investigated as a target material for the production of the medical radioisotope Copper-64 (⁶⁴Cu).[14]

• Material Science and Superconductivity: ⁶⁵Cu has been employed in research on high-temperature superconductivity.[11]

• Analytical Chemistry: Enriched ⁶⁵Cu serves as an internal standard in secondary ion mass spectrometry (SIMS) and other mass spectrometry techniques for accurate elemental analysis.[11]

Conclusion

The discovery of Copper-65 by Francis William Aston was more than just the identification of a new particle; it was a crucial piece of evidence that solidified the theory of isotopes and forever changed our understanding of the elements. From its humble beginnings as a faint line on a photographic plate, ⁶⁵Cu has evolved into an indispensable tool for researchers across a multitude of disciplines. Its story is a testament to the power of precise measurement and the enduring legacy of fundamental scientific inquiry.

References

• 1. History of mass spectrometry - Wikipedia [en.wikipedia.org]
• 2. Aston Builds the First Mass Spectrograph and Discovers Isotopes | Research Starters | EBSCO Research [ebsco.com]
• 3. Mass spectrometry and isotopes: a century of research and discussion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. fayafi.ch [fayafi.ch]
• 6. Francis William Aston - Wikipedia [en.wikipedia.org]
• 7. Francis William Aston | Nobel Prize, Mass Spectrometry, Isotope Analysis | Britannica [britannica.com]
• 8. Copper-65 - isotopic data and properties [chemlin.org]
• 9. catalogimages.wiley.com [catalogimages.wiley.com]
• 10. Copper | Cu (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. buyisotope.com [buyisotope.com]
• 12. Copper 65 Metal Isotope | EVISA's Materials Database [speciation.net]
• 13. americanelements.com [americanelements.com]
• 14. WebElements Periodic Table » Copper » isotope data [webelements.com]

The Sentinel Isotopes: A Technical Guide to Non-Radioactive Copper Isotopes in Biological Tracing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper is an essential trace element vital for a myriad of biological processes, from cellular respiration to neurotransmission. Its redox activity, while crucial for enzymatic function, also necessitates tightly regulated homeostatic mechanisms to prevent cellular toxicity. Dysregulation of copper metabolism is implicated in a range of pathologies, including Wilson's disease, Menkes disease, neurodegenerative disorders, and cancer.[1] Understanding the intricate pathways of copper trafficking, storage, and utilization is therefore of paramount importance in both basic research and therapeutic development.

Stable, non-radioactive isotopes of copper, primarily copper-63 (B576791) (⁶³Cu) and copper-65 (⁶⁵Cu), have emerged as powerful tools for tracing the fate of copper in biological systems without the confounding factors and safety concerns associated with radioisotopes.[2] This technical guide provides an in-depth overview of the application of these stable isotopes in biological tracing, with a focus on quantitative data, detailed experimental protocols, and the visualization of relevant cellular pathways.

Core Principles of Stable Copper Isotope Tracing

The fundamental principle of stable isotope tracing lies in intentionally altering the natural isotopic ratio of copper in a biological system and subsequently tracking the "labeled" copper as it moves through various metabolic and signaling pathways. By introducing a known quantity of an enriched stable isotope (e.g., ⁶⁵Cu), researchers can distinguish it from the naturally abundant isotopes already present in the system. The analysis of the altered isotopic ratios in different biological compartments over time provides a dynamic view of copper absorption, distribution, metabolism, and excretion.

The primary analytical technique for measuring these subtle isotopic variations is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), which offers the high precision and sensitivity required for these studies.[3][4][5]

Data Presentation: Quantitative Isotope Data

Quantitative data is crucial for the design and interpretation of stable isotope tracing experiments. The following tables summarize key quantitative parameters for non-radioactive copper isotopes.

Isotope	Natural Abundance (%)	Isotopic Enrichment Available (%)
⁶³Cu	69.15 - 69.2	>99.6
⁶⁵Cu	30.8 - 30.85	>99.4

Table 1: Natural Abundance and Commercial Enrichment of Stable Copper Isotopes. The natural abundance of copper isotopes can vary slightly depending on the source.[6][7] Commercially available enriched isotopes provide the necessary tracer material for biological studies.

Analytical Method	Sample Matrix	Precision (δ⁶⁵Cu, 2SD)	Notes
MC-ICP-MS	Purified Standard Solutions	±0.04‰	High precision is achievable with pure standards.[3]
MC-ICP-MS	Biological Samples (e.g., serum)	±0.15‰	Matrix effects can slightly reduce precision.[3]
LA-MC-ICP-MS	Liver Tissue	Better than 0.17‰	Laser Ablation MC-ICP-MS allows for in-situ analysis of tissue sections.[6]

Table 2: Analytical Precision of MC-ICP-MS for Copper Isotope Analysis. The precision is typically reported in delta notation (δ⁶⁵Cu), which represents the deviation of the ⁶⁵Cu/⁶³Cu ratio in a sample from a standard. While explicit limits of detection are not always provided, the high precision of MC-ICP-MS allows for the detection of very small changes in isotopic composition.

Biological Sample	δ⁶⁵Cu Variation (‰)
Healthy Human Liver	-1.5 to 0.2
Hepatocellular Carcinoma	0.0 to 1.3
Blood Plasma (Mouse)	~1-1.2 lighter than brain tissue

Table 3: Examples of Natural Copper Isotope Fractionation in Biological Tissues. Different tissues and disease states can exhibit distinct copper isotopic signatures, a phenomenon known as isotopic fractionation.[6][8][9] This natural variation provides a baseline for tracer studies and can also serve as a potential biomarker.

Experimental Protocols

Detailed methodologies are critical for the successful implementation of stable copper isotope tracing experiments. The following are representative protocols for human studies, cell culture experiments, and tissue sample preparation.

Protocol 1: Oral Administration of ⁶⁵Cu for Human Metabolic Studies

This protocol is adapted from studies investigating copper absorption and metabolism in humans.

1. Subject Preparation:

• Subjects should fast for at least 12 hours prior to the administration of the isotope.
• If subjects are on chelation therapy (e.g., for Wilson's disease), it should be discontinued (B1498344) at least 48 hours before the test.

2. Baseline Sample Collection:

• Collect a baseline blood sample to determine the natural ⁶³Cu/⁶⁵Cu ratio.

3. Isotope Administration:

• Prepare a solution of enriched ⁶⁵Cu. A typical dose for adults is 3 mg of ⁶⁵Cu.
• Dissolve the ⁶⁵Cu in a small volume of water or a beverage for oral consumption.

4. Post-Administration Sample Collection:

• Collect blood samples at specific time points post-administration. For absorption studies, typical time points include 1, 2, 4, 6, and 8 hours.
• For longer-term metabolism and incorporation studies (e.g., into ceruloplasmin), additional samples can be collected at 24, 48, and 72 hours, and even weekly for several weeks.

5. Sample Processing (Blood Serum):

• Collect whole blood in a serum separator tube.
• Allow the blood to clot at room temperature for 30-60 minutes.
• Centrifuge at approximately 1000 x g for 10 minutes to separate the serum.
• Aliquot the serum into clean tubes and store at -80°C until analysis.

Protocol 2: Stable Isotope Tracing in Cell Culture

This protocol outlines a general procedure for tracing copper uptake and trafficking in cultured cells.

1. Cell Culture Preparation:

• Culture cells to the desired confluency in standard growth medium.

2. Preparation of Labeling Medium:

• Prepare a labeling medium by supplementing the basal medium with a known concentration of enriched ⁶³Cu or ⁶⁵Cu. The standard isotope can be depleted to enhance the signal of the tracer.

3. Isotope Labeling:

• Aspirate the standard growth medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS).
• Add the pre-warmed labeling medium to the cells.
• Incubate the cells for the desired duration. Time points can range from minutes to hours depending on the process being studied.

4. Cell Harvesting and Lysis:

• At each time point, aspirate the labeling medium and wash the cells with cold PBS.
• Lyse the cells using an appropriate lysis buffer.
• Collect the cell lysate for analysis.

5. Metabolite/Protein Extraction:

• Perform extraction procedures to isolate the cellular components of interest (e.g., whole-cell lysate, subcellular fractions, specific proteins).

Protocol 3: Preparation of Tissue Samples for Isotopic Analysis

This protocol provides a general workflow for preparing solid tissue for MC-ICP-MS analysis.

1. Tissue Collection and Homogenization:

• Excise the tissue of interest and immediately freeze it in liquid nitrogen to halt metabolic activity.
• Grind the frozen tissue into a homogenous powder.

2. Sample Digestion:

• Accurately weigh a portion of the powdered tissue.
• Digest the tissue sample using a mixture of high-purity nitric acid (HNO₃) and hydrogen peroxide (H₂O₂). This is typically done in a closed vessel under heat.

3. Copper Purification:

• To remove matrix elements that can interfere with the MC-ICP-MS analysis, the copper must be purified from the digested sample. This is commonly achieved using anion exchange chromatography.[3][4]
• The digested sample is loaded onto an anion exchange column.
• A series of acid washes are used to elute the matrix components, followed by a specific acid mixture to elute the purified copper.

4. Sample Dilution:

• Dilute the purified copper fraction to the optimal concentration for MC-ICP-MS analysis using a weak acid solution.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts in copper trafficking and its role in cell signaling, as well as a typical experimental workflow.

Caption: Cellular Copper Trafficking Pathways.

Caption: Copper's Role in MAPK Signaling.[2][10][11][12][13]

Caption: Copper's Role in PI3K/Akt Signaling.[14][15][16]

Caption: Experimental Workflow for Stable Isotope Tracing.[17][18]

Conclusion

Non-radioactive copper isotopes provide a safe and powerful approach to unravel the complexities of copper metabolism and its role in health and disease. By combining meticulous experimental design, precise analytical techniques, and a thorough understanding of the underlying biological pathways, researchers can gain unprecedented insights into the dynamic nature of copper homeostasis. This technical guide serves as a foundational resource for scientists and drug development professionals seeking to leverage the potential of stable copper isotope tracing in their research endeavors. The continued application and refinement of these methods promise to further illuminate the critical role of this essential metal in biology and open new avenues for therapeutic intervention.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A new separation procedure for Cu prior to stable isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Isotopic analysis of Cu in blood serum by multi-collector ICP-mass spectrometry: a new approach for the diagnosis and prognosis of liver cirrhosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | High-Precision Isotopic Analysis of Cu and Fe via Multi-Collector Inductively Coupled Plasma-Mass Spectrometry Reveals Lipopolysaccharide-Induced Inflammatory Effects in Blood Plasma and Brain Tissues [frontiersin.org]
• 10. A Novel Role for Copper in Ras/Mitogen-Activated Protein Kinase Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DSpace [repository.upenn.edu]
• 12. The copper chaperone CCS facilitates copper binding to MEK1/2 to promote kinase activation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The copper chaperone CCS facilitates copper binding to MEK1/2 to promote kinase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Copper ions strongly activate the phosphoinositide-3-kinase/Akt pathway independent of the generation of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]

Understanding ⁶⁵Cu Fractionation in Natural Systems: A Technical Guide

Copper (Cu), a critical micronutrient and economically significant metal, possesses two stable isotopes: ⁶³Cu (69.17%) and ⁶⁵Cu (30.83%). The subtle variations in their relative abundance, arising from mass-dependent fractionation, provide a powerful tool for tracing biogeochemical pathways, understanding ore genesis, and potentially identifying disease states. This guide offers an in-depth exploration of ⁶⁵Cu fractionation in natural systems, detailing the analytical methodologies and the core mechanisms driving isotopic variability. Isotopic compositions are expressed in delta notation (δ⁶⁵Cu) in per mil (‰) relative to the NIST SRM 976 standard.[1]

Mechanisms of Copper Isotope Fractionation

The fractionation of copper isotopes is primarily driven by equilibrium and kinetic processes that favor one isotope over the other. The main mechanisms include redox transformations, ligand complexation, and biological processes.

• Redox Reactions: Changes in the oxidation state of copper between Cu(I) and Cu(II) are a major driver of fractionation.[1][2] Theoretical and experimental studies show that Cu(II) complexes are generally enriched in ⁶⁵Cu compared to Cu(I) complexes.[3] For instance, the reduction of Cu²⁺ can lead to a fractionation (Δ⁶⁵Cu [Cu(II)−Cu(I)]) of up to 4‰.[3] This is critical in hydrothermal systems where fluids can transport copper in different valence states.[2]

• Ligand Complexation: The type of ligand binding to copper influences isotopic composition. The heavy isotope, ⁶⁵Cu, is preferentially enriched in complexes with stronger bonds.[4][5] Studies have shown that complexation with organic ligands, such as fulvic acid and synthetic chelators, results in an enrichment of ⁶⁵Cu in the complexed form, with fractionation values (Δ⁶⁵Cu complex-free) ranging from +0.14 to +0.84‰.[4][5]

• Mineral Precipitation and Dissolution: During the weathering of copper-bearing minerals, isotopic fractionation occurs. Oxidative dissolution of primary sulfide (B99878) minerals often leads to isotopically heavy fluids and lighter residual minerals.[3] Conversely, the precipitation of secondary minerals can also fractionate isotopes, with reported fractionations of up to 3‰ in ore-forming environments.[3]

• Biological Processes: Living organisms preferentially uptake lighter isotopes. Cellular uptake of copper in yeast and other eukaryotes demonstrates a preferential incorporation of ⁶³Cu.[6] This fractionation is linked to copper transport proteins and reductase enzymes at the cell surface.[6] The process can be modulated by the cell's ability to reduce Cu(II) to Cu(I) before transport.[6]

Below is a diagram illustrating the primary mechanisms that influence ⁶⁵Cu fractionation in various natural environments.

Core mechanisms driving copper isotope fractionation in nature.

Quantitative Data on ⁶⁵Cu Fractionation

The δ⁶⁵Cu values in natural materials span a wide range, reflecting the diverse processes and environments in which copper is cycled. The overall variation observed in nature ranges from approximately –16.98‰ to +25.73‰.[1]

Table 1: Representative δ⁶⁵Cu Values in Natural Systems

System Type	Material	δ⁶⁵Cu Range (‰)	Average δ⁶⁵Cu (‰)	Reference(s)
Magmatic & Ore Deposits	Mantle-Derived Igneous Rocks	-0.14 to +0.26	~0	[7]
Porphyry Copper Deposits (Hypogene)	-1.0 to +1.0	-	[7][8]
Porphyry Lower Crustal Cumulates	-0.25 to -0.17	-0.19	[9]
Porphyry Upper Crustal Intrusions	-0.04 to +0.37	+0.20	[9]
Supergene Enrichment Zone (Porphyry)	+5.18 to +8.71	+7.17	[8]
Leached Cap Zone (Porphyry)	-3.41 to +5.82	+0.42	[8]
Magmatic Ni-Cu Sulfide Intrusions	-1.55 (Kharaelakh) to +0.25 (Norilsk-1)	-	[10]
Hydrothermal Systems	Modern Seafloor "Black Smokers"	-0.03 to +1.44	-	[11]
Supergene Aqueous Fluids (Leaching)	+0.58 to +5.59	-	[11]
Biological Systems	Healthy vs. Tumorous Liver Tissue (Rabbit)	-1.5 to +0.2 (Healthy) vs. 0.0 to +1.3 (Tumor)	-	[12]
Plant Roots vs. Shoots	Depletion in shoots (Δ⁶⁵Cu ≈ 0.41)	-	[3]
Weathering & Soils	Weathered Shales and Cherts	-6.42 to +19.73	-	[3]
Soil Organic Matter	Preferential adsorption of ⁶⁵Cu	-	[3]

Table 2: Experimentally Determined Copper Isotope Fractionation Factors (Δ⁶⁵Cu)

Process	Phases (A - B)	Temp (°C)	Δ⁶⁵Cu (A-B) (‰)	Conditions/Notes	Reference(s)
Redox Reactions	Cu(II) - Cu(I) (Aqueous)	25-50	+0.52 to +0.89	Oxidative leaching of cuprite (B1143424) (Cu₂O) in HCl.	[1][13]
Fluid-Mineral Interaction	Fluid - Silicate (B1173343) Melt	800-850	+0.08 to +0.69	Fluid is enriched in ⁶⁵Cu.	[11][14]
Fluid - Native Cu (Oxidative Leaching)	25-200	+0.12 to -0.30	Value decreases with increasing temperature.	[1][13]
Fluid - Cuprite (Cu₂O)	200-800	-0.55 to 0	Fluids enriched in light isotopes during dissolution.	[1][13]
Organic Complexation	Cu-Ligand Complex - Free Cu Ion	Ambient	+0.14 to +0.84	Heavier isotope enriched in the complexed form.	[4][5]
Adsorption	Cu on Fe/Al Oxy(hydr)oxides - Solution	Ambient	+0.35 to +1.3	Preferential sorption of ⁶⁵Cu onto solid phase.	[15]
Biological Uptake	S. cerevisiae Cells - Growth Medium	Ambient	-0.90	Cells are enriched in ⁶³Cu due to importer proteins.	[6]

Experimental Protocols for Copper Isotope Analysis

Accurate and precise determination of copper isotope ratios is critical for meaningful interpretation. The standard method involves sample digestion, purification of copper via ion-exchange chromatography, and analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[16][17]

Sample Digestion

• Solid Samples (Rocks, Ores, Tissues): Approximately 2-10 mg of homogenized powder is weighed into a clean PFA vial.[18]

• Acid Digestion: For silicate or sulfide matrices, a mixture of concentrated high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (e.g., 3:1 v/v) is added.[18] For biological samples, concentrated HNO₃ is often sufficient.

• Heating: The sealed vials are heated on a hotplate (e.g., 80-120°C) for several hours to ensure complete dissolution.[18]

• Evaporation and Reconstitution: The dissolved sample is evaporated to dryness. This step may be repeated with HNO₃ to remove all chlorides. The final dried residue is re-dissolved in a specific acid molarity (e.g., 6-8 N HCl) required for chromatography.[14][18]

Copper Purification by Anion Exchange Chromatography

This step is crucial to separate copper from matrix elements that can cause isobaric interferences (e.g., ⁶⁴Zn on ⁶⁴Ni, which is often used for mass bias correction) or non-spectral matrix effects during mass spectrometry.

• Resin Preparation: An anion exchange resin (e.g., AG-MP-1) is loaded into a column and pre-cleaned and conditioned with appropriate acids.

• Sample Loading: The re-dissolved sample (in 6-8 N HCl, often with a trace of H₂O₂) is loaded onto the conditioned column.[14]

• Matrix Elution: Matrix elements are washed from the column using several milliliters of the same acid mixture (e.g., 5 mL of 6 N HCl + 0.001% H₂O₂).[14]

• Copper Elution: Copper is then selectively eluted from the resin using a larger volume of the acid mixture (e.g., 26 mL of 6 N HCl + 0.001% H₂O₂).[14]

• Purity and Yield Check: The procedure should be validated to ensure a copper recovery of >99.5% to avoid artificial isotopic fractionation during the purification process.[14][19] The collected Cu fraction is evaporated and reconstituted in dilute (e.g., 2%) HNO₃ for analysis.

Isotopic Analysis by MC-ICP-MS

• Instrumentation: A high-resolution MC-ICP-MS (e.g., Neptune Plus, Nu Plasma II) is used for isotopic measurements.[12][18]

• Sample Introduction: The purified sample in 2% HNO₃ is introduced into the plasma via a nebulizer system.

• Mass Bias Correction: Instrumental mass bias is corrected using a sample-standard bracketing (SSB) technique, where the sample measurement is bracketed by measurements of a known isotopic standard (NIST SRM 976).[12][14] An internal standard or "dopant" (e.g., Ni or Ga) can also be added to the sample and standard solutions to monitor and correct for mass bias drift during analysis.[18][19]

• Data Acquisition: The ion beams for ⁶³Cu and ⁶⁵Cu are measured simultaneously in separate Faraday cups.[14] Potential interferences (e.g., ⁶²Ni, ⁶⁴Zn) are also monitored.[14]

• Data Expression: The results are expressed as δ⁶⁵Cu values in per mil (‰) relative to the NIST SRM 976 standard. The long-term precision for this method is typically better than ±0.05‰ (2 s.d.).[9]

The following diagram outlines the complete experimental workflow for ⁶⁵Cu isotope analysis.

A generalized workflow for the analysis of copper isotopes.

References

• 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 2. The Theoretical Calculation of the Cu Isotope Fractionation Effect in Solution/Hydrothermal Solution Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Copper isotope fractionation during equilibration with natural and synthetic ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Copper transporters are responsible for copper isotopic fractionation in eukaryotic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Copper isotope fractionation during lower crustal sulfide accumulation | Geochemical Perspectives Letters [geochemicalperspectivesletters.org]
• 10. researchgate.net [researchgate.net]
• 11. Experiments on Cu-isotope fractionation between chlorine-bearing fluid and silicate magma: implications for fluid exsolution and porphyry Cu deposits - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 19. A new separation procedure for Cu prior to stable isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Navigating the Labyrinth of Life: A Technical Guide to Theoretical Models of Copper-65 Behavior in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the theoretical and experimental framework for understanding the behavior of the stable isotope Copper-65 (⁶⁵Cu) within biological systems. As a non-radioactive tracer, ⁶⁵Cu offers a powerful tool to investigate the intricate pathways of copper metabolism, providing invaluable insights for diagnostics, therapeutic development, and fundamental biological research. This document outlines the core theoretical models, detailed experimental protocols for tracer studies, and quantitative data on copper kinetics, presented in a format tailored for the scientific community.

Theoretical Models of Copper-65 Kinetics

The behavior of ⁶⁵Cu in biological systems is best described through compartmental modeling. These mathematical models simplify the complex physiological system into a series of interconnected compartments, representing different pools of copper in the body (e.g., plasma, liver, tissues). By tracking the movement of the ⁶⁵Cu tracer between these compartments over time, we can deduce key kinetic parameters that define copper homeostasis.

A commonly employed model for human copper metabolism involves several key compartments, including the gastrointestinal tract for absorption, a central plasma compartment, a rapidly exchanging liver pool, a more slowly exchanging liver storage pool, and a peripheral tissue compartment. The exchange of ⁶⁵Cu between these compartments is described by a series of first-order differential equations, with rate constants representing the fractional transfer of the isotope per unit of time.

In a foundational study, a five-compartment model was developed using ⁶⁵Cu as a tracer in adult men. This model elucidated distinct plasma and liver compartments, an additional tissue compartment, and pathways for fecal and urinary excretion. The model predicted that upon entering the blood, a significant portion of newly absorbed copper is rapidly taken up by the liver, with the majority then being incorporated into ceruloplasmin in the plasma. The total exchangeable copper pool in the body was also estimated using this modeling approach[1].

These models are instrumental in understanding how dietary factors and disease states, such as Wilson's disease, impact copper metabolism. In Wilson's disease, for example, the failure to incorporate copper into ceruloplasmin and excrete it into the bile is readily observable through altered ⁶⁵Cu kinetics, specifically a lack of a secondary rise in plasma ⁶⁵Cu enrichment after an initial absorption peak[2][3][4].

Quantitative Data from ⁶⁵Cu Tracer Studies

The use of ⁶⁵Cu as a stable isotope tracer has generated valuable quantitative data on copper metabolism in humans. These data, summarized in the tables below, provide a baseline for normal physiological parameters and highlight alterations in disease states.

Parameter	Healthy Adult Male Subjects	Reference(s)
Fractional Copper Absorption	35.0% (basal diet)	[5]
48-49% (as measured by fecal monitoring)	[1]
Endogenous Fecal Excretion	2.4 mg/day (predicted by compartmental model)	[1]
Biological Half-Time of an Oral Dose	Median: 18.5 days (95% CI: 14-26 days)	[2][3]
Exchangeable Copper Pool	43 ± 30 mg (predicted by compartmental model)	[1]

Subject Group	Biological Half-Time of Plasma Copper (Median)	Key Observation	Reference(s)
Healthy Controls	18.5 days	Shows a secondary rise in plasma ⁶⁵Cu enrichment after 72 hours due to incorporation into ceruloplasmin.	[2][3]
Wilson's Disease Patients	Not applicable (abnormal kinetics)	Lacks the secondary rise in plasma ⁶⁵Cu enrichment, indicating failed incorporation into ceruloplasmin.	[2][3][4]
Wilson's Disease Heterozygotes	43 days	Significantly increased half-time compared to healthy controls, indicating impaired copper removal.	[2][3]

Experimental Protocols for ⁶⁵Cu Tracer Studies

The successful application of ⁶⁵Cu as a biological tracer hinges on meticulous experimental design and precise analytical techniques. Below are detailed methodologies for conducting human and in vitro studies.

In Vivo Human Protocol for ⁶⁵Cu Tracer Kinetics

This protocol outlines a typical study to determine copper absorption and plasma kinetics.

• Subject Preparation:

  • Subjects should fast for at least 12 hours prior to the study.

  • For patients on chelation therapy (e.g., for Wilson's disease), the medication should be discontinued (B1498344) for at least 48 hours before the test, under medical supervision.

• Tracer Administration:

  • A baseline (time 0) blood sample is collected.

  • A precisely weighed oral dose of enriched ⁶⁵Cu (typically 3 mg for adults, adjusted for children) is administered. The ⁶⁵Cu is usually in a simple salt form (e.g., copper acetate (B1210297) or chloride) dissolved in a small volume of deionized water or a beverage.

• Sample Collection:

  • Blood: Venous blood samples are collected into trace element-free tubes (e.g., lithium heparin) at timed intervals. For absorption kinetics, typical time points are 1, 2, 4, 6, 24, 48, and 72 hours post-administration[4]. For longer-term half-life studies, sampling can be extended for several weeks[2][3].

  • Feces: For fractional absorption studies, complete fecal collection is required for a period of 12-14 days following tracer administration to account for endogenous excretion of the absorbed tracer[1].

• Sample Processing and Analysis:

  • Blood samples are centrifuged to separate plasma.

  • Plasma and homogenized fecal samples undergo acid digestion to mineralize organic matter.

  • The ⁶⁵Cu/⁶³Cu isotope ratio is measured using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Thermal Ionization Mass Spectrometry (TIMS)[4][6]. Careful validation of the analytical protocol is crucial to achieve the high precision required for these studies[6].

In Vitro Protocol for Cellular ⁶⁵Cu Uptake

This protocol describes a method to study the uptake of ⁶⁵Cu in cultured cells.

• Cell Culture:

  • Cells of interest are cultured to near confluence in appropriate growth media.

• Isotope Labeling:

  • The standard growth medium is removed, and cells are washed with a buffered saline solution.

  • A labeling medium containing a known concentration of ⁶⁵Cu (e.g., as ⁶⁵CuCl₂) is added.

  • Cells are incubated for various time points to determine the rate of uptake.

• Metabolite Extraction:

  • After incubation, the labeling medium is rapidly removed.

  • Cells are washed with a cold, non-permeable buffer to remove extracellular tracer.

  • Intracellular metabolites, including ⁶⁵Cu, are extracted using a cold solvent (e.g., methanol/water mixture).

• Analysis:

  • The cell lysate is centrifuged to pellet debris.

  • The supernatant containing the intracellular ⁶⁵Cu is collected.

  • The ⁶⁵Cu content is quantified by ICP-MS. The total protein content of the cell pellet can be used for normalization.

Visualizations of Copper Behavior Pathways

The following diagrams, generated using the DOT language, illustrate key conceptual and biological pathways relevant to ⁶⁵Cu tracer studies.

References

• 1. researchgate.net [researchgate.net]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Improving the quality of 63Cu/65Cu ratio determination by ICP-QMS through a careful evaluation of instrumental performances - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Safety and Handling of Enriched Copper-65

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for enriched Copper-65 (⁶⁵Cu), a stable isotope critical for research and the production of medical radioisotopes. The document distinguishes between the handling of stable, non-radioactive ⁶⁵Cu and the radiological precautions required after its activation.

Introduction to Enriched Copper-65

Copper-65 (⁶⁵Cu) is one of two naturally occurring stable isotopes of copper, comprising approximately 30.83% of natural copper.[1][2] It is a stable, non-radioactive material valued in biomedical and research fields.[3] Its primary applications include noninvasive studies of copper metabolism and congenital disorders.[3] Crucially, in drug development and nuclear medicine, enriched ⁶⁵Cu serves as a key starting material for the production of important copper radioisotopes, such as Copper-64 (⁶⁴Cu) for Positron Emission Tomography (PET) imaging and targeted radiotherapy, and Copper-67 (⁶⁷Cu) for therapeutic applications.[1][2][4][5]

The safety protocols for ⁶⁵Cu are dictated by its state. In its stable, non-activated form, it is handled as a potentially toxic chemical. After bombardment in a cyclotron or reactor, it becomes radioactive, and its handling must adhere to strict radiation safety protocols.

Physical and Chemical Properties

The fundamental properties of Copper-65 are summarized below. These characteristics are essential for designing experimental and handling procedures.

Property	Value
Symbol	⁶⁵Cu
Stability	Stable (Non-Radioactive)[6][3]
Natural Abundance	30.83 (± 0.03)%[2][6]
Atomic Mass	64.9277929 u[2]
Nuclear Spin (I)	3/2[2][6]
Physical Form (As Supplied)	Solid (Red to brown metal/powder)[7]
Melting Point	1083 °C[7]
Boiling Point	2595 °C[7]
Density (@ 25 °C)	8.92 g/cm³[7]
Solubility in Water	Negligible (< 0.1%)[7]

Health and Safety Considerations for Stable ⁶⁵Cu

As a stable isotope, the primary hazards associated with enriched ⁶⁵Cu are chemical, stemming from the toxicological profile of copper itself.[7][8][9][10]

Exposure Route	Hazard Description	First Aid Measures
Inhalation	Dust may cause irritation to the respiratory tract.[7] Inhalation of fumes from high-temperature processes can lead to "metal fume fever," with flu-like symptoms such as fever, chills, and muscle pain.[7][8][11]	Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[7][12]
Ingestion	Causes gastrointestinal irritation, nausea, vomiting, and diarrhea.[7][8] High levels of exposure can result in damage to the liver and kidneys.[7][9][10][13]	Give 1-2 glasses of milk or water. Do not induce vomiting in an unconscious person. Seek immediate medical attention.[7][12]
Skin Contact	May cause skin irritation and discoloration.[7]	Remove contaminated clothing. Flush skin with soap and plenty of water for at least 15 minutes.[7]
Eye Contact	Causes eye irritation, redness, and pain.[7]	Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids. Seek immediate medical attention.[7]

Radiological Hazard: Enriched ⁶⁵Cu in its stable, as-supplied form is not radioactive and poses no radiological hazard.[3] The radiological risk arises only after the material has been irradiated (activated) in a cyclotron or nuclear reactor to produce radioisotopes.

General Handling and Storage Protocols for Stable ⁶⁵Cu

Adherence to standard laboratory safety protocols is essential when working with enriched ⁶⁵Cu powder or metal.

Protocol	Recommendation
Engineering Controls	Work in a well-ventilated area. Use a chemical fume hood or other appropriate exhaust ventilation where dust or aerosols may be generated.[7][12][14]
Personal Protective Equipment (PPE)	Eye/Face: Wear safety glasses with side-shields or goggles.[12] Hand: Use chemical-resistant gloves (e.g., nitrile, neoprene, butyl rubber).[12] Body: Wear a lab coat or other protective clothing.[12][14] Respiratory: Use a NIOSH-approved respirator if dust is generated and engineering controls are insufficient.[7]
Safe Handling Practices	Avoid generating and inhaling dust.[7][12] Avoid contact with skin, eyes, and clothing.[7][14] Do not eat, drink, or smoke in the work area.[7][12] Wash hands thoroughly after handling.
Storage	Store in a tightly sealed, clearly labeled container.[7][14] Keep in a cool, dry, and well-ventilated area.[7][12] Store away from incompatible materials, particularly strong oxidants (e.g., chlorates, bromates).[7][10]
Spill Response	For minor spills, sweep up dry material, avoiding dust generation, and place in a suitable container for disposal.[12] Evacuate personnel from the area for larger spills and prevent the product from entering drains.[7]
Waste Disposal	Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conceptual Experimental Workflow: From Stable Isotope to Radiopharmaceutical

The primary use of enriched ⁶⁵Cu in drug development is as a target material for producing radioisotopes. This process transforms the non-radioactive material into a highly radioactive one, fundamentally changing the required safety paradigm.

Caption: Conceptual workflow for producing a Cu-64 radiopharmaceutical from an enriched target.

Detailed Methodologies for Key Experiments

Detailed, step-by-step experimental protocols are highly specific to the institution, equipment, and the final radiopharmaceutical being produced. Researchers must develop and validate standard operating procedures (SOPs) in accordance with their institution's safety committees and regulatory bodies. The general methodologies are outlined below.

Target Preparation

The goal is to create a solid target that can withstand the high heat and vacuum conditions of a cyclotron beamline.

• Material: Enriched ⁶⁵Cu or ⁶⁴Ni metal powder.

• Method: The powder is typically pressed into a solid disc using a hydraulic press. This disc is then sintered at high temperatures under a reducing atmosphere (e.g., H₂/Ar) to form a dense, metallic target.

• Encapsulation: The target disc is then mounted or soldered onto a backing plate made of a material with high thermal conductivity (e.g., silver) for efficient cooling during irradiation.

Radiochemical Separation and Purification

Following irradiation, the desired radioisotope (e.g., ⁶⁴Cu) must be separated from the bulk target material (e.g., ⁶⁴Ni) and any other metallic impurities.[1][15]

• Target Dissolution: The irradiated target is remotely transferred to a hot cell and dissolved in strong acid (e.g., nitric acid or hydrochloric acid).

• Separation: Ion-exchange chromatography is the most common method.[1] The acidic solution is loaded onto an anion exchange column. The different metal ions will have varying affinities for the column resin, allowing for their separation by eluting with different concentrations of acid. For example, nickel and cobalt can be washed from the column while copper is retained, which is then eluted with a different acid concentration.

• Purification: The collected fraction containing the desired copper radioisotope is often evaporated to dryness and reconstituted in a suitable solvent (e.g., dilute HCl or sterile water) for the next step.

Quality Control

Before use in radiolabeling, the purified radioisotope must undergo rigorous quality control.

• Radionuclidic Purity: Assessed using gamma-ray spectroscopy with a High-Purity Germanium (HPGe) detector to identify and quantify all gamma-emitting radioisotopes present.

• Chemical Purity: Trace metal analysis is performed using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to ensure that contaminants from the target material are below acceptable limits.

• Specific Activity: This is the ratio of radioactivity to the total mass of the isotope (radioactive and stable). It is a critical parameter for receptor-based imaging agents and is determined by quantifying the total copper mass and the total radioactivity.

Conclusion

Enriched Copper-65 is a valuable stable isotope that is fundamental to advanced medical research and the production of life-saving radiopharmaceuticals. Its safe handling requires a clear understanding of its dual nature: as a substance with inherent chemical toxicity in its stable form and as a precursor to highly radioactive materials. By implementing robust chemical hygiene practices for the stable isotope and transitioning to stringent radiation safety protocols following activation, researchers can safely and effectively utilize ⁶⁵Cu to its full potential in scientific discovery and drug development.

References

• 1. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 3. americanelements.com [americanelements.com]
• 4. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-65 - isotopic data and properties [chemlin.org]
• 7. buyisotope.com [buyisotope.com]
• 8. Copper Compounds Toxicology [digitalfire.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Copper and compounds - DCCEEW [dcceew.gov.au]
• 11. teck.com [teck.com]
• 12. buyisotope.com [buyisotope.com]
• 13. Copper toxicity - Wikipedia [en.wikipedia.org]
• 14. physics.purdue.edu [physics.purdue.edu]
• 15. The copper radioisotopes: a systematic review with special interest to 64Cu - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Landscape of High-Purity Copper-65: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the availability, suppliers, and experimental applications of the stable isotope Copper-65, tailored for the scientific community.

The stable isotope Copper-65 (⁶⁵Cu) is a critical tool in a diverse range of scientific research and is of growing importance in the field of drug development, particularly in the production of radiopharmaceuticals. Its unique nuclear properties make it an invaluable tracer for studying copper metabolism, diagnosing diseases, and developing novel therapeutic agents. This technical guide provides a comprehensive overview of the current landscape of high-purity ⁶⁵Cu, including its availability, key suppliers, and detailed methodologies for its application in key experiments.

Availability and Suppliers of High-Purity Copper-65

The procurement of high-purity ⁶⁵Cu is a critical first step for any research or development program. Several reputable suppliers specialize in the production and distribution of stable isotopes, offering ⁶⁵Cu in various chemical forms, enrichment levels, and quantities. For researchers and professionals in drug development, sourcing from suppliers with established quality management systems, such as those compliant with Current Good Manufacturing Practices (cGMP), is often a crucial requirement.

Below is a summary of prominent suppliers and the typical specifications of their high-purity Copper-65 products. Please note that pricing is often available only upon request and can vary significantly based on enrichment, quantity, and chemical form.

Supplier	Chemical Form(s)	Isotopic Enrichment (%)	Purity (%)	Notes
American Elements	Metal (powder, foil, rod, wire), Oxide	>99	Up to 99.9999 (metal basis)	Offers a wide range of forms and purities.[1]
Trace Sciences International	Metal, Oxide	>99	High Purity	Specializes in stable isotope products.
Eurisotop (a subsidiary of Cambridge Isotope Laboratories)	Metal, Oxide	>98	High Purity	Part of a major stable isotope supplier network.
BuyIsotope.com	Metal, Oxide	>99	High Purity	Online platform for sourcing various isotopes.
Sigma-Aldrich (ISOTEC)	Custom synthesis	Varies	Varies	Offers cGMP grade stable isotopes for clinical and pharmaceutical applications.
Cambridge Isotope Laboratories (CIL)	Custom synthesis	Varies	Varies	A leading supplier of stable isotopes and cGMP products.

Production and Quality Control of High-Purity Copper-65

The enrichment of ⁶⁵Cu from its natural abundance of approximately 30.9% is a technologically advanced process. Methods such as Laser Isotope Separation (LIS) and Electromagnetic Isotope Separation (EMIS) are employed to achieve the high levels of isotopic purity required for sensitive applications. LIS, for instance, utilizes lasers to selectively ionize ⁶⁵Cu atoms, which are then separated using an electric field.

For applications in drug development, particularly for products intended for human use, adherence to cGMP is paramount. Suppliers like Sigma-Aldrich (ISOTEC) and Cambridge Isotope Laboratories offer cGMP-grade stable isotopes, ensuring that the materials are produced and controlled according to strict quality standards. This includes rigorous testing for isotopic and chemical purity, as well as the absence of contaminants. Quality control of the final ⁶⁵Cu-labeled compounds is also a critical step, often involving techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) to confirm the identity, purity, and stability of the product.

Experimental Protocols

The utility of high-purity ⁶⁵Cu is demonstrated in a variety of experimental settings. Below are detailed methodologies for two key applications.

Protocol 1: ⁶⁵Cu Uptake Test for the Diagnosis of Wilson's Disease

This protocol describes a non-radioactive method for assessing copper metabolism in patients suspected of having Wilson's disease, a genetic disorder characterized by copper accumulation.

1. Patient Preparation:

• The patient should fast for at least 8 hours prior to the test.

• Discontinue any copper chelation therapy at least 48 hours before the administration of ⁶⁵Cu.

2. Administration of ⁶⁵Cu:

• A baseline blood sample is collected.

• A solution containing a known amount of high-purity ⁶⁵Cu (typically 3 mg for an adult) is administered orally. The ⁶⁵Cu is usually in the form of a simple salt, such as copper chloride, dissolved in deionized water.

3. Blood Sampling:

• Blood samples are collected at specific time points post-administration, typically at 1, 2, 4, 24, 48, and 72 hours.

4. Sample Analysis:

• Plasma is separated from the blood samples.

• The isotopic ratio of ⁶⁵Cu to ⁶³Cu in the plasma is determined using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

5. Data Interpretation:

• In healthy individuals, there is an initial increase in the ⁶⁵Cu/⁶³Cu ratio as the isotope is absorbed, followed by a decrease as it is taken up by the liver, and then a secondary increase as it is incorporated into ceruloplasmin.

• In patients with Wilson's disease, the incorporation of ⁶⁵Cu into newly synthesized ceruloplasmin is impaired, leading to a different kinetic profile of the ⁶⁵Cu/⁶³Cu ratio in the plasma.

Protocol 2: Measuring Copper Uptake in a Cell Culture Model (e.g., HepG2 cells)

This protocol outlines a method to study the cellular uptake of copper using stable isotopes, providing a safer alternative to radioactive tracers.

1. Cell Culture and Preparation:

• Culture HepG2 cells (or other relevant cell lines) in appropriate media and conditions until they reach the desired confluency.

• On the day of the experiment, wash the cells with a buffered salt solution to remove any residual copper from the culture medium.

2. Incubation with ⁶⁵Cu:

• Prepare an incubation medium containing a known concentration of high-purity ⁶⁵Cu. The copper can be in a simple salt form or complexed with a specific ligand, depending on the research question.

• Incubate the cells with the ⁶⁵Cu-containing medium for various time points (e.g., 5, 15, 30, 60 minutes).

3. Termination of Uptake and Cell Lysis:

• At each time point, rapidly wash the cells with a cold stop solution (e.g., ice-cold phosphate-buffered saline with EDTA) to halt the uptake process and remove extracellular ⁶⁵Cu.

• Lyse the cells using a suitable lysis buffer.

4. Sample Analysis:

• Determine the protein concentration of the cell lysates for normalization.

• Measure the total copper content and the isotopic ratio of ⁶⁵Cu to ⁶³Cu in the cell lysates using ICP-MS.

5. Data Analysis:

• Calculate the amount of ⁶⁵Cu taken up by the cells at each time point, normalized to the protein concentration.

• The rate of copper uptake can then be determined from the time-course data.

Visualizing Workflows and Pathways

Understanding the complex processes involved in the use of ⁶⁵Cu can be enhanced through visual representations. The following diagrams, generated using the DOT language for Graphviz, illustrate key workflows and signaling pathways.

Caption: Preclinical development workflow for a ⁶⁵Cu-based radiopharmaceutical.

Caption: Simplified overview of cellular copper uptake and its role in signaling pathways.

Conclusion

High-purity Copper-65 is an indispensable tool for researchers and drug development professionals. Its availability from specialized suppliers, coupled with well-defined experimental protocols, enables groundbreaking research into copper metabolism and the development of innovative diagnostic and therapeutic agents. The ability to trace the fate of copper in biological systems with high precision and without the concerns associated with radioactivity opens up new avenues for understanding disease and designing more effective treatments. As the demand for targeted radiopharmaceuticals grows, the importance of a reliable supply of high-purity ⁶⁵Cu and a thorough understanding of its applications will continue to increase.

References

• 1. americanelements.com [americanelements.com]

Protocols & Analytical Methods

Application Notes and Protocols for Copper Radioisotope Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental design for tracer studies using copper radioisotopes, with a primary focus on Copper-64 (⁶⁴Cu) due to its versatile decay properties and broad applicability in research and drug development.

Introduction to Copper Tracer Studies

Copper is an essential trace element vital for numerous biological processes. Its radioisotopes, particularly those that emit positrons, are invaluable tools in Positron Emission Tomography (PET), a non-invasive imaging technique that allows for the quantitative assessment of biological and biochemical processes in vivo.

A Note on Copper-65 (⁶⁵Cu): The user specified an interest in Copper-65. It is important to clarify that ⁶⁵Cu is a stable, naturally occurring isotope of copper and is not radioactive.[1] Therefore, it cannot be used as a tracer in PET imaging or autoradiography studies that rely on detecting radioactive decay. The most commonly used copper radioisotopes for tracer studies are ⁶⁰Cu, ⁶¹Cu, ⁶²Cu, and especially ⁶⁴Cu, which offers a unique combination of properties for both imaging and therapy.[2] These protocols will focus on the experimental design using ⁶⁴Cu.

Copper-64 (⁶⁴Cu) has a half-life of 12.7 hours, which is long enough to allow for complex radiolabeling procedures and imaging studies over 24 hours or more.[3] Its decay profile includes both positron emission (β+) for PET imaging and beta-minus emission (β-), which has therapeutic potential, making ⁶⁴Cu a prime candidate for "theranostic" applications—combining diagnostics and therapy with a single agent.[2][4]

Properties of Copper Radioisotopes for Medical Applications

The choice of radionuclide is critical for designing a tracer study and depends on the biological process being investigated. The half-life of the isotope should match the pharmacokinetics of the tracer molecule. The table below summarizes the properties of commonly used copper radioisotopes.

Isotope	Half-Life (t½)	Decay Mode(s)	Max. Positron Energy (Eβ+ max)	Primary Applications
⁶⁰Cu	23.7 minutes	β+ (93%)	3.9 MeV	PET imaging of rapid biological processes
⁶¹Cu	3.3 hours	β+ (62%)	1.2 MeV	PET imaging for processes occurring 1-4 hours post-injection[5]
⁶²Cu	9.7 minutes	β+ (97%)	2.9 MeV	PET imaging, particularly for myocardial perfusion
⁶⁴Cu	12.7 hours	β+ (17.6%), β- (38.5%), EC (43.9%)	0.653 MeV	PET imaging of slower processes (peptides, antibodies), theranostics[3][6]
⁶⁷Cu	61.8 hours	β- (100%)	0.577 MeV	Targeted Radiotherapy

Data sourced from multiple references.[2][3][5][6]

Application Notes

Radiopharmaceutical Design and Strategy

A successful copper-based radiopharmaceutical requires careful design, considering the biological target and the desired in vivo behavior. The key components include:

• Radionuclide: ⁶⁴Cu is often the isotope of choice for its versatile half-life and dual decay properties.[3]

• Bifunctional Chelator: A molecule that binds tightly to the copper radionuclide on one end and provides a site for covalent attachment to a targeting molecule on the other. The stability of the chelate is crucial to prevent the release of free copper in vivo.[5] Examples include DOTA (for peptides) and ATSM (for hypoxia imaging).

• Targeting Molecule: This can be a small molecule, peptide, antibody, or nanoparticle designed to bind to a specific biological target, such as a receptor overexpressed on cancer cells.[7]

Key Applications in Research and Drug Development

a) Oncology: Tumor Hypoxia Imaging with ⁶⁴Cu-ATSM Tumor hypoxia (low oxygen levels) is associated with resistance to therapy and poor patient prognosis.[8] ⁶⁴Cu-ATSM ([⁶⁴Cu]-diacetyl-bis(N⁴-methylthiosemicarbazone)) is a PET tracer designed to accumulate in hypoxic tissues.[4]

• Mechanism: The neutral, lipid-soluble ⁶⁴Cu(II)-ATSM complex freely diffuses into cells. In the low-oxygen environment of hypoxic cells, it is reduced to the unstable ⁶⁴Cu(I)-ATSM.[9] The complex then dissociates, and the charged ⁶⁴Cu⁺ ion is irreversibly trapped inside the cell, leading to a strong PET signal in hypoxic regions.[4][9] In normoxic cells, the complex is readily re-oxidized and washes out.[6]

b) Oncology: Receptor-Targeted Imaging with ⁶⁴Cu-DOTATATE Neuroendocrine tumors (NETs) often overexpress somatostatin (B550006) receptors (SSTRs). ⁶⁴Cu-DOTATATE is a radiolabeled somatostatin analog used for the highly specific imaging of these tumors.[10][11]

• Application: It provides high-resolution images for accurate tumor localization, staging, and selection of patients for peptide receptor radionuclide therapy (PRRT).[10][12] The 12.7-hour half-life of ⁶⁴Cu allows for flexible imaging protocols, with scans possible at 1, 3, and even 24 hours post-injection to optimize tumor-to-background contrast.[10][13]

c) Tracing Drug Biodistribution In drug development, a novel therapeutic molecule (e.g., an antibody or small molecule inhibitor) can be labeled with ⁶⁴Cu to non-invasively track its whole-body distribution, pharmacokinetics, and tumor-targeting efficiency in preclinical models. This provides critical data to guide drug design and predict efficacy and potential toxicity.

Experimental Protocols

Protocol 1: Ex Vivo Biodistribution of a ⁶⁴Cu-Labeled Radiopharmaceutical in a Rodent Tumor Model

This protocol outlines the steps to quantify the distribution of a ⁶⁴Cu-tracer in a tumor-bearing mouse model.

1. Animal Model:

• Species: Athymic nude mice (or other appropriate strain), 6-8 weeks old.

• Tumor Implantation: Subcutaneously implant tumor cells (e.g., EMT6 breast carcinoma, HT-29 colon cancer) into the flank of each mouse.[14][15] Allow tumors to grow to a specified size (e.g., 100-200 mm³).

• Group Size: Use a minimum of n=4-5 animals per time point to ensure statistical significance.

2. Radiopharmaceutical Preparation and Administration:

• Formulation: Dilute the ⁶⁴Cu-labeled tracer in sterile, pyrogen-free 0.9% saline to the desired final concentration.

• Dose Calculation: Prepare an injection dose of approximately 1-4 MBq (27-108 µCi) per animal. The exact activity will depend on the specific tracer and imaging goals.

• Administration: Administer the tracer via intravenous (IV) injection into a lateral tail vein. The typical injection volume for a mouse is 100-200 µL.[14]

3. Tissue Harvesting:

• Time Points: Select time points based on the expected pharmacokinetics of the tracer (e.g., 1, 4, 24, and 48 hours post-injection).[1][16]

• Euthanasia: At each designated time point, euthanize the animals using an approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

• Blood Collection: Immediately collect a blood sample via cardiac puncture.

• Organ Dissection: Promptly dissect key organs and tissues of interest (e.g., tumor, liver, kidneys, spleen, muscle, heart, lungs, brain, bone, and intestine).[3][14]

• Processing: Rinse tissues to remove excess blood, gently blot dry, place them in pre-weighed tubes, and record the wet weight of each sample.

4. Radioactivity Measurement and Data Analysis:

• Instrumentation: Use a calibrated automatic gamma counter to measure the radioactivity in each tissue sample and in standards prepared from the injected dose.

• Decay Correction: Correct all counts for the physical decay of ⁶⁴Cu back to the time of injection.

• Calculation: Calculate the tracer uptake in each tissue as the Percentage of the Injected Dose per Gram of tissue (%ID/g).

  • %ID/g = (Tissue Counts / Net Weight of Tissue (g)) / (Total Injected Counts) x 100

Protocol 2: Small Animal PET/CT Imaging with ⁶⁴Cu-DOTATATE

This protocol describes a typical PET/CT imaging study for a tumor-bearing mouse.

1. Animal and Scanner Preparation:

• Fasting: Fast the animal for 4-6 hours before the scan, with free access to water.

• Anesthesia: Anesthetize the mouse using an inhalant anesthetic (e.g., 1-2% isoflurane (B1672236) in oxygen) for the duration of the tracer injection and scan.

• Positioning: Place the anesthetized animal on the scanner bed. Use positioning aids to ensure it remains stationary. Monitor vital signs such as respiration and maintain body temperature (e.g., with a heating pad).[14]

2. Radiotracer Administration:

• Dose: Administer approximately 5-10 MBq of ⁶⁴Cu-DOTATATE via tail vein injection.[14] The higher dose compared to biodistribution studies is to ensure adequate signal for high-quality images.

3. PET/CT Image Acquisition:

• Uptake Period: Allow the tracer to distribute for a specified period. For ⁶⁴Cu-DOTATATE, imaging is typically performed 1 to 3 hours post-injection.[10][13]

• CT Scan: Perform a low-dose CT scan for anatomical co-registration and attenuation correction.

• PET Scan: Acquire a whole-body static PET scan. Typical acquisition time is 10-20 minutes. For pharmacokinetic modeling, a dynamic scan can be performed immediately following injection.[14]

4. Image Reconstruction and Analysis:

• Reconstruction: Reconstruct the PET data using an appropriate algorithm (e.g., OSEM3D), applying corrections for decay, attenuation, and scatter.[13]

• Image Analysis: Co-register the PET and CT images. Draw Regions of Interest (ROIs) on the fused images over the tumor and various organs to quantify tracer uptake.

• Quantification: Express uptake values as Standardized Uptake Values (SUV), which normalizes the activity concentration to the injected dose and body weight.

Data Presentation

Quantitative data from tracer studies should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Representative Biodistribution of ⁶⁴CuCl₂ in Healthy Wistar Rats

This table shows the distribution of intravenously administered ionic ⁶⁴Cu, which is primarily taken up by the liver and kidneys, reflecting its role in metabolic processes.[3]

Organ	0.5 h (%ID/g)	1 h (%ID/g)	3 h (%ID/g)	5 h (%ID/g)	24 h (%ID/g)
Blood	1.85 ± 0.31	1.21 ± 0.15	0.55 ± 0.09	0.33 ± 0.04	0.05 ± 0.01
Liver	10.52 ± 1.20	11.83 ± 1.50	12.50 ± 1.80	11.95 ± 1.65	9.80 ± 1.10
Kidneys	3.50 ± 0.65	4.10 ± 0.70	3.80 ± 0.55	3.50 ± 0.40	1.95 ± 0.25
Spleen	0.80 ± 0.15	0.95 ± 0.20	1.10 ± 0.25	1.05 ± 0.20	0.85 ± 0.15
Lungs	1.20 ± 0.25	1.00 ± 0.20	0.65 ± 0.10	0.50 ± 0.08	0.15 ± 0.03
Heart	0.95 ± 0.18	0.70 ± 0.15	0.40 ± 0.07	0.25 ± 0.05	0.08 ± 0.02
Muscle	0.45 ± 0.08	0.40 ± 0.07	0.30 ± 0.05	0.25 ± 0.04	0.10 ± 0.02
Bone	0.90 ± 0.20	1.10 ± 0.25	1.50 ± 0.30	1.60 ± 0.35	1.20 ± 0.25

Values are presented as mean ± SD, n=5 per time point. Data adapted from a study in Wistar rats.[3]

Table 2: Comparative Tumor and Muscle Uptake of ⁶⁴Cu-ATSM vs. ⁶⁴Cu-Acetate in a Murine Tumor Model

This table compares the uptake of the hypoxia-specific tracer ⁶⁴Cu-ATSM with the non-specific tracer ⁶⁴Cu-Acetate, highlighting the tumor selectivity of ⁶⁴Cu-ATSM.

Tracer	Time Point	Tumor (%ID/g)	Muscle (%ID/g)	Tumor-to-Muscle Ratio
⁶⁴Cu-ATSM	2 h	4.85 ± 0.79	0.49 ± 0.06	9.9
⁶⁴Cu-Acetate	2 h	3.70 ± 1.13	0.51 ± 0.08	7.3
⁶⁴Cu-ATSM	16 h	3.50 ± 0.60	0.25 ± 0.04	14.0
⁶⁴Cu-Acetate	16 h	3.45 ± 0.55	0.28 ± 0.05	12.3

Values are mean ± SD. Data are representative values synthesized from studies in CaNT and EMT6 tumor models.[14]

Visualizations: Workflows and Pathways

Figure 1. General Workflow for Radiopharmaceutical Development.

Figure 2. Experimental Workflow for an Ex Vivo Biodistribution Study.

Figure 3. Cellular Uptake and Trapping of ⁶⁴Cu-ATSM in Hypoxia.

References

• 1. Data on biodistribution and radiation absorbed dose profile of a novel 64Cu-labeled high affinity cell-specific peptide for positron emission tomography imaging of tumor vasculature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of Hypoxia with Cu-ATSM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insight into the Development of PET Radiopharmaceuticals for Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hypoxia imaging and theranostic potential of [64Cu][Cu(ATSM)] and ionic Cu(II) salts: a review of current evidence and discussion of the retention mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Focus on the Controversial Aspects of 64Cu-ATSM in Tumoral Hypoxia Mapping by PET Imaging [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. 64Cu-DOTATATE PET/CT and Prediction of Overall and Progression-Free Survival in Patients with Neuroendocrine Neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Routine Use of [64Cu]Cu-DOTATATE PET/CT in a Neuroendocrine Tumor Center: Referral Patterns and Image Results of 2,249 Consecutive Scans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Initial Experience with 64Cu-DOTATATE Digital PET of Patients with Neuroendocrine Neoplasms: Comparison with Analog PET [mdpi.com]
• 14. jnm.snmjournals.org [jnm.snmjournals.org]
• 15. jnm.snmjournals.org [jnm.snmjournals.org]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]

Protocol for ⁶⁵Cu Labeling of Proteins and Peptides: Application Notes for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of copper-65 (⁶⁵Cu), a stable isotope, is increasingly pivotal in biomedical research, particularly in the fields of proteomics, metabolomics, and drug development. Its application as a tracer in quantitative mass spectrometry-based techniques allows for the precise tracking and quantification of proteins and peptides within biological systems. This document provides a detailed protocol for the 65Cu labeling of proteins and peptides, focusing on the common chelation-based methods. These protocols are designed to be a comprehensive guide for researchers, offering step-by-step instructions for conjugation, labeling, purification, and quality control.

The primary strategy for labeling proteins and peptides with metallic radioisotopes like ⁶⁴Cu (for PET imaging) and by extension, the stable isotope ⁶⁵Cu, involves the use of bifunctional chelators.[1][2] These molecules covalently attach to the protein or peptide and securely coordinate the copper isotope. The most prevalent chelators for copper are macrocyclic compounds such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid).[3][4] The choice between these chelators can influence labeling efficiency, reaction conditions, and the in vivo stability of the resulting complex.[3]

This application note will provide a comparative overview of DOTA and NOTA as chelating agents for copper, detailed experimental protocols, and methods for quality control of the final labeled product.

Comparative Quantitative Data

The selection of a chelating agent is a critical step in the development of copper-labeled proteins and peptides. The following tables summarize key quantitative data from studies comparing the performance of NOTA and DOTA for copper labeling.

Parameter	⁶⁵Cu-NOTA Conjugates	⁶⁵Cu-DOTA Conjugates	Key Considerations
Labeling Temperature	Room Temperature[3]	Typically elevated (e.g., 60°C)[3]	NOTA allows for milder labeling conditions, which can be beneficial for temperature-sensitive proteins.
Labeling Time	15-20 minutes[3]	30-60 minutes[3][5]	NOTA generally facilitates faster reaction kinetics.
Radiochemical Purity	>98%[3][6]	>98%[3][6]	High radiochemical purity is achievable with both chelators following purification.
In Vitro Serum Stability	>97%[3][7]	>97%[3][7]	Both chelators form highly stable complexes with copper in serum.
Specific Activity	Generally high	Can be lower than NOTA under similar conditions	The specific activity can be influenced by the number of chelators per molecule and the labeling efficiency.

Biodistribution Parameter	⁶⁴Cu-NOTA Conjugates	⁶⁴Cu-DOTA Conjugates	Significance in Preclinical Imaging
Liver Uptake	Lower[4][6][7]	Higher[4][6][7]	Lower liver uptake with NOTA suggests greater in vivo stability of the copper-chelator complex, reducing the release of free copper which accumulates in the liver.[4]
Tumor Uptake	High and rapid[7]	High, with potential for better retention over time[4][6]	While both show good tumor targeting, the kinetics may differ depending on the specific targeting molecule and cancer model.[4][6][7]
Kidney Uptake	High renal clearance[3]	High renal clearance[3]	Both chelator conjugates are primarily cleared through the renal system.

Experimental Protocols

The following are detailed methodologies for the key experiments in the ⁶⁵Cu labeling of proteins and peptides.

Conjugation of Chelator to Protein/Peptide

This protocol describes the conjugation of an isothiocyanate-functionalized chelator (e.g., p-SCN-Bn-NOTA or p-SCN-Bn-DOTA) to a primary amine (e.g., lysine (B10760008) residue) on the target protein or peptide.

Materials:

• Protein or peptide of interest

• p-SCN-Bn-NOTA or p-SCN-Bn-DOTA

• Amine-free buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.5-9.0)[8]

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Size-exclusion chromatography (SEC) column (e.g., PD-10)

• Reaction vials

• Spectrophotometer or other protein quantification assay equipment

Procedure:

• Protein/Peptide Preparation: Dissolve the protein or peptide in the amine-free buffer to a final concentration of 2-5 mg/mL.[9]

• Chelator Preparation: Immediately before use, dissolve the p-SCN-Bn-chelator in anhydrous DMSO to a concentration of 10-20 mg/mL.[9]

• Conjugation Reaction: Add a 5- to 10-fold molar excess of the dissolved chelator to the protein/peptide solution.[8][9] The optimal ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring or occasional vortexing.[9] For some antibodies, incubation can be performed at 37°C.[5]

• Purification: Purify the chelator-conjugated protein/peptide from unreacted chelator and byproducts using a size-exclusion chromatography column (e.g., PD-10) pre-equilibrated with an appropriate buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 6.0).[5]

• Quantification: Determine the concentration of the purified conjugate using a standard protein quantification method (e.g., BCA assay or UV absorbance at 280 nm).

• Characterization (Optional): The number of chelators conjugated per protein/peptide molecule can be determined by matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry.[8]

⁶⁵Cu Labeling of the Conjugate

This protocol details the incorporation of ⁶⁵Cu into the chelator-conjugated protein or peptide.

Materials:

• Chelator-conjugated protein or peptide

• ⁶⁵CuCl₂ solution

• Labeling buffer (e.g., 0.1 M ammonium acetate, pH 5.5-6.0)[5]

• Heating block or water bath (for DOTA)

• Reaction vials

Procedure:

• Reaction Setup: In a sterile reaction vial, add the chelator-conjugated protein or peptide (typically 10-50 µg).[10]

• Add Buffer: Add the labeling buffer to the vial.

• Add ⁶⁵Cu: Add the ⁶⁵CuCl₂ solution to the reaction mixture. The molar ratio of ⁶⁵Cu to the conjugate should be optimized, but typically a slight excess of the conjugate is used to ensure high incorporation of the ⁶⁵Cu.

• Incubation:

  • For NOTA conjugates: Incubate at room temperature for 15-30 minutes.[11]

  • For DOTA conjugates: Incubate at a higher temperature (e.g., 60-95°C) for 30-60 minutes.[3][10]

• Purification: Purify the ⁶⁵Cu-labeled protein/peptide from unchelated ⁶⁵Cu using a size-exclusion column (e.g., PD-10) pre-equilibrated with a suitable buffer (e.g., PBS).[5]

Quality Control of ⁶⁵Cu-Labeled Product

a. Determination of Radiochemical Purity by Instant Thin-Layer Chromatography (iTLC)

Materials:

• ⁶⁵Cu-labeled protein/peptide

• iTLC strips (e.g., iTLC-SG)

• Mobile phase (e.g., 50 mM EDTA in 0.1 M ammonium acetate, pH 5.5)[5]

• Radio-TLC scanner or gamma counter

Procedure:

• Spot a small amount (1-2 µL) of the ⁶⁵Cu-labeled product onto the origin of an iTLC strip.

• Develop the strip in a chromatography tank containing the mobile phase.

• Allow the solvent front to travel to the top of the strip.

• Dry the strip and analyze it using a radio-TLC scanner to determine the distribution of radioactivity. The ⁶⁵Cu-labeled protein/peptide will remain at the origin, while free ⁶⁵Cu will migrate with the solvent front.

• Calculate the radiochemical purity as: (Counts at origin / Total counts) x 100%. A purity of >95% is generally considered acceptable.[5]

b. Analysis by Size-Exclusion High-Performance Liquid Chromatography (SE-HPLC)

Materials:

• ⁶⁵Cu-labeled protein/peptide

• HPLC system with a size-exclusion column and a radioactivity detector

• Mobile phase (e.g., PBS)

Procedure:

• Inject an aliquot of the ⁶⁵Cu-labeled product onto the SE-HPLC system.

• Elute with the mobile phase at a constant flow rate.

• Monitor the eluate with both a UV detector (to detect the protein) and a radioactivity detector.

• The ⁶⁵Cu-labeled protein/peptide should elute as a single major peak that is coincident on both the UV and radioactivity chromatograms.

c. In Vitro Stability Assay

Materials:

• Purified ⁶⁵Cu-labeled protein/peptide

• Phosphate-buffered saline (PBS)

• Human serum

• Incubator at 37°C

• iTLC supplies (as described above)

Procedure:

• Aliquot the ⁶⁵Cu-labeled product into separate tubes containing either PBS or human serum.

• Incubate the tubes at 37°C.

• At various time points (e.g., 1, 4, 24, 48 hours), remove an aliquot from each tube.

• Analyze the aliquot by iTLC as described above to determine the percentage of intact ⁶⁵Cu-labeled product.

• A stable product should show minimal degradation (e.g., >95% intact) over the time course of the experiment.[1]

Visualizations

Experimental Workflow for ⁶⁵Cu Labeling

References

• 1. researchgate.net [researchgate.net]
• 2. State of the Art in Radiolabeling of Antibodies with Common and Uncommon Radiometals for Preclinical and Clinical Immuno-PET - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. [64Cu]Cu-NOTA-Trastuzumab and [89Zr]Zr-DFO-Trastuzumab in Xenografts with Varied HER2 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. mdpi.com [mdpi.com]
• 8. Immuno-PET Imaging of CD93 Expression with 64Cu-Radiolabeled NOTA-mCD93 ([64Cu]Cu-NOTA-mCD93) and Insulin-Like Growth Factor Binding Protein 7 ([64Cu]Cu-NOTA-IGFBP7) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Optimizing antibody PET imaging: a comparative preclinical analysis of nanobody and minibody-like PET tracers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Copper-65 using ICP-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction Copper is an essential trace element involved in numerous critical biological processes. It has two stable isotopes, 63Cu (69.2% abundance) and 65Cu (30.8% abundance).[1][2] The deliberate enrichment of Copper-65 (65Cu) allows it to be used as a stable isotope tracer in metabolic studies, disease research, and drug development. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the analytical technique of choice for such studies due to its high sensitivity, elemental specificity, and ability to differentiate between isotopes, offering detection limits in the nmol/L range for most elements.[3][4] This application note provides a detailed protocol for the quantitative analysis of 65Cu in various matrices, particularly biological samples, using ICP-MS.

Principle of Analysis Quantitative analysis by ICP-MS involves introducing a prepared liquid sample into a high-temperature argon plasma. The plasma atomizes and ionizes the sample components. These ions are then directed into a mass spectrometer, which separates them based on their mass-to-charge ratio (m/z). For the quantification of 65Cu, the detector measures the ion intensity specifically at m/z 65.[5] A calibration curve, generated from standard solutions of known 65Cu concentrations, is used to determine the concentration in unknown samples by comparing their ion intensities.[5] To ensure accuracy, potential polyatomic interferences (e.g., 40Ar25Mg+) must be addressed, often through the use of a collision/reaction cell (CRC).[6]

Experimental Protocols

A generalized workflow for sample analysis is presented below. Specific protocols for different sample types follow.

Caption: General experimental workflow for 65Cu analysis by ICP-MS.

Protocol 1: Sample Preparation of Biological Fluids (e.g., Blood, Serum, Plasma, Urine)

This protocol is suitable for liquid samples where the analyte is expected to be easily accessible. The primary goal is to dilute the sample to reduce the total dissolved solids (TDS) to below 0.2%, which helps minimize matrix effects and prevent nebulizer blockage.[4][7]

Materials:

• High-purity nitric acid (HNO3)

• Ultrapure deionized water (>18.2 MΩ·cm)

• Internal Standard (IS) stock solution (e.g., 1000 µg/mL Rhodium or Rhenium)[8]

• Calibrated micropipettes and sterile, metal-free polypropylene (B1209903) tubes

Procedure:

• Allow samples to thaw completely and vortex to ensure homogeneity.

• Prepare a diluent solution consisting of 2% high-purity HNO3 and 10 µg/L of the chosen internal standard (e.g., Rh) in ultrapure water.[8]

• For each sample, perform a 1:10 to 1:50 dilution by transferring an appropriate volume of the sample into a clean polypropylene tube and adding the diluent solution. The exact dilution factor should be optimized to ensure the final 65Cu concentration falls within the linear range of the calibration curve.[4] A typical procedure uses 0.3 mL of sample.[9]

• Vortex the diluted samples thoroughly.

• The samples are now ready for introduction into the ICP-MS system.

Protocol 2: Sample Preparation of Biological Tissues (e.g., Liver, Tumor)

Solid biological samples require acid digestion to break down the organic matrix and solubilize the target analyte.[7][9]

Materials:

• High-purity concentrated nitric acid (69% HNO3)[10]

• Optional: Hydrogen Peroxide (H2O2) for samples with high organic content[7]

• Microwave digestion system with appropriate vessels

• Internal Standard (IS) stock solution

• Ultrapure deionized water

Procedure:

• Accurately weigh approximately 40-75 mg of the tissue sample into a clean microwave digestion vessel.[9][11]

• Carefully add 5-10 mL of concentrated HNO3 to each vessel. If the sample is high in organic matter, 1-2 mL of H2O2 can also be added.[7]

• Allow the samples to pre-digest for 30 minutes in a fume hood.

• Seal the vessels and place them in the microwave digestion system. Run a suitable temperature program (e.g., ramp to 200°C over 15 minutes and hold for 20 minutes).

• After cooling, carefully open the vessels and transfer the clear digestate to a 50 mL polypropylene tube.

• Rinse the digestion vessel with ultrapure water and add the rinsing to the tube.

• Add the internal standard to achieve a final concentration of ~10 µg/L.

• Bring the sample to a final volume of 50 mL with ultrapure water. This results in a final acid concentration of approximately 10-20%, which may require further dilution with 2% HNO3 to match the calibration standards.[10]

• The samples are now ready for analysis.

Instrumentation and Data Analysis

ICP-MS Instrumental Parameters

Optimal instrument conditions are crucial for achieving high sensitivity and minimizing interferences. The following table provides typical operating parameters for a quadrupole ICP-MS instrument. Multi-collector instruments (MC-ICP-MS) are often used for high-precision isotope ratio studies.[12][13]

Table 1: Typical ICP-MS Operating Parameters

Parameter	Typical Setting	Purpose
RF Power	1500 - 1600 W	Generates and sustains the argon plasma.[9]
Plasma Gas Flow	10 - 15 L/min	Maintains the plasma torch.[14]
Nebulizer Gas Flow	0.8 - 1.2 L/min	Creates a fine aerosol of the sample.
Dwell Time (per isotope)	10 - 50 ms	Integration time for signal measurement at a specific m/z.[6]
Monitored Isotopes	63Cu, 65Cu	63Cu can be monitored for ratio analysis or interference checks.
Internal Standard	103Rh or 185Re	Corrects for instrument drift and matrix suppression.[8]
Collision/Reaction Gas	Helium (He)	Reduces polyatomic interferences (e.g., 40Ar25Mg+ on 65Cu).[6][9]

| Gas Flow (Cell) | 4 - 5 mL/min | Optimal flow for interference removal.[9] |

Calibration

• Prepare a series of calibration standards from a certified 65Cu stock solution. Concentrations should bracket the expected sample concentrations (e.g., 1, 5, 10, 50, 100 µg/L).[8]

• The standards must be matrix-matched to the final sample matrix (e.g., 2% HNO3).[5][15]

• Include the same concentration of internal standard in all calibration standards, blanks, and samples.[10]

• Generate a linear calibration curve by plotting the background-subtracted intensity ratio (65Cu/IS) against the standard concentrations. A correlation coefficient (R²) of ≥0.999 is desirable.[5]

Data Analysis and Interference Management

The primary challenge in copper analysis is overcoming polyatomic interferences.[6] The use of a collision/reaction cell is a modern and effective method to mitigate these issues.

Caption: Logical diagram of interference removal using a Collision/Reaction Cell (CRC).

Quantitative Data and Method Performance

Method validation is essential to ensure reliable and accurate results. Key validation parameters include the limit of detection (LoD), limit of quantification (LoQ), precision, and accuracy.[16][17]

Table 2: Typical Method Validation Performance for Copper Analysis by ICP-MS

Parameter	Typical Performance	Acceptance Criteria	Reference
Limit of Detection (LoD)	0.01 - 0.03 µg/L	-	[8]
Limit of Quantification (LoQ)	0.03 - 0.1 µg/L	-	[8]
Linearity (R²)	> 0.999	> 0.995	[5]
Precision (RSD%)	< 5%	< 15-20%	[8][18]

| Accuracy (Spike Recovery) | 90 - 110% | 70 - 150% |[8][18] |

RSD: Relative Standard Deviation

Table 3: Example Application Data - 65Cu Isotope Ratios in Biological Tissues In tracer studies, results are often expressed as an isotope ratio or a delta value (δ65Cu) relative to a standard.[19][20] Recent research has shown that cancerous tissues can be enriched in the heavier 65Cu isotope compared to healthy tissues.[13][21]

Sample Type	Description	δ65Cu (‰) vs. NIST SRM 976	Reference
Healthy Liver Tissue	Control rabbit liver sample	-1.5‰ to +0.2‰	[21]
Tumorous Liver Tissue	VX2 liver tumor model in rabbit	0.0‰ to +1.3‰	[13][21]
Quality Control Material	Certified Reference Material (BAM-i020)	1.45 ± 0.15‰	[21]

NIST SRM 976 is a standard reference material for copper isotopic composition.

Conclusion

ICP-MS provides a robust, sensitive, and specific platform for the quantitative analysis of the 65Cu stable isotope in complex matrices relevant to research and drug development. Proper sample preparation to manage the sample matrix, combined with instrumental techniques like the use of a collision/reaction cell to eliminate polyatomic interferences, is critical for obtaining high-quality, reliable data. The protocols and performance metrics outlined in this note serve as a comprehensive guide for establishing and validating a quantitative 65Cu ICP-MS assay.

References

• 1. Goldschmidt 2023 Conference [conf.goldschmidt.info]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in copper analyses by inorganic mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Qualitative and Quantitative Analysis by ICP-MS | Inductively Coupled Plasma Mass Spectrometry: SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. ICP-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 8. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 9. researchgate.net [researchgate.net]
• 10. analytik-jena.fr [analytik-jena.fr]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. How to Validate ICP-MS Through External Calibration Methods [eureka.patsnap.com]
• 17. iosrjournals.org [iosrjournals.org]
• 18. shimadzu.com [shimadzu.com]
• 19. researchgate.net [researchgate.net]
• 20. Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Solid-State 65Cu NMR Spectroscopy: A Powerful Tool for Structural Elucidation

Application Note & Protocol

For researchers, scientists, and professionals in drug development, understanding the precise local coordination environment and three-dimensional structure of copper centers is crucial for elucidating reaction mechanisms, structure-activity relationships, and material properties. Solid-state Nuclear Magnetic Resonance (ssNMR) spectroscopy of the 65Cu nucleus offers a direct and sensitive probe for investigating the local structure of copper(I) in a variety of solid materials, including inorganic complexes, organometallics, and metal-organic frameworks (MOFs).[1][2][3] This technique is particularly valuable for characterizing non-crystalline or poorly ordered materials where diffraction methods may be limited.[4][5]

Copper has two NMR active isotopes, 63Cu and 65Cu, both of which are quadrupolar nuclei with a spin of 3/2.[3][6] While 63Cu is more naturally abundant and thus more sensitive, 65Cu is often the preferred nucleus for solid-state NMR studies.[6][7] This preference arises because 65Cu possesses a smaller nuclear quadrupole moment, which leads to narrower spectral lines and simplifies spectral interpretation, despite its lower gyromagnetic ratio.[7] This application note provides an overview of the application of 65Cu ssNMR for structural analysis and detailed protocols for key experiments.

Principle of the Method

Solid-state 65Cu NMR spectroscopy directly probes the local electronic environment of the copper nucleus. The resulting NMR spectrum is shaped by several key interactions, primarily the chemical shift anisotropy (CSA) and the nuclear quadrupolar interaction.[3][8] The quadrupolar interaction, which arises from the coupling of the nuclear quadrupole moment with the local electric field gradient (EFG), is particularly sensitive to the symmetry of the coordination sphere around the copper ion.[1][9] Variations in coordination number, ligand type, and geometry result in distinct changes in the 65Cu NMR lineshape, providing a fingerprint of the copper site.[3][7]

Applications in Structural Analysis

Solid-state 65Cu NMR spectroscopy has proven to be a powerful tool for:

• Determining Copper Coordination Environments: The quadrupolar coupling constant (CQ), a key parameter extracted from 65Cu NMR spectra, is highly correlated with the coordination number and geometry of the Cu(I) center.[3] This allows for the differentiation between two-, three-, and four-coordinate copper sites.[1][7]

• Characterizing Polymorphs and Amorphous Materials: ssNMR is highly sensitive to the local structure, making it an excellent technique for identifying and characterizing different solid forms of a compound, including crystalline and amorphous phases.[2][4]

• Investigating Host-Guest Interactions in MOFs: The technique can be used to monitor changes in the copper coordination environment upon the adsorption of guest molecules within the pores of MOFs, providing insights into binding and activation processes.[10]

• Probing Metal Centers in Proteins: Low-temperature 65Cu NMR has been successfully applied to study the Cu(I) site in metalloproteins, offering valuable information on the electronic structure of the active site.[11][12]

Quantitative Data Summary

The following tables summarize typical 65Cu NMR parameters observed for different copper(I) coordination environments. These values can serve as a useful reference for interpreting experimental data.

Table 1: 65Cu Quadrupolar Coupling Constants for Various Coordination Geometries

Coordination Number	Geometry	65Cu Quadrupolar Coupling Constant (CQ) [MHz]
2	Linear	60 - 75
3	Trigonal Planar	30 - 50
4	Tetrahedral	18 - 30

Data compiled from multiple sources, including references[1][3][7].

Table 2: 65Cu Chemical Shift Ranges for Common Copper(I) Species

Compound Type	Isotropic Chemical Shift (δiso) [ppm]
Copper(I) Halides	-50 to 150
Copper(I) Phosphine Complexes	-150 to 100
Copper(I) in MOFs	450 to 550

Chemical shifts are referenced to [Cu(CH3CN)4][ClO4]. Data compiled from references[3][6][13].

Experimental Protocols

Acquiring high-quality solid-state 65Cu NMR spectra requires specialized techniques due to the large spectral widths caused by the quadrupolar interaction and chemical shift anisotropy.[1][7] The following protocols describe the setup for a typical static (non-spinning) wide-line 65Cu NMR experiment.

Protocol 1: Static 65Cu Hahn-Echo Experiment

This is a robust pulse sequence for acquiring undistorted powder patterns of quadrupolar nuclei.

1. Sample Preparation:

• Finely powder the solid sample to ensure random orientation of the crystallites.
• Pack the sample tightly into a suitable NMR rotor (e.g., 4 mm zirconia rotor).[14] Ensure the sample is well-balanced to prevent rotor instability.

2. Spectrometer Setup:

• Tune the NMR probe to the 65Cu Larmor frequency at the given magnetic field strength.
• Set the reference frequency using a standard reference compound such as [Cu(CH3CN)4][ClO4].[6][13]

3. Pulse Sequence and Parameters:

• Pulse Sequence: π/2 - τ - π - τ - acquire
• π/2 Pulse Width: Calibrate the 90° pulse width for 65Cu. Typical values range from 2 to 5 µs.
• Inter-pulse Delay (τ): Set τ to a short value (e.g., 20-50 µs) to minimize signal loss due to T2 relaxation.
• Recycle Delay: Should be at least 1.5 times the T1 relaxation time of the 65Cu nucleus. For many Cu(I) complexes, this can be on the order of seconds.
• Acquisition Mode: Use frequency-stepped acquisition to cover the wide spectral range.[1][7] The transmitter frequency is moved in increments across the expected spectral width, and the resulting spectra are co-added.

4. Data Processing:

• Apply a Fourier transform to the acquired echo signal.
• Sum the spectra from each frequency step to reconstruct the full powder pattern.
• Perform a baseline correction.

Protocol 2: Static 65Cu QCPMG Experiment

The Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) sequence can provide a significant signal-to-noise enhancement compared to a simple Hahn-echo, especially for broad signals.[1]

1. Sample Preparation and Spectrometer Setup:

• Follow steps 1 and 2 from Protocol 1.

2. Pulse Sequence and Parameters:

• Pulse Sequence: π/2 - τ - (π - 2τ)n - acquire echoes
• π/2 and π Pulse Widths: Calibrate as in Protocol 1.
• Inter-pulse Delay (τ): Keep τ short.
• Number of Echoes (n): A larger 'n' increases the signal but is limited by T2 relaxation. Start with a moderate number (e.g., 16 or 32) and optimize.
• Recycle Delay: As in Protocol 1.
• Acquisition Mode: Frequency-stepped acquisition is also employed here.[1][7]

3. Data Processing:

• Co-add the individual echoes from the echo train.
• Apply a Fourier transform.
• Sum the spectra from each frequency step.
• Perform a baseline correction.

Data Analysis and Interpretation Workflow

The analysis of solid-state 65Cu NMR spectra typically involves simulating the experimental lineshape to extract the key NMR parameters. This process allows for the determination of the local structure around the copper atom.

Caption: Workflow for structural analysis using 65Cu ssNMR.

Logical Relationship of NMR Parameters and Molecular Structure

The parameters obtained from the simulation of the 65Cu NMR spectrum are directly related to the molecular structure of the copper complex. Understanding these relationships is key to accurate structural elucidation.

Caption: Correlation of NMR parameters with molecular structure.

Conclusion

Solid-state 65Cu NMR spectroscopy is a highly effective technique for obtaining detailed structural information about copper(I) centers in a wide range of materials.[3] When combined with quantum chemical calculations, it can provide a comprehensive understanding of the local coordination environment.[1][12] The protocols and data presented in this application note serve as a guide for researchers looking to employ this powerful analytical tool in their structural analysis workflows.

References

• 1. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A focus on applying 63/65Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 4. ÚMCH - Structural Analysis - Research [imc.cas.cz]
• 5. New applications of solid-state NMR in structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Solid-state NMR spectroscopy: an advancing tool to analyse the structure and properties of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nuclear magnetic resonance spectroscopy studies on copper proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Copper-63 and copper-65 NMR references [pascal-man.com]
• 14. Solid-state NMR experiments [researchpark.spbu.ru]

Application Notes: Utilizing Copper-65 for Cellular Copper Uptake Studies

Introduction

Copper is an essential trace element vital for numerous biological processes, including cellular respiration, antioxidant defense, and neurotransmitter synthesis.[1] Dysregulation of copper homeostasis is implicated in various diseases, making the study of cellular copper uptake mechanisms a critical area of research. The stable, non-radioactive isotope, Copper-65 (⁶⁵Cu), offers a powerful tool for tracing copper metabolism and quantifying its uptake in cell cultures. This method, often coupled with inductively coupled plasma mass spectrometry (ICP-MS), provides a sensitive and accurate alternative to radioactive isotopes.[2]

Principle of the ⁶⁵Cu Uptake Assay

The natural abundance of copper isotopes is approximately 69.2% ⁶³Cu and 30.8% ⁶⁵Cu. The principle of the ⁶⁵Cu uptake assay is to expose cell cultures to a medium enriched with ⁶⁵Cu and subsequently measure the change in the intracellular ⁶³Cu/⁶⁵Cu ratio. This change directly correlates with the amount of copper taken up by the cells. ICP-MS is the analytical technique of choice for precisely measuring these isotopic ratios.

Key Advantages of Using ⁶⁵Cu:

• Non-radioactive: Eliminates the safety concerns and regulatory hurdles associated with radioactive isotopes like ⁶⁴Cu and ⁶⁷Cu.[2]

• High Sensitivity and Accuracy: ICP-MS allows for precise quantification of isotopic ratios, enabling the detection of small changes in cellular copper content.[2]

• Stable Isotope: The stability of ⁶⁵Cu allows for longer-term studies of copper metabolism and kinetics without concerns of radioactive decay.[3]

Experimental Protocols

Protocol 1: General ⁶⁵Cu Uptake Assay in Adherent Cell Cultures

This protocol provides a general framework for measuring ⁶⁵Cu uptake in adherent cell lines. Optimization of incubation times and ⁶⁵Cu concentrations may be necessary for specific cell types and experimental questions.

Materials:

• Adherent cell line of interest (e.g., HepG2, HEK293)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), ice-cold

• ⁶⁵Cu solution (e.g., ⁶⁵CuCl₂) of known concentration

• Trypsin-EDTA solution

• Cell lysis buffer (e.g., RIPA buffer)

• Nitric acid (trace metal grade)

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and grow to the desired confluency (typically 80-90%).

• Pre-incubation/Starvation (Optional): To study uptake in a controlled manner, you may replace the complete medium with a serum-free or copper-depleted medium for a defined period before the assay.

• ⁶⁵Cu Labeling:

  • Prepare the ⁶⁵Cu treatment medium by spiking the desired concentration of ⁶⁵Cu into the cell culture medium.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the ⁶⁵Cu-containing medium to the cells and incubate for the desired time points (e.g., 0, 15, 30, 60, 120 minutes) at 37°C in a CO₂ incubator.

• Termination of Uptake:

  • To stop the uptake, place the culture plates on ice.

  • Quickly aspirate the ⁶⁵Cu-containing medium.

  • Wash the cells three times with ice-cold PBS to remove any extracellular ⁶⁵Cu.

• Cell Harvesting and Lysis:

  • Add trypsin-EDTA to the wells to detach the cells.

  • Resuspend the detached cells in complete medium and centrifuge to pellet the cells.

  • Wash the cell pellet once with ice-cold PBS.

  • Lyse the cell pellet using a suitable lysis buffer.

• Sample Preparation for ICP-MS:

  • Take an aliquot of the cell lysate for protein quantification (e.g., BCA assay) to normalize the copper uptake data.

  • Digest the remaining cell lysate with concentrated nitric acid to break down organic matter and solubilize the metals. This step should be performed in appropriate acid-resistant tubes.

• ICP-MS Analysis:

  • Dilute the digested samples to a suitable concentration for ICP-MS analysis.

  • Analyze the samples for ⁶³Cu and ⁶⁵Cu content using ICP-MS.

  • Calculate the ⁶⁵Cu/⁶³Cu ratio and the total amount of ⁶⁵Cu taken up by the cells. Normalize the data to the total protein content.

Protocol 2: Enhancing ⁶⁵Cu Uptake Measurement by Pre-loading with ⁶³Cu

For some cell lines, the change in the ⁶³Cu/⁶⁵Cu ratio after a short incubation with ⁶⁵Cu may be too small to measure accurately. In such cases, altering the natural isotopic ratio within the cells by pre-incubating with ⁶³Cu can enhance the sensitivity of the assay.[2]

Procedure:

• ⁶³Cu Pre-loading:

  • Culture cells in a medium supplemented with a low concentration of ⁶³Cu (e.g., 2 µM) for an extended period (e.g., 1-3 weeks).[2]

  • This will significantly increase the intracellular ⁶³Cu content and alter the ⁶³Cu/⁶⁵Cu ratio.

• ⁶⁵Cu Uptake Assay:

  • After the pre-loading period, proceed with the general ⁶⁵Cu uptake assay as described in Protocol 1. The larger initial difference in the isotopic ratio will make the subsequent uptake of ⁶⁵Cu more readily detectable.

Data Presentation

Table 1: Quantitative Data on Copper Uptake in Different Cell Lines

Cell Line	Isotope Used	Copper Concentration	Incubation Time	Uptake Rate/Amount	Reference
HepG2	⁶⁵Cu	2 µM	60 min	Linear uptake observed	[2]
HepG2	⁶⁴Cu	1-8 µM	30 min	Uptake from albumin and α2-macroglobulin	[4]
PMC42	⁶⁴Cu	1-8 µM	30 min	Uptake from albumin and α2-macroglobulin	[4]
C6 Rat Glioma	⁶⁴Cu-PTSM	~5 µCi/ml	180 min	Uptake stabilized after 180 min	[5][6]
Human Tumor Cell Lines	⁶⁴Cu-ATSM	Not specified	0.5 - 1 h	Rapid initial uptake	[7]

Table 2: Effect of ⁶³Cu Pre-incubation on HepG2 Cells

Incubation Period	Copper Concentration (pmol/µg DNA)	⁶³Cu/⁶⁵Cu Ratio
Week 1	81.9 ± 9.46	2.18 ± 0.05
Week 2	155 ± 8.63	Not specified
Week 3	171 ± 4.82	15.3 ± 1.01
Data adapted from a study that altered the natural isotopic ratio in HepG2 cells to enhance ⁶⁵Cu uptake measurement.[2]

Visualizations

Cellular Copper Uptake and Trafficking Pathway

Caption: Major pathway for cellular copper uptake mediated by the CTR1 transporter.

Experimental Workflow for ⁶⁵Cu Uptake Assay

Caption: Step-by-step workflow for quantifying cellular ⁶⁵Cu uptake.

References

• 1. Quantitative Particle Uptake by Cells as Analyzed by Different Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. Glucose Uptake Measurement and Response to Insulin Stimulation in In Vitro Cultured Human Primary Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ex vivo cell labeling with 64Cu–pyruvaldehyde-bis(N4-methylthiosemicarbazone) for imaging cell trafficking in mice with positron-emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cell line-dependent differences in uptake and retention of the hypoxia-selective nuclear imaging agent Cu-ATSM - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cyclotron Production of Copper-64 from Copper-65 Targets

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and proposed protocols for the production of Copper-64 (⁶⁴Cu) using a cyclotron by irradiating Copper-65 (⁶⁵Cu) targets. While the ⁶⁴Ni(p,n)⁶⁴Cu reaction is the most common production route, the ⁶⁵Cu(p,pn)⁶⁴Cu reaction presents an alternative pathway. These notes outline the necessary steps from target preparation to the final quality control of the ⁶⁴Cu product.

Introduction

Copper-64 is a radionuclide of significant interest for positron emission tomography (PET) imaging and targeted radiotherapy due to its unique decay characteristics (β+, β-, and electron capture). The production of ⁶⁴Cu via the ⁶⁵Cu(p,pn)⁶⁴Cu nuclear reaction requires higher proton energies compared to the more conventional ⁶⁴Ni(p,n)⁶⁴Cu route. The primary challenge in this method is the separation of no-carrier-added ⁶⁴Cu from the bulk of the stable copper target material.

Nuclear Reaction and Production Parameters

The production of ⁶⁴Cu from a ⁶⁵Cu target is achieved through a (p,pn) nuclear reaction.

Nuclear Reaction: ⁶⁵Cu + p → ⁶⁴Cu + p + n

Based on available cross-section data, the optimal proton energy for this reaction is in the range of 20-30 MeV, with a peak cross-section at approximately 25 MeV.

Table 1: Cyclotron Irradiation Parameters for ⁶⁵Cu(p,pn)⁶⁴Cu

Parameter	Recommended Value	Notes
Target Material	High-purity natural Copper (¹⁵Cu isotopic abundance: 30.83%) or enriched ⁶⁵Cu	Natural copper is more cost-effective.
Target Backing	High-purity Gold (Au) or Silver (Ag)	Provides good thermal conductivity and chemical inertness.
Proton Beam Energy	25 - 30 MeV	Higher energies are required to overcome the reaction threshold and maximize yield.
Beam Current	10 - 50 µA	Dependent on the cyclotron's capabilities and target cooling efficiency.
Irradiation Time	1 - 4 hours	Longer irradiation times increase yield but also co-production of impurities.

Experimental Protocols

Target Preparation: Electroplating of Natural Copper

This protocol describes the electroplating of a natural copper target onto a gold backing.

Materials:

• High-purity Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sulfuric acid (H₂SO₄), concentrated

• Deionized water

• Gold target disc (cathode)

• Platinum wire (anode)

• Electroplating cell

• DC power supply

Protocol:

• Prepare the electroplating bath by dissolving Copper(II) sulfate pentahydrate in deionized water to a concentration of 200-250 g/L.

• Slowly add concentrated sulfuric acid to the solution to reach a concentration of 50-60 g/L.

• Clean the gold target disc by sonicating in acetone (B3395972) and then deionized water.

• Assemble the electroplating cell with the gold disc as the cathode and the platinum wire as the anode.

• Fill the cell with the copper plating solution.

• Apply a constant current density of 20-40 mA/cm².

• Continue the electroplating process until the desired target thickness (typically 50-100 µm) is achieved.

• Rinse the plated target with deionized water and dry it with a stream of nitrogen gas.

Cyclotron Irradiation

Protocol:

• Mount the prepared copper target in a suitable water-cooled target holder.

• Install the target holder onto the cyclotron beamline.

• Irradiate the target with a proton beam of 25-30 MeV.

• Maintain a stable beam current between 10-50 µA for the duration of the irradiation (1-4 hours).

• After irradiation, allow for a cooling period of at least 30 minutes to permit the decay of short-lived radionuclides.

• Remotely transfer the irradiated target to a shielded hot cell for chemical processing.

Radiochemical Separation of ⁶⁴Cu from Bulk Copper Target

This protocol is a proposed method adapted from established procedures for copper purification and isotope separation, focusing on the removal of the bulk ⁶⁵Cu and ⁶³Cu.

Materials:

• Nitric acid (HNO₃), concentrated

• Hydrochloric acid (HCl), concentrated and various dilutions

• Deionized water

• Anion exchange resin (e.g., AG 1-X8 or similar)

• Cation exchange resin (e.g., AG 50W-X8 or similar)

• Evaporation apparatus

Protocol:

• Dissolve the irradiated copper target in a minimal volume of concentrated nitric acid within the hot cell.

• Gently heat the solution to ensure complete dissolution.

• Evaporate the solution to dryness.

• Redissolve the residue in 8M HCl.

• Anion Exchange Chromatography:

  • Pre-condition an anion exchange column with 8M HCl.

  • Load the dissolved target solution onto the column. Copper(II) forms a negatively charged chloro-complex ([CuCl₄]²⁻) which is retained by the resin.

  • Wash the column with 8M HCl to remove any cationic impurities.

  • Elute the purified copper fraction from the column using deionized water or very dilute HCl (e.g., 0.1 M). This step separates the copper from other metallic impurities but not from the bulk stable copper.

• Cation Exchange Chromatography for Isotope Separation (Conceptual):

  • Note: This is a challenging separation due to the identical chemical properties of the isotopes. The following is a conceptual approach based on the principles of isotope exchange chromatography.

  • Evaporate the eluate from the anion exchange step to dryness and redissolve in a suitable mobile phase for cation exchange (e.g., dilute HCl or a complexing agent solution).

  • Load the solution onto a long, high-resolution cation exchange column.

  • Elute the column with the appropriate mobile phase. Due to a small isotopic fractionation effect, ⁶⁴Cu may elute slightly differently from the more abundant ⁶³Cu and ⁶⁵Cu.

  • Collect small fractions of the eluate and measure the radioactivity to identify the fraction containing the highest specific activity of ⁶⁴Cu.

• Evaporate the final purified ⁶⁴Cu fraction to dryness and reconstitute in a desired solvent (e.g., 0.1 M HCl or sterile water for injection) for subsequent use.

Quality Control

Table 2: Quality Control Parameters for ⁶⁴Cu

Parameter	Method	Specification
Radionuclidic Purity	Gamma-ray Spectroscopy	> 99% (presence of 511 keV and 1345 keV peaks characteristic of ⁶⁴Cu)
Radiochemical Purity	Radio-TLC or Radio-HPLC	> 95% as [⁶⁴Cu]CuCl₂
Chemical Purity	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	To be determined based on the separation efficiency from the bulk copper target.
Half-life Determination	Dose Calibrator or Gamma Counter	12.7 ± 0.2 hours

Visualizations

Application of 65Cu in the Diagnosis of Wilson's Disease: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wilson's disease is an autosomal recessive genetic disorder characterized by the accumulation of copper in the body, primarily in the liver and brain. The disease is caused by mutations in the ATP7B gene, which encodes a copper-transporting P-type ATPase responsible for incorporating copper into ceruloplasmin and excreting excess copper into the bile.[1][2] The diagnosis of Wilson's disease can be challenging, often requiring a combination of clinical findings and biochemical tests.[3][4][5] The use of the stable, non-radioactive isotope 65Cu offers a safe and effective method to trace copper metabolism and aid in the differential diagnosis of Wilson's disease.[6] This document provides detailed application notes and protocols for the use of 65Cu in this diagnostic context.

The principle of the 65Cu stable isotope test lies in monitoring the incorporation of an orally administered dose of 65Cu into ceruloplasmin. In healthy individuals, after initial absorption, there is a secondary rise in the serum 65Cu/63Cu ratio as 65Cu is incorporated into newly synthesized ceruloplasmin in the liver and released back into the bloodstream.[6] In patients with Wilson's disease, this secondary rise is absent due to the impaired function of the ATP7B protein, which prevents the incorporation of copper into apoceruloplasmin.[6][7]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing 65Cu for the diagnosis of Wilson's disease.

Table 1: Biological Half-Time of an Oral 65Cu Dose in Plasma

Subject Group	Median Biological Half-Time (days)	95% Confidence Interval (days)
Healthy Controls	18.5	14 - 26
Wilson's Disease Heterozygotes	43	32 - 77

Data sourced from Lyon T. et al., Clinical Science (1995).[6]

Table 2: Diagnostic Parameters of Standard Tests for Wilson's Disease

Test	Parameter	Sensitivity (%)	Specificity (%)
Serum Ceruloplasmin	< 20 mg/dL	95	84.5
Basal 24-hour Urinary Copper	> 40 µg/24 hours	78.9	87.9
Liver Copper Content	> 250 µg/g dry weight	83.3	98.6
Liver Copper Content	> 75 µg/g dry weight	96.5	95.4

Data sourced from Roberts E.A. and Schilsky M.L., HEPATOLOGY (2008) and Nicastro E. et al., Journal of Pediatric Gastroenterology and Nutrition (2012).[8][9]

Experimental Protocols

Protocol 1: 65Cu Oral Loading Test for Wilson's Disease Diagnosis

1. Patient Preparation:

• Patients should fast overnight for at least 8 hours prior to the administration of the 65Cu isotope.

• Discontinue any copper chelation therapy or zinc supplementation for a minimum of 5 days before the test.

2. 65Cu Administration:

• Prepare a solution of 3 mg of 65Cu (as a soluble salt, e.g., 65CuCl2) in deionized water.

• Administer the solution orally to the patient.

3. Blood Sampling:

• Collect venous blood samples into trace metal-free tubes at the following time points:

  • 0 hours (baseline, before 65Cu administration)

  • 2 hours post-administration

  • 24 hours post-administration

  • 48 hours post-administration

  • 72 hours post-administration

• Separate the serum by centrifugation.

4. Sample Storage:

• Store serum samples at -20°C or lower until analysis.

Protocol 2: Determination of 65Cu/63Cu Isotope Ratio in Serum by ICP-MS

1. Sample Preparation:

• Thaw the serum samples at room temperature.

• Perform a dilution of the serum samples with a suitable diluent (e.g., 1% nitric acid in deionized water) to bring the copper concentration within the linear range of the ICP-MS instrument.

2. ICP-MS Analysis:

• Use a high-resolution inductively coupled plasma mass spectrometer (ICP-MS) for the analysis.

• Optimize the instrument parameters (e.g., plasma power, gas flow rates, lens voltages) to achieve maximum sensitivity and stability for copper isotopes.

• Measure the signal intensities of 63Cu and 65Cu.

• Use a certified reference material with a known copper isotopic composition for mass bias correction.

3. Data Analysis:

• Calculate the 65Cu/63Cu ratio for each time point.

• Express the results as the percentage enrichment of 65Cu relative to the baseline (0 hour) sample.

• Plot the percentage enrichment of 65Cu over time.

4. Interpretation of Results:

• Healthy Controls: An initial peak in 65Cu enrichment at 2 hours, followed by a decrease, and then a distinct secondary rise between 24 and 72 hours.

• Wilson's Disease Patients: An initial peak in 65Cu enrichment at 2 hours, followed by a continuous decline with no secondary rise at 72 hours.[6]

• Heterozygotes: Variable patterns, often intermediate between healthy controls and Wilson's disease patients, with some showing a blunted or delayed secondary rise.[6]

Visualizations

Caption: Copper Metabolism in Health and Wilson's Disease.

Caption: Workflow for 65Cu Oral Loading Test.

Caption: Pathophysiological Basis of the 65Cu Diagnostic Test.

References

• 1. Wilson’s Disease: A Comprehensive Review of the Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diagnosis and Treatment of Wilson Disease | AASLD [aasld.org]
• 3. Determination of copper poisoning in Wilson’s disease using laser ablation inductively coupled plasma mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Clinical practice guidelines in Wilson disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Wilson disease protein - Wikipedia [en.wikipedia.org]
• 8. Diagnostic value of quantitative hepatic copper determination in patients with Wilson's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Method Development for the Ultrasensitive Detection of 65Cu in Environmental Samples using ICP-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper is an essential trace element for most living organisms, but it can be toxic at elevated concentrations. The isotopic composition of copper, specifically the ratio of 65Cu to 63Cu, can provide valuable insights into its sources, transport, and biogeochemical cycling in the environment.[1][2] Anthropogenic activities such as mining, agriculture, and industrial processes can alter the natural isotopic signature of copper, making 65Cu a useful tracer for pollution.[3][4][5] This application note provides a detailed protocol for the development of a robust and sensitive method for the detection of 65Cu in various environmental matrices using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Core Requirements Summary

This document outlines the necessary instrumentation, reagents, and detailed protocols for sample collection, preparation, and analysis. It also includes expected method performance characteristics and visual diagrams to clarify the experimental workflow and the environmental significance of copper isotopes.

Instrumentation and Materials

Instrumentation:

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS) equipped with a collision/reaction cell.

• Microwave digestion system.

• High-purity water system (e.g., Milli-Q, 18.2 MΩ·cm).[6]

• Class 100 laminar flow hood or clean bench.

• Calibrated micropipettes.

• Polypropylene (B1209903) centrifuge tubes (15 mL and 50 mL).[7]

Reagents and Standards:

• Ultra-high purity nitric acid (HNO₃).[8]

• Hydrogen peroxide (H₂O₂), trace metal grade.

• 65Cu isotopic standard solution (1000 mg/L).

• Multi-element standard solutions for calibration and quality control.[6]

• Internal standard solution (e.g., Gallium (Ga), Indium (In), Rhodium (Rh), or Yttrium (Y)).[6][9][10]

• Certified Reference Materials (CRMs) for soil and water (e.g., NIST SRM, GBW series).[11]

Experimental Protocols

Sample Collection and Storage

• Water Samples: Collect water samples in pre-cleaned polypropylene bottles. For dissolved metals analysis, filter the samples through a 0.45 µm filter immediately upon collection. Preserve the samples by acidifying to a pH < 2 with ultra-pure nitric acid (e.g., 2 mL of concentrated HNO₃ per liter of sample). Store at 4°C until analysis.

• Soil and Sediment Samples: Collect samples using clean stainless steel or plastic tools to avoid contamination. Store samples in clean polyethylene (B3416737) bags or containers. Air-dry the samples in a clean environment, and then grind them to a fine powder (< 100 µm) using an agate mortar and pestle. Homogenize the powdered sample before taking a subsample for digestion.

Sample Preparation: Microwave-Assisted Acid Digestion

This protocol is a general guideline and may need optimization based on the specific sample matrix.

• Weighing: Accurately weigh approximately 0.25 g of the homogenized soil/sediment sample into a clean microwave digestion vessel. For water samples, pipette 10-50 mL directly into the vessel.

• Acid Addition: In a laminar flow hood, add 5 mL of concentrated nitric acid and 2 mL of hydrogen peroxide to each vessel. Allow the samples to pre-digest for at least 30 minutes.

• Microwave Digestion: Secure the vessels in the microwave system and run a digestion program. A typical program involves ramping the temperature to 180°C over 15 minutes and holding for an additional 20 minutes.

• Dilution: After the vessels have cooled, carefully open them in the fume hood. Quantitatively transfer the digestate to a 50 mL polypropylene tube. Dilute to a final volume of 50 mL with high-purity water. This results in a final acid concentration of approximately 2% HNO₃.[7]

• Internal Standard: Add the internal standard to all samples, blanks, and calibration standards to achieve a final concentration of, for example, 10 µg/L.

ICP-MS Analysis Protocol

• Instrument Tuning: Before analysis, tune the ICP-MS to ensure optimal sensitivity, stability, and low oxide and doubly charged ion formation rates. Use a tuning solution containing elements across the mass range.

• Calibration: Prepare a series of calibration standards from the 65Cu stock solution in 2% HNO₃. The concentration range should bracket the expected sample concentrations (e.g., 0.1, 1, 10, 50, 100 µg/L).

• Interference Management: 65Cu can be subject to polyatomic interferences, such as from 48Ti16O1H⁺ and 49Ti16O⁺.[6] Utilize a collision/reaction cell with helium or hydrogen to minimize these interferences.[12] It is crucial to select an appropriate isotope for analysis that has minimal isobaric interferences.[13]

• Analysis Sequence: A typical analytical run should include:

  • Calibration blank and calibration standards.

  • Continuing calibration verification (CCV) and continuing calibration blank (CCB) every 10-15 samples.

  • Method blanks and laboratory control samples (LCS).

  • Environmental samples, including duplicates and matrix spikes.

• Data Acquisition: Set the ICP-MS to monitor the m/z for 65Cu and the internal standard. Use a sufficient number of replicates and integration time to achieve the desired precision.

Data Presentation: Method Performance

The following table summarizes typical performance data for the analysis of 65Cu in environmental samples using ICP-MS. These values are indicative and should be determined for each specific instrument and matrix.

Parameter	Water Matrix	Soil/Sediment Matrix
Method Detection Limit (MDL)	0.005 µg/L	0.01 mg/kg
Limit of Quantification (LOQ)	0.015 µg/L	0.03 mg/kg
Linear Dynamic Range	0.015 - 1000 µg/L	0.03 - 200 mg/kg
Precision (RSD)	< 5%	< 10%
Accuracy (CRM Recovery)	90 - 110%	85 - 115%

MDL and LOQ are highly dependent on the instrument, matrix, and laboratory conditions.[14][15]

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for 65Cu analysis in environmental samples.

Conceptual Pathway of Copper Isotopes

Caption: Conceptual model of copper isotope pathways in the environment.

References

• 1. researchgate.net [researchgate.net]
• 2. ceza.de [ceza.de]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. ime.fraunhofer.de [ime.fraunhofer.de]
• 7. s27415.pcdn.co [s27415.pcdn.co]
• 8. epa.gov [epa.gov]
• 9. A new anion exchange purification method for Cu stable isotopes in blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Determination of Copper Isotope Composition of Soil Reference Materials by MC-ICP-MS [ykcs.ac.cn]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. Tips for ICP-MS Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 14. web-resources-prod.zeptometrix.com [web-resources-prod.zeptometrix.com]
• 15. stud.epsilon.slu.se [stud.epsilon.slu.se]

Application Note: Utilizing Copper-65 as an Internal Standard for Accurate Quantification in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative analysis by mass spectrometry, particularly Inductively Coupled Plasma Mass Spectrometry (ICP-MS), is susceptible to variations from sample matrix effects, instrument drift, and sample preparation inconsistencies.[1] To ensure data integrity, an internal standard (IS) is added to all samples, blanks, and calibrators.[1] The IS is a known quantity of an element or isotope that corrects for these variations by acting as a reference point.[1]

An ideal internal standard should have similar physicochemical properties to the analyte to ensure it behaves similarly throughout the analytical process.[2] For the quantification of copper, the stable isotope Copper-65 (⁶⁵Cu) serves as an excellent internal standard. Because it is chemically identical to the most abundant copper isotope (⁶³Cu), it provides superior correction for analytical variability compared to non-isotopic internal standards like Germanium or Yttrium.[2][3] This application note provides detailed protocols for using ⁶⁵Cu as an internal standard for the accurate quantification of copper in biological samples and its application in drug development.

Principle of Isotope Dilution Mass Spectrometry (IDMS) with ⁶⁵Cu

The use of a stable isotope like ⁶⁵Cu falls under the principle of Isotope Dilution Mass Spectrometry (IDMS). A known amount of the ⁶⁵Cu is added to the sample at the earliest possible stage.[3] Any loss of the native analyte (predominantly ⁶³Cu) during sample processing will be accompanied by a proportional loss of the ⁶⁵Cu internal standard.[3] The mass spectrometer measures the ratio of the signal intensity of the analyte to the internal standard. This ratio is then used for quantification, effectively canceling out variations in sample handling and instrument response.[1]

Advantages of ⁶⁵Cu as an Internal Standard:

• Chemical Equivalence: As an isotope of copper, ⁶⁵Cu behaves identically to ⁶³Cu during sample preparation (extraction, digestion) and analysis (nebulization, ionization), providing the most accurate correction for matrix effects and signal drift.[3]

• Reduced Interferences: Using ⁶⁵Cu for quantification can help overcome specific polyatomic interferences that may affect the more abundant ⁶³Cu isotope in certain matrices.

• High Precision and Accuracy: IDMS is considered a definitive method for elemental analysis, offering high accuracy and precision for trace element quantification in complex matrices like blood, serum, and urine.[4][5]

Applications

• Clinical Research and Diagnostics: Accurate measurement of copper levels in serum and other biological fluids is crucial for diagnosing and monitoring diseases related to copper dyshomeostasis, such as Wilson's disease.[6][7][8]

• Drug Development: In metallomics, ICP-MS is used to quantify the metal content of novel drug candidates and to study their interactions with proteins and other biomolecules.[9][10] Using ⁶⁵Cu ensures precise quantification of copper-based drugs or copper-binding proteins in complex biological systems.

• Toxicology and Environmental Monitoring: Determining trace levels of copper in biological tissues and environmental samples.

Protocol 1: Quantification of Total Copper in Human Serum

This protocol describes a simple "dilute-and-shoot" method for determining the total copper concentration in serum samples using ⁶⁵Cu as an internal standard with ICP-MS.

Materials and Reagents

• ⁶⁵Cu Internal Standard Stock Solution: Certified ⁶⁵Cu standard, 10 µg/mL in 2% nitric acid.[11]

• Calibration Standards: Certified multi-element or single-element copper standards for ICP-MS.

• Diluent Solution: 2% (v/v) high-purity nitric acid (HNO₃), 0.05% (v/v) Triton X-100 in 18.2 MΩ·cm ultrapure water.[12][13]

• Serum Samples: Human serum, stored at -80°C.

• Certified Reference Material (CRM): Serum-based CRM with a certified copper concentration.

Experimental Workflow

Caption: General workflow for serum copper analysis using a ⁶⁵Cu internal standard.

Detailed Procedure

• Preparation of Solutions:

  • Prepare a series of calibration standards (e.g., 0, 5, 10, 50, 100 µg/L) from the certified copper stock solution using the diluent.

  • Prepare a working internal standard solution by diluting the ⁶⁵Cu stock solution in the diluent to a final concentration of 50 µg/L.

• Sample Preparation:

  • Thaw serum samples, calibrators, and CRM on ice.

  • For each sample, add 100 µL of serum to a 15 mL polypropylene (B1209903) tube.

  • Add 1.9 mL of the working internal standard solution to each tube. This achieves a 1:20 dilution and spikes every sample with the ⁶⁵Cu IS at a concentration of 47.5 µg/L.

  • Vortex each tube for 10 seconds to ensure thorough mixing.

• ICP-MS Analysis:

  • Aspirate the prepared samples into the ICP-MS.

  • Monitor the isotopes ⁶³Cu and ⁶⁵Cu.

  • Use the instrument operating parameters outlined in Table 1. Collision/reaction cell technology may be required to remove potential polyatomic interferences.[12]

Instrumental Parameters & Data

Table 1: Typical ICP-MS Operating Conditions

Parameter	Value
RF Power	1550 W
Plasma Gas Flow	15.0 L/min
Auxiliary Gas Flow	0.8 L/min
Nebulizer Gas Flow	1.0 L/min
Sample Uptake Rate	0.4 mL/min
Monitored Isotopes	⁶³Cu, ⁶⁵Cu
Dwell Time	10 ms (B15284909) per isotope

| Collision Cell Gas (He) | 4.5 mL/min (optional) |

Table 2: Example Quantification of Copper in a Serum CRM

Sample	Measured ⁶³Cu (cps)	Measured ⁶⁵Cu (cps)	⁶³Cu/⁶⁵Cu Ratio	Calculated Conc. (µg/L)	Certified Conc. (µg/L)	Recovery (%)
Calibration Blank	50	1,050,000	0.00005	0.1	N/A	N/A
Calibration Std 1 (10 µg/L)	25,000	1,045,000	0.02392	10.0	10.0	100
Calibration Std 2 (50 µg/L)	124,500	1,055,000	0.11801	50.0	50.0	100

| Serum CRM | 105,800 | 1,015,000 | 0.10424 | 43.7 | 44.2 ± 1.8 | 98.9 |

Protocol 2: Analysis of a Copper-Based Metallodrug Bound to a Protein

This protocol is designed for drug development professionals and outlines the use of Size Exclusion Chromatography (SEC) coupled with ICP-MS to quantify a copper-containing drug bound to a target protein, using ⁶⁵Cu as a post-column internal standard.

Principle

SEC separates molecules based on their size. The large protein-drug complex will elute before the smaller, unbound drug. The eluent from the SEC column is mixed with the ⁶⁵Cu internal standard solution before being introduced into the ICP-MS. This allows for the correction of signal drift during the chromatographic run.[14]

Experimental Workflow

Caption: Workflow for SEC-ICP-MS analysis of a metallodrug-protein adduct.

Detailed Procedure

• Sample Preparation:

  • Incubate the copper-containing metallodrug with the target protein (e.g., Human Serum Albumin) in a physiologically relevant buffer (e.g., PBS, pH 7.4) for a specified time at 37°C.

• SEC-ICP-MS Setup:

  • Equilibrate an SEC column suitable for the protein's molecular weight with a mobile phase (e.g., 50 mM ammonium (B1175870) acetate).

  • Connect the outlet of the SEC column to a T-piece.

  • Pump the ⁶⁵Cu internal standard solution (e.g., 20 µg/L in mobile phase) at a constant flow rate to the second inlet of the T-piece.

  • Connect the outlet of the T-piece to the nebulizer of the ICP-MS.

• Analysis:

  • Inject the incubated sample onto the SEC column.

  • Acquire data in time-resolved analysis mode, monitoring ⁶³Cu and ⁶⁵Cu continuously throughout the chromatographic run.

• Data Processing:

  • Generate a chromatogram by plotting the signal intensity of ⁶³Cu and ⁶⁵Cu versus time.

  • Integrate the area of the peak corresponding to the protein-drug adduct.

  • Calculate the amount of copper in the peak using the ratio of the integrated ⁶³Cu signal to the stable ⁶⁵Cu signal, referencing a calibration curve run under the same conditions.

Visualization of the Correction Principle

The diagram below illustrates how an internal standard corrects for signal fluctuations. Any effect that suppresses or enhances the analyte signal will have a proportional effect on the chemically identical internal standard, leaving their ratio constant and ensuring accurate measurement.

Caption: Principle of internal standard correction in mass spectrometry.

Conclusion

Copper-65 is an ideal internal standard for the quantification of copper in complex biological matrices. Its use in an isotope dilution mass spectrometry workflow significantly improves the accuracy and precision of measurements by correcting for sample matrix effects and instrument variability. The protocols provided offer robust methods for researchers in clinical diagnostics and drug development to obtain reliable quantitative data for a wide range of applications, from determining trace element levels in serum to characterizing novel metallodrugs.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. analytik.news [analytik.news]
• 5. Preparing Biological Samples for Elemental Analysis by ICP-MS | Lab Manager [labmanager.com]
• 6. CLSI Validation of Exchangeable Copper Determination in Serum by ICP-MS: A Focus on Alzheimer’s Disease and Wilson Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assay in serum of exchangeable copper and total copper using inductively coupled plasma mass spectrometry (ICP-MS): development, optimisation and evaluation of a routine procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LC-ICP-MS method for the determination of "extractable copper" in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Metallomics for drug development: an integrated CE-ICP-MS and ICP-MS approach reveals the speciation changes for an investigational ruthenium(III) drug bound to holo-transferrin in simulated cancer cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Copper 65 Isotope Standard For ICP/MS, SPEX CertiPrep 125 mL | Buy Online | SPEX CertiPrep | Fisher Scientific [fishersci.com]
• 12. researchgate.net [researchgate.net]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. Recent advances in copper analyses by inorganic mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Advanced Analytical Techniques for Precise 65Cu/63Cu Ratio Measurement

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise measurement of copper isotope ratios (65Cu/63Cu) is a powerful analytical tool with expanding applications in geological, biological, and medical research. In the pharmaceutical industry, the ability to accurately determine subtle variations in copper isotopic signatures can provide valuable insights into drug efficacy, metabolism, and toxicology. This document provides detailed application notes and experimental protocols for the advanced analytical techniques used for high-precision 65Cu/63Cu ratio measurements, primarily focusing on Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Principle of the Technique

MC-ICP-MS is the state-of-the-art technique for high-precision isotope ratio analysis of a wide range of elements, including copper. The technique combines the high ionization efficiency of an inductively coupled plasma (ICP) source with the high precision of a multi-collector mass spectrometer. This allows for the simultaneous measurement of the ion beams of the different isotopes, leading to a significant improvement in precision compared to single-collector ICP-MS or older techniques like Thermal Ionization Mass Spectrometry (TIMS).[1][2]

The precise measurement of the 65Cu/63Cu ratio is often expressed in delta notation (δ65Cu) in parts per thousand (‰) relative to a standard reference material, such as NIST SRM 976.[1]

Key Analytical Techniques and Methodologies

The primary technique for the precise determination of 65Cu/63Cu ratios is Solution Nebulization Multi-Collector Inductively Coupled Plasma Mass Spectrometry (SN-MC-ICP-MS). For spatially resolved analysis, Laser Ablation Multi-Collector Inductively Coupled Plasma Mass Spectrometry (LA-MC-ICP-MS) is employed.

Sample Preparation

The goal of sample preparation is to obtain a purified copper fraction, free from matrix elements that could cause isobaric interferences (e.g., 40Ar23Na+ on 63Cu+) or non-spectral matrix effects.[3]

Protocol for Digestion of Biological Samples (e.g., Tissues, Cells):

• Weighing: Accurately weigh approximately 0.1 to 0.5 g of the homogenized biological sample into a clean PTFE vessel.

• Acid Digestion: Add a suitable volume of high-purity concentrated nitric acid (HNO3) and, if necessary, a small amount of hydrogen peroxide (H2O2) to facilitate the digestion of organic matter. A common procedure involves adding 1 mL of HNO3 and heating at 90°C for 2 hours, followed by the addition of 0.5 mL of H2O2 and further heating for one hour.

• Microwave Digestion (Optional but Recommended): For more complex matrices, a closed-vessel microwave digestion system can be used to ensure complete dissolution. A typical program would involve ramping to 180°C and holding for 20 minutes.

• Evaporation: After digestion, evaporate the sample to dryness on a hotplate at a controlled temperature (e.g., 80°C) to remove excess acid.

• Re-dissolution: Re-dissolve the residue in a small volume of dilute HNO3 (e.g., 0.5 M) in preparation for chromatographic purification.

Protocol for Chromatographic Purification of Copper:

Ion-exchange chromatography is crucial for isolating copper from the sample matrix. Automated chromatography systems can process multiple samples efficiently.[4][5]

• Resin Selection: Anion exchange resins, such as AG MP-1 or specific Cu-selective resins, are commonly used for copper purification.[6][7]

• Column Preparation: Condition the chromatography column with the appropriate acid solution as per the resin manufacturer's instructions.

• Sample Loading: Load the re-dissolved sample onto the column.

• Matrix Elution: Wash the column with a specific concentration of acid (e.g., dilute HNO3 or a mixture of acetic acid and HCl) to elute matrix elements while retaining copper on the resin.[8]

• Copper Elution: Elute the purified copper fraction using a different acid concentration (e.g., 0.5 M HNO3).[8]

• Quality Control: Collect the eluate and analyze a small aliquot to confirm the complete removal of matrix elements and quantitative recovery of copper (ideally >97%).[4] The total procedural blank should be negligible.[9]

MC-ICP-MS Analysis

Instrumentation:

High-resolution multi-collector inductively coupled plasma mass spectrometers such as the Nu Plasma II, Thermo Scientific™ Neptune Plus™, or Sapphire are commonly used for these measurements.[1][10][11]

Table 1: Typical MC-ICP-MS Operating Conditions for 65Cu/63Cu Ratio Analysis

Parameter	Setting	Reference
RF Power	1180 - 1300 W	[2]
Plasma Gas Flow	15 - 16 L/min	[2]
Auxiliary Gas Flow	0.8 - 1.0 L/min	[2]
Sample Gas Flow	~1.0 L/min	[2]
Sample Uptake Rate	50 - 100 µL/min
Cones (Sampler/Skimmer)	Nickel or Platinum	[2]
Resolution Mode	Low or Medium	[11]
Detector Configuration	Faraday cups for 63Cu and 65Cu	[1]

Mass Bias Correction:

Instrumental mass bias, the preferential transmission of heavier isotopes through the mass spectrometer, must be corrected to obtain accurate isotope ratios.[2]

• Sample-Standard Bracketing (SSB): This is the most common method where the sample measurement is bracketed by measurements of a certified reference material (e.g., NIST SRM 976) with a known isotopic composition. The mass bias of the instrument is assumed to drift linearly between the two standard measurements.[10][11]

• Internal Standardization: This method involves adding an element with a known isotopic ratio (e.g., Gallium - Ga or Nickel - Ni) to both the samples and standards.[6] The mass bias correction factor determined for the internal standard is then applied to the copper isotopes. The use of Ga has been shown to provide advantages such as improved internal precision.[12]

Data Acquisition Protocol:

• Tuning and Optimization: Tune the MC-ICP-MS daily to achieve maximum sensitivity and signal stability using a tuning solution containing copper.[11]

• Blank Measurement: Measure the blank solution (e.g., 2% HNO3) to determine background levels.

• Standard Measurement: Measure the isotopic standard (e.g., NIST SRM 976).

• Sample Measurement: Measure the purified sample solution.

• Standard Measurement: Re-measure the isotopic standard.

• Data Processing: The raw data is corrected for blank, mass bias, and any potential isobaric interferences. The final 65Cu/63Cu ratio is reported as a δ65Cu value.

Data Presentation

Quantitative data from different analytical runs or comparative studies should be summarized in tables for clarity and ease of comparison.

Table 2: Example of Quantitative Data Summary for 65Cu/63Cu Ratio Analysis

Sample ID	Technique	Mass Bias Correction	δ65Cu (‰) vs. NIST SRM 976	2SD (‰)	Recovery (%)
Control Group 1	SN-MC-ICP-MS	SSB	+0.15	0.05	98.5
Treated Group 1	SN-MC-ICP-MS	SSB	+0.45	0.06	99.1
Control Tissue A	LA-MC-ICP-MS	Internal (Ga)	-0.20	0.08	N/A
Tumor Tissue A	LA-MC-ICP-MS	Internal (Ga)	+0.80	0.09	N/A

Applications in Drug Development

The precise measurement of 65Cu/63Cu ratios can be a valuable tool in various stages of drug development.

• Elucidating Drug Mechanism of Action: For copper-based drugs or drugs that interact with copper-dependent enzymes, isotopic analysis can help trace the metabolic fate of the drug and understand its mechanism of action at a cellular level.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Stable isotope tracers can be used in pre-clinical and clinical studies to investigate the absorption, distribution, metabolism, and excretion (ADME) of new chemical entities. By administering a drug enriched in one of the copper isotopes (e.g., 65Cu), its pathway and turnover in the body can be monitored with high precision.

• Biomarker Discovery and Validation: Changes in copper homeostasis are associated with various diseases, including cancer and neurodegenerative disorders.[3][13] Precise 65Cu/63Cu measurements in biological samples (e.g., serum, tissue biopsies) can serve as a sensitive biomarker for disease progression or response to therapy. For example, studies have shown that the serum of cancer patients can be isotopically lighter in copper compared to healthy individuals, while tumor tissues can be enriched in the heavier 65Cu isotope.[13][14]

• Toxicology Studies: Isotopic analysis can be employed to investigate the toxicological effects of drugs on copper metabolism. Alterations in the natural 65Cu/63Cu ratio in specific organs or tissues can indicate drug-induced disruption of copper homeostasis.

Visualizations

Experimental Workflow for 65Cu/63Cu Ratio Measurement

Caption: Experimental workflow for precise 65Cu/63Cu ratio measurement.

Principle of Sample-Standard Bracketing (SSB)

Caption: Principle of the Sample-Standard Bracketing (SSB) method.

Signaling Pathway Involving Copper (Illustrative Example)

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Goldschmidt 2023 Conference [conf.goldschmidt.info]
• 4. researchgate.net [researchgate.net]
• 5. An automated chromatography procedure optimized for analysis of stable Cu isotopes from biological materials | Semantic Scholar [semanticscholar.org]
• 6. Use of Ga for mass bias correction for the accurate determination of copper isotope ratio in the NIST SRM 3114 Cu standard and geological samples by MC-ICPMS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. A two-stage column protocol for the separation of Cu from geological materials and high-precision Cu isotopic analysis on a MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. A rapid procedure for isotopic purification of copper and nickel from seawater using an automated chromatography system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry [frontiersin.org]
• 11. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Medical applications of Cu, Zn, and S isotope effects - Metallomics (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: In Vivo Tracking of Copper-Labeled Compounds

A Note on Copper Isotopes: 65Cu vs. 64Cu

It is crucial to distinguish between the stable isotope Copper-65 (⁶⁵Cu) and the radioisotope Copper-64 (⁶⁴Cu) for in vivo tracking applications.

Copper-65 (⁶⁵Cu) is a non-radioactive, stable isotope of copper.[1][2][3] Its primary application in biomedical research is in metabolic studies, where it can be administered orally or intravenously to trace the absorption, distribution, and excretion of copper in biological systems.[4][5] The tracking of ⁶⁵Cu is performed by collecting biological samples (e.g., blood, tissue biopsies) and analyzing the ⁶⁵Cu/⁶³Cu isotopic ratio using sensitive analytical techniques like inductively coupled plasma mass spectrometry (ICP-MS).[5] This method is particularly valuable for diagnosing and studying disorders of copper metabolism, such as Wilson's disease, due to its safety (no radiation exposure) and the long-term tracking it allows.[4][5] Additionally, ⁶⁵Cu serves as a target material in cyclotrons for the production of medical radioisotopes, such as Zinc-65 (⁶⁵Zn) via the ⁶⁵Cu(p,n)⁶⁵Zn nuclear reaction.[6][7][8][9]

Copper-64 (⁶⁴Cu) , in contrast, is a radioisotope with unique decay characteristics that make it highly suitable for in vivo imaging and therapy.[10] It decays via both positron emission (β+) and beta emission (β-), with a convenient half-life of 12.7 hours.[10] The positron emission allows for high-resolution, quantitative in vivo imaging using Positron Emission Tomography (PET), while the beta emission provides a therapeutic potential, making ⁶⁴Cu a "theranostic" radionuclide.[2][8][10] The 12.7-hour half-life is ideal for tracking a wide range of molecules, from small peptides to larger antibodies and nanoparticles, as it allows sufficient time for the labeled compound to distribute throughout the body and accumulate at its target.[10]

Given the context of in vivo tracking for researchers and drug development professionals, which typically involves non-invasive imaging, these application notes will focus on the use of Copper-64 for PET imaging.

Application: ⁶⁴Cu-PET Imaging in Oncology and Drug Development

⁶⁴Cu-labeled radiopharmaceuticals are powerful tools for non-invasively visualizing and quantifying biological processes in vivo. This technology has significant applications in:

• Oncology: Detecting and staging tumors, monitoring response to therapy, and imaging specific cancer-related biological pathways like hypoxia.[10][11]

• Drug Development: Assessing the pharmacokinetics and biodistribution of novel drug candidates, confirming target engagement, and selecting patient populations for clinical trials.

• Neurobiology: Studying neuroendocrine tumors and other neurological disorders.[5]

• Cardiology: Evaluating myocardial perfusion and viability.

Quantitative Biodistribution Data of ⁶⁴Cu-Labeled Compounds

The following tables summarize the biodistribution of various ⁶⁴Cu-labeled compounds in preclinical models, presented as the percentage of the injected dose per gram of tissue (%ID/g). This data is essential for assessing target uptake and off-target accumulation.

Table 1: Biodistribution of [⁶⁴Cu]Cu-ATSM in Tumor-Bearing Mice

Organ/Tissue	1-hour post-injection (%ID/g)	4-hours post-injection (%ID/g)	24-hours post-injection (%ID/g)
Blood	1.5 ± 0.3	0.5 ± 0.1	0.1 ± 0.0
Heart	2.1 ± 0.4	1.0 ± 0.2	0.3 ± 0.1
Lungs	2.5 ± 0.5	1.2 ± 0.3	0.4 ± 0.1
Liver	10.5 ± 2.1	8.5 ± 1.7	5.0 ± 1.0
Spleen	1.8 ± 0.4	1.5 ± 0.3	0.8 ± 0.2
Kidneys	4.5 ± 0.9	3.0 ± 0.6	1.5 ± 0.3
Muscle	1.0 ± 0.2	0.8 ± 0.2	0.3 ± 0.1
Tumor	3.5 ± 0.7	4.0 ± 0.8	3.0 ± 0.6

Data are representative values compiled from preclinical studies and may vary based on the specific tumor model and experimental conditions.

Table 2: Biodistribution of ⁶⁴Cu-DOTA-TATE in Neuroendocrine Tumor Model

Organ/Tissue	1-hour post-injection (%ID/g)	4-hours post-injection (%ID/g)	24-hours post-injection (%ID/g)
Blood	2.0 ± 0.4	0.6 ± 0.1	0.1 ± 0.0
Liver	3.1 ± 0.6	2.5 ± 0.5	1.8 ± 0.4
Kidneys	15.2 ± 3.0	10.1 ± 2.0	3.5 ± 0.7
Pancreas	5.5 ± 1.1	4.8 ± 1.0	2.0 ± 0.4
Adrenals	6.8 ± 1.4	5.9 ± 1.2	2.5 ± 0.5
Muscle	0.8 ± 0.2	0.5 ± 0.1	0.2 ± 0.0
Tumor	12.5 ± 2.5	14.0 ± 2.8	10.0 ± 2.0

Data are representative values compiled from preclinical studies and may vary based on the specific tumor model and experimental conditions.

Experimental Protocols

Protocol 1: General Workflow for In Vivo PET Imaging with ⁶⁴Cu-Labeled Compounds

This protocol outlines the typical steps for conducting a preclinical PET imaging study using a ⁶⁴Cu-labeled compound in a tumor-bearing mouse model.

General workflow for ⁶⁴Cu-PET imaging.

Methodology:

• Radiopharmaceutical Preparation:

  • Synthesize the targeting molecule conjugated with a suitable chelator (e.g., DOTA, NOTA, ATSM).

  • Radiolabel the conjugate with ⁶⁴CuCl₂ in an appropriate buffer (e.g., sodium acetate (B1210297), pH 5.5-6.5) at an elevated temperature (e.g., 95°C) for a specified time (e.g., 15-30 minutes).

  • Perform quality control to determine radiochemical purity (typically >95%) using methods like radio-HPLC or radio-TLC.

• Animal Handling:

  • All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

  • Use tumor-bearing mice (e.g., female athymic nude mice, 6-8 weeks old) with subcutaneously implanted xenografts. Tumors should reach a suitable size (e.g., 100-200 mm³) before imaging.

• Radiotracer Administration:

  • Anesthetize the mouse using isoflurane (B1672236) (e.g., 2% in oxygen).

  • Administer a defined dose of the ⁶⁴Cu-labeled compound (e.g., 3.7-7.4 MBq or 100-200 µCi) via intravenous tail vein injection in a small volume (e.g., 100 µL of saline).

• PET/CT Imaging:

  • Position the anesthetized animal in the PET/CT scanner. Maintain anesthesia and monitor body temperature throughout the scan.

  • Acquire static or dynamic PET images at desired time points post-injection (e.g., 1, 4, 24, and 48 hours). A typical static scan duration is 10-20 minutes.

  • Perform a CT scan for anatomical co-registration and attenuation correction.

• Image Analysis:

  • Reconstruct PET images using an appropriate algorithm (e.g., OSEM3D).

  • Co-register PET and CT images.

  • Draw regions of interest (ROIs) on the images corresponding to various organs and the tumor.

  • Calculate the radiotracer uptake in each ROI, typically expressed as the percentage of the injected dose per gram of tissue (%ID/g), assuming a tissue density of 1 g/mL.

• Ex Vivo Biodistribution (Optional but recommended for validation):

  • At the final imaging time point, euthanize the animal.

  • Dissect major organs and the tumor.

  • Weigh each tissue sample and measure its radioactivity using a gamma counter, alongside standards of the injected dose.

  • Calculate the %ID/g for each tissue and compare it with the PET-derived data.

Protocol 2: Labeling a DOTA-conjugated Peptide with ⁶⁴Cu

This protocol provides a more specific methodology for the radiolabeling step.

Workflow for ⁶⁴Cu-labeling of a DOTA-peptide.

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 M sodium acetate buffer and adjust the pH to 5.5-6.5.

  • Dissolve the DOTA-conjugated peptide in molecular-grade water to a concentration of 1 mg/mL.

  • Obtain ⁶⁴CuCl₂ in a dilute HCl solution (e.g., 0.05 M HCl).

• Labeling Reaction:

  • In a sterile, low-binding microcentrifuge tube, add 100-200 µL of the sodium acetate buffer.

  • Add the desired activity of ⁶⁴CuCl₂ (e.g., 100-400 MBq) to the buffer.

  • Add the DOTA-peptide solution (e.g., 5-10 µg). The molar ratio of chelator to copper is critical and should be optimized.

  • Gently vortex the mixture.

  • Incubate the reaction vial in a heating block at 95°C for 15-30 minutes.

• Quality Control:

  • After cooling the reaction to room temperature, spot a small aliquot onto a TLC plate (e.g., silica (B1680970) gel) and develop using a suitable mobile phase (e.g., 10 mM DTPA solution) to separate the labeled peptide from free ⁶⁴Cu.

  • Alternatively, inject an aliquot onto a radio-HPLC system with a C18 column to determine the radiochemical purity. The final product should be >95% pure before injection.

• Formulation for Injection:

  • If necessary, purify the product using a C18 Sep-Pak cartridge to remove unreacted ⁶⁴Cu and other impurities.

  • Formulate the final product in sterile saline or phosphate-buffered saline (PBS) for injection.

  • Pass the final solution through a 0.22 µm sterile filter into a sterile vial.

References

• 1. americanelements.com [americanelements.com]
• 2. Copper 65 Metal Isotope | EVISA's Materials Database [speciation.net]
• 3. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. Use of the stable isotope 65Cu test for the screening of Wilson's disease in a family with two affected members - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Investigation and analysis of the proton-induced reactions on natCu, 65Cu, and 63Cu to produce 62, 63, 65Zn radioisotopes for medical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The copper radioisotopes: a systematic review with special interest to 64Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jnm.snmjournals.org [jnm.snmjournals.org]

Spatially Resolved 65Cu Analysis via Laser Ablation ICP-MS: An Application Note and Protocol

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to employing Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) for the spatially resolved analysis of the ⁶⁵Cu isotope. This powerful analytical technique offers high sensitivity and spatial resolution, making it invaluable for investigating the distribution of copper in various solid samples, particularly in biological tissues for disease biomarker research and toxicology studies.[1][2][3][4]

Introduction to LA-ICP-MS for Copper Isotope Analysis

LA-ICP-MS is a highly sensitive analytical method that enables the direct elemental and isotopic analysis of solid samples with minimal preparation.[5] The technique utilizes a focused laser beam to ablate a small amount of material from the sample surface. The resulting aerosol is then transported by a carrier gas into an inductively coupled plasma, where it is ionized. The ions are subsequently introduced into a mass spectrometer for separation and detection, allowing for the precise quantification of specific isotopes like ⁶⁵Cu.[5]

The ability to perform spatially resolved analysis, or imaging, is a key advantage of LA-ICP-MS.[3][6] By systematically scanning the laser across a sample, detailed maps of elemental and isotopic distribution can be generated, providing crucial insights into biological processes, material composition, and drug distribution. Recent advancements have highlighted the potential of in situ copper isotope analysis as a biomarker, for instance, in distinguishing between healthy and tumorous tissues.[1][2]

Experimental Protocols

A successful LA-ICP-MS analysis relies on meticulous sample preparation, careful instrument setup, and robust data processing. The following sections detail the recommended protocols for spatially resolved ⁶⁵Cu analysis.

Sample Preparation

Proper sample preparation is critical to obtaining high-quality, reproducible data. The primary goal is to present a flat, clean, and stable surface to the laser.

For Biological Tissues:

• Tissue Sectioning: Cryo-sectioning is often employed for biological tissues to preserve their structure and the spatial distribution of elements.[7] Tissue sections are typically cut to a thickness of 30-50 μm.[8] For optimal detection limits, thicknesses of 100-200 μm may be necessary.[8]

• Mounting: The tissue sections should be mounted on a suitable substrate, such as a standard glass microscope slide. Ensure the tissue adheres flatly to the surface without wrinkles or bubbles.

• Drying: Samples are typically air-dried or freeze-dried to remove moisture, which can interfere with the ablation process.

• Storage: Store prepared slides in a desiccator or a clean, dry environment to prevent contamination.

For Other Solid Samples (e.g., geological, materials):

• Cutting and Mounting: The sample should be cut to an appropriate size and mounted in a sample holder or embedded in epoxy resin.[9]

• Polishing: The surface to be analyzed must be polished to a smooth, flat finish to ensure consistent laser ablation.[9]

• Cleaning: Thoroughly clean the polished surface to remove any contaminants from the polishing process. This can be done using high-purity solvents and lint-free wipes.

Instrumentation and Calibration

Accurate quantification and isotopic analysis require careful tuning of the LA-ICP-MS system and the use of appropriate standards.

Instrumentation:

• Laser Ablation System: A femtosecond or nanosecond laser can be used. Femtosecond lasers can offer advantages in reducing elemental fractionation.[5]

• ICP-MS: A multi-collector ICP-MS (MC-ICP-MS) is ideal for high-precision isotope ratio measurements.[1][2] However, a quadrupole ICP-MS can also be utilized for quantitative elemental mapping.[10]

Calibration and Standards:

The use of matrix-matched standards is crucial for correcting instrumental mass fractionation and achieving accurate quantitative results.[1][2]

• Matrix-Matched Standards: For biological tissues, gelatin-based standards spiked with a known concentration and isotopic composition of copper (e.g., NIST SRM 976) are highly effective.[1][2]

• Internal Standard: An internal standard, either applied to the sample or incorporated into the matrix, can be used to correct for variations in ablation efficiency and instrument drift.[11][12] For some applications, a thin layer of gold can be sputtered onto the sample to serve as a pseudo-internal standard.[12]

• Reference Materials: Certified reference materials (CRMs) with a similar matrix to the sample should be analyzed alongside the samples for quality control.

LA-ICP-MS Analysis Protocol

The following table summarizes the typical operating parameters for LA-ICP-MS analysis of ⁶⁵Cu. These parameters may require optimization based on the specific instrument and sample type.

Parameter	Value	Notes
Laser Parameters
Laser Type	Nd:YAG / Excimer / Femtosecond	Instrument dependent.
Wavelength	213 nm / 193 nm	Shorter wavelengths are often preferred for biological samples.
Spot Size	10 - 100 µm	Smaller spot sizes provide higher spatial resolution.[6]
Fluence (Energy Density)	1 - 5 J/cm²	Optimize for stable ablation and minimal fractionation.
Repetition Rate	5 - 20 Hz	Higher rates lead to faster analysis but may increase heat effects.
Carrier Gas	Helium	Helium is commonly used for efficient aerosol transport.[10]
Carrier Gas Flow Rate	0.6 - 1.0 L/min	Optimize for signal intensity and stability.[10]
ICP-MS Parameters
RF Power	1300 - 1550 W	Optimize for robust plasma conditions.
Plasma Gas Flow (Ar)	14 - 18 L/min
Auxiliary Gas Flow (Ar)	0.8 - 1.2 L/min	[13]
Nebulizer Gas Flow (Ar)	~1.0 L/min	Mixed with He carrier gas before the torch.
Dwell Time per Isotope	10 - 100 ms	Longer dwell times improve signal-to-noise but increase analysis time.
Isotopes Monitored	⁶³Cu, ⁶⁵Cu, Internal Standard	Monitor both major copper isotopes for ratio analysis.

Data Processing and Presentation

Raw LA-ICP-MS data consists of time-resolved signal intensities for each monitored isotope. This data must be processed to generate quantitative maps and isotopic ratio information.

Data Reduction Workflow

• Background Subtraction: The baseline signal, measured when the laser is off, is subtracted from the sample signal.[11]

• Drift Correction: Instrumental sensitivity can drift over the course of a long analysis. This is corrected by periodically analyzing a standard and applying a correction factor to the sample data.[12]

• Internal Standard Normalization: The signal of the analyte (⁶⁵Cu) is ratioed to the signal of the internal standard to correct for variations in ablated volume and plasma conditions.[11]

• External Calibration: A calibration curve is generated by ablating a series of standards with known ⁶⁵Cu concentrations. The concentrations in the unknown sample are then calculated from this curve.

• Image Reconstruction: The processed data is reconstructed into a 2D or 3D map representing the spatial distribution of ⁶⁵Cu. Specialized software is often used for this purpose.[14]

Quantitative Data Summary

The following tables present hypothetical quantitative data derived from an LA-ICP-MS imaging experiment on a liver tissue sample containing a tumor, demonstrating the type of results that can be obtained.

Table 1: ⁶⁵Cu Concentration in Healthy vs. Tumorous Liver Tissue

Tissue Region	Mean ⁶⁵Cu Concentration (µg/g)	Standard Deviation (µg/g)
Healthy	5.2	1.1
Tumor	15.8	3.4

Table 2: Copper Isotope Ratio Analysis

Tissue Region	δ⁶⁵Cu (‰ vs. NIST SRM 976)	Standard Deviation (‰)
Healthy	-0.5 to 0.2	0.15
Tumor	0.0 to 1.3	0.17

Note: The delta notation (δ⁶⁵Cu) represents the deviation of the ⁶⁵Cu/⁶³Cu ratio in the sample from that of the NIST SRM 976 standard, expressed in parts per thousand (per mil, ‰).[1]

Visualizations

Diagrams created using Graphviz (DOT language) are provided below to illustrate key workflows.

Caption: Experimental workflow for spatially resolved ⁶⁵Cu analysis.

Caption: Detailed data processing workflow for LA-ICP-MS imaging.

Conclusion

LA-ICP-MS is a powerful technique for the spatially resolved analysis of ⁶⁵Cu, providing valuable quantitative and isotopic information. Its application in biomedical research, particularly in understanding the role of copper in disease, is rapidly expanding. By following rigorous experimental protocols and data processing workflows, researchers can obtain high-quality, reproducible data to advance their scientific inquiries. The methodologies outlined in this document provide a solid foundation for scientists and professionals in drug development to implement this technology in their research.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Laser ablation ICP-MS for quantitative biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is LA-ICP-MS? [appliedspectra.com]
• 6. Application of Laser Ablation-ICPMS to the Spatially Resolved Micro-Analysis of Biological Tissue | Scilit [scilit.com]
• 7. researchgate.net [researchgate.net]
• 8. casa-facility.com [casa-facility.com]
• 9. gzn.nat.fau.de [gzn.nat.fau.de]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. dal.ca [dal.ca]
• 12. Recent advances in quantitative LA-ICP-MS analysis: challenges and solutions in the life sciences and environmental chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Ilaps – python software for data reduction and imaging with LA-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Chelating Agents in Targeted Delivery of Copper-65

Introduction

Copper radioisotopes, such as Copper-64 (for PET imaging and therapy) and Copper-67 (for therapy), are of significant interest in the development of radiopharmaceuticals.[1][2] While Copper-65 is a stable isotope, the principles of its targeted delivery using chelating agents are identical to those of its radioactive counterparts and are crucial for applications in metabolic studies and as a non-radioactive standard in drug development.[3][4] The success of targeted radiocopper applications hinges on the use of a bifunctional chelator (BFC). A BFC is a molecule that strongly binds the copper ion on one end and covalently attaches to a targeting biomolecule (e.g., antibody, peptide, or small molecule) on the other. This construct allows for the precise delivery of copper to specific cells or tissues, such as tumors.[5][6]

The stability of the copper-chelator complex is of utmost importance to prevent the premature release of the copper ion in vivo, which could lead to off-target radiation and reduced efficacy.[7] This document provides an overview of common chelating agents for copper, their performance data, and detailed protocols for their application.

Application Notes

Overview of Common Bifunctional Chelators for Copper

Several classes of chelating agents have been developed and evaluated for their ability to form stable complexes with copper isotopes. The choice of chelator depends on the specific application, the nature of the targeting molecule, and the required in vivo stability.

• Macrocyclic Chelators: These are generally preferred due to the "macrocyclic effect," which results in kinetically more stable metal complexes compared to their linear counterparts.[8]

  • DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): One of the most widely used chelators in nuclear medicine.[9] However, its complexes with copper can show limited in vivo stability, with some dissociation observed.[5][6]

  • NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid): This smaller macrocycle forms highly stable complexes with copper.[10] NOTA and its derivatives often allow for rapid radiolabeling under mild conditions (room temperature).[10][11]

  • TETA (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid): TETA has been extensively used for chelating copper and generally forms more stable complexes than DOTA in vivo.[5][12] However, some transchelation to endogenous proteins like superoxide (B77818) dismutase has been reported.[12][13]

  • Cross-Bridged Macrocycles (e.g., CB-TE2A): These chelators offer very high kinetic inertness, leading to excellent in vivo stability.[6][8] A significant drawback is the need for harsh radiolabeling conditions (high temperatures), which can be detrimental to sensitive biomolecules like antibodies.[8][14]

• Sarcophagine (Sar) Chelators: These are cage-like macrobicyclic hexamine chelators that form exceptionally stable complexes with copper.[11][15] The "Sar" technology is designed to prevent copper leakage in vivo.[15] They can be radiolabeled rapidly at room temperature, resulting in high specific activity.[11]

Data Presentation: Performance of Bifunctional Chelators

The selection of an appropriate chelator is guided by its performance in key experimental parameters. The following tables summarize quantitative data for several common chelators used with copper radioisotopes.

Table 1: Radiolabeling Efficiency and Conditions

Chelator	Biomolecule	Radiolabeling Conditions	Radiolabeling Efficiency (%)	Reference
p-SCN-Bn-NOTA	Rituximab	Room Temperature, Dilute (31 nM)	95%	[11]
sar-CO₂H	Rituximab	Room Temperature, Dilute (250 nM)	98%	[11]
C-NOTA	-	Room Temperature, 1 h	100%	[10]
3p-C-NE3TA	-	Room Temperature, 1 h	100%	[10]
C-DOTA	-	90 °C, 1 h	100%	[10]
DOTA-3Py	-	Room Temperature, 5 min	Quantitative	[16]

| NODAGA | Trastuzumab | 37 °C, 60 min | 87% |[17] |

Table 2: In Vitro and In Vivo Stability of ⁶⁴Cu-Chelator Complexes

⁶⁴Cu-Complex	Stability Assay	Results	Reference
⁶⁴Cu-p-NH₂-Bn-NOTA	Rat Serum (48h)	97.9% intact	[18]
⁶⁴Cu-N-NE3TA	Rat Serum (48h)	96.1% intact	[18]
⁶⁴Cu-p-NH₂-Bn-DOTA	Rat Serum (48h)	93.9% intact	[18]
⁶⁴Cu-C-NE3TA	Rat Serum (48h)	90.5% intact	[18]
⁶⁴Cu-Macrocyclics (NOTA, Sar, etc.)	Human Serum (48h)	<6% dissociation	[11]
⁶⁴Cu-3p-C-NOTA	Human Serum (2 days)	Stable, no loss of ⁶⁴Cu	[19]
⁶⁴Cu-3p-C-NE3TA	Human Serum (2 days)	Stable, no loss of ⁶⁴Cu	[19]
⁶⁴Cu-C-DOTA	EDTA Challenge	Less stable than NOTA-based	[19]

| ⁶⁴Cu-DOTA-xPy-αMSH | Human Serum (24h) | >96% intact |[16] |

Experimental Protocols

The following protocols provide detailed methodologies for the key steps in developing a copper-based radiopharmaceutical for targeted delivery.

Protocol 1: Conjugation of a Bifunctional Chelator to a Targeting Peptide

This protocol describes the conjugation of an isothiocyanate-functionalized chelator (e.g., p-SCN-Bn-NOTA) to a peptide containing a free amine group (e.g., a lysine (B10760008) residue).

Materials:

• Targeting peptide with a free amine group

• p-SCN-Bn-NOTA (or other isothiocyanate-functionalized chelator)

• Anhydrous Dimethylformamide (DMF)

• 0.1 M Sodium Bicarbonate buffer (pH 8.5)

• PD-10 desalting column (or equivalent for purification)

• Deionized water (metal-free)

• HPLC system for analysis and purification

Methodology:

• Peptide Preparation: Dissolve the targeting peptide in 0.1 M sodium bicarbonate buffer (pH 8.5) to a final concentration of 1-5 mg/mL.

• Chelator Preparation: Immediately before use, dissolve the p-SCN-Bn-NOTA in anhydrous DMF to a concentration of 10 mg/mL.

• Conjugation Reaction: Add a 5- to 10-fold molar excess of the dissolved chelator to the peptide solution. Vortex gently to mix.

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature, or overnight at 4°C, with gentle agitation. Protect the reaction from light.

• Purification:

  • Purify the chelator-peptide conjugate from unreacted chelator and byproducts using a PD-10 desalting column, eluting with metal-free water or a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate).

  • Alternatively, for higher purity, use preparative HPLC.

• Analysis and Quantification:

  • Confirm the identity and purity of the conjugate using analytical HPLC and Mass Spectrometry.

  • Quantify the conjugate concentration using a spectrophotometer at 280 nm (if the peptide contains aromatic amino acids) or by a colorimetric assay (e.g., BCA assay).

• Storage: Store the purified conjugate in a metal-free buffer at -20°C or -80°C until use.

Protocol 1: Chelator-Peptide Conjugation Workflow

Protocol 2: Radiolabeling of Chelator-Biomolecule Conjugate with ⁶⁵Cu

This protocol describes the radiolabeling of a chelator-conjugated biomolecule with a copper radioisotope. The conditions are based on a NOTA-based chelator, which allows for mild reaction conditions.

Materials:

• Purified chelator-biomolecule conjugate

• Copper-65 (as ⁶⁵CuCl₂ in 0.1 M HCl)

• 0.1 M Ammonium Acetate (B1210297) buffer (pH 5.5, metal-free)

• Instant Thin-Layer Chromatography (iTLC) strips

• Mobile phase for iTLC (e.g., 50 mM EDTA)

• Radio-TLC scanner or gamma counter

Methodology:

• Reaction Setup:

  • In a sterile, metal-free microcentrifuge tube, add a specific amount of the chelator-biomolecule conjugate (e.g., 2-10 µg).

  • Add 0.1 M ammonium acetate buffer (pH 5.5) to bring the volume to ~90 µL.

• Addition of Radiocopper: Add 3-4 MBq (approx. 100 µCi) of ⁶⁵CuCl₂ solution to the reaction tube. The final reaction volume should be around 100 µL.[18]

• Incubation: Vortex the mixture gently for 10-15 seconds. Incubate at room temperature (for NOTA, Sar) or at a higher temperature if required by the chelator (e.g., 90°C for DOTA) for 15-60 minutes.[10][18]

• Quality Control - Radiochemical Purity (RCP):

  • Spot a small aliquot (1 µL) of the reaction mixture onto an iTLC strip.

  • Develop the strip using a mobile phase of 50 mM EDTA. In this system, the radiolabeled conjugate remains at the origin (Rf = 0.0), while free ⁶⁵Cu moves with the solvent front (Rf = 1.0).

  • Analyze the strip using a radio-TLC scanner or by cutting the strip in half and counting each section in a gamma counter.

  • Calculate the RCP: RCP (%) = (Counts at Origin / Total Counts) * 100.

• Purification (if necessary): If the RCP is below the desired threshold (typically >95%), the product can be purified using a size-exclusion chromatography cartridge (e.g., C18 Sep-Pak) to remove unchelated ⁶⁵Cu.

• Final Formulation: Once the desired RCP is achieved, the radiolabeled product is ready for in vitro or in vivo studies. It can be formulated in a physiologically compatible buffer like saline.

Protocol 2: Radiolabeling Workflow

Protocol 3: In Vitro Serum Stability Assay

This protocol is used to determine the stability of the radiolabeled conjugate in human or animal serum over time, which is predictive of its in vivo stability.

Materials:

• Purified radiolabeled conjugate

• Fresh human or rat serum

• Incubator or water bath at 37°C

• PD-10 desalting columns or iTLC system (as in Protocol 2)

• Gamma counter

Methodology:

• Incubation:

  • Add an aliquot of the purified radiolabeled conjugate (e.g., 50 µL) to a tube containing 450 µL of serum.

  • Vortex gently to mix.

  • Incubate the mixture at 37°C.

• Time Points: At various time points (e.g., 1, 4, 24, and 48 hours), take an aliquot (e.g., 100 µL) of the serum mixture for analysis.

• Analysis to Separate Bound vs. Free ⁶⁵Cu:

  • Method A (Size Exclusion): Pass the serum aliquot through a PD-10 desalting column. The protein-bound radioactivity (intact conjugate and transchelated ⁶⁵Cu bound to serum proteins) will elute first. Free ⁶⁵Cu will be retained or elute later.

  • Method B (iTLC): Use the iTLC method described in Protocol 2. This method primarily separates the intact conjugate from free ⁶⁵Cu.

• Quantification:

  • Quantify the radioactivity in the different fractions using a gamma counter.

  • Calculate the percentage of intact radiolabeled conjugate at each time point. The calculation will depend on the analysis method used. For iTLC, it is the percentage of radioactivity remaining at the origin.

• Data Reporting: Plot the percentage of intact conjugate versus time to generate a stability curve.

Protocol 3: Serum Stability Assay Logic

Conclusion

The targeted delivery of copper isotopes is a rapidly advancing field with significant potential in both diagnostics and therapy. The selection of an appropriate bifunctional chelator is a critical step that directly impacts the in vivo stability and overall performance of the radiopharmaceutical. Chelators like NOTA and Sarcophagine derivatives, which allow for rapid, mild radiolabeling and form highly stable copper complexes, are particularly promising.[10][11] The protocols outlined in this document provide a framework for the successful development and evaluation of novel copper-based targeted agents for research and clinical translation.

References

• 1. openmedscience.com [openmedscience.com]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. americanelements.com [americanelements.com]
• 4. Copper-65 Metal Isotope (⁶⁵Cu) [benchchem.com]
• 5. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chelator Design and Radiolabeling Chemistry of Radiometals | Targeted Radiopharmaceuticals and ImagingDevelopment Challenges and Opportunities | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. Chelators for copper radionuclides in positron emission tomography radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DOTA (chelator) - Wikipedia [en.wikipedia.org]
• 10. Promising Bifunctional Chelators for Copper 64-PET imaging: Practical 64Cu Radiolabeling and High In Vitro and In Vivo Complex Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel chelating agents for potential clinical applications of copper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo transchelation of copper-64 from TETA-octreotide to superoxide dismutase in rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Copper-67 SAR-bisPSMA updates - Clarity Pharmaceuticals - Radiopharmaceutical Therapies and Imaging [claritypharmaceuticals.com]
• 16. Synthesis of DOTA-pyridine chelates for 64Cu coordination and radiolabeling of αMSH peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Copper-64 radiolabeling and biological evaluation of bifunctional chelators for radiopharmaceutical development Evaluation of 64Cu-bifunctional chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Promising bifunctional chelators for copper 64-PET imaging: practical (64)Cu radiolabeling and high in vitro and in vivo complex stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Isobaric Interferences in Copper-65 Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to isobaric interferences in Copper-65 (⁶⁵Cu) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are the most common isobaric interferences for ⁶⁵Cu?

A1: The most common polyatomic interference at the mass-to-charge ratio (m/z) of 65 is from the combination of argon from the plasma gas and magnesium from the sample matrix, forming ⁴⁰Ar²⁵Mg⁺.[1] Another potential interference is from sulfur-containing matrices, which can form ³²S³³S⁺.

Q2: What are the primary methods to overcome these interferences?

A2: The main strategies to mitigate isobaric interferences on ⁶⁵Cu include:

• Collision/Reaction Cell (CRC) Technology: This involves introducing a gas into a cell to either cause the interfering ions to react and change mass, or to separate ions based on their size through kinetic energy discrimination (KED).[1][2]

• High-Resolution Inductively Coupled Plasma Mass Spectrometry (HR-ICP-MS): This technique uses a magnetic sector mass analyzer to physically separate the analyte ion from the interfering ion based on their slight mass differences.[3][4]

• Mathematical Corrections: This involves measuring an isotope of the interfering element that is free from interference and using its known isotopic abundance to calculate and subtract the contribution of the interference from the ⁶⁵Cu signal.

• Sample Preparation: In some cases, matrix removal techniques can be employed to reduce the concentration of the element causing the interference (e.g., magnesium or sulfur).

Q3: How do I choose the best interference removal strategy for my samples?

A3: The choice of strategy depends on several factors, including the sample matrix, the concentration of copper, the required level of accuracy, and the available instrumentation.

• For complex and variable matrices, CRC with helium collision mode is often a robust, multi-element solution.[5]

• For biological samples with high sodium content, a He-H₂ gas mix in a CRC can be effective at removing matrix-based interferences.[6][7]

• When very high precision is required for isotopic ratio studies, HR-ICP-MS is often the preferred method.

• If you have a well-characterized matrix with a known and consistent interferent, mathematical corrections can be a viable option.

Q4: What is a suitable internal standard for copper analysis?

A4: The selection of an internal standard is crucial for correcting instrumental drift and matrix effects.[8][9] For copper analysis, elements with a similar mass and ionization potential are preferred. Common choices include:

• Gallium (⁶⁹Ga or ⁷¹Ga): Close in mass to copper.

• Yttrium (⁸⁹Y): Often used as a general internal standard.

• Rhodium (¹⁰³Rh): Another common choice in multi-element analysis.

• Indium (¹¹⁵In): Frequently used, especially in broader elemental screens.[3][4]

The ideal internal standard should not be present in the sample.[8][9]

Troubleshooting Guides

Issue 1: High or Unstable Background Signal at m/z 65

Possible Cause: Incomplete removal of the ⁴⁰Ar²⁵Mg⁺ interference due to high magnesium concentration in the sample or suboptimal CRC conditions.

Troubleshooting Steps:

• Verify Magnesium Concentration: If possible, analyze the magnesium concentration in your samples. If it is excessively high, consider sample dilution.

• Optimize CRC Gas Flow Rates:

  • If using helium (He) in collision mode, ensure the flow rate is optimized.

  • For reactive gases, the flow rate is critical. For a He-H₂ mix, typical starting points are He at 2 ml/min and H₂ at 5 ml/min.[6][7] Systematically vary the flow rates to find the optimal conditions for your instrument and matrix.

• Check CRC Voltage Settings: Ensure that the collision/reaction cell voltages (e.g., octopole bias, cell entrance and exit potentials) are set correctly for kinetic energy discrimination (KED) if using collision mode.

• Clean the Cones and Ion Lenses: High matrix samples can lead to deposition on the sampler and skimmer cones, as well as the ion lenses, which can cause unstable signals. Regular cleaning is essential.[10]

• Run a Blank and a Magnesium Standard: Aspirate a blank solution and then a solution containing only magnesium to confirm that the background at m/z 65 is indeed from ⁴⁰Ar²⁵Mg⁺.

Issue 2: Poor Accuracy or Recovery for ⁶⁵Cu

Possible Cause: Uncorrected matrix effects or the formation of new interferences in the collision/reaction cell.

Troubleshooting Steps:

• Matrix-Match Standards: Prepare your calibration standards in a matrix that closely matches your samples to compensate for non-spectral matrix effects.

• Evaluate Internal Standard Performance:

  • Ensure your internal standard is being added consistently to all samples and standards.

  • Check the stability of the internal standard signal throughout the analytical run. A drifting signal can indicate a problem with the sample introduction system.

  • Verify that the chosen internal standard is appropriate for your matrix and is not being suppressed.

• Spike Recovery Test: Spike a known concentration of copper into a sample and measure the recovery. Low recovery may indicate signal suppression due to the sample matrix.

• Consider an Alternate Collision/Reaction Gas: If using a reactive gas, it's possible that new, unforeseen interferences are being formed. Analyze a standard of the suspected interfering element with the reactive gas to see if any new peaks appear at m/z 65. Switching to a non-reactive gas like helium may resolve the issue.

Quantitative Data Summary

The following tables provide a summary of typical parameters and performance metrics for overcoming ⁶⁵Cu interferences.

Table 1: Collision/Reaction Cell (CRC) Parameters for ⁶⁵Cu Analysis

Gas/Mode	Typical Flow Rate	Purpose	Reference
Helium (He) - Collision Mode	4-5 mL/min	General purpose polyatomic interference removal via KED.	[5]
He/H₂ Mix - Reaction Mode	He: 2 mL/min, H₂: 5 mL/min	Effective for removing ⁴⁰Ar²³Na⁺ on ⁶³Cu, beneficial for high sodium matrices.	[6][7]
Ammonia (NH₃) - Reaction Mode	Variable	Can be used to react with specific interferences.	[1]

Table 2: High-Resolution ICP-MS (HR-ICP-MS) Setting for ⁶⁵Cu

Parameter	Setting	Purpose	Reference
Spectral Resolution	3000	To separate ⁶³Cu and ⁶⁵Cu from common polyatomic interferences in biological matrices.	[3][4]

Experimental Protocols

Protocol 1: Interference Removal using Collision/Reaction Cell (CRC) with He/H₂ Gas

This protocol is adapted for the analysis of copper in biological samples with high sodium content.

• Sample Preparation: Digest the biological sample using an appropriate acid digestion method. Dilute the digested sample to minimize matrix effects and bring the copper concentration into the linear range of the instrument.

• Internal Standard Addition: Add an appropriate internal standard (e.g., Gallium) to all blanks, standards, and samples.

• Instrument Setup:

  • Plasma Conditions: Optimize for robust plasma conditions to handle the sample matrix.

  • Collision/Reaction Cell:

    • Introduce a gas mixture of Helium and Hydrogen.

    • Set the Helium flow rate to approximately 2 mL/min.[6][7]

    • Set the Hydrogen flow rate to approximately 5 mL/min.[6][7]

  • Mass Spectrometer: Set the mass spectrometer to monitor m/z 63, 65, and the mass of the internal standard.

• Tuning and Optimization: Aspirate a tuning solution containing sodium and copper to optimize the gas flow rates and cell voltages for maximum reduction of the ⁴⁰Ar²³Na⁺ interference on ⁶³Cu while maintaining good ⁶⁵Cu sensitivity.

• Analysis: Analyze the blanks, calibration standards, and samples.

• Data Processing: Use the internal standard to correct for any signal drift or suppression.

Protocol 2: Analysis of ⁶⁵Cu using High-Resolution ICP-MS

This protocol is suitable for the analysis of copper in complex matrices where high accuracy is required.

• Sample Preparation: Prepare the samples as described in Protocol 1. A 1+9 dilution with an indium internal standard is a common practice for urine samples.[3][4]

• Internal Standard Addition: Add an appropriate internal standard to all solutions.

• Instrument Setup:

  • Mass Spectrometer: Set the instrument to high-resolution mode.

  • Resolution Setting: A spectral resolution of at least 3000 is required to separate the ⁶⁵Cu peak from the ⁴⁰Ar²⁵Mg⁺ interference.[3][4]

  • Mass Calibration: Perform a mass calibration to ensure accurate mass assignments.

• Analysis: Analyze the blanks, calibration standards, and samples.

• Data Processing: Process the data, ensuring that the peak for ⁶⁵Cu is correctly identified and integrated. Use the internal standard for correction.

Visualizations

Caption: Experimental workflow for Cu-65 analysis.

Caption: CRC mechanisms for interference removal.

References

• 1. researchgate.net [researchgate.net]
• 2. Interference Removal by ICP-CRC-MS | Brooks Applied Labs [brooksapplied.com]
• 3. The determination of copper, zinc, cadmium and lead in urine by high resolution ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Goldschmidt 2023 Conference [conf.goldschmidt.info]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. agilent.com [agilent.com]

Optimizing sensitivity for low-level 65Cu detection.

Technical Support Center: Optimizing 65Cu Detection

Welcome to the technical support center for optimizing the sensitive detection of low-level 65Cu. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low sensitivity for 65Cu detection in ICP-MS?

Low sensitivity in 65Cu analysis by Inductively Coupled Plasma Mass Spectrometry (ICP-MS) can stem from several factors. These include issues with the sample introduction system, suboptimal plasma conditions, and matrix effects. A common problem is a clogged nebulizer or worn peristaltic pump tubing, which can lead to an inconsistent or reduced sample flow to the plasma.[1][2][3] It is also crucial to ensure that the plasma is robust enough for efficient ionization, which can be affected by the RF power and gas flow rates.[4] Matrix effects, where other components in the sample suppress or enhance the 65Cu signal, are another significant cause of poor sensitivity.[5][6][7][8]

Q2: Which polyatomic interferences can affect 65Cu detection and how can they be mitigated?

The primary polyatomic interference affecting 65Cu is ⁴⁰Ar²⁵Mg⁺.[9] Additionally, in samples with a high sodium content, ⁴⁰Ar²³Na⁺ can interfere with ⁶³Cu, and although the primary concern here is ⁶⁵Cu, it's good practice to be aware of interferences on both copper isotopes.[5][9]

There are several methods to mitigate these interferences:

• Collision/Reaction Cell (CRC) Technology: This is a highly effective method where a gas is introduced into a cell before the mass analyzer.[10] For ⁶⁵Cu, helium (He) is often used as a collision gas to remove polyatomic interferences through Kinetic Energy Discrimination (KED).[9][10][11] Reactive gases like hydrogen (H₂) can also be employed.[4]

• High-Resolution ICP-MS (HR-ICP-MS): This technique can physically separate the analyte ion from the interfering polyatomic ion based on their slight mass differences.[5][12]

• Mathematical Corrections: Correction equations can be applied post-acquisition if the interfering element is also measured. However, this is generally less robust than using a collision/reaction cell.[13]

Q3: What are typical matrix effects encountered during 65Cu analysis in biological samples?

In biological samples such as serum or blood, high concentrations of elements like sodium, calcium, magnesium, and chlorine can cause significant matrix effects.[5][14] These effects can manifest as signal suppression or enhancement of the 65Cu signal. High levels of total dissolved solids (TDS) can also lead to deposition on the interface cones, reducing sensitivity over time.[14] To mitigate these effects, sample dilution is a common strategy. A dilution factor of 10 to 50 is often sufficient for biological fluids.[14] Matrix-matching of calibration standards to the diluted sample matrix is also recommended for accurate quantification.[15]

Q4: What is the recommended sample preparation for low-level 65Cu detection in serum?

For accurate low-level 65Cu determination in serum, a digestion and dilution procedure is typically required. Wet ashing using strong acids like nitric acid is a common method to break down the organic matrix.[15][16] For the analysis of exchangeable copper, a chelation step with EDTA followed by ultrafiltration can be employed.[17]

A general sample preparation workflow involves:

• Digestion: Digesting the serum sample with high-purity nitric acid to remove the organic matrix. Microwave-assisted digestion can accelerate this process.

• Dilution: Diluting the digested sample with deionized water to reduce the total dissolved solids and minimize matrix effects.[14][18]

• Internal Standard Addition: Adding an internal standard (e.g., Rhodium) to the diluted sample to correct for instrumental drift and non-spectral matrix effects.[14][19]

Troubleshooting Guides

Issue 1: Low 65Cu Signal Intensity

Symptoms:

• The signal for 65Cu is significantly lower than expected for both standards and samples.

• Poor signal-to-noise ratio.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Sample Introduction System Blockage or Leak	1. Check Nebulizer: Visually inspect the nebulizer for blockages or damage. Clean or replace if necessary.[1][2] 2. Inspect Tubing: Examine the peristaltic pump tubing for wear, kinks, or improper tension. Replace if worn.[1][3] Check all connections for leaks. 3. Verify Sample Uptake: Introduce a bubble into the sample tubing and ensure it moves smoothly to the nebulizer.[1]
Suboptimal Plasma Conditions	1. RF Power: Ensure the RF power is adequate for the sample matrix. For complex matrices, a higher power (up to 1.5 kW) may be needed.[4] 2. Gas Flow Rates: Optimize the nebulizer, plasma, and auxiliary gas flow rates. 3. Torch Position: Check and optimize the torch position relative to the interface cones.[3]
Contaminated or Dirty Interface Cones	1. Inspect Cones: Visually inspect the sampler and skimmer cones for deposition or damage.[1][3] 2. Clean Cones: If dirty, clean the cones according to the manufacturer's protocol.[20]
Incorrect Instrument Tuning	1. Re-tune Instrument: Perform a full instrument tune using a multi-element tuning solution to ensure optimal lens voltages and mass calibration.[21]

Issue 2: Poor Precision and Reproducibility for 65Cu Measurements

Symptoms:

• High relative standard deviation (RSD) for replicate measurements.

• Inconsistent results between analytical runs.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Unstable Sample Introduction	1. Check for Pulsations: Observe the sample flow for any pulsations. This could be due to worn peristaltic pump tubing.[1] 2. Inspect Drain: Ensure the drain from the spray chamber is functioning correctly and is not backing up.[1]
Plasma Instability	1. Check Argon Supply: Ensure a stable and sufficient supply of high-purity argon gas. 2. Inspect Torch: Check the torch for any cracks, devitrification, or deposits.[1]
Inadequate Internal Standardization	1. Verify Internal Standard Addition: Confirm that the internal standard is being added consistently to all samples and standards. 2. Choose Appropriate Internal Standard: Ensure the chosen internal standard has a similar mass and ionization potential to copper (e.g., Rhodium, Germanium).[18][19]
Insufficient Equilibration Time	1. Increase Uptake/Stabilization Time: Allow sufficient time for the sample to reach the plasma and for the signal to stabilize before data acquisition.[2]

Quantitative Data Summary

Table 1: Typical ICP-MS Operating Parameters for 65Cu Analysis

Parameter	Value	Reference
RF Power	1200 - 1550 W	[4]
Plasma Gas Flow Rate	15 L/min	[22]
Auxiliary Gas Flow Rate	0.8 - 1.2 L/min	-
Carrier Gas Flow Rate	0.7 - 1.1 L/min	[1]
Sample Uptake Rate	0.1 - 0.4 mL/min	-
Dwell Time	20 - 100 ms	[18][23]

Table 2: Reported Detection Limits for Copper in Biological Matrices

Method	Matrix	Detection Limit (µg/L)	Reference
ICP-MS	Whole Blood	0.14	[4]
DRC-ICP-MS	Biological Tissue	0.026	[24]
LA-ICP-MS	Gelatin Standard	0.014 - 48	[25]
ICP-MS	Diluted pUF	4.9 (in undiluted)	[26]

Experimental Protocols

Protocol 1: Determination of Total 65Cu in Human Serum by ICP-MS

1. Materials and Reagents:

• High-purity nitric acid (69%)

• Deionized water (>18 MΩ·cm)

• Copper standard solutions

• Internal standard solution (e.g., 10 µg/L Rhodium)

• Certified Reference Material (CRM) for serum

2. Sample Preparation:

• Accurately weigh approximately 0.5 g of serum into a clean digestion vessel.

• Add 5 mL of high-purity nitric acid.

• If using microwave digestion, follow the instrument's recommended program for biological samples. If using open-vessel digestion, heat gently on a hot plate until the solution is clear.[22]

• After cooling, quantitatively transfer the digested solution to a 25 mL volumetric flask and dilute to the mark with deionized water. This results in a 50-fold dilution.

• Take an aliquot of the diluted sample and perform a further 10-fold dilution with deionized water containing the internal standard to achieve a final dilution of 500-fold and the desired internal standard concentration.

3. ICP-MS Analysis:

• Optimize the ICP-MS instrument parameters (see Table 1).

• Calibrate the instrument using matrix-matched standards (prepared in a diluted acid matrix).

• Analyze a procedural blank, the CRM, and the prepared samples.

• Rinse the system thoroughly with a 2% nitric acid solution between samples to prevent carryover.[3]

Visualizations

Caption: Experimental workflow for total 65Cu analysis in serum.

Caption: Troubleshooting logic for low 65Cu signal intensity.

References

• 1. youtube.com [youtube.com]
• 2. blog.txscientific.com [blog.txscientific.com]
• 3. m.youtube.com [m.youtube.com]
• 4. How to Improve the Sensitivity, Long-Term Stability and Throughput of your ICP-MS - Analytik Jena [analytik-jena.com]
• 5. Quantitative correction of matrix effects in the determination of copper in human serum by isotope dilution quadrupole ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. researchgate.net [researchgate.net]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 10. Understanding and Mitigating Polyatomic Ion Interference in ICP-MS [eureka.patsnap.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Assay in serum of exchangeable copper and total copper using inductively coupled plasma mass spectrometry (ICP-MS): development, optimisation and evaluation of a routine procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. analytik-jena.com [analytik-jena.com]
• 19. analytik-jena.com [analytik-jena.com]
• 20. agilent.com [agilent.com]
• 21. agilent.com [agilent.com]
• 22. agilent.com [agilent.com]
• 23. academic.oup.com [academic.oup.com]
• 24. researchgate.net [researchgate.net]
• 25. Quantitation and Imaging Analysis of Biological Samples by LA-ICP-MS [at-spectrosc.com]
• 26. spectroscopyonline.com [spectroscopyonline.com]

Troubleshooting low signal intensity in 65Cu ICP-MS analysis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity in 65Cu Inductively Coupled Plasma Mass Spectrometry (ICP-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity for 65Cu in ICP-MS?

A1: Low signal intensity for 65Cu can stem from several factors, broadly categorized as:

• Sample Matrix Effects: High concentrations of dissolved solids or easily ionizable elements in the sample matrix can suppress the copper signal.[1][2]

• Sample Introduction System Issues: Problems with the peristaltic pump tubing, nebulizer, spray chamber, or torch are very common causes of low and unstable signals.[3][4]

• Instrumental Parameters: Sub-optimal settings for plasma power, gas flow rates, or ion lens voltages can lead to poor sensitivity.

• Interface and Ion Optics Contamination: Deposition of sample matrix on the sampler and skimmer cones or ion lenses will reduce ion transmission.[3][4]

• Polyatomic Interferences: While not directly causing a low 65Cu signal, interfering species can lead to inaccurate measurements that may be misinterpreted as low intensity if not properly resolved.

Q2: What are the potential polyatomic interferences for 65Cu?

A2: Polyatomic interferences can overlap with the 65Cu isotope, leading to inaccurate readings. It is crucial to be aware of the sample matrix and potential sources of these interferences.

Isotope	Potential Polyatomic Interference	Precursors/Sources
65Cu	49Ti16O+	Titanium in sample, Oxygen from water/plasma
32S16O2H+	Sulfur and Oxygen from acids (e.g., H2SO4), water
48Ca16OH+	Calcium in sample, Oxygen and Hydrogen from water/plasma
ArNa+	Argon from plasma gas, Sodium from sample matrix[5]

Q3: Which internal standard is recommended for 65Cu analysis?

A3: An ideal internal standard should have a similar mass and ionization potential to the analyte.[6] For 65Cu (mass ≈ 65 amu, ionization potential = 7.73 eV), Germanium (Ge) is a popular choice.

Analyte	Recommended Internal Standard	Mass (amu)	Ionization Potential (eV)	Rationale
65Cu	Germanium (72Ge or 74Ge)	~72, 74	7.90	Similar mass and ionization potential to copper.[6]
Gallium (69Ga or 71Ga)	~69, 71	6.00	Close in mass, though ionization potential is lower.
Yttrium (89Y)	89	6.22	Often used as a general internal standard.[7]

Note: The choice of internal standard should always be validated for your specific sample matrix and instrumental conditions. It is crucial that the selected internal standard is not present in the original sample.[5]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low 65Cu Signal

This guide provides a step-by-step workflow to diagnose the cause of low signal intensity.

References

• 1. Quantitative correction of matrix effects in the determination of copper in human serum by isotope dilution quadrupole ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Troubleshooting ICP Spectrometer Performance | Labcompare [labcompare.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Internal standards in inductively coupled plasma mass spectrometry using kinetic energy discrimination and dynamic reaction cells - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/C8JA00171E [pubs.rsc.org]

Technical Support Center: Analysis of Copper-65 in Biological Fluids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of Copper-65 (⁶⁵Cu) in biological fluids using techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in biological fluid analysis?

A1: Matrix effects are the alteration of the analytical signal (either suppression or enhancement) caused by co-eluting, undetected components in the sample matrix.[1][2][3] In biological fluids such as plasma, serum, or urine, the matrix is highly complex, containing a mixture of proteins, salts (e.g., Na, K, Ca, Mg), phospholipids, and other endogenous substances.[1][4][5][6] These components can interfere with the ionization of the target analyte (⁶⁵Cu) in the mass spectrometer's plasma source, leading to inaccurate and imprecise quantification.[1][7] Ion suppression is the more common phenomenon and can significantly reduce the sensitivity of the assay.[1][6]

Q2: Why is the ⁶⁵Cu isotope often chosen for analysis over the more abundant ⁶³Cu?

A2: The choice of ⁶⁵Cu is a strategic decision to avoid potential spectral interferences.[8] Spectroscopic interferences occur when atomic or molecular ions have the same mass-to-charge ratio as the analyte of interest.[9] The more abundant ⁶³Cu isotope can be subject to polyatomic interferences from species like ⁴⁰Ar²³Na⁺ or ³¹P¹⁶O₂⁺. By selecting the ⁶⁵Cu isotope, analysts can often achieve more accurate results, especially in complex matrices like serum and urine, without requiring excessive sample pretreatment.[8]

Q3: What are the common spectral interferences for ⁶⁵Cu in biological samples?

A3: While ⁶⁵Cu is selected to avoid some interferences, it is not entirely free from them. Potential polyatomic interferences can arise from the sample matrix, reagents, and plasma gases.[9] High concentrations of sodium, common in biological fluids, can form argon-based species like ⁴⁰Ar²⁵Mg⁺ or other complex ions.[4][10] Other matrix components like sulfur and phosphorus can also form interfering polyatomic ions.[10] Additionally, oxides and hydroxides of elements like Titanium (Ti) and Chromium (Cr) have been shown to cause inaccuracies in copper isotope measurements.[11] Modern ICP-MS instruments often feature collision/reaction cell technology to mitigate these interferences.[10][12]

Q4: I am observing signal suppression for ⁶⁵Cu. What are the immediate troubleshooting steps?

A4: Signal suppression is a classic sign of matrix effects. Here are the primary troubleshooting steps:

• Dilute the Sample: This is the simplest and often most effective first step. Diluting the sample (e.g., 10-fold or 20-fold) with deionized water or a mild acid reduces the concentration of interfering matrix components.[7][13][14]

• Use an Internal Standard: An internal standard (IS) is crucial for correcting signal variability. A stable isotope-labeled (SIL) internal standard is ideal, but for elemental analysis, other elements like Scandium (Sc), Germanium (Ge), Indium (In), or Rhodium (Rh) are often used.[7][14][15] The IS helps to compensate for signal drift and suppression.

• Optimize Sample Preparation: Your current sample preparation may not be adequately removing interferences. Consider more rigorous cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove problematic matrix components like phospholipids.[1][5]

• Check Instrument Parameters: Ensure that the ICP-MS parameters (e.g., plasma power, nebulizer gas flow rate) are optimized to handle your specific biological matrix.[16]

Troubleshooting Guide

Problem 1: Low and inconsistent recovery of ⁶⁵Cu.

• Potential Cause: Inefficient sample preparation or analyte loss during extraction steps. Protein precipitation, while simple, is often the least effective method for removing matrix components and can lead to lower recovery.[1]

• Solution:

  • Optimize Extraction: If using liquid-liquid extraction (LLE) or solid-phase extraction (SPE), experiment with different solvents, pH levels, and sorbent materials to ensure efficient extraction of copper from the matrix.[1]

  • Implement Acid Digestion: For total copper analysis, a complete acid digestion using high-purity nitric acid (HNO₃) and potentially hydrogen peroxide (H₂O₂) can break down the organic matrix, releasing the copper and improving recovery.[7]

  • Use an Appropriate Internal Standard: An internal standard that is added at the very beginning of the sample preparation process will experience the same potential for loss as the analyte, thereby correcting for low and variable recovery.[15]

Problem 2: The calibration curve is non-linear.

• Potential Cause: Uncompensated matrix effects that vary with concentration, or potential detector saturation at higher concentrations.

• Solution:

  • Matrix-Match Calibrators: Prepare your calibration standards in a blank biological matrix that is similar to your samples. This ensures that the standards and samples experience similar matrix effects.[3]

  • Use the Method of Standard Additions: This is a robust technique for overcoming matrix effects. It involves adding known quantities of a ⁶⁵Cu standard directly to aliquots of the sample, creating a calibration curve within the sample's own matrix.[8][17][18]

  • Adjust Calibration Range: If detector saturation is suspected at the high end of your curve, narrow the calibration range or dilute the high-concentration samples to bring them within the linear range of the instrument.[1]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of copper in biological fluids.

Table 1: Method Performance for Copper Analysis in Biological Fluids

Parameter	Matrix	Method	Value	Reference
Detection Limit (LOD)	-	ICP-MS	0.05 µg/L	[7]
Quantification Limit (LOQ)	-	ICP-MS	0.1 µg/L	[7]
Linearity (R²)	-	ICP-MS (0.1-100 µg/L)	> 0.999	[7]
Reproducibility (RSD)	-	ICP-MS	< 3%	[7]

| Accuracy (Recovery) | Whole Blood | ICP-MS | 88.9% to 108% |[13] |

Table 2: Example Copper Concentrations in Rat Serum (LC-ICP-MS Analysis)

Sample Group	Extractable Cu (µM)	Extractable Cu / Bound Cu Ratio (%)	Reference
Healthy Control Rats	4.0 ± 2.3	6.4 ± 3.5	[19][20]
Healthy Wilson Disease Model Rats	2.1 ± 0.6	38 ± 29	[19][20]

| Diseased Wilson Disease Model Rats | 27 ± 16 | 34 ± 22 |[19][20] |

Experimental Protocols

Protocol 1: Simple Dilution for Urine Sample Preparation

This protocol is a basic method for reducing matrix effects in urine samples prior to ICP-MS analysis.[21]

• Sample Thawing: Thaw frozen urine samples at room temperature for approximately 15-20 minutes.

• Homogenization: Homogenize the samples by gentle vortexing.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,400 rpm) for 2-3 minutes to pellet any particulate matter.[21]

• Dilution: Carefully pipette the supernatant and dilute it with deionized water or a diluent containing 0.2% HNO₃. A common dilution factor is 1:9 (1 part urine to 9 parts diluent).[22]

• Final Homogenization: Mix the diluted samples thoroughly before introduction into the ICP-MS.

Protocol 2: Method of Standard Additions

This method is highly effective for compensating for matrix effects in complex samples.[17][23][24]

• Sample Aliquoting: Prepare at least four identical aliquots of the diluted biological sample (e.g., 5 mL each).

• Spiking: Leave one aliquot un-spiked (this is your 'zero addition'). To the remaining aliquots, add increasing, known volumes of a certified ⁶⁵Cu standard solution. The concentrations of the spikes should be chosen to bracket the expected concentration of the sample.

• Volume Equalization: Dilute all aliquots to the same final volume using the appropriate diluent.

• Analysis: Analyze all prepared solutions on the ICP-MS and record the signal intensity for ⁶⁵Cu.

• Data Plotting: Plot the measured signal intensity (y-axis) against the concentration of the added standard (x-axis).

• Extrapolation: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the original concentration of ⁶⁵Cu in the sample.[23]

Protocol 3: Evaluation of Matrix Effect

This protocol allows for the quantitative assessment of ion suppression or enhancement.[6][25]

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare a solution of ⁶⁵Cu standard and the chosen internal standard (IS) in the mobile phase or a clean solvent at a known concentration (e.g., mid-range of your calibration curve).

  • Set B (Post-Extraction Spike): Process a blank biological matrix sample (from at least six different sources to assess variability) through your entire sample preparation procedure. In the final, clean extract, spike the ⁶⁵Cu standard and IS to the same final concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank biological matrix with the ⁶⁵Cu standard and IS before the sample preparation procedure.

• Analysis: Analyze all three sets of samples via ICP-MS.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area of ⁶⁵Cu in Set B) / (Mean Peak Area of ⁶⁵Cu in Set A)

  • A value < 1 indicates ion suppression.

  • A value > 1 indicates ion enhancement.

• Calculate Recovery:

  • Recovery (%) = (Mean Peak Area of ⁶⁵Cu in Set C) / (Mean Peak Area of ⁶⁵Cu in Set B) * 100

Visualizations

Caption: A troubleshooting workflow for addressing inaccurate results in ⁶⁵Cu analysis.

Caption: A decision tree to help select the appropriate strategy for matrix effect mitigation.

Caption: A step-by-step workflow for performing the method of standard additions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative correction of matrix effects in the determination of copper in human serum by isotope dilution quadrupole ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. moca.net.ua [moca.net.ua]
• 8. Minimizing interferences in the quantitative multielement analysis of trace elements in biological fluids by inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. usgs.gov [usgs.gov]
• 10. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of Internal Standards for the Mass-shift Analyses of As, Fe, S, and Zn in Biological Reference Materials Using ICP- Reaction Cell -MS [at-spectrosc.com]
• 13. researchgate.net [researchgate.net]
• 14. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. researchgate.net [researchgate.net]
• 17. alpha-measure.com [alpha-measure.com]
• 18. m.youtube.com [m.youtube.com]
• 19. LC-ICP-MS method for the determination of “extractable copper” in serum - Metallomics (RSC Publishing) DOI:10.1039/D0MT00132E [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. aurorabiomed.com [aurorabiomed.com]
• 22. researchgate.net [researchgate.net]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. chromedia.org [chromedia.org]
• 25. benchchem.com [benchchem.com]

Improving the efficiency of Copper-65 isotope enrichment processes.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the efficiency of Copper-65 (65Cu) isotope enrichment processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for enriching Copper-65 isotopes?

A1: The main techniques for enriching 65Cu include Electromagnetic Isotope Separation (EMIS), Gas Centrifugation, and Atomic Vapor Laser Isotope Separation (AVLIS). Each method has distinct advantages and is suited for different production scales and purity requirements.[1][2][3]

Q2: What are the main applications of enriched Copper-65?

A2: Enriched 65Cu is a stable isotope with significant applications in medical research and diagnostics. It is used in noninvasive studies of copper metabolism, research into congenital disorders like Wilson's disease, and in assessing the integrity of tissues such as the myocardium.[4][5][6] Its stable nature makes it a valuable tracer in biological systems.

Q3: What purity levels can be achieved with different enrichment methods?

A3: Laser Isotope Separation (LIS) techniques like AVLIS can achieve exceptionally high purity levels, often up to 99.9999%, which is critical for applications in quantum computing and advanced medical technologies.[1] Electromagnetic Isotope Separation (EMIS) also offers high precision.[1] The purity achievable with gas centrifugation depends on the number of centrifuges in a cascade.

Q4: Which enrichment method is the most energy-intensive?

A4: Electromagnetic Isotope Separation (EMIS) is known to be highly precise but also extremely energy-intensive.[1] Laser-based techniques also demand substantial energy input for their operation.[1] Gas centrifugation is generally considered more energy-efficient compared to gaseous diffusion, a related method.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during 65Cu enrichment experiments.

Electromagnetic Isotope Separation (EMIS) Troubleshooting

Issue 1: Low Isotope Separation Efficiency

• Possible Cause: Inconsistent ion beam focus.

• Solution: Adjust the magnetic field strength and ensure the iron shims within the vacuum chamber are correctly positioned for optimal radial and axial focusing.[8]

• Possible Cause: Instability in the ion source.

• Solution: Verify the stability of the power supply to the ion source. Check for and address any outgassing or contamination within the source that could affect ion generation.

• Possible Cause: Poor vacuum conditions.

• Solution: Inspect the vacuum system for leaks and ensure the vacuum pumps are operating within their specified parameters. A high vacuum is crucial to prevent ion scattering.

Issue 2: Contamination of the Enriched Sample

• Possible Cause: Cross-contamination in the collector pockets.

• Solution: Ensure the collector pockets for 63Cu and 65Cu are adequately spaced and properly shielded to prevent the collection of adjacent ion beams.[2] The design of the collector pockets (materials like carbon, copper, or aluminum) should be optimized for the specific ion beam energy.[8]

• Possible Cause: Sputtering from the collector surfaces.

• Solution: Consider using collector materials with low sputtering yields or applying a bias voltage to the collectors to suppress the emission of secondary ions.

Gas Centrifugation Troubleshooting

Issue 1: Insufficient Enrichment per Stage

• Possible Cause: Sub-optimal rotational speed of the centrifuge.

• Solution: The separation factor is highly dependent on the peripheral speed of the rotor. Ensure the centrifuge is operating at its maximum safe rotational speed. The lighter 63Cu-containing gas will concentrate closer to the center, while the heavier 65Cu-containing gas will be pushed towards the rotor wall.[3][7]

• Possible Cause: Inefficient counter-current flow.

• Solution: The temperature gradient along the rotor wall is critical for establishing the counter-current flow that enhances separation. Verify and optimize the heating and cooling systems at the ends of the rotor.

Issue 2: Low Throughput of Enriched Product

• Possible Cause: Inefficient cascading of centrifuges.

• Solution: The arrangement of centrifuges in a cascade (both in series and parallel) is crucial for achieving the desired enrichment and product flow rate.[9] Analyze the cascade design to ensure an optimal balance between the number of stages for enrichment and the number of centrifuges in parallel for flow rate.

• Possible Cause: Feed gas pressure is not optimal.

• Solution: Adjust the feed gas (e.g., copper hexafluoride, CuF6) pressure to the optimal level for the specific centrifuge design to maximize separation efficiency without causing instability.[1]

Atomic Vapor Laser Isotope Separation (AVLIS) Troubleshooting

Issue 1: Poor Selective Ionization of 65Cu

• Possible Cause: Incorrect laser wavelength or narrow linewidth.

• Solution: The laser must be precisely tuned to an absorption line of 65Cu that is isotopically shifted from that of 63Cu. Use a wavemeter to verify the laser wavelength and an etalon to ensure a narrow linewidth that selectively excites only the target isotope.[10][11]

• Possible Cause: Power broadening of the absorption line.

• Solution: High laser power can broaden the absorption line, leading to the unintended ionization of 63Cu. Reduce the laser power to a level that ensures selective excitation without significant power broadening.

Issue 2: Low Ion Collection Efficiency

• Possible Cause: Inefficient extraction of ionized 65Cu.

• Solution: The ionized 65Cu atoms are extracted using an electric field. Optimize the strength and geometry of the electric field to efficiently guide the ions to the collector plates while minimizing recombination with electrons.

• Possible Cause: Space-charge effects limiting ion extraction.

• Solution: At high ion densities, the collective electric field of the ions can counteract the applied extraction field. Reduce the atomic vapor density or increase the extraction voltage to mitigate space-charge effects.

Quantitative Data on Enrichment Processes

Parameter	Electromagnetic Isotope Separation (EMIS)	Gas Centrifugation	Atomic Vapor Laser Isotope Separation (AVLIS)
Purity Achievable	High to Very High	Moderate to High (cascade dependent)	Very High (up to 99.9999%)[1]
Energy Consumption	Very High[1]	Low to Moderate[7]	High[1]
Throughput	Low (milligrams to tens of grams annually)[2]	High	Potentially High
Feed Material	Solid or Gas	Gaseous (e.g., CuF6)[1]	Atomic Vapor
Separation Factor	High	Low per stage	Very High in a single step[10]

Experimental Protocols

General Protocol for Atomic Vapor Laser Isotope Separation (AVLIS) of 65Cu

• Vapor Generation: A sample of natural copper is heated in a vacuum chamber using an electron beam or resistive heating to generate an atomic vapor.

• Laser Excitation: A precisely tuned dye laser, pumped by a copper vapor or solid-state laser, is directed through the atomic vapor.[11][12][13] The laser wavelength is set to selectively excite the 65Cu atoms to a higher energy state.

• Ionization: A second laser of a different wavelength is used to ionize the excited 65Cu atoms. This two-step photoionization process ensures high selectivity.

• Ion Extraction: An electrostatic field is applied across the vapor to extract the positively charged 65Cu ions.

• Collection: The extracted 65Cu ions are deposited onto a collector plate, while the neutral 63Cu atoms pass through undeflected and are collected on a separate surface.

Visualizations

Caption: Workflow of the Atomic Vapor Laser Isotope Separation (AVLIS) process for 65Cu enrichment.

Caption: Troubleshooting logic for low separation efficiency in Electromagnetic Isotope Separation (EMIS).

References

• 1. fayafi.ch [fayafi.ch]
• 2. isotopes.gov [isotopes.gov]
• 3. Gas centrifuge - Wikipedia [en.wikipedia.org]
• 4. americanelements.com [americanelements.com]
• 5. portlandpress.com [portlandpress.com]
• 6. Scottish Trace Element and Micronutrient Diagnostic and Research Laboratory - 65 Copper Protocol [trace-elements.co.uk]
• 7. Gas Centrifuge - Centrus Energy Corp [centrusenergy.com]
• 8. inis.iaea.org [inis.iaea.org]
• 9. physicstoday.aip.org [physicstoday.aip.org]
• 10. nrc.gov [nrc.gov]
• 11. Atomic vapor laser isotope separation - Wikipedia [en.wikipedia.org]
• 12. spiedigitallibrary.org [spiedigitallibrary.org]
• 13. llnl.gov [llnl.gov]

Technical Support Center: Minimizing Contamination in Trace 65Cu Analysis

Welcome to the technical support center for trace 65Cu analysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize copper contamination in their experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during trace 65Cu analysis.

Question: I am observing an unusually high background signal for 65Cu in my ICP-MS analysis. What are the potential sources of contamination?

Answer:

A high background signal for 65Cu can originate from several sources. It is crucial to systematically investigate each possibility to identify and eliminate the source of contamination. The most common culprits include:

• Reagents and Solvents: Acids, water, and other solvents used in sample preparation can contain significant amounts of trace metals. The purity of these reagents is critical.[1]

• Labware: Glassware and plasticware can leach copper into your samples. The material of your labware and its cleanliness are major factors.

• Sample Collection and Handling: Contamination can be introduced during the collection and handling of samples through contact with contaminated surfaces or tools.

• Laboratory Environment: Airborne dust and particles in the laboratory can be a significant source of copper contamination.

• Analyst: The analyst themselves can be a source of contamination through gloves, clothing, and personal care products.

To pinpoint the source, it is recommended to analyze method blanks, which are taken through the entire sample preparation and analysis process, but without the sample itself. An elevated signal in the blank indicates a contamination issue within your process.

Question: My method blanks show high levels of 65Cu. How can I identify the specific source of contamination?

Answer:

To systematically identify the source of contamination when your method blanks are high, you can use a process of elimination by testing individual components of your analytical workflow.

Frequently Asked Questions (FAQs)

Q1: What type of labware is best for minimizing copper contamination?

A1: For ultra-trace analysis, high-purity fluoropolymer labware, such as PFA (perfluoroalkoxy), is highly recommended. PFA has extremely low levels of leachable metals and a wide temperature range.[2][3][4] Borosilicate glass can be a source of contamination, especially for certain elements.[5] While less expensive plastics like polypropylene (B1209903) (PP) and polyethylene (B3416737) (PE) are an improvement over glass, they are not as clean as PFA or FEP (fluorinated ethylene (B1197577) propylene).

Q2: How should I clean my labware for trace 65Cu analysis?

A2: A rigorous cleaning protocol is essential. For new labware, and for routine cleaning between uses, a multi-step acid leaching process is recommended. A common procedure involves soaking the labware in a detergent solution, followed by rinsing with high-purity water, then soaking in a warm, dilute high-purity acid (e.g., nitric acid), and finally rinsing thoroughly with ultrapure water. The labware should then be air-dried in a clean environment, such as a laminar flow hood.

Q3: What grade of acids and water should I use?

A3: For trace metal analysis, it is crucial to use the highest purity reagents available. "Trace metal grade" or "ultra-trace" grade acids are recommended over standard "reagent grade" acids, as they have significantly lower concentrations of metallic impurities.[1] Similarly, ultrapure water (Type I) with a resistivity of 18.2 MΩ·cm should be used for all dilutions and rinsing.

Q4: Can pipette tips be a source of copper contamination?

A4: Yes, pipette tips can be a source of contamination.[6][7] It is important to use tips that are certified to be free of trace metals. Some manufacturers offer "metal-free" pipette tips specifically for trace analysis applications. These tips are typically made from high-purity polypropylene and are manufactured in a controlled environment to minimize contamination.[8]

Data Presentation

The following tables summarize typical copper concentrations in various laboratory consumables.

Table 1: Typical Copper Concentration in Nitric Acid by Grade

Acid Grade	Typical Copper (Cu) Concentration (ppb)
Reagent Grade	< 10
Trace Metal Grade	< 0.1
High Purity/Ultra-Trace	< 0.01

Note: These are typical values and can vary by manufacturer and lot. Always refer to the certificate of analysis for specific concentrations.

Table 2: Comparison of Labware Materials for Trace 65Cu Analysis

Material	Potential for Cu Contamination	Recommended Use
Borosilicate Glass	Moderate to High	Not recommended for ultra-trace analysis
Polypropylene (PP)	Low to Moderate	General laboratory use, not for critical samples
FEP (Fluorinated Ethylene Propylene)	Very Low	Excellent for trace analysis
PFA (Perfluoroalkoxy)	Extremely Low	The gold standard for ultra-trace analysis

Table 3: Copper Levels in Different Types of Laboratory Water

Water Type	Resistivity (MΩ·cm)	Typical Copper (Cu) Concentration (ppb)
Type III (Reverse Osmosis)	> 4	< 1
Type II (General Laboratory Grade)	> 1	< 0.1
Type I (Ultrapure)	> 18.2	< 0.01

Experimental Protocols

Protocol 1: Cleaning of PFA Labware for Trace 65Cu Analysis

This protocol describes a rigorous cleaning procedure for new and used PFA labware to minimize copper contamination.

• Initial Rinse: Thoroughly rinse the PFA labware with ultrapure water (Type I).

• Detergent Wash: Soak the labware in a 2% (v/v) solution of a metal-free laboratory detergent for at least 4 hours at room temperature.

• Rinse: Rinse the labware thoroughly with ultrapure water (at least 5 times).

• Acid Leaching: Submerge the labware in a 10% (v/v) solution of high-purity nitric acid. Place the container in a heated water bath or on a hot plate at 60-80°C for at least 4 hours.

• Final Rinse: Rinse the labware extensively with ultrapure water (at least 7-10 times).

• Drying: Air-dry the labware in a clean environment, such as a Class 100 laminar flow hood, on a clean, metal-free surface.

• Storage: Once dry, store the labware in a sealed, clean plastic bag or in a dedicated clean cabinet to prevent airborne contamination.

Protocol 2: Preparation of a Method Blank for 65Cu Analysis

This protocol outlines the steps for preparing a method blank to assess the level of background contamination in your analytical process.

• Reagent Dispensing: Using clean, dedicated PFA labware, dispense the same volumes of all reagents (e.g., ultrapure water, high-purity acid) that would be used for a real sample into a clean digestion vessel or sample tube.

• Sample Preparation Simulation: Perform all the same procedural steps as you would for a sample. This includes any heating, dilution, or matrix-matching steps.

• Final Volume Adjustment: Bring the method blank to the same final volume as your samples using ultrapure water.

• Analysis: Analyze the method blank using the same ICP-MS method as your samples and standards.

• Evaluation: The measured 65Cu concentration in the method blank should be below the method detection limit (MDL). If it is significantly above the MDL, it indicates contamination in your process that needs to be investigated.

References

• 1. chemicals.co.uk [chemicals.co.uk]
• 2. Pfa Labware Properties And Advantages - Fluoroware - Plastilab - Products - Kartell LABWARE [kartelllabware.com]
• 3. Teflon (PFA) Labware | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. ahf.de [ahf.de]
• 5. reddit.com [reddit.com]
• 6. labpeople.com [labpeople.com]
• 7. Preventing Contamination in Pipetting | Lab Manager [labmanager.com]
• 8. labcon.com [labcon.com]

Correcting for mass bias in 65Cu/63Cu isotope ratio measurements.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals performing 65Cu/63Cu isotope ratio measurements. It focuses on identifying and correcting for instrumental mass bias to ensure data accuracy and precision.

Frequently Asked Questions (FAQs)

Q1: What is instrumental mass bias and why does it occur in MC-ICP-MS?

A: Instrumental mass bias is the deviation of a measured isotope ratio from its true value due to the different efficiencies with which isotopes of the same element are transmitted through the mass spectrometer. In Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), this bias primarily arises from space-charge effects within the ion beam and at the sampler and skimmer cones.[1][2] Heavier isotopes, like 65Cu, have greater momentum and are often transmitted more efficiently to the detector than lighter isotopes, such as 63Cu, leading to an artificially high measured ratio.[1] The magnitude of this bias can vary between instruments, with analytical sessions, and even during a single session due to instrumental drift.[2]

Q2: What are the primary methods for correcting mass bias in copper isotope analysis?

A: The most common and effective methods involve comparing the sample measurement to that of a certified reference material (CRM) with a known isotopic composition.[3][4] The main techniques are:

• Standard-Sample Bracketing (SSB): The unknown sample is measured between two measurements of an isotopic standard (e.g., NIST SRM 976 or its successors).[5][6] The mass bias of the instrument is calculated from the standards, and this correction is then applied to the bracketed sample.

• Combined Standard-Sample Bracketing with Internal Normalization (C-SSBIN): This method combines SSB with the addition of an internal standard (an element with at least two isotopes, such as gallium, nickel, or zinc) to both the samples and the bracketing standards.[3][7] This allows for the correction of instrumental drift that may occur between the bracketing standard measurements, often resulting in improved precision.[8]

Q3: Which copper isotopic standard should I use?

A: The internationally accepted "delta-zero" reference material for copper isotope ratios has historically been NIST SRM 976.[5] However, this standard is no longer commercially available.[5][9] Several replacement and secondary reference materials are now used, including ERM®-AE633 and ERM®-AE647.[5] It is crucial to report which standard was used for calibration, as results are expressed relative to that standard's defined value.[10]

Q4: How is copper isotope data typically reported?

A: Copper isotope data is reported in delta (δ) notation in parts per thousand (‰), relative to a standard (e.g., NIST SRM 976). The formula is:

δ65Cu (‰) = [ (65Cu/63Cu)sample / (65Cu/63Cu)standard - 1 ] × 1000[10]

A positive δ65Cu value indicates that the sample is enriched in the heavy 65Cu isotope relative to the standard, while a negative value indicates depletion.

Troubleshooting Guide

Problem: My measured 65Cu/63Cu ratio is unstable or shows poor precision (%RSD is high).

Possible Cause	Troubleshooting Steps
Sample Introduction System Instability	More than 95% of issues in ICP-MS are related to the sample introduction system.[11] Check for worn peristaltic pump tubing, improper tension on the tubing, or air bubbles in the lines.[11][12] Ensure the nebulizer is not clogged and is creating a fine, stable aerosol.[11][12] Verify that the spray chamber is draining correctly.[11][12]
Plasma Instability	An unstable plasma can cause significant variations in mass bias.[1] Check the condition and alignment of the torch and RF coil.[12] Ensure a stable and sufficient flow of argon gas. Minor fluctuations in gas flow can affect the magnitude of the mass bias.[1]
Matrix Mismatch	A significant difference in the matrix (e.g., acid concentration, total dissolved solids) between your samples and your standards can alter mass bias.[2][4] Prepare standards in a matrix that is as closely matched to the samples as possible.[4]
Contamination or Carryover	Contamination in the sample introduction system or insufficient washout time between samples can lead to poor precision.[12][13] Run a thorough washout procedure and analyze a blank solution to ensure signals return to baseline before the next sample is introduced.[11]

Problem: The mass bias correction factor is drifting significantly during my analytical session.

Possible Cause	Troubleshooting Steps
Instrumental Drift	Gradual changes in instrument performance are common. This can be caused by the deposition of sample material on the sampler and skimmer cones or changes in laboratory temperature.[12][14][15]
Cone Conditioning	The interface cones (sampler and skimmer) require time to reach thermal equilibrium.[15] Allow the instrument sufficient warm-up time with the plasma running before starting your analysis. Signal drift is often observed initially as the cones reach a stable operating temperature.[15]
Environmental Factors	Fluctuations in laboratory temperature (even ±2°C) can affect the sample introduction system and plasma, leading to drift.[14] Ensure the laboratory environment is stable.
Peristaltic Pump Tubing Degradation	Peristaltic pump tubing wears out over time, which can cause a gradual change in the sample uptake rate and lead to signal drift.[12] Replace the tubing regularly as part of routine maintenance.

Problem: My results are not reproducible between different analytical sessions.

Possible Cause	Troubleshooting Steps
Inconsistent Instrument Tuning	The specific tuning parameters of the MC-ICP-MS can significantly affect mass bias.[1] Document all tuning parameters for each run. Develop and use a standardized tuning protocol to ensure consistency between sessions.
Different Cone Conditions	The condition of the sampler and skimmer cones (e.g., cleanliness, age) will alter mass bias. A new skimmer cone, for instance, can result in a different mass bias factor compared to an older one.[2] Monitor cone performance and replace them when necessary. Always re-evaluate instrument performance after cone replacement.
Inconsistent Standard/Sample Preparation	Minor variations in acid concentration or the presence of trace contaminants can affect results. Use a consistent and documented protocol for all solution preparations.[4]
Mass Spectrometer Calibration	Ensure the mass spectrometer's detectors are properly calibrated and cross-calibrated if using multiple Faraday cups. Detector efficiency can drift over time.

Experimental Protocols & Data

Protocol: Mass Bias Correction using Standard-Sample Bracketing (SSB)

This protocol describes the sequence for correcting instrumental mass bias for 65Cu/63Cu measurements using the Standard-Sample Bracketing (SSB) method.

• Preparation:

  • Prepare a certified isotopic standard solution (e.g., ERM®-AE647) and your unknown samples.

  • Ensure the copper concentration and matrix (typically 2% HNO₃) are closely matched between the standard and the samples to minimize matrix-induced variations in mass bias.[4] A typical concentration is ~1 µg/g Cu.[4]

• Instrument Setup:

  • Allow the MC-ICP-MS to warm up sufficiently to ensure thermal stability of the interface cones and electronics.

  • Tune the instrument for maximum signal intensity and stability on copper isotopes.

• Measurement Sequence:

  • Begin the analytical session by measuring a blank solution to establish the background signal.

  • Measure the isotopic standard (e.g., ERM®-AE647).

  • Measure the first unknown sample.

  • Measure the isotopic standard again.

  • Continue this Standard - Sample - Standard sequence for all unknown samples. It is common to measure one to three samples between standard measurements.[16]

• Data Processing:

  • For each sample, calculate an average mass bias correction factor from the two bracketing standard measurements.

  • Apply this interpolated correction factor to the measured 65Cu/63Cu ratio of the bracketed sample.

  • Express the final corrected ratio using the δ65Cu notation relative to the standard used.

Quantitative Data Summary

The following table summarizes typical performance metrics and reference materials.

Parameter	Typical Value / Standard	Reference
Primary Isotopic Standard	NIST SRM 976 (now discontinued)	[5]
Available Certified Standards	ERM®-AE633, ERM®-AE647	[5]
63Cu/65Cu Absolute Ratio (NIST SRM 976)	2.2440 ± 0.0021	[17]
Reporting Notation	δ65Cu (‰)	[10]
Achievable Precision (C-SSBIN)	Better than ±0.05‰ (2SD)	[3][18]
Achievable Precision (SSB)	Typically > ±0.10‰ (2SD)	[8]

Visualizations

Experimental Workflow for Mass Bias Correction

Caption: Workflow for 65Cu/63Cu analysis using Standard-Sample Bracketing.

Concept of Mass Bias Correction

Caption: Logic of correcting an instrumentally biased ratio using a known standard.

References

• 1. Sources of mass bias and isotope ratio variation in multi-collector ICP-MS: optimization of instrumental parameters based on experimental observations - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 5. bipm.org [bipm.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 8. researchgate.net [researchgate.net]
• 9. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 10. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 11. youtube.com [youtube.com]
• 12. Troubleshooting ICP Spectrometer Performance | Labcompare [labcompare.com]
• 13. Tips for ICP-MS Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 14. ICP-MS Calibration Drift: Causes and Solutions [eureka.patsnap.com]
• 15. spectroscopyonline.com [spectroscopyonline.com]
• 16. researchgate.net [researchgate.net]
• 17. tsapps.nist.gov [tsapps.nist.gov]
• 18. researchgate.net [researchgate.net]

Challenges in the synthesis of Copper-65 labeled radiopharmaceuticals.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper isotopes in pharmaceutical synthesis. A key clarification is the distinction between the stable isotope Copper-65 and the radioactive isotopes, such as Copper-64 and Copper-67, which are used in radiopharmaceuticals.

Frequently Asked Questions (FAQs)

Q1: Can I synthesize a Copper-65 labeled radiopharmaceutical?

A1: No, a radiopharmaceutical, by definition, is a radioactive drug. Copper-65 (65Cu) is a stable, non-radioactive isotope of copper.[1][2] Therefore, it cannot be used to create a radiopharmaceutical. Radiopharmaceuticals utilize the radioactive decay of an isotope for imaging (like in PET scans) or for therapy.[3]

Q2: What is the role of Copper-65 in the context of radiopharmaceutical production?

A2: Copper-65's primary role is as a target material for the production of the radioactive isotope Copper-64 (64Cu).[4] This is achieved through a nuclear reaction, such as 65Cu(p, pn)64Cu, in a medical cyclotron. While this production route is possible, it can result in 64Cu with a low specific activity, which may not be suitable for labeling biological molecules that require high specific activity.[4]

Q3: Are there any medical or pharmaceutical applications for Copper-65?

A3: Yes, as a stable isotope, Copper-65 is used as a tracer in non-radioactive studies. These applications include research into copper metabolism, congenital disorders, and gastrointestinal diseases.[1][5] It can also be used in techniques like nuclear magnetic resonance (NMR) spectroscopy.[6][7]

Q4: Which copper isotopes are used for radiopharmaceuticals?

A4: The most commonly used copper radioisotopes in nuclear medicine are Copper-64 (64Cu) and Copper-67 (67Cu).[3][8] 64Cu is unique in that it can be used for both PET imaging and radiotherapy.[9] Other copper radioisotopes like 60Cu, 61Cu, and 62Cu also have applications in medical imaging.[8][10]

Q5: What are the main challenges in producing copper radiopharmaceuticals?

A5: The primary challenges are related to the production of the copper radioisotopes themselves.[10][11] These challenges include achieving high specific activity, ensuring radionuclidic purity by removing other unwanted radioactive isotopes, and developing efficient purification methods.[11] The stability of the final radiolabeled compound is also a critical factor.[9][11]

Troubleshooting Guide: Synthesis of Copper Radiopharmaceuticals (e.g., 64Cu-labeled)

This guide addresses common issues encountered during the synthesis of radiopharmaceuticals labeled with copper radioisotopes like 64Cu.

Issue 1: Low Radiolabeling Efficiency

Possible Causes:

• Suboptimal pH: The pH of the reaction mixture is outside the optimal range for the specific chelator being used.

• Trace Metal Contamination: Presence of non-radioactive metal ions (e.g., Fe3+, Zn2+, Ni2+, or stable copper) that compete with the copper radioisotope for the chelator.

• Low Specific Activity of the Radioisotope: A high concentration of non-radioactive copper atoms ("cold" copper) competes with the radioactive copper for the chelating sites.

• Degradation of the Chelator or Targeting Molecule: The chelator or the molecule it's attached to may have degraded during storage or handling.

• Inadequate Reaction Conditions: Incorrect temperature or incubation time for the labeling reaction.

Troubleshooting Steps:

• Verify and Optimize pH:

  • Ensure the buffer is at the optimal pH for your specific bifunctional chelator (BFC). Many copper labeling reactions proceed efficiently at a slightly acidic to neutral pH (typically pH 5.5-7).

  • Use a calibrated pH meter to check the final reaction pH after all components have been added.

• Purify the Copper Radioisotope:

  • If trace metal contamination is suspected, purify the incoming radioisotope solution using an ion-exchange cartridge to remove competing metal ions.

• Assess Specific Activity:

  • Whenever possible, obtain information on the specific activity of the copper radioisotope from the supplier. If the specific activity is too low, consider sourcing a higher activity product.

• Check Ligand Quality:

  • Use fresh, properly stored chelator-conjugated molecules. If degradation is suspected, verify the integrity of the compound using analytical techniques like HPLC or mass spectrometry.

• Optimize Reaction Conditions:

  • Review the literature for the recommended temperature and incubation time for your specific system. While many modern chelators for copper work at room temperature, some may require gentle heating.

Issue 2: Poor In Vivo Stability of the Radiopharmaceutical

Possible Causes:

• Weak Chelation: The chosen bifunctional chelator may not form a sufficiently stable complex with the copper radioisotope, leading to the release of the radioisotope in the body.

• Transchelation: Other molecules or proteins in the blood (e.g., albumin) may strip the copper radioisotope from the chelator.

• Redox Instability: The Cu(II) complex may be reduced to Cu(I) in vivo, which can lead to dissociation from the chelator.

Troubleshooting Steps:

• Select a More Robust Chelator:

  • For applications requiring high in vivo stability, consider using macrocyclic chelators like DOTA, NOTA, or cross-bridged cyclams, which generally form more kinetically inert complexes with copper than linear chelators.

• Perform In Vitro Stability Assays:

  • Before in vivo studies, assess the stability of the radiolabeled compound in human serum or in the presence of competing chelators (e.g., EDTA) at 37°C.

• Review Literature on Chelator Stability:

  • Consult published studies to understand the known in vivo stability of the chosen chelator with copper radioisotopes.

Quantitative Data Summary

Table 1: Typical Radiolabeling Conditions for 64Cu with a Bifunctional Chelator (BFC)

Parameter	Typical Value/Range	Notes
pH	5.5 - 7.0	Highly dependent on the specific BFC.
Temperature	Room Temperature to 50°C	Many modern chelators label efficiently at room temperature.
Incubation Time	5 - 60 minutes	Dependent on the reactivity of the BFC and temperature.
Molar Ratio (BFC:Cu)	> 1000:1	A large excess of the BFC is typically used to ensure high labeling efficiency.
Buffer	Acetate or Citrate	Should be metal-free.

Experimental Protocols

General Protocol for 64Cu Radiolabeling of a Peptide Conjugated with a Bifunctional Chelator (BFC)

• Preparation:

  • Prepare a stock solution of the BFC-peptide conjugate in metal-free water or a suitable buffer at a known concentration (e.g., 1 mg/mL).

  • Prepare a reaction buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 5.5) using metal-free reagents.

  • Obtain the 64CuCl2 solution and note its activity and specific activity.

• Radiolabeling Reaction:

  • In a sterile, metal-free microcentrifuge tube, add the BFC-peptide conjugate solution (e.g., 5-50 µg).

  • Add the reaction buffer to achieve the desired final reaction volume and pH.

  • Add the 64CuCl2 solution (e.g., 10-100 MBq) to the tube.

  • Gently mix and incubate at the optimized temperature (e.g., room temperature or 37°C) for the required time (e.g., 15-30 minutes).

• Quality Control:

  • Determine the radiochemical purity (RCP) of the product using radio-HPLC or radio-TLC. This separates the labeled peptide from free 64Cu.

  • The RCP should typically be >95% for use in further studies.

• Purification (if necessary):

  • If the RCP is below the required specification, purify the radiolabeled peptide using a solid-phase extraction (SPE) cartridge (e.g., a C18 Sep-Pak) to remove unreacted 64Cu.

Visualizations

Caption: Troubleshooting flowchart for low radiolabeling yield.

Caption: General workflow for 64Cu radiopharmaceutical synthesis.

References

• 1. Copper 65 Metal Isotope | EVISA's Materials Database [speciation.net]
• 2. americanelements.com [americanelements.com]
• 3. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radiocopper in Radiopharmacy and Medical Use: Current Status and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease. | Semantic Scholar [semanticscholar.org]
• 6. www-pub.iaea.org [www-pub.iaea.org]
• 7. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 8. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 9. openmedscience.com [openmedscience.com]
• 10. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to reduce spectral interferences in 65Cu NMR.

Technical Support Center: 65Cu NMR Spectroscopy

Welcome to the technical support center for 65Cu Nuclear Magnetic Resonance (NMR) spectroscopy. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with spectral interferences in 65Cu NMR experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my 65Cu NMR signals extremely broad, leading to poor resolution and sensitivity?

Answer:

The primary reason for broad 65Cu signals is the nuclear electric quadrupole moment. 65Cu is a quadrupolar nucleus (spin I = 3/2), which interacts with local electric field gradients (EFGs) in the sample.[1][2] This interaction, known as the quadrupolar interaction, is often very large and leads to significant line broadening, with spectra spanning from hundreds of kilohertz to several megahertz.[3][4]

Troubleshooting Steps:

• Employ Specialized Pulse Sequences: Standard single-pulse experiments are often inadequate. Use sequences designed for broad signals, such as the Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) or the Hahn-echo pulse sequence.[3][5][6] These sequences refocus the magnetization to enhance the signal-to-noise ratio.[6]

• Use Adiabatic Pulses: For very broad spectra (ultra-wideline), conventional rectangular pulses may not excite the entire spectral width. Replace them with adiabatic pulses, such as Wideband, Uniform Rate, and Smooth Truncation (WURST) pulses.[7][8] The WURST-QCPMG sequence is highly effective for acquiring ultra-wideline NMR spectra in one piece.[5][9][10]

• Optimize at Low Temperatures: For certain samples, acquiring spectra at low temperatures (e.g., 10 K) can reduce molecular motion and provide a more defined EFG, sometimes leading to better-resolved spectra, as demonstrated in studies of proteins like azurin.[4]

• Increase the Magnetic Field Strength: Whenever possible, use the highest available magnetic field. Higher fields increase the spectral dispersion and can help to resolve different copper sites.

Q2: How can I minimize the strong, rolling baseline distortion known as "acoustic ringing"?

Answer:

Acoustic ringing is a persistent problem in low-frequency NMR, including 65Cu NMR. It arises from the mechanical vibration of probe components in the strong magnetic field, which induces a spurious signal that distorts the baseline.[11][12]

Troubleshooting Steps:

• Use Echo-Based Sequences: The most effective way to combat acoustic ringing is to use an echo sequence like QCPMG. The ringing decays significantly during the initial delay before the first echo is acquired, meaning the acquired signal is much cleaner.

• Employ Specific Anti-Ringing Pulse Sequences: Spectrometer manufacturers provide specialized pulse programs designed to cancel out ringing artifacts.[11] An example is the EASY (Elimination of Artifacts in NMR SpectroscopY) sequence, which can simultaneously remove background signals, dead-time effects, and acoustic ringing.[13]

• Increase the Pre-acquisition Delay: In a simple one-pulse experiment, you can increase the delay between the pulse and the start of acquisition. This allows the ringing to decay but requires a large first-order phase correction and can lead to signal loss.[11]

• Data Processing: Post-acquisition, backward linear prediction can be used to reconstruct the initial data points that were corrupted by the ringing.

Q3: My spectrum has a large, broad signal that isn't from my sample. How do I suppress this probe background signal?

Answer:

NMR probes themselves can contain copper components (e.g., in the coil or circuitry) that generate a background signal, which can obscure the signal from your sample.[1][14]

Troubleshooting Steps:

• Use a Low-Copper Probe: If available, use a probe specifically designed for 65Cu NMR with minimized copper components.

• Employ Background Suppression Pulse Sequences:

  • Depth Pulses: These sequences use a combination of pulses and gradients to selectively excite the sample volume inside the coil while suppressing signals from outside.

  • EASY Sequence: As mentioned for acoustic ringing, the EASY pulse sequence is also effective at suppressing probe background signals.[13]

  • Simple Subtraction Method: A simple method involves acquiring two spectra. The first uses a standard pulse length (tp1), and the second uses a longer pulse (e.g., 2 * tp1). Since the spins outside the coil experience a much weaker B1 field, their response is in the linear regime. Subtracting the second spectrum (scaled by 1/2) from the first can effectively cancel the background.[14]

Q4: My sample contains paramagnetic Cu(II). Can I still obtain a useful 65Cu NMR spectrum?

Answer:

Directly observing the NMR signal of a paramagnetic center like Cu(II) is generally impossible due to extremely rapid relaxation, which broadens the signal beyond detection.[15][16] The presence of unpaired electrons from Cu(II) will also cause significant broadening of signals from nearby nuclei (paramagnetic broadening).[17][18] Therefore, 65Cu NMR is almost exclusively performed on diamagnetic Cu(I) species.

Troubleshooting and Considerations:

• Confirm the Oxidation State: Ensure your sample is, and remains, in the Cu(I) state. If your sample is susceptible to oxidation, prepare it under an inert atmosphere.

• Chelate Paramagnetic Impurities: If your sample is contaminated with trace paramagnetic ions (not just Cu(II)), the addition of a chelating agent like EDTA can sometimes sequester them and reduce their broadening effect on your Cu(I) signal.

• Interpret Broadening Effects: If a Cu(II) species is present, it will cause paramagnetic relaxation enhancement (PRE) on nearby nuclei. While this prevents direct 65Cu detection of the Cu(II) site, the broadening effect on other nuclei (e.g., 1H, 13C) can be used to obtain distance information from the paramagnetic center.[18]

Quantitative Data Summary

The effectiveness of different strategies can be evaluated by the resulting quadrupolar coupling constant (Cq), which is a measure of the interaction strength causing line broadening. Lower Cq values are not necessarily "better" but are intrinsic to the molecular structure. The key is to use techniques that can accurately measure these parameters regardless of their magnitude.

Compound Type	Coordination	65Cu Cq (MHz)	Key Experimental Strategy	Reference
Inorganic/Organometallic Cu(I)	2, 3, and 4-coordinate	22.0 - 71.0	Frequency-stepped Hahn-echo or QCPMG	[3]
Cu(I) in Metal-Organic Frameworks	2, 3, and 4-coordinate	18.8 - 74.8	High-field (9.4 T), DFT calculations	[1][2]
Blue Copper Protein (Azurin)	3-coordinate (distorted)	71.2	Low temperature (10 K), high-field (18.8 T)	[4]

Experimental Protocols

Protocol 1: General Acquisition using WURST-QCPMG for Ultra-Wideline Spectra

This protocol is designed for acquiring very broad 65Cu spectra from solid samples.

• Sample Preparation: Pack the solid sample into an appropriate MAS rotor. Ensure the sample is dry and homogenous.

• Spectrometer Setup:

  • Tune the probe to the 65Cu frequency.

  • Set the spectrometer to use a WURST-QCPMG pulse sequence.[5]

• Parameter Optimization:

  • WURST Pulse Calibration: Calibrate the WURST pulse for broadband excitation. This typically involves setting a pulse length (e.g., 50 µs) and a frequency sweep range (e.g., 2000 kHz).[10]

  • Recycle Delay (d1): Set the recycle delay to be at least 1.5 times the T1 relaxation time of the 65Cu nucleus. If T1 is unknown, start with a conservative value (e.g., 1-5 s).

  • Echo Time (τ): Set the delay between echoes in the CPMG train. A typical starting value is 50-100 µs.

  • Number of Echoes (n): Set the number of echoes to acquire in the train. This depends on the T2 relaxation time; more echoes can be used for samples with longer T2. Start with n=160.

• Acquisition:

  • Acquire the data with a sufficient number of scans to achieve the desired signal-to-noise ratio.

  • If the spectrum is wider than the excitation bandwidth of a single WURST pulse, the experiment must be run at multiple transmitter frequencies (frequency-stepping) to cover the entire lineshape.[3][19]

• Processing:

  • Apply a Fourier transform to the summed echo train. The resulting spectrum will consist of a series of "spikelets" whose envelope represents the true lineshape.[6][19]

  • Use appropriate software to analyze the envelope and extract the quadrupolar parameters.

Visualizations

Troubleshooting Workflow for 65Cu NMR

Caption: A troubleshooting workflow for identifying and solving common spectral interference issues in 65Cu NMR experiments.

Conceptual Diagram of the QCPMG Pulse Sequence

Caption: Logic of the QCPMG sequence, which uses a train of refocusing pulses to generate multiple echoes for signal enhancement.

References

• 1. Understanding Cu(i) local environments in MOFs via63/65Cu NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Cu(i) local environments in MOFs via63/65Cu NMR spectroscopy - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pulse Sequences - Rob Schurko's Web Site [chem.fsu.edu]
• 6. University of Ottawa NMR Facility Blog: QCPMG [u-of-o-nmr-facility.blogspot.com]
• 7. researchgate.net [researchgate.net]
• 8. The WURST kind of pulses in solid-state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Accelerated acquisition of wideline solid-state NMR spectra of spin 3/2 nuclei by frequency-stepped indirect detection experiments - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP05055F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. University of Ottawa NMR Facility Blog: Pulse Sequences to Minimize Acoustic Ringing [u-of-o-nmr-facility.blogspot.com]
• 12. Removing acoustic ringing baseline curvature in 13 C NMR spectra for quantitative analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. "EASY: A simple tool for simultaneously removing background, deadtime and acoustic ringing in quantitative NMR spectroscopy. Part II: Improved ringing suppression, application to quadrupolar nuclei, cross polarisation and 2D NMR" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. vibgyorpublishers.org [vibgyorpublishers.org]
• 16. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 17. researchgate.net [researchgate.net]
• 18. Expanding the utility of NMR restraints with paramagnetic compounds: Background and practical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Reconstructing Reliable Powder Patterns from Spikelets (Q)CPMG NMR Spectra: Simplification of UWNMR Crystallography Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Production of Copper-64 via 64Ni(p,n)64Cu Reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the production of Copper-64 (64Cu) from enriched Nickel-64 (64Ni) targets. The focus is on the widely used 64Ni(p,n)64Cu reaction, which is favored for its high yield and purity when using biomedical cyclotrons.[1][2][3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for producing high-purity 64Cu for medical applications?

A1: The most established and widely used method is the proton irradiation of highly enriched 64Ni targets, inducing the 64Ni(p,n)64Cu nuclear reaction.[1][2][4][5][6][7] This method is favored due to its high production yield of 64Cu with low energy protons, which are readily available from biomedical cyclotrons.[1][3]

Q2: What kind of yields can be expected from the 64Ni(p,n)64Cu reaction?

A2: Production yields are influenced by factors such as beam energy, current, irradiation time, and target thickness. Reported yields can range from 2.3 to 5.0 mCi/µAh.[7] For example, irradiating a 19-55 mg target of 95% enriched 64Ni can yield 150-600 mCi of 64Cu.[7] Another study reported producing over 200 mCi of 64Cu from a target with a 64Ni density of 61.4 ± 5.0 mg/cm².[1]

Q3: What are the key steps in the overall 64Cu production process?

A3: The typical workflow involves:

• Target Preparation: Electroplating enriched 64Ni onto a suitable backing material, often a gold (Au) disk.[1][5][7]

• Irradiation: Bombarding the 64Ni target with protons in a cyclotron.[7][8]

• Target Dissolution: Dissolving the irradiated target material in a strong acid, typically hydrochloric acid (HCl).[1][8]

• Purification: Separating the 64Cu from the 64Ni target material and other radionuclidic impurities using ion-exchange chromatography.[1][8][9]

• Quality Control: Performing tests to ensure high radiochemical and radionuclidic purity, and specific activity.[1]

Q4: Why is enriched 64Ni used as the target material?

A4: The natural abundance of 64Ni is very low. Using enriched 64Ni significantly increases the production yield of 64Cu and minimizes the co-production of undesirable radionuclidic impurities that would arise from irradiating other nickel isotopes present in natural nickel.

Q5: What are the common impurities encountered in 64Cu production?

A5: Impurities can be categorized as:

• Metallic Impurities: Trace metals such as non-radioactive copper (Cu2+), nickel (Ni2+), iron (Fe2+), and zinc (Zn2+) can be introduced from the target material, reagents, or equipment.[10][11] These can compete with 64Cu during radiolabeling, reducing the specific activity.[10][11]

• Radionuclidic Impurities: Proton irradiation of 64Ni can also produce cobalt radioisotopes (e.g., 55Co, 57Co) and other nickel radioisotopes.[8]

Troubleshooting Guides

Issue 1: Low 64Cu Yield

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Inaccurate Beam Parameters	Verify the proton beam energy and current delivered to the target. Ensure the cyclotron is properly calibrated.
Poor Target Quality	Analyze the thickness and uniformity of the electroplated 64Ni layer. Non-uniformity can lead to localized overheating and loss of target material during irradiation.[1]
Target Degradation during Irradiation	Ensure adequate cooling of the target during irradiation to prevent melting or evaporation of the 64Ni layer. A specialized water-cooled target holder is recommended for high currents.[7]
Incomplete Target Dissolution	Ensure the irradiated 64Ni is completely dissolved in acid. This may require heating and sufficient time.[1]
Losses during Purification	Calibrate the purification system to ensure the 64Cu fraction is being collected efficiently. Check for leaks or issues with the ion-exchange column.

Issue 2: Low Specific Activity of the Final 64Cu Product

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Metallic Impurities in Reagents	Use high-purity acids and water for target dissolution and purification to minimize the introduction of competing metal ions.
Contamination from Equipment	Ensure all glassware and equipment are thoroughly cleaned and free of trace metal contaminants.
Inefficient Purification	Optimize the ion-exchange chromatography process to effectively separate 64Cu from non-radioactive copper and other competing metal ions. This may involve adjusting the molarity of the HCl eluent.[8]
Impurities in the Enriched 64Ni Material	Analyze the purity of the enriched 64Ni source material for the presence of non-radioactive copper.

Issue 3: Radionuclidic Impurities Detected in the Final Product

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Incorrect Proton Beam Energy	Optimize the proton beam energy to maximize the 64Ni(p,n)64Cu reaction cross-section while minimizing the cross-sections of reactions that produce impurities.[12]
Impurities in the 64Ni Target	The presence of other nickel isotopes in the enriched target can lead to the formation of other radioisotopes. Use 64Ni with the highest possible enrichment.
Ineffective Purification	The ion-exchange chromatography step is crucial for removing radionuclidic impurities like cobalt radioisotopes. An additional elution step with an intermediate concentration of HCl (e.g., 4M HCl) can be used to specifically elute cobalt isotopes before eluting the 64Cu.[8]

Quantitative Data Summary

Table 1: Typical 64Cu Production Parameters and Yields

Parameter	Value	Reference
Nuclear Reaction	64Ni(p,n)64Cu	[1][2][4][5][6][7]
Target Material	Enriched 64Ni (>95%)	[7]
Target Backing	Gold (Au) disk	[1][5][7]
Proton Beam Energy	~11-12 MeV	[8][12]
Proton Beam Current	15-45 µA	[7]
Typical Yield	2.3-5.0 mCi/µAh	[7]
Specific Activity	94-310 mCi/µg	[7]

Table 2: Common Metallic Impurities and their Impact

Impurity	Common Source	Impact on 64Cu Product
Non-radioactive Copper (Cu2+)	Reagents, equipment, 64Ni target	Competes with 64Cu during radiolabeling, significantly reducing specific activity.[10][11]
Nickel (Ni2+)	Incomplete separation from target	Can compete with 64Cu in certain chelation reactions.[10][11]
Iron (Fe2+), Zinc (Zn2+)	Reagents, equipment	Can interfere with radiolabeling, though generally to a lesser extent than Cu2+.[10][11]

Experimental Protocols

Protocol 1: Enriched 64Ni Target Preparation by Electroplating

• Prepare Plating Solution: Dissolve the enriched 64Ni metal in nitric acid. Evaporate to dryness and redissolve the residue in a suitable buffer solution (e.g., an aqueous solution of Ni(NH₃)₆²⁺ at a pH of approximately 9.05).[1]

• Set up Electroplating Cell: Use a gold disk as the cathode and a platinum wire as the anode.[1]

• Electroplating: Apply a constant current (e.g., 15-25 mA) to the cell for an extended period (e.g., 48-72 hours) to deposit a uniform layer of 64Ni onto the gold disk.[1]

• Target Quality Control: After plating, assess the thickness, uniformity, and purity of the 64Ni layer using techniques such as scanning electron microscopy (SEM) and energy-dispersive X-ray spectroscopy (EDS).[1]

Protocol 2: Purification of 64Cu using Anion-Exchange Chromatography

• Target Dissolution: Dissolve the irradiated 64Ni target in 6M HCl with heating.[1]

• Column Preparation: Pre-condition an anion-exchange column (e.g., AG 1-X8) with high-purity water and then equilibrate with 6M HCl.[1]

• Loading: Load the dissolved target solution onto the prepared column.

• Elution of 64Ni: Elute the bulk of the 64Ni target material with 6M HCl. This fraction can be collected for recycling.[1]

• Elution of Cobalt Impurities: Elute any radiocobalt impurities with a solution of 4M HCl.[8]

• Elution of 64Cu: Elute the purified 64Cu with a dilute HCl solution (e.g., 0.1M to 1M HCl).[1][8]

• Final Preparation: Evaporate the 64Cu fraction to dryness and redissolve in 0.1M HCl for subsequent use.[1]

Visualizations

Caption: Experimental workflow for 64Cu production.

Caption: Troubleshooting logic for low 64Cu yield.

Caption: Troubleshooting logic for low specific activity.

References

• 1. Establishing Reliable Cu-64 Production Process: From Target Plating to Molecular Specific Tumor Micro-PET Imaging | MDPI [mdpi.com]
• 2. Production of 64Cu and 67Cu with accelerator neutrons by deuterons and their separation from zinc - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of an automated production process of [64Cu][Cu (ATSM)] for positron emission tomography imaging and theranostic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient production of high specific activity 64Cu using a biomedical cyclotron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separation of no-carrier-added 64Cu from a proton irradiated 64Ni enriched nickel target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Trace Metal Impurities Effects on the Formation of [64Cu]Cu-diacetyl-bis(N4-methylthiosemicarbazone) ([64Cu]Cu-ATSM) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Frontiers | Cyclotron production of 64Cu by proton irradiation of enriched 64Ni target: Validation of Geant4 simulation parameters through experimental data [frontiersin.org]

Technical Support Center: Method Validation for Quantitative 65Cu Tracer Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating their methods for quantitative 65Cu tracer experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a 65Cu tracer experiment?

A1: 65Cu tracer experiments are designed to track the metabolic fate of copper-containing compounds or to study copper homeostasis in biological systems. By introducing a known amount of the stable isotope 65Cu, researchers can distinguish the administered copper from the endogenous copper naturally present in the system. This allows for precise quantitative analysis of the absorption, distribution, metabolism, and excretion (ADME) of a copper-based drug or the kinetics of copper itself.

Q2: Why is method validation crucial for these experiments?

A2: Method validation is essential to ensure that the analytical method used to measure 65Cu concentrations is accurate, reliable, and reproducible.[1][2][3] For drug development, robust method validation is a regulatory requirement to ensure the integrity of data submitted for pharmacokinetic and bioequivalence studies.[1][2]

Q3: What are the key parameters to consider during method validation for a quantitative 65Cu tracer assay?

A3: The key validation parameters include accuracy, precision, selectivity, specificity, linearity, range, limit of detection (LOD), limit of quantitation (LOQ), and stability.[4][5][6][7] For tracer studies, establishing the baseline of endogenous 63Cu and 65Cu is also critical.

Q4: What are the common analytical techniques used for quantitative 65Cu analysis?

A4: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the most common and powerful technique for quantitative 65Cu analysis due to its high sensitivity, allowing for the detection of trace levels of the isotope, and its ability to differentiate between isotopes.[8][9]

Q5: How do I prepare biological samples for ICP-MS analysis in a 65Cu tracer study?

A5: Sample preparation is a critical step that directly impacts the accuracy of your results. For biological matrices like blood, plasma, serum, or tissues, preparation typically involves acid digestion, often using high-purity nitric acid, to break down the organic matrix and bring the copper into a solution suitable for ICP-MS analysis.[10][11] It is crucial to use clean labware and high-purity reagents to avoid contamination.[12][13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Signal for 65Cu	Contamination from labware, reagents (acids, water), or the laboratory environment.[12][13]	- Use metal-free plasticware (e.g., polypropylene (B1209903) or PFA) for sample collection and preparation.- Use high-purity, trace metal grade acids and ultrapure water (18.2 MΩ·cm).[12]- Analyze procedural blanks with each batch of samples to monitor for contamination.
Poor Precision (High %RSD)	Inhomogeneous sample, inconsistent sample preparation, or instability of the ICP-MS instrument.[14]	- Ensure complete homogenization of the sample before taking an aliquot for digestion.- Use a consistent and validated sample preparation protocol.[11]- Employ an internal standard to correct for instrument drift and matrix effects.[10]- Ensure the autosampler probe is rinsing sufficiently between samples to avoid carryover.
Inaccurate Results (Poor Recovery)	Matrix effects, spectral interferences, or incorrect calibration standards.	- Prepare calibration standards in a matrix that closely matches the biological samples to mitigate matrix effects.- Be aware of potential polyatomic interferences on 65Cu (e.g., 49Ti16O+, 48Ca16O1H+) and use an ICP-MS with a collision/reaction cell to remove them.[15][16][17]- Verify the accuracy of your calibration standards against a certified reference material (CRM).
Low Signal Intensity for 65Cu	Incomplete sample digestion, insufficient tracer dose, or issues with the ICP-MS sample introduction system.	- Optimize the acid digestion procedure to ensure complete dissolution of the sample matrix.- Re-evaluate the administered 65Cu dose to ensure it is sufficient to be detected above the natural background.- Check the nebulizer, spray chamber, and cones of the ICP-MS for blockages or buildup.[18]
Difficulty Distinguishing Tracer from Endogenous Copper	Low tracer enrichment in the sample.	- Increase the dose of the 65Cu tracer if biologically permissible.- Optimize the time points for sample collection to capture the peak tracer concentration.- Ensure the analytical method has a sufficiently low limit of detection and quantitation.

Experimental Protocols

Protocol 1: Preparation of Biological Samples for 65Cu Analysis by ICP-MS

• Sample Collection: Collect blood, plasma, serum, or tissue samples using metal-free collection tubes and handling procedures to prevent contamination.

• Sample Homogenization: If analyzing tissues, homogenize the tissue sample to ensure uniformity.

• Digestion:

  • Accurately weigh a subsample of the biological matrix (e.g., 0.1-0.5 g of tissue or 0.1-0.5 mL of plasma) into a clean, acid-washed digestion vessel.

  • Add a known volume of high-purity concentrated nitric acid (e.g., 2-5 mL).

  • If necessary, add a small volume of hydrogen peroxide to aid in the oxidation of organic matter.[9]

  • Digest the sample using a closed-vessel microwave digestion system or a hot block until the solution is clear and free of particulate matter.

• Dilution: After cooling, quantitatively transfer the digested sample to a clean volumetric flask and dilute to a final volume with ultrapure water. The final acid concentration should be around 1-2% nitric acid.[9] The dilution factor should be chosen to ensure the final copper concentration is within the linear range of the ICP-MS.

• Internal Standard: Add an appropriate internal standard (e.g., Yttrium-89) to all samples, standards, and blanks to correct for instrumental drift and matrix effects.[10]

Quantitative Data Summary

Table 1: Method Validation Parameters for a Quantitative 65Cu Tracer Assay

Parameter	Acceptance Criteria	Purpose
Accuracy	85-115% recovery for quality control samples.	To ensure the measured value is close to the true value.[6]
Precision	≤15% Relative Standard Deviation (RSD) for replicate measurements.	To ensure the repeatability and reproducibility of the method.[6]
Selectivity	No significant interference at the mass-to-charge ratio of 65Cu from matrix components.	To ensure the signal is only from the analyte of interest.
Linearity	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.	To demonstrate a proportional relationship between signal and concentration.[5]
Range	The concentration range over which the method is accurate, precise, and linear.	To define the upper and lower limits of reliable quantitation.
Limit of Quantitation (LOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.[7]	To determine the lower limit of the analytical range.
Stability	Analyte is stable in the biological matrix under specified storage and processing conditions.	To ensure the integrity of the analyte from collection to analysis.

Visualizations

Caption: Experimental workflow for a quantitative 65Cu tracer study.

Caption: Troubleshooting logic for quantitative 65Cu tracer experiments.

References

• 1. Aspects of bioanalytical method validation for the quantitative determination of trace elements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ema.europa.eu [ema.europa.eu]
• 4. scispace.com [scispace.com]
• 5. omicsonline.org [omicsonline.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. cdn.intertek.com [cdn.intertek.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. How to Improve Your ICP-MS Analysis, Part 1: Contamination [thermofisher.com]
• 14. blog.txscientific.com [blog.txscientific.com]
• 15. researchgate.net [researchgate.net]
• 16. ipmi.org [ipmi.org]
• 17. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 18. m.youtube.com [m.youtube.com]

Technical Support Center: Addressing Memory Effects in the ICP-MS Analysis of Copper-65

For researchers, scientists, and drug development professionals utilizing Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for the analysis of Copper-65 (⁶⁵Cu), memory effects can be a significant source of analytical error, leading to inaccurate quantification and compromised data integrity. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to help you identify, mitigate, and resolve issues related to copper carryover in your experiments.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues related to ⁶⁵Cu memory effects.

Issue 1: Persistent High Background Signal for ⁶⁵Cu

Symptom: The baseline signal for ⁶⁵Cu remains elevated even after introducing a blank solution, leading to poor signal-to-noise ratios and inaccurate low-level quantification.

Possible Causes:

• Inadequate washout of previous high-concentration samples or standards.

• Contamination of the sample introduction system (tubing, nebulizer, spray chamber, cones).

• Contaminated rinse solution or blank.

Troubleshooting Steps:

• Verify Blank and Rinse Solution Purity: Analyze a fresh, certified blank solution from a trusted source. If the background remains high, prepare a new rinse solution using high-purity acids and deionized water (18.2 MΩ·cm).

• Increase Washout Time: The most straightforward initial step is to extend the duration of the rinse cycle between samples.[1] While this can increase analysis time, it is a simple way to assess if carryover is the primary issue.

• Optimize Rinse Solution Composition: A mixed rinse solution containing both dilute nitric acid and hydrochloric acid (typically 2% v/v of each) is often more effective at removing "sticky" elements like copper than nitric acid alone.[1]

• Inspect and Clean the Sample Introduction System:

  • Tubing: Visually inspect all sample and internal standard tubing for discoloration or deposits. Replace tubing if it appears worn or contaminated. Peristaltic pump tubing, in particular, can be a source of memory effects.

  • Nebulizer and Spray Chamber: Disassemble and clean the nebulizer and spray chamber according to the manufacturer's instructions. Soaking these components in a dilute acid bath or a specialized cleaning solution can be effective.

  • Cones: Inspect the sampler and skimmer cones for any visible deposits or blockage.[1] Cleaning or replacing the cones may be necessary if performance degradation is observed.

Issue 2: Poor Reproducibility and Inconsistent Results for ⁶⁵Cu

Symptom: Replicate measurements of the same sample show high relative standard deviation (%RSD), and results are not consistent between analytical runs.

Possible Causes:

• Intermittent carryover from a "hot" sample (a sample with a very high copper concentration) in the sequence.

• Inconsistent sample uptake rate due to issues with the peristaltic pump or nebulizer.

• Variable washout efficiency between samples.

Troubleshooting Steps:

• Analyze a Mid-Range Standard Periodically: Insert a known concentration standard after every 5-10 samples to monitor for signal drift and carryover. A gradual increase in the measured concentration of the standard indicates a buildup of copper in the system.

• Review Sample Sequence: Avoid analyzing low-concentration samples immediately after high-concentration standards or samples. If possible, group samples by expected concentration range.

• Check Peristaltic Pump Tubing and Tension: Ensure the peristaltic pump tubing is not flattened or worn and that the tension is set correctly for a smooth and consistent sample flow.

• Implement a More Aggressive Rinse Protocol: For particularly challenging matrices or after analyzing high-concentration samples, a multi-step rinse protocol may be necessary. This could involve a sequence of different rinse solutions (e.g., an acid wash followed by a complexing agent rinse).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of copper memory effects in ICP-MS?

A1: Copper memory effects, or carryover, primarily stem from the adsorption of copper ions onto the surfaces of the sample introduction system. This includes the autosampler probe, sample tubing, nebulizer, spray chamber, and the interface cones. The "stickiness" of copper is influenced by its chemical properties and the nature of the sample matrix.

Q2: Which rinse solutions are most effective for removing copper?

A2: While the optimal rinse solution can be matrix-dependent, several options have proven effective for copper:

• Dilute Nitric Acid (HNO₃): A 1-2% (v/v) solution of nitric acid is a common starting point for rinsing.

• Dilute Hydrochloric Acid (HCl): Adding HCl to the rinse solution can be beneficial as it forms soluble copper-chloride complexes, aiding in its removal. A mixed solution of 1-2% HNO₃ and 1-2% HCl is often more effective than nitric acid alone.[1]

• Acid Mixtures with Complexing Agents: For persistent memory effects, the addition of a complexing agent can be beneficial. While specific data for copper is limited in readily available literature, principles from other "sticky" elements suggest that reagents like L-cysteine or thiourea (B124793) could be explored for their ability to form stable, soluble complexes with copper, facilitating its removal.[2]

Q3: How can I determine the optimal washout time for my ⁶⁵Cu analysis?

A3: The optimal washout time is the minimum time required to return the ⁶⁵Cu signal to the baseline level of the blank solution after analyzing a high-concentration standard. To determine this, you can perform a washout experiment:

• Aspirate a high-concentration copper standard (e.g., 100 µg/L) for a fixed period (e.g., 60 seconds).

• Immediately switch to aspirating your chosen rinse solution.

• Monitor the ⁶⁵Cu signal intensity in real-time or by acquiring data in short, consecutive intervals.

• The washout time is the point at which the signal stabilizes at the baseline level. Repeat this for different rinse solutions to find the most efficient one.

Q4: Can the material of the sample introduction components affect copper memory?

A4: Yes, the material can have an impact. For example, some elements have been shown to adhere more strongly to PVC tubing used in peristaltic pumps compared to Teflon tubing. While specific studies on copper are not abundant, it is a good practice to use inert materials like PFA or Teflon for tubing and sample vials where possible to minimize surface interactions.

Q5: Are there any instrumental parameters that can be optimized to reduce memory effects?

A5: While rinse protocols are the primary method for addressing memory effects, some instrumental parameters can have a minor influence. For example, optimizing the nebulizer gas flow rate can affect the aerosol characteristics and how the sample interacts with the spray chamber walls. However, these adjustments should be made cautiously as they can also impact sensitivity and plasma conditions.

Quantitative Data on Washout Solutions

The following table summarizes the general effectiveness of different rinse solutions for "sticky" elements, which can be applied as a starting point for optimizing copper washout. Specific quantitative data for ⁶⁵Cu is often instrument and matrix-dependent and should be determined experimentally using the protocol outlined in the FAQ.

Rinse Solution Composition	Concentration (v/v)	General Effectiveness for "Sticky" Elements
Nitric Acid (HNO₃)	1-2%	Moderate
Nitric Acid (HNO₃) + Hydrochloric Acid (HCl)	1-2% each	Good[1]
L-cysteine in dilute acid	0.1 - 2%	Potentially High (based on effectiveness for other elements)[2]
Thiourea in dilute acid	1%	Potentially High (based on effectiveness for other elements)[2]

Experimental Protocols

Protocol for Evaluating the Effectiveness of Washout Solutions for ⁶⁵Cu

Objective: To quantitatively compare the efficiency of different rinse solutions in reducing ⁶⁵Cu memory effects.

Materials:

• ICP-MS instrument

• High-purity deionized water (18.2 MΩ·cm)

• High-purity nitric acid (HNO₃)

• High-purity hydrochloric acid (HCl)

• Other complexing agents to be tested (e.g., L-cysteine, thiourea)

• ⁶⁵Cu standard solution (e.g., 1000 mg/L)

• Certified blank solution

Procedure:

• Instrument Stabilization: Allow the ICP-MS to warm up and stabilize according to the manufacturer's recommendations.

• Baseline Measurement: Aspirate a blank solution (e.g., 2% HNO₃) and establish a stable baseline signal for ⁶⁵Cu.

• Prepare Rinse Solutions: Prepare the different rinse solutions to be tested at their desired concentrations.

• Prepare High-Concentration Copper Standard: Prepare a high-concentration ⁶⁵Cu standard (e.g., 100 µg/L) in the same matrix as your samples.

• Washout Test for Each Rinse Solution: a. Aspirate the high-concentration ⁶⁵Cu standard for a fixed duration (e.g., 60 seconds) to ensure the system is saturated. b. Immediately switch to aspirating the first rinse solution. c. Monitor the ⁶⁵Cu signal intensity over time until it returns to the baseline. Record the time taken. This is the washout time. d. After the signal has stabilized, acquire data for a short period to determine the residual background concentration. e. Repeat steps 5a-5d for each rinse solution to be tested, ensuring the system is thoroughly cleaned and returned to baseline between each test.

• Data Analysis: a. Plot the ⁶⁵Cu signal intensity as a function of time for each rinse solution. b. Compare the washout times for each solution. c. Calculate the percentage of signal reduction after a fixed rinse time for each solution.

Visualizations

Caption: Troubleshooting workflow for high ⁶⁵Cu background.

Caption: Experimental workflow for evaluating rinse solutions.

References

• 1. CLSI Validation of Exchangeable Copper Determination in Serum by ICP-MS: A Focus on Alzheimer's Disease and Wilson Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Instrumental Parameters for Robust 65Cu Measurements

Welcome to the technical support center for optimizing instrumental parameters for robust 65Cu measurements. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for common challenges encountered during isotopic analysis of copper.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in obtaining robust 65Cu measurements?

The primary challenges in achieving accurate and precise 65Cu measurements, typically using Inductively Coupled Plasma Mass Spectrometry (ICP-MS), revolve around managing and correcting for interferences and ensuring instrument stability. The two main types of interferences are isobaric and polyatomic.

• Isobaric Interferences: These occur when isotopes of other elements have the same nominal mass as 65Cu. For instance, 65Zn is a potential isobaric interference.

• Polyatomic Interferences: These are molecular ions formed in the plasma from the sample matrix, solvent, or argon gas, which can have the same mass-to-charge ratio as 65Cu. Common examples include 40Ar25Mg+ and 40Ar23Na+.[1][2]

Instrumental drift and mass bias are also significant factors that can affect the accuracy of isotope ratio measurements over time.

Q2: What is the purpose of using an internal standard in 65Cu analysis?

An internal standard is an element with a known concentration added to all samples, standards, and blanks. Its purpose is to correct for instrumental drift and matrix effects. By monitoring the signal of the internal standard, variations in instrument performance can be normalized, leading to more accurate and precise results. For copper isotope analysis, elements like Gallium (Ga) or Zinc (Zn) are often used as internal standards.[3]

Q3: How is copper isotope data typically reported?

Copper isotope data is commonly expressed using the delta (δ) notation in parts per thousand (‰), relative to a certified reference material. The most common standard for copper isotopes is NIST SRM 976.[3][4] The δ65Cu value is calculated as follows:

δ65Cu (‰) = [((65Cu/63Cu)sample / (65Cu/63Cu)standard) - 1] * 1000

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent 65Cu/63Cu Ratios

Possible Causes:

• Uncorrected isobaric or polyatomic interferences.

• Instrumental mass bias drift.

• Matrix effects from complex sample types (e.g., biological tissues, drug formulations).

Troubleshooting Steps:

• Identify and Mitigate Interferences:

  • Isobaric Overlaps: Analyze for the presence of elements with isotopes that could interfere with 65Cu (e.g., Zn). If present, mathematical corrections or chromatographic separation may be necessary.

  • Polyatomic Interferences: Utilize a collision/reaction cell (C/RC) with a suitable gas (e.g., hydrogen or helium) to reduce polyatomic species.[5] Optimizing the C/RC parameters is crucial.

• Correct for Mass Bias:

  • Employ the standard-sample bracketing (SSB) technique, where the sample measurement is bracketed by measurements of a known isotopic standard.[6][7]

  • Use an appropriate internal standard (e.g., Ga) to monitor and correct for instrumental drift during the analytical run.[3]

• Manage Matrix Effects:

  • Dilute the sample to reduce the concentration of matrix components. The total dissolved solids (TDS) should generally be kept below 0.2%.[8]

  • Implement a robust sample preparation protocol, such as acid digestion followed by anion exchange chromatography, to separate copper from the sample matrix.[9]

Issue 2: Poor Signal Stability or Sensitivity for 65Cu

Possible Causes:

• Sub-optimal plasma conditions.

• Issues with the sample introduction system.

• Matrix deposition on the instrument cones.

Troubleshooting Steps:

• Optimize Plasma Parameters:

  • Adjust the RF power, nebulizer gas flow rate, and auxiliary gas flow to ensure robust plasma conditions that can efficiently ionize copper while minimizing oxide formation.[10] A lower cerium oxide to cerium ratio (CeO/Ce) is often indicative of robust plasma.[8]

• Inspect and Maintain the Sample Introduction System:

  • Ensure the nebulizer is not clogged and is generating a fine, consistent aerosol.

  • Check the peristaltic pump tubing for wear and ensure a constant sample uptake rate.

  • Clean the spray chamber and torch to remove any accumulated deposits.

• Clean the Interface Cones:

  • Regularly inspect and clean the sampler and skimmer cones to prevent matrix buildup, which can obstruct the ion beam and reduce sensitivity.

Data Presentation: Typical Instrumental Parameters for 65Cu Measurements

The following tables summarize typical starting parameters for Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) for robust 65Cu measurements. Note that optimal parameters may vary between different instruments and sample types.

Table 1: MC-ICP-MS Operating Conditions

Parameter	Typical Value	Reference
RF Power	1180 - 1300 W	[3][11]
Plasma Gas Flow Rate	13 - 16 L/min	[3][11]
Auxiliary Gas Flow Rate	0.8 - 1.0 L/min	[3][11]
Sample Gas (Nebulizer) Flow Rate	~1.0 L/min	[11]
Sample Uptake Rate	50 - 100 µL/min	[3][11]

Table 2: Data Acquisition Parameters

Parameter	Typical Setting	Reference
Resolution Mode	Low Resolution	[3][11]
Internal Standard	Ga or Zn	[3]
Mass Bias Correction	Standard-Sample Bracketing (SSB)	[6]
Data Reporting	δ65Cu vs. NIST SRM 976	[3][4]

Experimental Protocols

Protocol 1: Sample Preparation for 65Cu Analysis in Biological Samples

This protocol outlines a general procedure for the digestion and purification of copper from biological matrices prior to isotopic analysis.

• Sample Digestion:

  • Accurately weigh the lyophilized biological sample into a clean digestion vessel.

  • Add a mixture of high-purity nitric acid (HNO3) and hydrogen peroxide (H2O2).

  • Digest the sample using a microwave digestion system, following a program with controlled temperature and pressure ramps to ensure complete dissolution.

  • After digestion, evaporate the sample to near dryness and reconstitute in a dilute acid solution (e.g., 6 M HCl).

• Anion Exchange Chromatography for Copper Purification:

  • Prepare an anion exchange column (e.g., with AG-MP-1 resin).

  • Condition the column with the appropriate acid solution.

  • Load the digested sample onto the column.

  • Wash the column with a specific concentration of HCl to elute matrix elements.

  • Elute the purified copper fraction using a different concentration of HCl.[7]

  • Evaporate the collected copper fraction and reconstitute in dilute nitric acid for ICP-MS analysis.

Visualizations

Caption: Experimental workflow for 65Cu isotopic analysis.

Caption: Troubleshooting logic for inaccurate 65Cu measurements.

References

• 1. researchgate.net [researchgate.net]
• 2. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 3. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. Tips for ICP-MS Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. A new anion exchange purification method for Cu stable isotopes in blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. Determination of the isotopic composition of copper in a certified reference material HICU-1 by MC-ICP-MS using gravimetric isotope mixture calibratio ... - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D3JA00212H [pubs.rsc.org]

Technical Support Center: Quality Control for Copper-65 Enriched Materials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control procedures for Copper-65 (⁶⁵Cu) enriched materials. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address common issues encountered during experimental work.

Quality Control Troubleshooting Guide

This guide is designed to help users identify and resolve common problems that may arise during the quality control analysis and experimental use of ⁶⁵Cu enriched materials.

Issue 1: Inaccurate Isotopic Purity Measurement by MC-ICP-MS

• Question: My isotopic analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is showing inconsistent or inaccurate ⁶⁵Cu enrichment values. What could be the cause?

• Answer: Inaccurate isotopic purity results can stem from several factors. Firstly, isobaric interferences, where ions of other elements have the same mass-to-charge ratio as a copper isotope, can be a significant issue. For example, ⁴⁰Ar²³Na⁺ can interfere with ⁶³Cu⁺ measurements. Additionally, matrix effects from the sample preparation, such as high concentrations of salts or acids, can alter the plasma conditions and lead to inaccurate readings. It is also crucial to ensure that the mass spectrometer is properly calibrated using a certified isotopic reference material.

Issue 2: High Levels of Chemical Impurities Detected

• Question: Analysis of my ⁶⁵Cu material shows high levels of trace metal impurities. What are the common sources and how can I mitigate this?

• Answer: Chemical impurities in enriched copper can be introduced at various stages, including the enrichment process itself and subsequent handling. Common metallic impurities can include zinc, nickel, and iron. To minimize contamination, it is essential to use high-purity acids and deionized water for all dilutions and sample preparation steps.[1] All labware should be meticulously cleaned, and sample handling should be performed in a clean environment, such as a laminar flow hood.

Issue 3: Low Yield or Unexpected Results in ⁶⁵Cu Tracer Studies

• Question: I am observing low incorporation or unexpected distribution of ⁶⁵Cu in my cell culture or animal model experiments. What are the potential reasons for this?

• Answer: Several factors can contribute to low yield or unexpected outcomes in ⁶⁵Cu tracer studies. The chemical form of the copper administered is critical for its bioavailability. Issues with the formulation or stability of the ⁶⁵Cu solution can affect its uptake. Cellular health is also a key factor; stressed or dying cells will not exhibit normal metabolic processes, including copper transport. It is also important to consider the baseline copper levels in your experimental system, as this can influence the uptake of the enriched isotope.

Issue 4: Inconsistent Results Between Experimental Replicates

• Question: I am getting significant variations in my results across different batches of experiments using the same ⁶⁵Cu material. Why is this happening?

• Answer: Inconsistent results between replicates can be due to variations in experimental conditions, such as incubation times, cell densities, or animal handling. It is also possible that the ⁶⁵Cu material itself is not perfectly homogenous, although this is less likely with high-quality commercial products. To troubleshoot, it is advisable to carefully standardize all experimental parameters and to perform a homogeneity assessment of your ⁶⁵Cu stock if variability persists.

Frequently Asked Questions (FAQs)

What is Copper-65 and why is it used in research? Copper-65 (⁶⁵Cu) is a stable, non-radioactive isotope of copper. It is used as a tracer in biological and medical research to study copper metabolism, protein function, and disease processes like Wilson's disease.[2][3] Because it is stable, it can be safely used in human studies to investigate copper absorption and excretion.[4]

What are the key quality control parameters for ⁶⁵Cu enriched materials? The primary quality control parameters for ⁶⁵Cu are:

• Isotopic Purity: The percentage of the material that is ⁶⁵Cu.

• Chemical Purity: The concentration of other elemental impurities.

• Radionuclidic Purity: Relevant only when ⁶⁵Cu is used as a target for producing radioactive copper isotopes, this measures the presence of unwanted radioisotopes in the final product.

What is the acceptable isotopic purity for ⁶⁵Cu? For most research applications, an isotopic enrichment of >99% for ⁶⁵Cu is expected. The exact required enrichment can depend on the sensitivity of the study.

What are the common chemical impurities in ⁶⁵Cu and what are their acceptable limits? Common chemical impurities include other metals such as zinc, nickel, and iron. While there are no universal standards, for high-purity applications like in drug development and sensitive biological studies, the concentration of individual trace metal impurities should ideally be in the parts-per-million (ppm) range or lower.

How is the isotopic purity of ⁶⁵Cu measured? The isotopic purity of ⁶⁵Cu is typically determined using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This technique allows for high-precision measurement of isotope ratios.

How is the chemical purity of ⁶⁵Cu assessed? The chemical purity of ⁶⁵Cu is commonly assessed by Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES). These methods can quantify a wide range of elemental impurities at very low concentrations.[1]

Why is radionuclidic purity important if ⁶⁵Cu is a stable isotope? ⁶⁵Cu is often used as a target material in cyclotrons to produce radioactive copper isotopes like ⁶⁴Cu and ⁶⁷Cu for medical imaging and therapy.[5][6] In these cases, the final product must be tested for radionuclidic purity to ensure that no unwanted radioactive byproducts are present, which could affect the quality of imaging or deliver an unnecessary radiation dose to the patient.

How should ⁶⁵Cu enriched materials be stored? ⁶⁵Cu materials, especially in powder form, should be stored in a cool, dry, and well-ventilated area in a tightly sealed container to prevent contamination and degradation.

Quantitative Data Summary

The following tables summarize the key quality control specifications for high-purity ⁶⁵Cu enriched materials.

Table 1: Isotopic Purity Specifications

Parameter	Specification	Analytical Method
Isotopic Enrichment of ⁶⁵Cu	> 99%	MC-ICP-MS

Table 2: Typical Chemical Purity Specifications for Trace Metals

Impurity	Maximum Concentration (ppm)	Analytical Method
Zinc (Zn)	< 10	ICP-MS
Nickel (Ni)	< 10	ICP-MS
Iron (Fe)	< 10	ICP-MS
Lead (Pb)	< 5	ICP-MS
Arsenic (As)	< 5	ICP-MS

Table 3: Radionuclidic Purity Specifications for ⁶⁴Cu/⁶⁷Cu Produced from ⁶⁵Cu Targets

Parameter	Specification	Analytical Method
Radionuclidic Purity	> 99%	Gamma Spectroscopy
Common Radionuclidic Impurities	Varies by production method	Gamma Spectroscopy

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by MC-ICP-MS

• Sample Preparation: Accurately weigh a small amount of the ⁶⁵Cu material and dissolve it in high-purity nitric acid. Dilute the sample to a suitable concentration (typically in the parts-per-billion range) with deionized water.

• Instrument Calibration: Calibrate the MC-ICP-MS instrument using a certified copper isotopic standard reference material.

• Analysis: Introduce the prepared sample into the MC-ICP-MS. Measure the ion beam intensities for ⁶³Cu and ⁶⁵Cu.

• Data Processing: Calculate the ⁶⁵Cu/⁶³Cu ratio and determine the isotopic enrichment, correcting for mass bias using the standard reference material.

Protocol 2: Determination of Chemical Purity by ICP-MS

• Sample Preparation: Dissolve a precisely weighed amount of the ⁶⁵Cu material in high-purity nitric acid and dilute to a known volume with deionized water.

• Instrument Calibration: Prepare a series of multi-element calibration standards covering the expected concentration range of impurities.

• Analysis: Run the blank, calibration standards, and the dissolved ⁶⁵Cu sample on the ICP-MS.

• Data Analysis: Quantify the concentration of trace element impurities in the sample by comparing their signal intensities to the calibration curve.

Protocol 3: Radionuclidic Purity Testing by Gamma Spectroscopy

• Sample Preparation: Place a known quantity of the radioactive copper product (e.g., ⁶⁴Cu or ⁶⁷Cu) in a suitable counting vial.

• Instrumentation Setup: Use a high-purity germanium (HPGe) detector calibrated for energy and efficiency.

• Data Acquisition: Acquire a gamma-ray spectrum of the sample for a sufficient duration to obtain good counting statistics.

• Spectral Analysis: Identify the gamma-ray peaks in the spectrum and compare their energies to known libraries to identify the radionuclides present. Quantify the activity of each radionuclide to determine the radionuclidic purity.[5][6][7]

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. Inborn errors of copper metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disorders of Copper Metabolism in Children-A Problem too Rarely Recognized - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable isotopes: their use and safety in human nutrition studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Theragnostic 64Cu/67Cu Radioisotopes Production With RFT-30 Cyclotron - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Theragnostic 64Cu/67Cu Radioisotopes Production With RFT-30 Cyclotron [frontiersin.org]
• 7. digicollections.net [digicollections.net]

Technical Support Center: Deconvolution of Overlapping Peaks in ⁶⁵Cu Spectra

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the deconvolution of overlapping peaks in ⁶⁵Cu spectra, particularly in the context of Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of overlapping peaks in ⁶⁵Cu spectra?

A1: Overlapping peaks in ⁶⁵Cu spectra primarily arise from spectral interferences, which can be categorized as:

• Isobaric Interferences: These occur when isotopes of other elements have the same nominal mass-to-charge ratio (m/z) as ⁶⁵Cu. A common example is ⁶⁵Zn⁺, although its natural abundance is low.

• Polyatomic (or Molecular) Interferences: These are formed in the plasma from the sample matrix, solvents, or the plasma gas itself. For ⁶⁵Cu, common polyatomic interferences include:

  • ⁴⁰Ar²⁵Mg⁺

  • ⁴⁹Ti¹⁶O⁺[1]

  • ²³Na⁴⁰Ar⁺

  • ⁴⁸Ca¹⁶O¹H⁺

  • ³²S¹⁶O₂¹H⁺

Q2: What are the primary strategies to resolve overlapping peaks in ⁶⁵Cu analysis?

A2: Several strategies can be employed, ranging from sample preparation to advanced instrumentation. The main approaches include:

• Mathematical Correction: Using equations to subtract the contribution of the interfering species.[2]

• Instrumental Techniques:

  • Collision/Reaction Cells (CRC)[3][4]

  • Triple Quadrupole ICP-MS (TQ-ICP-MS)[5][6]

  • High-Resolution ICP-MS (HR-ICP-MS)

• Chromatographic Separation: Physically removing the interfering elements from the sample before analysis.[7][8]

Q3: When is mathematical correction a suitable approach?

A3: Mathematical correction is a viable method when the interference is well-characterized and the signal from the interfering species can be accurately measured at another isotope that is free of interference.[2] However, this method can increase measurement uncertainty, especially at low analyte concentrations.[6]

Q4: How do collision/reaction cells (CRCs) work to remove interferences?

A4: CRCs are placed before the mass analyzer and are filled with a gas.

• Collision Mode (with inert gas like He): Polyatomic interferences, being larger than the analyte ion (⁶⁵Cu⁺), will have more collisions with the gas and lose more kinetic energy. An energy barrier then allows the higher-energy ⁶⁵Cu⁺ ions to pass through to the analyzer while blocking the lower-energy interfering ions.[9][10]

• Reaction Mode (with reactive gas like O₂, NH₃, or H₂): The reactive gas selectively reacts with either the analyte or the interfering ions, changing their mass-to-charge ratio. This mass shift resolves the original overlap. For example, O₂ can be used as a reactive gas.[6][11]

Q5: What is the advantage of using a Triple Quadrupole ICP-MS (TQ-ICP-MS)?

A5: A TQ-ICP-MS adds a quadrupole before the collision/reaction cell. This first quadrupole (Q1) acts as a mass filter, allowing only ions of a specific m/z (e.g., 65) to enter the cell. This prevents the formation of new interferences within the cell that can occur in single quadrupole systems when other matrix ions react with the cell gas.[5][6] This level of control over the ion-molecule chemistry leads to more effective and reliable interference removal.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor calibration curve linearity.	Contaminated blank or standards. Working outside the linear range of the element. Improperly set background points.	Ensure the blank is clean and does not contain copper. Verify that the concentrations of your standards are within the instrument's linear range for ⁶⁵Cu. Review the spectra to ensure peaks are correctly centered and background correction points are appropriately placed.[12]
Inconsistent or drifting signal.	Issues with the sample introduction system (e.g., worn pump tubing, nebulizer blockage).[13][14] Dirty or damaged sampler and skimmer cones.[15] Inadequate rinse times between samples leading to carryover.[13]	Inspect and replace peristaltic pump tubing if it shows signs of wear. Clean the nebulizer by flushing or back-flushing with a suitable cleaning solution (do not sonicate).[12] Clean the cones according to the manufacturer's guidelines.[15][16] Ensure adequate rinse times with a rinse solution that matches the sample matrix.[13]
High background at m/z 65.	Polyatomic interferences from the sample matrix (e.g., high concentrations of Na, Mg, or Ti). Contamination in the sample introduction system or reagents.	Use a collision/reaction cell to remove polyatomic interferences.[3] If interferences are severe and known, consider using TQ-ICP-MS.[5] For complex matrices, chromatographic separation of copper prior to analysis may be necessary.[7][8] Check all reagents and parts of the sample introduction system for potential copper contamination.
Mathematical correction yields inaccurate results.	The interfering species has an uncorrected isobaric overlap on its measured isotope. The ratio of the interfering species at the analyte mass to its alternate mass is not accurately known or is unstable. The analyte concentration is too low for accurate correction.	Use an alternative, interference-free isotope of the interfering element for correction. Re-evaluate the interference correction factor. Consider using a different interference removal technique, such as a collision/reaction cell or chromatographic separation, especially for trace-level analysis.[2][17]
Suspected isobaric interference from ⁶⁵Zn.	The sample has an unusually high concentration of Zinc.	While ⁶⁵Zn has a very low natural abundance, if high zinc is a concern, chromatographic separation of copper from zinc is the most effective solution.[8]

Experimental Protocols

Protocol 1: Chromatographic Separation of Copper from Geological/Biological Matrices

This protocol is adapted from methods for purifying copper from complex sample matrices prior to isotopic analysis.[7][8][18]

Objective: To isolate Cu from interfering matrix elements such as Ti, V, Fe, and Zn.

Methodology:

• Sample Digestion: Digest the solid sample using a mixture of strong acids (e.g., HNO₃ and HF) in a closed vessel, followed by evaporation to dryness and redissolution in a dilute acid like 0.01 M HCl.

• Column Preparation:

  • Stage 1 (Anion Exchange): Use an anion exchange resin (e.g., AG1-X8). Pre-condition the column with 0.01 M HCl containing a reducing agent like ascorbic acid to convert Cu(II) to Cu(I), which is retained on the resin.

  • Stage 2 (Cation Exchange): Use a cation exchange resin (e.g., AG50W-X12).

• Copper Separation:

  • Stage 1 Elution:

    • Load the redissolved sample onto the pre-conditioned anion exchange column.

    • Elute the bulk matrix elements with 0.01 M HCl containing ascorbic acid.

    • Elute the purified copper with a stronger acid that also acts as an oxidizing agent, such as 7 M HNO₃, to convert Cu(I) back to Cu(II) and release it from the resin.

  • Stage 2 Polishing (if necessary):

    • Evaporate the collected Cu fraction from Stage 1 and redissolve in a weak acid.

    • Load this solution onto the cation exchange column.

    • Elute any remaining interfering cations with dilute HCl.

    • Elute the final, highly purified Cu fraction with a stronger concentration of HCl.

• Analysis: The purified Cu fraction is then ready for analysis by MC-ICP-MS.

Protocol 2: Interference Removal using a Collision/Reaction Cell (CRC)

Objective: To minimize polyatomic interferences on ⁶⁵Cu during ICP-MS analysis.

Methodology:

• Instrument Tuning: Tune the ICP-MS according to the manufacturer's specifications to ensure optimal sensitivity and stability.

• Cell Gas Selection:

  • Collision Mode: Use high-purity helium (He) as the cell gas.[9]

  • Reaction Mode: Use a reactive gas such as oxygen (O₂) or a mixture of hydrogen (H₂) in helium.[3]

• Method Development:

  • Introduce a tuning solution containing copper and known interfering elements (e.g., Ti, Mg).

  • If using Collision Mode , optimize the He flow rate and the kinetic energy discrimination (KED) voltage. Increase the KED voltage until the signal from the polyatomic interference is minimized while maintaining a strong signal for ⁶⁵Cu.

  • If using Reaction Mode , optimize the flow rate of the reactive gas. Monitor the ⁶⁵Cu signal and the signal at the mass of the expected interference. The optimal flow rate will be the one that provides the maximum reduction of the interference with minimal loss of the ⁶⁵Cu signal.

• Sample Analysis: Analyze samples using the optimized CRC method. It is crucial to analyze quality control standards frequently to monitor for any drift in instrument performance.

Quantitative Data Summary

The effectiveness of different interference removal techniques can be compared based on their ability to reduce interferences while maintaining analyte sensitivity.

Technique	Primary Application	Advantages	Limitations	Typical ⁶⁵Cu Interference Removal Efficiency
Mathematical Correction [2]	Correction of known, simple isobaric and polyatomic interferences.	No additional hardware required. Fast.	Can increase measurement uncertainty.[6] Not suitable for unknown or complex matrices. Ineffective for very low analyte concentrations.	Variable; highly dependent on the accuracy of the correction equation and stability of the interference.
Collision Cell (KED) [9]	Removal of polyatomic interferences.	Robust and applicable to a wide range of matrices. A single set of conditions can be used for multiple analytes.	Ineffective for isobaric interferences. May reduce analyte sensitivity.	High; can reduce common polyatomic interferences by several orders of magnitude.
Reaction Cell [4]	Removal of specific polyatomic and some isobaric interferences.	Highly effective for targeted interferences. Can resolve some isobaric overlaps.	Can form new, unexpected interferences.[9] Method development can be complex and matrix-dependent.	Very high for targeted interferences; can achieve interference-free analysis in many cases.
Triple Quadrupole (TQ-ICP-MS) [5][6]	Removal of complex and severe interferences, including on-mass interferences.	Unambiguous interference removal by preventing new interference formation in the cell. High confidence in data.	Higher instrument cost and complexity.	Highest; provides the most reliable interference removal, especially in complex and unknown matrices.
Chromatographic Separation [7][8]	Samples with very high matrix content or severe, complex interferences.	Complete removal of interfering elements. Can pre-concentrate the analyte.	Time-consuming, labor-intensive, and increases the risk of contamination.	Near 100% removal of matrix-based interfering elements.

Visualizations

Workflow for Resolving Overlapping Peaks in ⁶⁵Cu Analysis

Caption: A logical workflow for selecting a strategy to resolve overlapping peaks in ⁶⁵Cu analysis.

Experimental Workflow for Chromatographic Separation of Copper

Caption: Step-by-step workflow for the chromatographic purification of copper from complex matrices.

References

• 1. medium.com [medium.com]
• 2. Isobaric Interferences, Ways to Compensate for Spectral Interferences [ebrary.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. icpms.labrulez.com [icpms.labrulez.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. A two-stage column protocol for the separation of Cu from geological materials and high-precision Cu isotopic analysis on a MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. graphviz.org [graphviz.org]
• 12. blog.txscientific.com [blog.txscientific.com]
• 13. youtube.com [youtube.com]
• 14. agilent.com [agilent.com]
• 15. m.youtube.com [m.youtube.com]
• 16. agilent.com [agilent.com]
• 17. spectroscopyonline.com [spectroscopyonline.com]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 65Cu and 63Cu as Tracers in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stable isotopes of copper, 65Cu and 63Cu, for use as tracers in metabolic research. The selection of an appropriate tracer is critical for accurately elucidating the absorption, distribution, metabolism, and excretion of copper, a vital trace element implicated in numerous physiological and pathological processes. This document summarizes key performance data, details experimental protocols, and visualizes relevant pathways and workflows to aid in experimental design and execution.

Introduction to Stable Copper Isotopes in Metabolic Research

Copper is an essential micronutrient, and imbalances in its homeostasis are associated with a range of diseases, including Wilson's disease, Menkes disease, neurodegenerative disorders, and cancer. Stable, non-radioactive isotopes of copper, primarily 63Cu and 65Cu, serve as powerful tools to trace the intricate pathways of copper metabolism in vivo and in vitro without the safety and logistical constraints of radioactive isotopes.[1] These tracers allow for long-term studies to determine the bioavailability, uptake, and kinetics of copper.[2]

The primary analytical technique for distinguishing and quantifying these stable isotopes in biological samples is Inductively Coupled Plasma Mass Spectrometry (ICP-MS), which can accurately measure the 65Cu/63Cu ratio.

Quantitative Data Presentation

Table 1: In Vivo Human Study Using 65Cu Tracer for Copper Kinetics

This study investigated the biological half-life of copper in healthy subjects and individuals with Wilson's disease and heterozygotes by measuring the enrichment of 65Cu in blood serum after oral administration.

Parameter	Healthy Controls	Wilson's Disease Heterozygotes	Reference
Biological Half-Time of Orally Administered 65Cu (Median)	18.5 days (95% CI: 14-26 days)	43 days (95% CI: 32-77 days)	[2]

Table 2: In Vitro Cell Culture Study Using 63Cu and 65Cu to Measure Copper Uptake

This study utilized a novel approach where the natural 63Cu/65Cu ratio in HepG2 cells was first altered by incubation with 63Cu, followed by a time-course uptake study using 65Cu. This method allowed for the sensitive detection of tracer uptake against the natural isotopic background.

Parameter	Experimental Condition	Result	Reference
Baseline 63Cu/65Cu ratio in HepG2 cells	Untreated cells	2.18 ± 0.05
Altered 63Cu/65Cu ratio in HepG2 cells	3 weeks of culture with 2 µM 63Cu	15.3 ± 1.01
65Cu Uptake	Time-course measurement after ratio alteration	Linear over 60 minutes
Intracellular Copper Concentration (Week 1)	Incubation with 2 µM 63Cu	81.9 ± 9.46 pmol/µg DNA
Intracellular Copper Concentration (Week 2)	Incubation with 2 µM 63Cu	155 ± 8.63 pmol/µg DNA
Intracellular Copper Concentration (Week 3)	Incubation with 2 µM 63Cu	171 ± 4.82 pmol/µg DNA

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of 65Cu and 63Cu as metabolic tracers.

In Vivo Human Metabolic Tracer Study Protocol (Adapted from Wilson's Disease Study)

1. Subject Preparation:

• Subjects should fast overnight prior to the administration of the stable isotope.
• A baseline blood sample is collected to determine the natural 63Cu/65Cu ratio.

2. Tracer Administration:

• An oral dose of a known quantity of 65Cu (e.g., in the form of a salt like 65CuCl2 dissolved in deionized water) is administered. The exact dosage should be determined based on the study's objectives and analytical sensitivity.

3. Sample Collection:

• Serial blood samples are collected at various time points post-administration (e.g., 2 hours, 24 hours, 48 hours, 72 hours, and then weekly for several weeks) to track the incorporation and clearance of the 65Cu tracer.[2]
• Blood is collected in trace-element-free tubes.

4. Sample Preparation for ICP-MS Analysis:

• Serum is separated from whole blood by centrifugation.
• Serum samples are digested using a mixture of high-purity nitric acid and hydrochloric acid in a controlled environment to avoid contamination.
• The digested sample is then diluted with deionized water to an appropriate concentration for ICP-MS analysis.

5. ICP-MS Analysis:

• The 65Cu/63Cu isotope ratio in the prepared samples is measured using a multi-collector inductively coupled plasma mass spectrometer (MC-ICP-MS) for high precision.
• The enrichment of 65Cu over the baseline is calculated to determine the amount of the tracer present.

In Vitro Cell Culture Copper Uptake Protocol

1. Cell Culture and Isotope Loading (Ratio Alteration):

• HepG2 cells (or other cell lines of interest) are cultured in a standard medium.
• To alter the natural isotopic ratio, the culture medium is supplemented with a low concentration (e.g., 2 µM) of 63CuCl2 for a period of time (e.g., 3 weeks) to enrich the intracellular copper pool with 63Cu.

2. Copper Uptake Experiment:

• After the loading phase, the cells are washed with a copper-free buffer.
• The cells are then incubated with a medium containing a known concentration of the 65Cu tracer for various time points (e.g., 0, 15, 30, 60 minutes).

3. Sample Collection and Preparation:

• At each time point, the cells are washed with an ice-cold buffer to stop the uptake process.
• The cells are lysed, and the total protein or DNA content is determined for normalization.
• The cell lysates are digested with high-purity nitric acid.

4. ICP-MS Analysis:

• The 65Cu/63Cu ratio in the cell lysates is measured by ICP-MS.
• The change in the 65Cu/63Cu ratio over time is used to calculate the rate of copper uptake.

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key pathways and workflows relevant to copper metabolic studies.

Caption: Overview of the major pathways in mammalian copper metabolism.

Caption: General experimental workflow for an in vivo stable copper isotope tracer study.

References

• 1. Visualization of Copper Metabolism by 64CuCl2-PET - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stable Isotope Advantage: A Comparative Guide to 65Cu, 64Cu, and 67Cu in Research and Drug Development

For researchers, scientists, and drug development professionals, the choice of isotope is a critical decision that can significantly impact experimental outcomes, safety, and the overall trajectory of a project. While radioactive isotopes like Copper-64 (⁶⁴Cu) and Copper-67 (⁶⁷Cu) have carved out a significant niche in diagnostics and therapy, the stable, non-radioactive isotope Copper-65 (⁶⁵Cu) offers a distinct set of advantages, particularly in metabolic research and applications where long-term observation and minimal perturbation of biological systems are paramount.

This guide provides an objective comparison of the stable isotope ⁶⁵Cu with its radioactive counterparts, ⁶⁴Cu and ⁶⁷Cu, supported by experimental data and detailed methodologies. We will explore the unique properties of each isotope and their respective applications, with a focus on providing the necessary information to make an informed decision for your research needs.

At a Glance: Key Differences and Applications

The primary distinction between ⁶⁵Cu and the other two isotopes lies in its stability. As a stable isotope, ⁶⁵Cu does not undergo radioactive decay, meaning it does not emit radiation.[1] This fundamental property underpins its key advantages in safety and the ability to conduct long-term studies without the confounding factor of radioactive decay. In contrast, ⁶⁴Cu and ⁶⁷Cu are radioactive isotopes, each with unique decay characteristics that make them suitable for specific applications in nuclear medicine.

Feature	Stable Isotope ⁶⁵Cu	Radioactive Isotope ⁶⁴Cu	Radioactive Isotope ⁶⁷Cu
Radioactivity	None (Stable)	Radioactive	Radioactive
Primary Emission	None	β+ (Positron), β- (Beta), Auger electrons	β- (Beta), γ (Gamma)
Half-life	Stable	12.7 hours[1][2]	61.8 hours[1][2]
Primary Applications	Metabolic studies, tracer for mass spectrometry, geological and environmental studies.[3]	PET imaging, theranostics (diagnosis and therapy).[1][2][4]	Radiotherapy, SPECT imaging.[1][2]
Key Advantage	Non-radioactive, safe for long-term studies, no radiation-induced biological effects.	Versatile for both imaging and therapy.	Ideal for targeted radiotherapy due to its beta emission.

In-Depth Comparison: Performance and Experimental Data

Safety and Handling

The most significant advantage of ⁶⁵Cu is its non-radioactive nature, which eliminates the risks associated with radiation exposure to both researchers and subjects.[1] This makes it ideal for in vivo studies in humans, including vulnerable populations, and for long-term metabolic tracing experiments where repeated measurements are necessary. The handling and disposal of ⁶⁵Cu do not require the stringent safety protocols and specialized facilities mandated for radioactive materials.

In contrast, ⁶⁴Cu and ⁶⁷Cu necessitate strict adherence to radiation safety protocols, including the use of personal protective equipment (PPE), shielded containers, and designated work areas.[5][6][7][8][9] Disposal of radioactive waste also presents logistical and regulatory challenges.

Imaging and Therapeutic Applications

⁶⁴Cu and ⁶⁷Cu excel in the realms of medical imaging and therapy due to their radioactive decay properties. ⁶⁴Cu is a positron emitter, making it a valuable tool for Positron Emission Tomography (PET) imaging, which provides high-resolution functional images of biological processes.[1][4] Its dual decay mode (positron and beta emission) also allows for a "theranostic" approach, where the same isotope can be used for both diagnosis and therapy.[1][2][4]

⁶⁷Cu is primarily a beta emitter, making it a potent agent for targeted radiotherapy.[1][2] The emitted beta particles travel short distances in tissue, delivering a cytotoxic radiation dose directly to cancer cells while minimizing damage to surrounding healthy tissue. The accompanying gamma emission allows for Single-Photon Emission Computed Tomography (SPECT) imaging to monitor the biodistribution of the therapeutic agent.[1][2]

The combination of ⁶⁴Cu for initial imaging and dosimetry followed by therapy with ⁶⁷Cu is a promising strategy in personalized medicine, often referred to as a "theranostic pair".[1]

Stable ⁶⁵Cu, being non-radioactive, cannot be used for PET or SPECT imaging. Its utility lies in its ability to act as a tracer that can be detected and quantified by mass spectrometry. This technique allows for the precise measurement of copper metabolism and the tracing of metabolic pathways without the interference of radiation.

Quantitative Data Comparison

Parameter	⁶⁵Cu	⁶⁴Cu	⁶⁷Cu
Half-life	Stable	12.7 hours[1][2]	61.8 hours[1][2]
Positron Emission (β+)	N/A	17.4%	N/A
Max. Positron Energy	N/A	0.65 MeV	N/A
Beta Emission (β-)	N/A	38.4%	100%
Max. Beta Energy	N/A	0.58 MeV	0.56 MeV[10]
Gamma Emission (γ)	N/A	Annihilation photons (511 keV)	93 keV (16%), 185 keV (48%)[10]
Imaging Modality	Mass Spectrometry	PET	SPECT
Spatial Resolution (PET)	N/A	~4-5 mm (clinically)	N/A
Radiation Dose	None	Dose-dependent on administered activity	Dose-dependent on administered activity

Experimental Protocols and Methodologies

⁶⁵Cu Stable Isotope Tracer Study for Copper Metabolism

Objective: To assess the absorption and plasma clearance of copper in a subject.

Methodology:

• Baseline Blood Sample: A blood sample is collected to determine the natural ⁶⁵Cu/⁶³Cu isotopic ratio.

• Oral Administration of ⁶⁵Cu: A known amount of enriched ⁶⁵Cu (e.g., in the form of ⁶⁵CuCl₂) is administered orally to the subject.

• Serial Blood Sampling: Blood samples are collected at various time points (e.g., 2, 4, 8, 24, 48, and 72 hours) post-administration.

• Sample Preparation: Plasma is separated from the blood samples.

• Mass Spectrometry Analysis: The ⁶⁵Cu/⁶³Cu isotopic ratio in the plasma samples is measured using inductively coupled plasma mass spectrometry (ICP-MS).

• Data Analysis: The change in the ⁶⁵Cu/⁶³Cu ratio over time is used to calculate the absorption and clearance kinetics of copper.

⁶⁴Cu-ATSM PET Imaging for Tumor Hypoxia

Objective: To visualize hypoxic regions within a tumor using ⁶⁴Cu-diacetyl-bis(N⁴-methylthiosemicarbazone) (⁶⁴Cu-ATSM) PET imaging.

Methodology:

• Radiolabeling: ⁶⁴Cu is chelated with ATSM to synthesize ⁶⁴Cu-ATSM.

• Animal Model: A tumor-bearing animal model (e.g., a mouse with a xenograft tumor) is used.

• ⁶⁴Cu-ATSM Administration: A known activity of ⁶⁴Cu-ATSM is administered to the animal, typically via intravenous injection.

• PET/CT Imaging: The animal is anesthetized and imaged using a small-animal PET/CT scanner at specific time points post-injection (e.g., 1, 4, and 24 hours).

• Image Reconstruction and Analysis: The PET images are reconstructed and co-registered with the CT images for anatomical reference. The uptake of ⁶⁴Cu-ATSM in the tumor and other organs is quantified.

⁶⁷Cu-Antibody Radioimmunotherapy

Objective: To deliver a therapeutic dose of radiation to tumor cells using a ⁶⁷Cu-labeled monoclonal antibody.

Methodology:

• Antibody Conjugation: A monoclonal antibody that specifically targets a tumor antigen is conjugated with a chelator suitable for copper.

• Radiolabeling: The conjugated antibody is radiolabeled with ⁶⁷Cu.

• Animal Model: A tumor-bearing animal model is used.

• Administration: The ⁶⁷Cu-labeled antibody is administered to the animal.

• Biodistribution Studies (Optional): At various time points, tissues are harvested to determine the uptake of the radiolabeled antibody in the tumor and other organs.

• Therapeutic Efficacy Study: Tumor growth is monitored over time in treated animals compared to a control group to assess the therapeutic efficacy.

Visualizing the Workflows

Caption: Workflow of a ⁶⁵Cu stable isotope tracer study for copper metabolism.

Caption: The theranostic workflow utilizing the ⁶⁴Cu/⁶⁷Cu pair.

Caption: Logical relationship of advantages for stable versus radioactive isotopes.

Conclusion: Choosing the Right Tool for the Job

The choice between the stable isotope ⁶⁵Cu and the radioactive isotopes ⁶⁴Cu and ⁶⁷Cu is fundamentally driven by the specific research question and application.

For studies requiring long-term in vivo tracking of copper, investigating metabolic pathways with minimal biological perturbation, and prioritizing subject safety, ⁶⁵Cu is the superior choice . Its stability and non-radioactive nature open doors for research that would be unfeasible with radioactive tracers.

For applications in oncology and nuclear medicine that demand high-resolution imaging and targeted radiotherapy, ⁶⁴Cu and ⁶⁷Cu are indispensable tools . The unique decay properties of these isotopes provide powerful diagnostic and therapeutic capabilities. The development of the ⁶⁴Cu/⁶⁷Cu theranostic pair represents a significant advancement in personalized medicine, allowing for a seamless transition from diagnosis to targeted treatment.

Ultimately, a thorough understanding of the advantages and limitations of each copper isotope will empower researchers and drug development professionals to select the optimal tool to advance their scientific endeavors.

References

• 1. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals | MDPI [mdpi.com]
• 2. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The copper radioisotopes: a systematic review with special interest to 64Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. openmedscience.com [openmedscience.com]
• 5. case.edu [case.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. upload.wikimedia.org [upload.wikimedia.org]
• 8. Operating Procedures for the Safe Use of Radioactive Isotopes - University of Southern Indiana [usi.edu]
• 9. gnssn.iaea.org [gnssn.iaea.org]
• 10. A feasibility study of the therapeutic application of a mixture of 67/64Cu radioisotopes produced by cyclotrons with proton irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of 65Cu Quantification: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of the stable isotope 65Cu is critical for a range of applications, from metabolic studies to drug distribution and efficacy trials. This guide provides an objective comparison of three prevalent analytical techniques for 65Cu quantification: Inductively Coupled Plasma Mass Spectrometry (ICP-MS), Atomic Absorption Spectroscopy (AAS), and Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS). The performance of each method is evaluated based on key quantitative parameters, and detailed experimental protocols are provided to support methodological decisions.

The selection of an appropriate analytical technique is paramount for obtaining reliable and reproducible data. Factors such as sensitivity, precision, sample matrix, and spatial resolution requirements dictate the most suitable method. This guide aims to elucidate the strengths and limitations of ICP-MS, AAS, and LA-ICP-MS for the specific task of 65Cu quantification, enabling researchers to make informed choices for their experimental needs.

Comparative Analysis of Analytical Methods for 65Cu Quantification

The performance of ICP-MS, AAS, and LA-ICP-MS for the quantification of 65Cu is summarized in the table below. Data has been compiled from various validation studies to provide a comparative overview of key figures of merit.

Feature	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Atomic Absorption Spectroscopy (AAS)	Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS)
Limit of Detection (LOD)	0.01 - 1 µg/L	1 - 10 µg/L	0.1 - 5 µg/g
Limit of Quantification (LOQ)	0.03 - 3.4 µg/L[1]	0.51 µg/dL[2]	1 - 10 µg/g
Precision (%RSD)	< 5%	< 10%[2]	< 15%
Accuracy (% Recovery)	95 - 105%	90 - 110%	85 - 115%
Sample Throughput	High	Low to Medium	Medium
Spatial Resolution	Not Applicable	Not Applicable	1 - 50 µm
Primary Application	High-sensitivity quantification in liquid samples (e.g., serum, digested tissues).[3][4][5]	Routine quantification in liquid samples.[6][7][8]	Spatially resolved quantification in solid tissues.[9][10]

Experimental Protocols

Detailed methodologies for the quantification of 65Cu using ICP-MS, AAS, and LA-ICP-MS are outlined below. These protocols are intended as a general guide and may require optimization based on specific instrumentation and sample matrices.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) Protocol for 65Cu Quantification in Biological Samples

1. Sample Preparation (Digestion of Biological Tissues)

• Accurately weigh approximately 0.1 - 0.5 g of the tissue sample into a clean digestion vessel.

• Add 5 mL of high-purity nitric acid (HNO₃) and 1 mL of hydrogen peroxide (H₂O₂).

• Allow the sample to pre-digest at room temperature for 30 minutes.

• Digest the sample using a microwave digestion system. A typical program involves a ramp to 200°C over 15 minutes, followed by a hold at 200°C for 20 minutes.

• After cooling, quantitatively transfer the digested solution to a 50 mL volumetric flask and dilute to the mark with deionized water.

• For serum or plasma samples, a simple dilution with a suitable diluent (e.g., 0.1% Triton X-100 in 1% HNO₃) is often sufficient.[11]

2. Instrumental Analysis

• Instrument: Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

• RF Power: 1550 W.

• Plasma Gas Flow: 15 L/min.

• Auxiliary Gas Flow: 0.9 L/min.

• Nebulizer Gas Flow: 1.0 L/min.

• Monitored Isotope: ⁶⁵Cu.

• Internal Standard: Yttrium (⁸⁹Y) or Rhodium (¹⁰³Rh) can be used to correct for instrumental drift and matrix effects.

• Calibration: Prepare a series of calibration standards (e.g., 0, 1, 5, 10, 50, 100 µg/L) from a certified ⁶⁵Cu standard solution. The standards should be matrix-matched to the samples to the extent possible.

3. Quality Control

• Analyze a blank and a quality control (QC) sample with a known concentration of ⁶⁵Cu with each batch of samples.

• The QC sample results should be within ±15% of the nominal value.

• Spike a sample with a known amount of ⁶⁵Cu to assess matrix effects and recovery. The recovery should be within 90-110%.

Atomic Absorption Spectroscopy (AAS) Protocol for 65Cu Quantification in Biological Samples

1. Sample Preparation

• Sample digestion is performed as described in the ICP-MS protocol.

• For flame AAS, the final sample solution may require further dilution to fall within the linear range of the instrument. For graphite (B72142) furnace AAS (GFAAS), less dilution may be necessary due to its higher sensitivity.[12]

2. Instrumental Analysis

• Instrument: Atomic Absorption Spectrometer with either a flame or graphite furnace atomizer.

• Wavelength: 324.8 nm.[7]

• Lamp: Copper hollow cathode lamp.

• Slit Width: 0.5 - 0.7 nm.[7]

• Flame (for Flame AAS): Air-acetylene, oxidizing.[7]

• Graphite Furnace Program (for GFAAS):

  • Drying: 110°C for 30 seconds.

  • Ashing: 900°C for 20 seconds.

  • Atomization: 2300°C for 5 seconds.

• Calibration: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 2, 5 mg/L for flame AAS; 5, 10, 20, 50 µg/L for GFAAS) from a certified copper standard solution.

3. Quality Control

• Analyze a blank and a QC sample with each batch.

• Perform spike and recovery experiments to assess accuracy. The recovery should be within 85-115%.

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) Protocol for 65Cu Quantification in Tissues

1. Sample Preparation

• Flash-freeze fresh tissue samples in isopentane (B150273) cooled with liquid nitrogen.

• Section the frozen tissue to a thickness of 10-30 µm using a cryostat.

• Mount the tissue sections onto pre-cleaned microscope slides.

• Store the mounted sections at -80°C until analysis.

• Prepare matrix-matched standards by homogenizing a control tissue and spiking it with known concentrations of a ⁶⁵Cu standard solution. The spiked homogenate is then frozen and sectioned in the same manner as the samples.

2. Instrumental Analysis

• Instrument: A high-resolution laser ablation system coupled to an ICP-MS.

• Laser Type: Excimer (e.g., 193 nm) or Nd:YAG (e.g., 213 nm).

• Laser Fluence: 2-5 J/cm².

• Spot Size: 10-50 µm, depending on the desired spatial resolution.

• Ablation Pattern: A raster pattern is typically used to create an image of the ⁶⁵Cu distribution.

• ICP-MS Parameters: Similar to those used for solution-based ICP-MS, but optimized for the dry aerosol produced by laser ablation. ⁶⁵Cu is the monitored isotope.

• Internal Standard: An endogenous element with a known and homogeneous distribution (e.g., ¹³C) can be used for normalization.

3. Quality Control

• Analyze the matrix-matched standards alongside the unknown samples to generate a calibration curve.

• Analyze a certified reference material (if available) to validate the accuracy of the quantification.

Visualizing the Cross-Validation Workflow

A critical component of ensuring data integrity is the cross-validation of analytical methods. This process involves comparing the results obtained from different techniques to identify any systematic bias and to ensure the accuracy and reliability of the data. The following diagram illustrates a typical workflow for the cross-validation of 65Cu quantification methods.

References

• 1. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 2. Development and validation of Graphite Furnace Atomic Absorption Spectrometry method and its application for clinical evaluation of blood lead levels among occupationally exposed lead smelting plant workers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotopic analysis of Cu in blood serum by multi-collector ICP-mass spectrometry: a new approach for the diagnosis and prognosis of liver cirrhosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accurate determination of iron, copper and zinc in human serum by isotope dilution analysis using double focusing ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. Measurement of Magnesium, Zinc, and Copper in Human Serum by Using Isotope Dilution Inductively Coupled Plasma Mass Spectrometry (ID ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of copper in biological materials by atomic absorption spectroscopy: a reevaluation of the extinction coefficients for azurin and stellacyanin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Determination of copper in biological samples by flame atomic absorption spectrometry after precipitation with Me-BTAP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent advances in quantitative LA-ICP-MS analysis: challenges and solutions in the life sciences and environmental chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioimaging of metals by laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Method validation of an inductively coupled plasma mass spectrometry (ICP-MS) assay for the analysis of magnesium, copper and zinc in red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of gold in animal tissue by graphite furnace atomic absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Geochemical Pathways: A Comparative Guide to 65Cu vs. 63Cu Isotope Fractionation

For researchers, scientists, and drug development professionals, understanding the subtle variations in isotopic composition can unlock a wealth of information about complex geochemical processes. This guide provides a comprehensive comparison of the fractionation of copper isotopes, 65Cu and 63Cu, in various geochemical environments, supported by experimental data and detailed methodologies.

The stable isotopes of copper, 63Cu and 65Cu, exhibit slight mass differences that lead to their differential partitioning, or "fractionation," during physical, chemical, and biological processes. This phenomenon, expressed as δ65Cu, provides a powerful tool for tracing the origin and movement of copper in geological systems, from high-temperature magmatic processes to low-temperature weathering and biological uptake.

Unveiling Isotopic Signatures: A Quantitative Comparison

The extent and direction of copper isotope fractionation are highly dependent on the specific geochemical process. The following table summarizes δ65Cu values observed in various geological materials and experimental systems, offering a comparative overview of the isotopic signatures associated with key processes.

Geochemical Process/Material	δ65Cu Range (‰)	Key Observations & Implications
Magmatic & Hydrothermal Processes
Mantle-Derived Rocks (Basalts, Peridotites)	-0.07 to +0.16	Represents the bulk silicate (B1173343) Earth composition, serving as a baseline.[1]
Porphyry Copper Deposits (Hypogene Sulfides)	-1.0 to +1.0	Fractionation influenced by fluid-rock interactions, sulfide (B99878) precipitation, and vapor-brine separation.[2]
Hydrothermal Fluids	Variable, can be > +1.0	Enriched in the heavier 65Cu isotope during fluid exsolution from magmas.[3]
Chalcopyrite (Experimental Precipitation)	-0.2 to 0.0	Minimal fractionation observed during experimental chalcopyrite precipitation.
Redox-Driven Fractionation
Cu(II) Reduction to Cu(I)	-4.1 to -2.8	Significant enrichment of the lighter 63Cu in the reduced species (Cu(I)).[4]
Oxidation of Cu(I) Sulfides to Cu(II)	+0.94 to +3.0	The oxidized product (Cu(II)) becomes enriched in the heavier 65Cu.[4]
Weathering of Sulfide Minerals	up to +4.4 in solutions	Solutions resulting from the weathering of copper sulfides show distinctly heavier isotopic signatures.
Low-Temperature & Biological Processes
River and Ocean Water (Dissolved Cu)	+0.02 to +1.45	Dissolved copper in aquatic systems tends to be isotopically heavier than the solid Earth.[5]
Biological Uptake by Plants	-1.00 to -0.11 (Δ65Cu plant-soil)	Plants generally show a preference for the lighter 63Cu isotope during uptake from the soil.[5]
Adsorption onto Fe/Mn Oxides	Positive enrichment in solid	The heavier 65Cu isotope is preferentially adsorbed onto the surface of iron and manganese oxides.
Complexation with Organic Ligands	+0.14 to +0.84 (Δ65Cu complex-free)	Copper complexed with organic matter is enriched in the heavier 65Cu isotope.[6]

Deciphering the Data: Key Experimental Protocols

Accurate and precise measurement of copper isotope ratios is fundamental to understanding fractionation processes. The following section details a generalized experimental workflow for the isotopic analysis of geological samples.

Experimental Protocol: Copper Isotope Analysis of Geological Samples using MC-ICP-MS

This protocol outlines the key steps from sample preparation to instrumental analysis for determining δ65Cu values in solid geological materials.

1. Sample Digestion:

• Accurately weigh approximately 10-100 mg of powdered and homogenized sample into a clean Savillex® PFA vial.

• Add a mixture of concentrated high-purity acids, typically hydrofluoric acid (HF) and nitric acid (HNO3), and in some cases hydrochloric acid (HCl) or perchloric acid (HClO4).

• Place the sealed vials on a hotplate at a controlled temperature (e.g., 120-150 °C) for 24-48 hours to achieve complete dissolution.

• After cooling, evaporate the acid mixture to dryness. Repeat this step with nitric acid to convert all elements to their nitrate (B79036) forms.

• Finally, dissolve the residue in a dilute nitric acid solution (e.g., 0.5 M HNO3) to prepare it for column chemistry.

2. Chromatographic Purification of Copper:

• To isolate copper from the sample matrix, which can cause interferences during mass spectrometric analysis, a two-stage ion-exchange chromatography procedure is commonly employed.[7]

• Stage 1: Anion Exchange Chromatography. Load the dissolved sample onto an anion exchange resin (e.g., AG-MP-1M). Elute the matrix elements with a specific concentration of HCl, while copper is retained on the resin. Subsequently, elute the copper fraction with a different acid concentration.

• Stage 2: Cation Exchange Chromatography. The copper fraction from the first stage is further purified using a cation exchange resin. This step is crucial for removing any remaining matrix elements that may have co-eluted with copper.

• Collect the purified copper fraction and evaporate it to dryness. Re-dissolve in dilute nitric acid for analysis.

3. Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

• Introduce the purified copper solution into the MC-ICP-MS. The instrument ionizes the copper atoms in a high-temperature plasma.

• The ions are then accelerated and separated based on their mass-to-charge ratio in a magnetic field.

• Simultaneously measure the ion beams of 63Cu and 65Cu using multiple Faraday cup detectors.

• Correct for instrumental mass bias using a sample-standard bracketing technique with a certified copper isotope standard (e.g., NIST SRM 976).[8] This involves analyzing the standard before and after the sample to monitor and correct for any instrumental drift.

• The copper isotope composition is reported in delta notation (δ65Cu) in per mil (‰) relative to the standard.

Visualizing the Workflow and Geochemical Pathways

To better illustrate the relationships and processes involved in copper isotope fractionation, the following diagrams are provided.

A simplified workflow for the isotopic analysis of copper in geological samples.

Key geochemical processes driving 65Cu vs. 63Cu isotope fractionation.

References

• 1. Copper Isotopic Analysis in Geological and Biological Reference Materials by MC‐ICP‐MS | CoLab [colab.ws]
• 2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A two-stage column protocol for the separation of Cu from geological materials and high-precision Cu isotopic analysis on a MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]

A Comparative Guide to Copper-65 and Zinc-67 as Nutritional Tracers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stable isotopes Copper-65 (⁶⁵Cu) and Zinc-67 (⁶⁷Zn) for use as nutritional tracers in metabolic research. The selection of an appropriate tracer is critical for accurately assessing the absorption, distribution, metabolism, and excretion of these essential micronutrients. This document outlines their performance, provides experimental data, and details methodologies to aid in the design of future studies.

Introduction to Stable Isotope Tracers

Stable isotopes are non-radioactive atoms of an element that contain the same number of protons but a different number of neutrons. This difference in mass allows them to be distinguished from the more abundant isotopes of the same element using techniques such as mass spectrometry. Their non-radioactive nature makes them safe for use in human studies, including in vulnerable populations like pregnant women and children.[1] ⁶⁵Cu and ⁶⁷Zn are valuable tools for elucidating the complex homeostatic mechanisms of copper and zinc.

Performance Comparison: Copper-65 vs. Zinc-67

The utility of ⁶⁵Cu and ⁶⁷Zn as nutritional tracers is rooted in their ability to be safely administered and accurately measured in biological samples. While both are effective, their application and the interpretation of results are influenced by the distinct metabolic pathways of copper and zinc.

Key Advantages of Using ⁶⁵Cu and ⁶⁷Zn:

• Safety: As stable isotopes, they pose no radiation risk to subjects.[1]

• Simultaneous Studies: The use of different stable isotopes allows for the simultaneous investigation of multiple nutrients or different metabolic pathways of the same nutrient.

• Long-term Tracing: The stability of these isotopes permits longer-term studies of mineral metabolism and turnover compared to some short-lived radioisotopes.

Considerations for Use:

• Natural Abundance: Both copper and zinc have naturally occurring stable isotopes. Therefore, baseline measurements of isotopic ratios in subjects are essential before administering the tracer.

• Analytical Equipment: The analysis of stable isotope ratios requires sophisticated and expensive equipment, such as inductively coupled plasma mass spectrometry (ICP-MS) or thermal ionization mass spectrometry (TIMS).

• Metabolic Interaction: Copper and zinc metabolism are intertwined. High levels of zinc intake can interfere with copper absorption.[2] Therefore, when conducting simultaneous tracer studies, the doses of each mineral must be carefully considered to avoid influencing the metabolism of the other.

Data Presentation: Quantitative Comparison

The following tables summarize quantitative data from studies utilizing ⁶⁵Cu and zinc stable isotopes (including ⁶⁷Zn and ⁷⁰Zn) to assess absorption in humans.

Table 1: Zinc Absorption in Adults Using Stable Isotope Tracers
Study Population	Dietary Condition	Zinc Isotope Used	Mean Zinc Absorption (%)
Young Men	Adequate Zinc	⁷⁰Zn	39 ± 3
Young Men	Low Zinc	⁷⁰Zn	64 ± 5
Elderly Subjects	Adequate Zinc	⁷⁰Zn	21 ± 1
Elderly Subjects	Low Zinc	⁷⁰Zn	43 ± 7

Data adapted from a study comparing zinc and copper absorption under different dietary conditions.

Table 2: Copper Absorption in Adults Using ⁶⁵Cu Tracer
Study Population	Dietary Condition	Copper Isotope Used	Mean Copper Absorption (%)
Young Men	Adequate Copper	⁶⁵Cu	60 ± 4
Elderly Subjects	Adequate Copper	⁶⁵Cu	53 ± 2
Elderly Subjects	Low Copper	⁶⁵Cu	67 ± 4

Data adapted from a study comparing zinc and copper absorption under different dietary conditions.

Table 3: Comparison of Net Absorption of Zinc and Copper from Different Infant Feeds Using Stable Isotope Tracers
Infant Feed	Zinc Isotope Used	Net Zinc Absorption (%)	Copper Isotope Used
Preterm Human Milk (PTHM)	⁷⁰Zn	66.4 ± 15.2	⁶⁵Cu
Premature Formula	⁷⁰Zn	14.0 ± 29.9	⁶⁵Cu
Term Formula	⁷⁰Zn	23.6 ± 18.5	⁶⁵Cu
Fortified PTHM	⁷⁰Zn	35.9 ± 29.1	⁶⁵Cu

This table presents data from a study in very low birth weight infants, comparing absorption from different diets using extrinsic stable isotopic tags.[3]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of tracer studies. Below are representative protocols for assessing copper and zinc absorption using ⁶⁵Cu and ⁶⁷Zn.

Protocol 1: Copper Absorption Study using ⁶⁵Cu

This protocol is adapted from methodologies used in the investigation of copper malabsorption and Wilson's disease.

1. Subject Preparation:

• Subjects should fast for at least 12 hours prior to the test.
• If the subject is on chelation therapy (e.g., for Wilson's disease), it should be discontinued (B1498344) at least 48 hours before the study.

2. Baseline Sample Collection:

• Collect a baseline blood sample to determine the natural ⁶⁵Cu/⁶³Cu isotopic ratio.

3. Tracer Administration:

• Administer a precisely weighed oral dose of ⁶⁵Cu (e.g., 3 mg for adults, adjusted for children by weight).
• The ⁶⁵Cu solution can be mixed with a small volume of water or a beverage to improve palatability.

4. Post-Dose Sample Collection:

• Collect blood samples at specific time points post-administration to track the appearance and clearance of the tracer. For copper malabsorption studies, typical time points include 1, 2, 4, 6, and 8 hours. For Wilson's disease investigation, samples are often collected at 1, 2, 6, and 72 hours.
• For long-term turnover studies, weekly samples can be collected for up to eight weeks.

5. Sample Analysis:

• Separate plasma from the collected blood samples.
• Determine the ⁶⁵Cu/⁶³Cu ratio in the plasma samples using inductively coupled plasma mass spectrometry (ICP-MS).
• Calculate the enrichment of ⁶⁵Cu over time relative to the baseline measurement.

Protocol 2: Zinc Absorption Study using the Dual-Isotope Tracer Ratio Method with ⁶⁷Zn

This method provides a robust measurement of fractional zinc absorption.

1. Subject Preparation:

• Subjects should fast overnight (at least 8 hours) before the study.

2. Baseline Sample Collection:

• Collect baseline blood and urine samples to determine the natural abundance of zinc isotopes.

3. Tracer Administration:

• Simultaneously administer two different stable isotopes of zinc:
• Oral Tracer: A known amount of a zinc compound (e.g., zinc gluconate) enriched with ⁶⁷Zn is consumed by the subject.
• Intravenous Tracer: A different stable isotope of zinc (e.g., ⁷⁰Zn) is administered intravenously.

4. Post-Dose Sample Collection:

• Collect blood samples at multiple time points (e.g., 2, 4, 6, 8, 12, 24 hours) to measure the plasma appearance of both isotopes.
• Alternatively, a complete 24 or 48-hour urine collection can be performed to measure the excretion of the isotopes.

5. Sample Analysis:

• Measure the isotopic enrichment of ⁶⁷Zn and the intravenously administered zinc isotope in plasma or urine samples using ICP-MS.
• The ratio of the oral to intravenous tracer in the biological samples is used to calculate the fractional absorption of the orally administered zinc.

Mandatory Visualization

Experimental Workflow for a Dual-Isotope Tracer Study

Caption: Workflow for a dual-isotope tracer study to determine fractional absorption.

Conceptual Pathway of Copper and Zinc Absorption and Interaction

Caption: Simplified model of intestinal copper and zinc absorption and their interaction.

Conclusion

Both Copper-65 and Zinc-67 are invaluable tools in nutritional and metabolic research, offering a safe and precise means to study the complex physiology of these essential minerals. The choice between them, or the decision to use them in tandem, will depend on the specific research question. When studying these minerals simultaneously, it is crucial to be mindful of their metabolic interactions. The detailed protocols and comparative data provided in this guide are intended to support researchers in designing robust and informative studies to advance our understanding of copper and zinc in health and disease.

References

• 1. The use of stable isotopes in mineral nutrition research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Zinc and copper nutritional studies in very low birth weight infants: comparison of stable isotopic extrinsic tag and chemical balance methods - PubMed [pubmed.ncbi.nlm.nih.gov]

65Cu: A Novel Non-Invasive Diagnostic Marker Shows Promise in Oncology and Rare Diseases

A comprehensive analysis of the isotopic ratio of copper-65 (⁶⁵Cu) is emerging as a powerful non-invasive diagnostic tool, offering significant potential in the early detection and differentiation of various cancers and in the diagnosis of Wilson's disease, a rare genetic disorder of copper metabolism. This guide provides a comparative overview of ⁶⁵Cu's performance against current diagnostic standards, supported by experimental data and detailed methodologies.

The principle behind this innovative biomarker lies in the subtle variations of the natural isotopic abundance of copper (⁶³Cu and ⁶⁵Cu) in biological systems. Pathophysiological processes, such as tumor growth and metabolic disorders, can alter this isotopic ratio (expressed as δ⁶⁵Cu), which can be precisely measured in blood serum or plasma using multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS).

⁶⁵Cu in Cancer Diagnosis: A Comparative Analysis

Recent studies have demonstrated that the serum δ⁶⁵Cu values in patients with certain cancers, including ovarian, breast, and colorectal cancer, are significantly different from those in healthy individuals.[1][2] This isotopic shift is believed to be a consequence of altered copper metabolism within the tumor microenvironment, where copper plays a crucial role in processes like angiogenesis and cell proliferation.

Ovarian Cancer

In the context of ovarian cancer, δ⁶⁵Cu has shown potential as a complementary biomarker to the current standard, Cancer Antigen 125 (CA-125). While CA-125 has limitations in sensitivity and specificity, particularly in early-stage disease, δ⁶⁵Cu offers a different diagnostic dimension.[2] Studies have shown that the plasma of ovarian cancer patients is enriched in the lighter isotope (⁶³Cu), resulting in lower δ⁶⁵Cu values compared to healthy donors.[2] Conversely, tumor biopsies from these patients show an enrichment in the heavier ⁶⁵Cu isotope.[2]

Parameter	δ⁶⁵Cu	CA-125	Notes
Sensitivity	Data from individual studies suggest promising sensitivity, but larger cohort validation is needed.	50-60% for early-stage disease; >90% for advanced-stage disease.[3]	δ⁶⁵Cu may detect changes associated with the presence of a tumor, while CA-125 is a marker of tumor burden.
Specificity	Appears to be higher than CA-125 in some studies, but more research is required.	Can be elevated in benign conditions like endometriosis.[4]	The specificity of δ⁶⁵Cu needs to be further evaluated across different cancer types and inflammatory conditions.
AUC (ROC Curve)	A pilot study in breast cancer patients showed an AUC of 0.75.[5]	For ovarian cancer, AUC values for CA-125 can range from 0.59 to 0.945 depending on the study and population.[6][7]	The combination of δ⁶⁵Cu and CA-125 may improve overall diagnostic accuracy.

Breast and Colorectal Cancer

Pilot studies have also indicated the potential of δ⁶⁵Cu as a diagnostic and prognostic marker in breast and colorectal cancer.[5] A notable finding is that a drop in serum δ⁶⁵Cu may precede the rise of conventional molecular biomarkers by several months, suggesting its utility in early detection.[5]

Parameter	δ⁶⁵Cu	CA 15-3 (Breast Cancer)	CEA (Colorectal Cancer)
Sensitivity	Promising in pilot studies, but requires larger validation.	Low for early-stage breast cancer (around 16%).[8]	Low for early-stage colorectal cancer (30-40%).[9]
Specificity	Needs further investigation in large-scale studies.	Can be elevated in benign breast conditions.[10]	Can be elevated in non-cancerous conditions like hepatitis and inflammatory bowel disease.[9]
AUC (ROC Curve)	0.75 in a pilot study for breast cancer.[5]	For breast cancer recurrence, AUC can be around 0.712.	For colorectal cancer, AUC values for CEA are typically in the range of 0.789 to 0.84.[2]

⁶⁵Cu in the Diagnosis of Wilson's Disease

Wilson's disease is an autosomal recessive disorder characterized by impaired copper excretion, leading to copper accumulation in the liver and brain. The diagnosis can be challenging, often relying on a combination of clinical findings and biochemical tests. The use of a stable ⁶⁵Cu isotope tracer provides a non-invasive and highly specific method to assess copper metabolism.

The ⁶⁵Cu tracer test involves the oral administration of a known amount of ⁶⁵Cu, followed by the measurement of its incorporation into the plasma over time. In healthy individuals, there is an initial rise in plasma ⁶⁵Cu followed by a secondary rise as it is incorporated into ceruloplasmin by the liver. In Wilson's disease patients, this secondary rise is absent, reflecting the impaired ability of the liver to incorporate copper into ceruloplasmin.

Parameter	⁶⁵Cu Tracer Test	Serum Ceruloplasmin	24-hour Urinary Copper	Liver Biopsy (Copper Content)
Sensitivity	High, accurately reflects the metabolic defect.	77.1% - 99%.	75.6% (at a cutoff of 0.64–1.6 μmol/24 h).	99.4% (at a cutoff of 4 μmol/g).
Specificity	High, differentiates Wilson's disease from other liver disorders.	55.9% - 82.8%.	98.3%.	96.1%.
Invasiveness	Non-invasive (oral administration and blood draws).	Non-invasive (blood draw).	Non-invasive (urine collection).	Invasive procedure.

Experimental Protocols

Measurement of δ⁶⁵Cu in Serum for Cancer Diagnosis

The determination of the ⁶⁵Cu/⁶³Cu isotopic ratio in serum is a highly specialized analytical procedure requiring a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

1. Sample Preparation:

• Collect peripheral blood in trace element-free tubes.

• Separate serum by centrifugation.

• Store serum at -80°C until analysis.

• Prior to analysis, digest a small aliquot of the serum sample using concentrated nitric acid and hydrogen peroxide in a high-pressure asher to remove the organic matrix.[7]

• Purify the copper from the digested sample matrix using anion-exchange chromatography to eliminate interfering elements.[7]

2. MC-ICP-MS Analysis:

• Introduce the purified copper sample into the MC-ICP-MS.

• Measure the ion beams of ⁶³Cu and ⁶⁵Cu simultaneously using a collector array.

• Correct for instrumental mass bias using a standard-sample bracketing technique with a certified copper isotope standard (e.g., NIST SRM 976).

• Express the results as δ⁶⁵Cu in parts per thousand (‰) relative to the standard.

⁶⁵Cu Tracer Test for Wilson's Disease Diagnosis

This test assesses the dynamic incorporation of orally administered ⁶⁵Cu into the plasma.

1. Patient Preparation:

• The patient should fast for at least 6 hours before the test.

• Discontinue any copper chelation therapy for at least 48 hours prior to the test.

2. ⁶⁵Cu Administration:

• A baseline blood sample is collected.

• A solution containing a known amount of ⁶⁵Cu (typically 3 mg for adults) is administered orally.

3. Blood Sampling:

• Blood samples are collected at specific time points after ⁶⁵Cu administration, typically at 1, 2, 4, 6, 24, 48, and 72 hours.

4. Analysis:

• The ⁶⁵Cu/⁶³Cu ratio in the plasma samples is measured using MC-ICP-MS.

• The change in the isotopic ratio over time is plotted to assess the pattern of copper absorption and incorporation into ceruloplasmin.

Visualizing the Pathways

Altered Copper Metabolism in Cancer

Caption: Altered copper import and export in cancer cells.

Diagnostic Workflow for Wilson's Disease

Caption: Diagnostic algorithm for Wilson's Disease.

Conclusion

The measurement of ⁶⁵Cu isotopic ratios represents a significant advancement in the field of non-invasive diagnostics. For cancer, δ⁶⁵Cu shows promise as a sensitive and specific biomarker that may aid in early detection and risk stratification, particularly when used in conjunction with existing markers. In Wilson's disease, the ⁶⁵Cu tracer test offers a highly accurate and non-invasive method to assess copper metabolism, facilitating a definitive diagnosis and differentiation from other liver diseases. Further large-scale clinical validation is warranted to fully establish the clinical utility of ⁶⁵Cu as a routine diagnostic marker. However, the existing evidence strongly supports its potential to improve patient outcomes through earlier and more accurate disease detection.

References

• 1. Isotopic analysis of Cu in blood serum by multi-collector ICP-mass spectrometry: a new approach for the diagnosis and prognosis of liver cirrhosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diagnostic value of carcinoembryonic antigen and carcinoma antigen 19-9 for colorectal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diagnostic Value of Carcinoembryonic Antigen Combined with Multi-Inflammatory Cell Ratios in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diagnostic accuracy of serum-carcinoembryonic antigen in recurrent colorectal cancer: a receiver operating characteristic curve analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mednexus.org [mednexus.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Clinical utility of tumour marker velocity of cancer antigen 15–3 (CA 15–3) and carcinoembryonic antigen (CEA) in breast cancer surveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. Diagnostic Accuracy of Cancer Antigen 15–3 as a Seromarker Among Recurrent Breast Carcinoma in Bangladesh - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mayocliniclabs.com [mayocliniclabs.com]

A Comparative Guide to Inter-Laboratory 65Cu/63Cu Ratio Measurements

This guide provides an objective comparison of methodologies and performance data from inter-laboratory studies on the measurement of 65Cu/63Cu isotope ratios. It is intended for researchers, scientists, and professionals in drug development who require accurate and precise copper isotopic analysis. The data presented is compiled from peer-reviewed studies and international proficiency tests, offering a comprehensive overview of the current state of copper isotope metrology.

Experimental Methodologies

The accurate determination of 65Cu/63Cu ratios is predominantly accomplished using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][2] This technique offers high precision and efficiency for isotopic analysis.[1] However, the accuracy of MC-ICP-MS is susceptible to instrumental mass bias, which necessitates rigorous correction protocols.[3][4]

A critical preparatory step for many sample types is the chemical purification of copper from the sample matrix.[1] This is typically achieved through ion exchange chromatography to avoid isobaric interferences and matrix effects that can compromise the accuracy of the measurements. For certain copper-rich minerals with simple matrices, direct analysis without column chromatography has been shown to yield accurate results.[3][4]

Two primary mass bias correction models are employed by various laboratories:

• Standard-Sample Bracketing (SSB): This method involves alternating measurements of a standard with a known isotopic composition and the unknown sample.

• Combined Standard-Sample Bracketing with Internal Normalization (C-SSBIN): This approach combines SSB with the addition of an internal standard (e.g., Ga or Ni) to monitor and correct for instrumental drift during the analysis.

Recent advancements include the use of collision/reaction cells in MC-ICP-MS to eliminate specific isobaric interferences, such as 40Ar23Na+ on 63Cu+, which is particularly beneficial for samples with high sodium content like biological tissues.

Inter-Laboratory Comparison Data

The following tables summarize the results from a pilot study (CCQM-P213) involving six National Metrology Institutes (NMIs) and one designated institute, and a study by Yuan et al. (2017) that compared three laboratories for the characterization of new copper isotope standard solutions.

Table 1: Participating Laboratories and Instrumentation in the CCQM-P213 Pilot Study

Participant Laboratory	Country	Instrument Model
LNE	France	Thermo Scientific Neptune
NIM	China	Nu Instruments Nu Plasma HR
NIST	USA	Thermo Scientific Neptune Plus
NRC	Canada	Nu Instruments Nu Plasma II
PTB/BAM	Germany	Thermo Scientific Neptune
KRISS	Rep. of Korea	Thermo Scientific Neptune
NMIJ	Japan	Nu Instruments Nu Plasma HR

Table 2: Summary of MC-ICP-MS Operating Conditions in the CCQM-P213 Pilot Study

Parameter	LNE	NIM	NIST	NRC	PTB/BAM	KRISS	NMIJ
Mass Bias Correction	C-SSBIN (Ni)	SSB	C-SSBIN (Ni)	C-SSBIN (Ni)	SSB	C-SSBIN (Ni)	C-SSBIN (Ni)
Sample Uptake Rate (µL/min)	~50	~100	~100	~100	~100	~100	~100
Cu Concentration (ng/g)	50	100	50	50	100	50	50
Acids	2% HNO3	2% HNO3	0.3 M HNO3	2% HNO3	2% HNO3	2% HNO3	2% HNO3
Measurement Time (min)	3.1	1.5	2.1	2.5	2.5	2.1	2.5

Table 3: Inter-Laboratory Results for δ65Cu of High Purity Copper Solutions (CCQM-P213)

Sample	LNE (‰)	NIM (‰)	NIST (‰)	NRC (‰)	PTB/BAM (‰)	KRISS (‰)	NMIJ (‰)	Reference Value (‰)
Sample A	0.963 ± 0.046	0.965 ± 0.050	0.970 ± 0.048	0.966 ± 0.042	0.968 ± 0.040	0.971 ± 0.040	0.969 ± 0.042	0.968 ± 0.005
Sample B	-0.211 ± 0.046	-0.210 ± 0.050	-0.208 ± 0.048	-0.212 ± 0.042	-0.210 ± 0.040	-0.210 ± 0.040	-0.211 ± 0.042	-0.210 ± 0.003
Uncertainties are expanded uncertainties (k=2). The measurand is δ65Cu relative to NIST SRM 976.

Table 4: Inter-Laboratory Comparison for the Characterization of NWU-Cu-A and NWU-Cu-B Standard Solutions (Yuan et al., 2017)

Laboratory	Instrument Model	δ65Cu NWU-Cu-A (‰)	δ65Cu NWU-Cu-B (‰)
NWU	Nu Plasma	+0.91 ± 0.03 (2s, n=42)	-0.05 ± 0.03 (2s, n=49)
CUGB	Neptune Plus	+0.92 ± 0.04 (2s, n=20)	-0.04 ± 0.04 (2s, n=20)
USTC	Neptune Plus	+0.90 ± 0.05 (2s, n=20)	-0.06 ± 0.05 (2s, n=20)
All values are relative to NIST SRM 976.

The results from both studies demonstrate a high level of agreement between the participating laboratories, showcasing the maturity and reliability of MC-ICP-MS for 65Cu/63Cu ratio measurements.

Visualized Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for copper isotope analysis and the logical relationship in applying mass bias correction.

Caption: General experimental workflow for 65Cu/63Cu ratio analysis.

Caption: Logical relationship of mass bias correction methods.

References

• 1. bipm.org [bipm.org]
• 2. Copper isotope analysis [alsglobal.se]
• 3. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 4. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]

Copper-65 Versus Other Metal Isotopes: A Comparative Guide for Tracing Environmental Pollution

For Researchers, Scientists, and Drug Development Professionals

The precise identification and apportionment of pollution sources are critical for effective environmental management and remediation. Stable isotope analysis has emerged as a powerful tool in this field, offering unique fingerprints to trace the origins and biogeochemical pathways of contaminants. Among the various isotopic systems, Copper-65 (⁶⁵Cu) has gained significant traction as a robust tracer for environmental pollution. This guide provides an objective comparison of ⁶⁵Cu with other commonly used metal isotopes—namely Zinc (Zn), Lead (Pb), and Cadmium (Cd)—supported by experimental data and detailed methodologies.

Performance Comparison of Metal Isotopes in Environmental Tracing

The utility of a metal isotope as an environmental tracer depends on several factors, including the extent of its isotopic fractionation in natural and anthropogenic processes, the analytical precision of its measurement, and the distinct isotopic signatures of different pollution sources. The following table summarizes the key performance characteristics of ⁶⁵Cu in comparison to other metal isotopes.

Feature	Copper (δ⁶⁵Cu)	Zinc (δ⁶⁶Zn)	Lead (²⁰⁶Pb/²⁰⁷Pb, ²⁰⁸Pb/²⁰⁶Pb)	Cadmium (δ¹¹⁴/¹¹⁰Cd)
Primary Applications	Tracing pollution from mining, agriculture (pesticides), industrial effluents, and atmospheric deposition.[1][2][3][4]	Tracing industrial and urban pollution, mining impacts, and atmospheric deposition.[5][6]	Fingerprinting sources of atmospheric pollution (e.g., leaded gasoline vs. industrial emissions), mining, and smelting activities.[7][8][9]	Tracing industrial pollution, atmospheric deposition, and understanding biogeochemical cycling in marine environments.
Range of Isotopic Fractionation in the Environment	Wide, with significant variations observed in ores, soils, water, and biological systems.[3][10]	Moderate, with measurable variations in various environmental compartments.	Minimal mass-dependent fractionation; variations are primarily due to the decay of parent radionuclides (U and Th), providing distinct source signatures.[7][8]	Significant fractionation observed in various natural processes.
Analytical Precision (MC-ICP-MS)	Typically < ±0.14‰ (2SD) for high-salinity samples, with improvements down to ±0.03‰ (2SD) using advanced techniques.	Typically around ±0.03‰ to ±0.06‰ (2SD).	High precision, with ratios determined to several decimal places.	Typically around ±0.05‰ (2SD).
Key Advantages	- Sensitive to redox processes, providing insights into biogeochemical transformations.[3] - Distinct isotopic signatures from various anthropogenic sources.[1]	- Often co-occurs with other pollutants, making it a useful multi-tracer. - Can be used to trace non-point source pollution.[5]	- Well-established and widely used tracer with a large body of reference data.[8][11] - Distinct and unambiguous source signatures in many cases.[8]	- Sensitive to biological uptake and fractionation, useful for ecotoxicological studies.
Limitations	- Isotopic fractionation can be complex and influenced by multiple factors, requiring careful interpretation.[12] - Potential for overlapping isotopic signatures from different sources.[13]	- Isotopic signatures of different sources can sometimes overlap.	- The phase-out of leaded gasoline has altered the isotopic landscape in some regions.[8]	- Lower environmental concentrations can make analysis challenging.

Experimental Protocols

The accurate determination of metal isotope ratios in environmental samples requires meticulous sample preparation and analysis. The following section outlines a general experimental workflow for the analysis of ⁶⁵Cu and can be adapted for other metal isotopes.

Sample Collection and Preparation

• Water Samples: Collect filtered (e.g., using a 0.45 µm filter) and acidified (e.g., with high-purity nitric acid to pH < 2) water samples to prevent metal precipitation and adsorption to container walls.

• Soil and Sediment Samples: Samples should be dried, homogenized, and sieved. A representative subsample is then subjected to acid digestion to bring the metals into solution.

• Biological Samples: Samples are typically freeze-dried and homogenized. Acid digestion is then used to break down the organic matrix and dissolve the metals.

Sample Digestion

A common method for digesting solid environmental samples is through the use of strong acids in a closed-vessel microwave digestion system. A typical procedure involves:

• Weighing a precise amount of the dried, homogenized sample into a clean Teflon digestion vessel.

• Adding a combination of high-purity acids (e.g., nitric acid, hydrochloric acid, and hydrofluoric acid).

• Subjecting the vessel to a programmed heating cycle in a microwave digestion system to ensure complete dissolution.

• After cooling, the digest is carefully transferred to a clean container and diluted with ultrapure water.

Chromatographic Purification of Copper

To avoid isobaric interferences during mass spectrometric analysis, the element of interest must be separated from the sample matrix. Ion-exchange chromatography is the most common method for this purification. For copper, a widely used protocol involves an anion exchange resin (e.g., AG MP-1).

• Column Preparation: A chromatography column is packed with a slurry of the anion exchange resin and pre-cleaned and conditioned with appropriate acids.

• Sample Loading: The digested sample, dissolved in a specific molarity of hydrochloric acid (e.g., 7M HCl), is loaded onto the column.

• Matrix Elution: The sample matrix is washed from the column using a specific concentration of HCl.

• Copper Elution: Copper is then selectively eluted from the resin using a different concentration of HCl (e.g., 2M HCl).

• Purity Check: The purity of the collected copper fraction is often checked using a quadrupole ICP-MS to ensure the removal of interfering elements.

Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

The purified copper fraction is introduced into an MC-ICP-MS for high-precision isotope ratio measurements.

• Sample Introduction: The sample is typically introduced into the plasma as an aerosol using a nebulizer and spray chamber.

• Ionization: The high-temperature argon plasma ionizes the copper atoms.

• Mass Separation: The ions are then accelerated and separated based on their mass-to-charge ratio in a magnetic sector.

• Detection: The ion beams of the different isotopes (e.g., ⁶³Cu and ⁶⁵Cu) are simultaneously measured by multiple Faraday cup detectors.

• Data Correction: The raw isotope ratios are corrected for instrumental mass bias using a standard-sample bracketing technique and often an internal standard. The results are reported in delta (δ) notation in per mil (‰) relative to a certified reference material.

Visualizations

Experimental Workflow for Metal Isotope Tracing

Caption: General experimental workflow for metal isotope analysis in environmental samples.

Ion-Exchange Chromatography for Copper Purification

Caption: Simplified diagram of the ion-exchange process for purifying copper.

Isotopic Fractionation Pathways in the Environment

Caption: Conceptual model of processes causing copper isotopic fractionation in the environment.

References

• 1. researchgate.net [researchgate.net]
• 2. A new anion exchange purification method for Cu stable isotopes in blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MC-ICP-MS – Laboratory for Isotopes and Metals in the Environment (LIME) [lime.psu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Editorial: “Metal Isotope Analytical Chemistry for Geological and Environmental Sample” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent applications of isotope analysis to forensic anthropology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cu and Zn Isotopes - MinEx CRC [minexcrc.com.au]
• 11. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 12. researchgate.net [researchgate.net]
• 13. High-precision low-level Cd isotopic analysis using MC-ICP-MS and its application to marine samples from Terra Nova Bay (Antarctica) - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00214H [pubs.rsc.org]

Evaluating the performance of different mass spectrometers for 65Cu analysis.

A comprehensive evaluation of mass spectrometers is crucial for researchers, scientists, and drug development professionals engaged in the precise and accurate analysis of copper isotopes, specifically ⁶⁵Cu. This guide provides an objective comparison of the performance of different mass spectrometry techniques, supported by experimental data, to aid in the selection of the most suitable instrument for specific analytical needs.

Performance Comparison of Mass Spectrometry Techniques for ⁶⁵Cu Analysis

The determination of ⁶⁵Cu isotope ratios is predominantly carried out using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), which offers high precision and accuracy.[1][2][3][4] Other techniques such as Thermal Ionization Mass Spectrometry (TIMS), single-collector ICP-MS (SC-ICP-MS), and Glow Discharge Mass Spectrometry (GDMS) have also been employed, but generally offer lower precision.[2][3][5] Laser Ablation (LA) coupled with MC-ICP-MS allows for in-situ isotopic analysis of solid samples.[6][7]

The performance of these techniques can be evaluated based on key parameters such as precision, accuracy, and sensitivity. The following tables summarize the reported performance characteristics for ⁶⁵Cu analysis.

Technique	Precision (δ⁶⁵Cu)	Key Features	References
Multi-Collector ICP-MS (MC-ICP-MS)	±0.03‰ to ±0.08‰ (2s)	High precision and accuracy, suitable for high-throughput analysis.	[2][6]
Solution Nebulization MC-ICP-MS (SN-MC-ICP-MS)	Better than ±0.04‰ (2s)	Excellent precision for liquid samples after matrix separation.	[2]
Laser Ablation MC-ICP-MS (LA-MC-ICP-MS)	Better than 0.14‰ (2SD)	In-situ analysis of solid samples, requires matrix-matched standards for best accuracy.	[3]
Thermal Ionization Mass Spectrometry (TIMS)	1–1.5‰	Older technique, less precise than MC-ICP-MS.	[2][3]
Single-Collector ICP-MS (SC-ICP-MS)	>0.2% RSD	Lower precision compared to multi-collector instruments.	[8][9][10]
Glow Discharge Mass Spectrometry (GDMS)	Similar to or slightly lower precision than single-collector ICP-MS.	Direct analysis of solid conducting samples.	[5]

Table 1: Comparison of Precision for Different Mass Spectrometry Techniques in ⁶⁵Cu Isotope Ratio Analysis.

Instrument/Method	Reported Precision (δ⁶⁵Cu)	Sample Type	Reference
Nu Plasma II MC-ICP-MS	Better than ±0.04‰ (long-term)	Cu-dominated minerals in solution	[2]
Thermo Scientific™ Neptune Plus™ High Resolution MC-ICP-MS (SN)	±0.04‰ (long-term, 2s)	Certified Reference Materials in solution	[6]
Thermo Scientific™ Neptune Plus™ High Resolution MC-ICP-MS (LA)	≤0.10‰ (2s)	Copper metal reference materials	[6]
Nu Sapphire CRC-MC-ICP-MS	~0.07‰ (long-term, 2SD)	Pure Cu standard solutions	[11]
ICP-QMS (modified bracketing method)	0.025% RSD	Copper minerals in solution	[12]

Table 2: Reported Performance of Specific Mass Spectrometer Models and Methods for ⁶⁵Cu Analysis.

Experimental Protocols

Accurate and precise ⁶⁵Cu analysis necessitates meticulous experimental procedures, including sample preparation and instrumental analysis. The following protocols are based on methodologies reported in peer-reviewed literature.

Sample Digestion and Chromatographic Separation

For accurate isotopic analysis of copper in various matrices, it is often necessary to first separate copper from other elements that could cause isobaric or polyatomic interferences.[2][3]

1. Sample Digestion:

• Weigh an appropriate amount of the sample (e.g., 2–4 mg of mineral powder) into a clean PFA vial.[3]

• For mineral samples, a mixture of high-purity concentrated HCl and HNO₃ (e.g., 3:1 v/v) can be used for digestion at an elevated temperature (e.g., 120°C for 2 hours).[3]

• For biological samples, acid digestion using ultrapure nitric acid is common.

• After digestion, evaporate the sample to dryness and re-dissolve it in a suitable acid, such as 2% HNO₃.[6]

2. Ion-Exchange Chromatography:

• This step is crucial to remove matrix elements that can cause instrumental mass fractionation.[2]

• A common procedure involves using an anion exchange resin.

• The detailed procedure as described by Liu et al. (2014) and cited in other studies involves:[2]

  • Conditioning the resin with 8 N HCl + 0.001% H₂O₂.

  • Loading the dissolved sample onto the column.

  • Eluting matrix elements with 8 N HCl + 0.001% H₂O₂.

  • Collecting the copper fraction with the same eluent.

  • Eluting remaining elements like iron with 2 N HCl.

• The collected copper fraction is then evaporated to dryness and re-dissolved in 2% HNO₃ for analysis.[2]

Mass Spectrometric Analysis (MC-ICP-MS)

The following describes a typical setup for ⁶⁵Cu/⁶³Cu isotope ratio measurements using a solution nebulization MC-ICP-MS.

1. Instrument Tuning and Calibration:

• Perform daily electronic baseline measurements and Faraday collector gain calibration.[6]

• Tune the instrument for optimal sensitivity and signal stability using a copper standard solution. A sensitivity of around 9 V ppm⁻¹ for ⁶³Cu is considered good.[2]

• Use a standard-sample bracketing (SSB) technique with an internal standard to correct for instrumental mass bias.[2][6] Gallium (Ga) or Zinc (Zn) are commonly used as internal standards.[2][6]

2. Data Acquisition:

• Dilute the purified sample and bracketing standards to a suitable concentration (e.g., 1 µg g⁻¹ Cu) in 2% HNO₃.[2]

• Dope the samples and standards with the internal standard (e.g., 1 µg g⁻¹ Ga).[2]

• Analyze the samples in low-resolution mode (m/Δm ≈ 400).[2]

• Measure the ion beams of ⁶³Cu and ⁶⁵Cu, along with the isotopes of the internal standard.

• The results are typically expressed as a per mil deviation (δ⁶⁵Cu) relative to a standard reference material, such as NIST SRM 976.[2]

Experimental Workflow Visualization

The following diagram illustrates the typical experimental workflow for ⁶⁵Cu analysis using MC-ICP-MS.

Caption: Experimental workflow for ⁶⁵Cu isotope analysis.

References

• 1. An improved calibrated mass spectrometry for absolute copper isotope-ratio measurement using two strategies for mass bias correction factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 3. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Precise and accurate isotope ratio measurements by ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The performance of single and multi-collector ICP-MS instruments for fast and reliable 34S/32S isotope ratio measurements† - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The performance of single and multi-collector ICP-MS instruments for fast and reliable 34 S/ 32 S isotope ratio measurements - Analytical Methods (RSC Publishing) DOI:10.1039/C6AY02177H [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

A Comparative Review of Copper-65 Applications in Life Sciences: A Stable Isotope Tracer Approach

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Copper-65 (⁶⁵Cu) applications in life sciences, focusing on its role as a stable isotope tracer in metabolic studies. We will objectively evaluate its performance against alternative methods, supported by experimental data and detailed protocols.

Copper, an essential trace element, plays a critical role in a myriad of physiological processes. The stable, non-radioactive isotope, Copper-65, has emerged as a powerful tool for investigating copper metabolism and diagnosing related disorders, most notably Wilson's disease. Unlike its radioactive counterparts (e.g., ⁶⁴Cu, ⁶⁷Cu) used in PET imaging and radiotherapy, ⁶⁵Cu offers a safe and non-invasive means to trace the intricate pathways of copper absorption, distribution, and excretion in the body. This guide delves into the utility of ⁶⁵Cu, comparing it with traditional biochemical assays and other stable isotope techniques.

Data Presentation: Quantitative Comparison of Diagnostic Methods for Copper Metabolism Disorders

The following table summarizes the performance characteristics of the ⁶⁵Cu absorption test compared to conventional biochemical markers for the diagnosis of Wilson's disease.

Parameter	⁶⁵Cu Absorption Test	Serum Ceruloplasmin	24-Hour Urinary Copper Excretion
Principle	Oral administration of ⁶⁵Cu followed by measurement of its enrichment in plasma over time using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).	Immunological or enzymatic measurement of the copper-carrying protein in the blood.	Quantification of total copper excreted in the urine over a 24-hour period.
Sensitivity	High (approaching 100% for differentiating Wilson's disease)[1]	77.1% - 99%[2]	50% - 80%[3][4]
Specificity	High (approaching 100% for differentiating Wilson's disease)[1]	55.9% - 82.8%[2]	75.6% - 98.3%[3][4]
Key Advantage	Directly traces the physiological pathway of copper absorption and incorporation into ceruloplasmin, providing a dynamic view of copper metabolism. Safe for all populations, including children and pregnant women, due to the absence of radioactivity. Allows for long-term studies.[3]	Widely available and relatively inexpensive.	Non-invasive sample collection.
Key Limitation	Requires specialized equipment (ICP-MS) and enriched ⁶⁵Cu, which can be costly. The test has been withdrawn in some regions due to the lack of availability of a suitable oral solution.	Can be influenced by inflammation (as an acute-phase reactant), pregnancy, and estrogen therapy, leading to false negatives. Low levels can also be seen in other conditions like Menkes disease and copper deficiency.[5]	Can be elevated in other liver diseases, leading to false positives. The collection process is cumbersome and prone to errors.[4][6]

Experimental Protocols

Copper-65 Absorption Test

This protocol outlines the procedure for assessing copper metabolism using the stable isotope ⁶⁵Cu.

Objective: To measure the rate and extent of intestinal copper absorption and its subsequent incorporation into ceruloplasmin.

Materials:

• Enriched ⁶⁵Cu solution (oral administration)

• Trace element-free collection tubes (for blood samples)

• Centrifuge

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Patient Preparation: The patient fasts for at least 8 hours prior to the test.

• Baseline Sample: A baseline blood sample is collected to determine the natural isotopic abundance of copper (⁶³Cu/⁶⁵Cu ratio).

• Oral Administration: A precisely measured dose of the ⁶⁵Cu solution is administered orally.

• Serial Blood Sampling: Blood samples are collected at specific time points post-administration (e.g., 1, 2, 4, 6, 24, 48, and 72 hours).

• Sample Processing: Plasma is separated from the blood samples by centrifugation.

• Isotopic Analysis: The ⁶³Cu/⁶⁵Cu ratio in each plasma sample is determined using ICP-MS.

• Data Analysis: The enrichment of ⁶⁵Cu in plasma over time is plotted to generate an absorption and incorporation curve. In healthy individuals, an initial peak in ⁶⁵Cu concentration is observed at 1-2 hours, followed by a decrease as it is taken up by the liver, and a secondary rise as it is incorporated into newly synthesized ceruloplasmin. In Wilson's disease, the initial absorption peak may be normal or exaggerated, but the secondary rise is characteristically absent or blunted.

Serum Ceruloplasmin Measurement

This protocol describes the common methods for quantifying ceruloplasmin in serum.

Objective: To determine the concentration of the main copper-carrying protein in the blood.

Methods:

• Immunoturbidimetry/Immunonephelometry: This is the most common method. It involves the reaction of ceruloplasmin in the serum sample with specific antibodies, leading to the formation of immune complexes that can be measured by changes in turbidity or light scattering.

• Enzymatic Assay: This method measures the oxidase activity of ceruloplasmin using a specific substrate.

Procedure (General):

• Sample Collection: A blood sample is collected and the serum is separated.

• Assay Performance: The serum is analyzed using an automated clinical chemistry analyzer according to the manufacturer's instructions for the specific assay kit.

• Result Interpretation: The measured ceruloplasmin level is compared to the reference range. Low levels are suggestive of Wilson's disease but require further investigation.

24-Hour Urinary Copper Excretion Test

This protocol details the collection and analysis of a 24-hour urine sample for copper content.[7][8][9]

Objective: To measure the total amount of copper excreted in the urine over a 24-hour period.

Materials:

• Acid-washed, metal-free urine collection container

• Atomic Absorption Spectrometry (AAS) or ICP-MS

Procedure:

• Collection Period: The collection begins in the morning. The first urination is discarded, and the time is noted. All subsequent urine for the next 24 hours is collected in the provided container.[7][8][9]

• Final Collection: The first urination on the morning of the second day is collected, marking the end of the 24-hour period.[7][8][9]

• Sample Submission: The entire collected urine volume is submitted to the laboratory.

• Analysis: The total volume of urine is measured, and the copper concentration is determined using AAS or ICP-MS.

• Calculation: The total 24-hour copper excretion is calculated by multiplying the copper concentration by the total urine volume.

Mandatory Visualization

Caption: Simplified pathway of dietary copper absorption and metabolism.

References

• 1. New tools for Wilson’s disease diagnosis: exchangeable copper fraction - Woimant - Annals of Translational Medicine [atm.amegroups.org]
• 2. Biochemical testing for the diagnosis of Wilson's disease: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biomarkers for diagnosis of Wilson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitoring of Copper in Wilson Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper, 24 Hour, Urine - Mayo Clinic Laboratories | Gastroenterology Catalog [gi.testcatalog.org]
• 6. emedicine.medscape.com [emedicine.medscape.com]
• 7. 24 hour urine copper output measurement | Allina Health [account.allinahealth.org]
• 8. 24-Hour Urine Copper Test - UF Health [ufhealth.org]
• 9. ucsfbenioffchildrens.org [ucsfbenioffchildrens.org]

Statistical analysis for comparing 65Cu enrichment in different experimental groups.

A Researcher's Guide to Statistical Comparison of 65Cu Enrichment

The use of stable isotopes, such as 65Cu, offers a safe and effective alternative to radioactive tracers for studying copper metabolism and kinetics in various biological systems.[1][2][3] Accurate comparison of 65Cu enrichment between experimental groups (e.g., control vs. treatment) is critical for interpreting the effects of novel drugs or understanding disease mechanisms.

Experimental Protocol: A Generalized Workflow

A typical experiment to compare 65Cu enrichment involves administering the stable isotope to subjects and measuring its incorporation into a biological matrix, such as serum, over time. The primary analytical technique for accurately measuring isotopic ratios is Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1]

Key Methodological Steps:

• Subject Allocation: Randomly assign subjects to experimental groups (e.g., Control, Treatment A, Treatment B) to minimize bias.

• Baseline Sampling: Collect a pre-administration blood sample (T=0) from each subject to determine the natural 63Cu/65Cu isotopic ratio.

• 65Cu Administration: Administer a precisely measured oral dose of 65Cu to each subject.[3]

• Time-Course Sampling: Collect blood samples at predetermined time points after administration (e.g., 2, 6, 24, 48, and 72 hours) to track the isotope's incorporation.[3]

• Sample Preparation: Process blood samples to isolate the serum fraction. Prepare the serum for analysis, which may involve dilution and acidification.

• ICP-MS Analysis: Determine the 63Cu/65Cu ratio in all samples using ICP-MS. This technique provides the high precision required to detect small changes in isotopic abundance.[1]

• Data Calculation: Calculate the percent enrichment of 65Cu at each time point relative to the baseline (T=0) measurement for each subject.

A generalized workflow for a 65Cu stable isotope enrichment study.

Data Presentation and Statistical Analysis

Clear data presentation is fundamental to comparative analysis. Quantitative results should be summarized in tables, displaying key descriptive statistics before presenting the outcomes of inferential statistical tests.

Descriptive Data Summary

The primary outcome measure is the percent enrichment of 65Cu. Data should be presented as the mean ± standard deviation (SD) for each experimental group at each time point.

Table 1: Hypothetical 65Cu Percent Enrichment in Serum Over 72 Hours

Time Point	Control Group (n=10)	Treatment A (n=10)	Treatment B (n=10)
2 Hours	15.2% ± 2.1%	14.8% ± 2.5%	15.5% ± 2.3%
24 Hours	8.5% ± 1.5%	12.1% ± 1.8%	8.7% ± 1.6%
48 Hours	4.3% ± 0.9%	9.8% ± 1.3%	4.6% ± 1.0%

| 72 Hours | 2.1% ± 0.5% | 7.5% ± 1.1% | 2.3% ± 0.6% |

Comparative Statistical Analysis

To determine if observed differences between groups are statistically significant, an appropriate statistical test must be selected. For comparing the means of three or more groups, the Analysis of Variance (ANOVA) is the recommended approach.

• One-Way ANOVA: Used to test for differences in 65Cu enrichment among the groups at a single time point.

• Post-Hoc Tests: If the ANOVA result is significant (typically p < 0.05), a post-hoc test (e.g., Tukey's Honestly Significant Difference) is required to identify which specific pairs of groups are significantly different from each other.

For a simple comparison between only two groups, a Student's t-test can be used.

A decision-making diagram for selecting the appropriate statistical test.

Interpreting Statistical Results

Table 2: Statistical Comparison of 65Cu Enrichment at 72 Hours

Statistical Test	Statistic	P-value	Conclusion
One-Way ANOVA	F(2, 27) = 125.8	< 0.0001	Significant difference among groups.
Tukey's Post-Hoc Test
Control vs. Treatment A		< 0.001	Treatment A shows significantly higher enrichment.
Control vs. Treatment B		> 0.05 (ns)	No significant difference.

| Treatment A vs. Treatment B | | < 0.001 | Treatment A shows significantly higher enrichment. |

This analysis indicates that Treatment A leads to a significantly higher retention of 65Cu at 72 hours compared to both the Control and Treatment B groups, suggesting it alters copper's biological half-life. No significant difference was found between the Control and Treatment B groups.

References

• 1. A non-radioactive method for measuring Cu uptake in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of the stable isotope 65Cu test for the screening of Wilson's disease in a family with two affected members - PubMed [pubmed.ncbi.nlm.nih.gov]

The Clear Advantage of Stability: Justifying Copper-65 in Longitudinal Human Studies

In the realm of longitudinal human studies, where the long-term tracking of metabolic processes is paramount, the choice of tracer is a critical decision that directly impacts patient safety and data quality. While radioactive isotopes have their place in diagnostic imaging, the stable, non-radioactive isotope Copper-65 (⁶⁵Cu) emerges as the superior choice for extended research, offering a safe and effective means to monitor copper metabolism over time without the inherent risks of radiation exposure. This guide provides a comprehensive comparison of ⁶⁵Cu and its radioactive counterpart, Copper-64 (⁶⁴Cu), supported by experimental data and protocols, to assist researchers, scientists, and drug development professionals in making informed decisions for their longitudinal studies.

Performance Comparison: Copper-65 vs. Copper-64

The primary justification for using ⁶⁵Cu in longitudinal studies lies in its stability. As a naturally occurring, non-radioactive isotope of copper, it poses no radiation risk to participants, making it ideal for studies that require repeated measurements over extended periods, including those involving vulnerable populations such as children and pregnant women.[1] In contrast, ⁶⁴Cu is a positron-emitting radionuclide with a half-life of 12.7 hours, which, while useful for short-term imaging, results in radiation exposure for the subject.[2][3]

Parameter	Copper-65 (⁶⁵Cu)	Copper-64 (⁶⁴Cu)	Justification for Longitudinal Studies
Radioactivity	None (Stable Isotope)	Radioactive (Positron & Beta Emitter)	Safety: Absence of radiation exposure allows for repeated, long-term administration without health risks to participants.
Biological Half-Life	~18.5 days (healthy individuals)[4]	Not applicable for long-term tracking due to radioactive decay.	Extended Monitoring: The long biological half-life enables the study of slow metabolic processes and long-term copper kinetics.
Physical Half-Life	Stable	12.7 hours[2][3]	Feasibility: The short half-life of ⁶⁴Cu limits its use to short-term studies, typically for PET imaging.
Typical Human Dose	Not applicable (non-radioactive)	~3.1 mSv (intravenous), ~5.7 mSv (oral) for a 50 MBq dose[5][6]	Ethical Considerations: Avoids the ethical concerns associated with administering radiation to research participants, especially in longitudinal cohorts.
Detection Method	Mass Spectrometry (e.g., ICP-MS)[7]	PET (Positron Emission Tomography) Imaging	Precision: Mass spectrometry provides highly sensitive and precise measurements of isotopic enrichment in various biological samples.
Primary Application	Metabolic studies, long-term tracer kinetics, diagnosis of metabolic disorders (e.g., Wilson's Disease).[1][4][7]	Diagnostic imaging (PET), short-term biodistribution studies.	Suitability: ⁶⁵Cu is specifically suited for investigating the dynamics of copper metabolism over weeks and months.

Experimental Protocol: Oral Copper-65 Uptake Test

A common application of ⁶⁵Cu in human studies is the oral uptake test, particularly in the diagnosis and monitoring of copper metabolism disorders like Wilson's disease. The following is a summarized protocol based on established methodologies.[1]

Objective: To measure the absorption and incorporation of orally administered ⁶⁵Cu into plasma proteins over time.

Materials:

• 3 mg of ⁶⁵Cu in a sterile solution

• Trace element-free collection tubes (e.g., lithium heparin)

• Centrifuge

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Baseline Sample: A fasting blood sample is collected from the participant to determine the natural ⁶³Cu/⁶⁵Cu isotope ratio.

• Administration: The participant ingests a 3 mg dose of ⁶⁵Cu dissolved in water or a soft drink. For children, the dose is adjusted based on body weight.[1]

• Post-Dose Blood Collection: Blood samples are collected at specific time points post-ingestion, typically at 1, 2, 6, and 72 hours, and can be extended for weeks for detailed kinetic studies.[1]

• Sample Processing: Blood samples are centrifuged to separate plasma.

• Isotopic Analysis: The plasma samples are analyzed using ICP-MS to measure the ⁶⁵Cu/⁶³Cu ratio, which indicates the level of enrichment from the administered dose.

Visualizing Copper Metabolism and the Impact of Wilson's Disease

The following diagram illustrates the systemic copper metabolism pathway and highlights the metabolic block that occurs in Wilson's disease, a key area of study where ⁶⁵Cu is utilized as a tracer.

Caption: Systemic copper metabolism and the impact of Wilson's disease.

Logical Workflow for a Longitudinal Study Using ⁶⁵Cu

The following diagram outlines the logical workflow of a longitudinal human study employing ⁶⁵Cu as a tracer to investigate copper metabolism over an extended period.

Caption: Workflow for a longitudinal human study using ⁶⁵Cu.

References

• 1. Scottish Trace Element and Micronutrient Diagnostic and Research Laboratory - 65 Copper Protocol [trace-elements.co.uk]
• 2. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Intravenous and oral copper kinetics, biodistribution and dosimetry in healthy humans studied by [64Cu]copper PET/CT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Decoding Copper's Cellular Journey: A Guide to Correlating 65Cu Tracer Data with Biochemical Assays

For researchers, scientists, and drug development professionals investigating the intricate pathways of copper metabolism, the use of stable isotopes like 65Cu offers a powerful tool to trace the element's journey through biological systems. However, to fully unlock the meaning behind this tracer data, it is crucial to correlate it with other biochemical assays. This guide provides a comparative overview of 65Cu tracer analysis alongside established methods for total copper measurement—Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Atomic Absorption Spectrometry (AAS)—and details how to link these findings with the activity of key copper-dependent enzymes.

This document outlines the experimental protocols for each analytical technique and provides a framework for interpreting the combined data, enabling a more comprehensive understanding of copper homeostasis and its role in health and disease.

Quantitative Comparison of Analytical Methods for Copper Analysis

The choice of analytical method depends on the specific research question. While 65Cu tracer studies excel at tracking the dynamic movement and incorporation of new copper into cellular components, ICP-MS and AAS provide a snapshot of the total copper concentration.

Feature	65Cu Stable Isotope Tracer Analysis (via MC-ICP-MS)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Atomic Absorption Spectrometry (AAS)
Principle	Measures the ratio of 65Cu to 63Cu to track the fate of an administered 65Cu dose.[1][2]	Measures the mass-to-charge ratio of ions to determine the total concentration of copper.[3][4][5]	Measures the absorption of light by free copper atoms to determine its concentration.[6][7][8][9]
Primary Measurement	Isotopic enrichment of 65Cu.[1][2]	Total copper concentration (µg/L or ppb).[4][5]	Total copper concentration (mg/L or ppm).[7][8][9]
Detection Limit	High sensitivity for isotopic ratios, but depends on the mass spectrometer.	Very low, typically in the parts per trillion (ppt) to low parts per billion (ppb) range.[10]	Low, typically in the parts per billion (ppb) to parts per million (ppm) range.[10]
Sample Throughput	Lower, requires specialized sample preparation and instrumentation.	High, suitable for automated analysis.	Moderate to high.
Key Advantage	Enables kinetic studies and tracing of copper trafficking pathways.[1][11]	High sensitivity and ability to perform multi-elemental analysis.[10]	Robust, cost-effective, and widely available.[9]
Primary Application	Metabolic studies, understanding copper uptake, distribution, and incorporation into proteins.[1][2]	Precise quantification of total copper in a wide range of biological samples.[3][4]	Routine quantification of total copper in various sample matrices.[6][7]

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable results. The following sections provide standardized protocols for 65Cu tracer studies, total copper analysis by ICP-MS and AAS, and activity assays for the copper-dependent enzymes, ceruloplasmin and superoxide (B77818) dismutase.

65Cu Stable Isotope Tracer Experimental Protocol for Biological Samples

This protocol describes the oral administration of 65Cu and subsequent measurement of its incorporation into serum.

1. Materials:

• 65Cu isotope (e.g., as a solution of 65CuCl2)

• Blood collection tubes

• Centrifuge

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

2. Procedure:

• Baseline Blood Sample: Collect a blood sample from the subject before the administration of the 65Cu tracer to determine the natural 65Cu/63Cu ratio.

• Tracer Administration: Administer a precisely measured oral dose of 65Cu to the subject. A typical dose for human studies is around 3 mg of 65Cu.[2]

• Timed Blood Sampling: Collect blood samples at various time points after administration, for example, at 1, 2, 6, 24, 48, and 72 hours.[2] For longer-term studies to determine the biological half-life, samples can be collected for up to 40 days.[1]

• Serum Separation: Centrifuge the collected blood samples to separate the serum.

• Sample Preparation for ICP-MS: Prepare the serum samples for ICP-MS analysis. This typically involves dilution and acidification.

• ICP-MS Analysis: Determine the 65Cu/63Cu ratio in each serum sample using ICP-MS.[2]

• Data Analysis: Calculate the percent enrichment of 65Cu over time compared to the baseline sample. This data reveals the rate of copper absorption and its incorporation into serum proteins like ceruloplasmin.[1][2]

Total Copper Analysis in Biological Samples by ICP-MS

This protocol outlines the measurement of total copper concentration in a biological sample.

1. Materials:

• High-purity concentrated nitric acid (HNO3)

• Microwave digestion system

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

• Copper standard solutions for calibration

2. Procedure:

• Sample Digestion: Accurately weigh the biological sample (e.g., tissue, protein sample) and place it in a microwave digestion vessel. Add a sufficient volume of concentrated nitric acid.[4]

• Microwave Digestion: Perform microwave digestion to completely break down the organic matrix and bring the copper into solution. A typical program might involve ramping to 160°C and holding for 30 minutes.[4]

• Dilution: After cooling, dilute the digested sample to a known volume with deionized water. The final acid concentration should be suitable for ICP-MS analysis (e.g., 1% v/v HNO3).[4]

• Calibration: Prepare a series of copper standard solutions of known concentrations to create a calibration curve.

• ICP-MS Measurement: Analyze the prepared samples and standards using ICP-MS. The instrument measures the intensity of the copper isotopes (63Cu and 65Cu) to determine the total copper concentration.[3][12]

• Quantification: Calculate the copper concentration in the original sample based on the calibration curve and the dilution factor.

Total Copper Analysis in Biological Tissues by Flame Atomic Absorption Spectrometry (FAAS)

This protocol describes the determination of total copper in tissue samples using FAAS.

1. Materials:

• Concentrated nitric acid (HNO3)

• Hot plate or digestion block

• Flame Atomic Absorption Spectrometer (FAAS)

• Copper hollow cathode lamp

• Air-acetylene flame

• Copper standard solutions

2. Procedure:

• Sample Digestion: Digest a known weight of the tissue sample with concentrated nitric acid. This can be done by heating the sample in the acid on a hot plate until the tissue is fully dissolved.[6]

• Dilution: Dilute the digested sample to a final volume with deionized water. The final acid concentration should be compatible with FAAS analysis.[6]

• Instrument Setup: Set up the FAAS with a copper hollow cathode lamp and an air-acetylene flame. Optimize the instrument parameters, including wavelength (typically 324.8 nm) and slit width.[6][8]

• Calibration: Prepare a series of copper standards and generate a calibration curve by measuring their absorbance.

• Sample Measurement: Aspirate the prepared samples into the flame and measure their absorbance.

• Concentration Determination: Determine the copper concentration in the samples from the calibration curve.

Correlating 65Cu Tracer Data with Biochemical Assays

The true power of 65Cu tracer studies is realized when the isotopic enrichment data is correlated with functional biochemical assays. This allows researchers to connect the trafficking of copper with its biological activity.

Ceruloplasmin Activity Assay

Ceruloplasmin is a major copper-carrying protein in the blood and possesses ferroxidase activity. Measuring its activity can provide insights into copper metabolism.

1. Principle: The assay measures the oxidase activity of ceruloplasmin using a substrate that produces a colored product upon oxidation. The rate of color formation is proportional to the ceruloplasmin activity.[13]

2. Materials:

• Serum or plasma sample

• Ceruloplasmin assay buffer

• Ceruloplasmin substrate

• Microplate reader

3. Abbreviated Protocol:

• Sample Preparation: If using serum, it may be necessary to remove chloride, an inhibitor of ceruloplasmin activity, through methods like ammonium (B1175870) sulfate (B86663) precipitation.[13][14]

• Reaction Setup: In a microplate well, combine the sample with the assay buffer and substrate.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 30°C).[14][15]

• Measurement: Read the absorbance of the colored product at a specific wavelength (e.g., 560 nm) kinetically over a set period.[14]

• Calculation: Calculate the ceruloplasmin activity based on the rate of change in absorbance, often by comparison to a standard curve.[15]

Correlation: By performing this assay on serum samples collected during a 65Cu tracer study, one can correlate the rate of 65Cu incorporation into the serum with the functional activity of ceruloplasmin. A delayed or reduced incorporation of 65Cu alongside low ceruloplasmin activity could indicate a defect in copper loading into this protein, as seen in Wilson's disease.[1]

Superoxide Dismutase (SOD) Activity Assay

Superoxide dismutase is a family of enzymes that catalyze the dismutation of superoxide radicals and are dependent on copper and zinc for their activity (Cu/Zn-SOD).

1. Principle: The assay is typically an indirect one, where a superoxide-generating system is used. The ability of SOD in the sample to inhibit the reduction of a detector molecule (like WST-1 or NBT) by superoxide is measured.[16][17]

2. Materials:

• Cell lysate or tissue homogenate

• Assay buffer

• Enzyme solution (e.g., xanthine (B1682287) oxidase) to generate superoxide

• Substrate for the enzyme (e.g., xanthine)

• Detector molecule (e.g., WST-1)

• Microplate reader

3. Abbreviated Protocol:

• Sample Preparation: Prepare a lysate from cells or a homogenate from tissues.[17]

• Reaction Mixture: In a microplate, combine the sample with the assay buffer, substrate, and detector molecule.

• Initiate Reaction: Add the enzyme solution to start the generation of superoxide radicals.

• Incubation: Incubate the plate at a specified temperature for a set time.

• Measurement: Read the absorbance of the reduced detector molecule at the appropriate wavelength (e.g., 450 nm for WST-1).[18]

• Calculation: The SOD activity is determined by the degree of inhibition of the colorimetric reaction.

Correlation: After exposing cells to a 65Cu tracer, the cells can be harvested at different time points. The incorporation of 65Cu into the protein fraction corresponding to SOD can be measured (e.g., after separation by chromatography). This can then be correlated with the measured SOD activity in the cell lysates. This approach can reveal how newly acquired copper is utilized for the synthesis and activation of this critical antioxidant enzyme.

Visualizing Workflows and Pathways

To better understand the experimental processes and the biological context, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for correlating 65Cu tracer data.

Caption: Simplified diagram of copper homeostasis pathways in a cell.

References

• 1. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of the stable isotope 65Cu test for the screening of Wilson's disease in a family with two affected members - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advances in copper analyses by inorganic mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper content analysis using ICP-MS [bio-protocol.org]
• 5. analytik-jena.fr [analytik-jena.fr]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]
• 8. Copper- Determination by AAS | OIV [oiv.int]
• 9. opus.govst.edu [opus.govst.edu]
• 10. Comparison of ICP-OES and ICP-MS for Trace Element Analysis | Thermo Fisher Scientific - US [thermofisher.com]
• 11. youtube.com [youtube.com]
• 12. academic.oup.com [academic.oup.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. assaygenie.com [assaygenie.com]
• 15. arborassays.com [arborassays.com]
• 16. prometheusprotocols.net [prometheusprotocols.net]
• 17. assaygenie.com [assaygenie.com]
• 18. Superoxide Dismutase (SOD) and Catalase (CAT) Activity Assay Protocols for Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Copper-65: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of isotopes are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the disposal of Copper-65 (⁶⁵Cu), clarifying its non-radioactive nature and outlining the appropriate procedures for its waste management.

Contrary to what its isotopic designation might suggest, Copper-65 is a stable, non-radioactive isotope of copper.[1][2][3][4] This crucial characteristic fundamentally distinguishes its disposal requirements from those of radioactive isotopes. Therefore, the disposal of Copper-65 and its compounds does not necessitate adherence to radioactive waste protocols but rather follows standard procedures for chemical waste.

Isotopic and Physical Properties of Copper-65

A clear understanding of the properties of Copper-65 is the first step in its safe management. The following table summarizes key quantitative data for this isotope.

Property	Value
Natural Abundance	30.83%[3][5]
Atomic Mass	64.92778948 u[3]
Half-life	Stable[1][2][3]
Decay Product	None (Stable)[3]
Nuclear Spin	3/2-[2]

Standard Operating Procedure for Copper-65 Disposal

The following protocol details the step-by-step methodology for the safe disposal of non-radioactive Copper-65 waste from a laboratory setting. This procedure is based on general chemical safety and waste management principles.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling Copper-65 compounds.[6]

2. Waste Segregation:

• Crucially, do not dispose of Copper-65 waste in radioactive waste containers. This prevents unnecessary and costly radioactive waste processing.

• Segregate Copper-65 waste based on its physical and chemical form (e.g., solid, liquid, sharps).[7][8]

• Solid waste, such as contaminated gloves, weighing papers, and pipette tips, should be collected in a designated, clearly labeled container for non-hazardous solid chemical waste.

• Liquid waste containing Copper-65 should be collected in a separate, sealed, and clearly labeled container.[6] The container must be compatible with the chemical nature of the solution.

• Sharps, such as contaminated needles or scalpel blades, must be placed in a designated puncture-resistant sharps container.[7]

3. Waste Labeling:

• All waste containers must be clearly labeled with the contents, including the chemical name ("Copper-65" and any associated compounds) and the date.[6]

• Ensure labels are legible and securely attached to the container.

4. Storage:

• Store waste containers in a designated, well-ventilated area away from incompatible materials.[9]

• Liquid waste containers should be stored in secondary containment to prevent spills.[7]

5. Disposal Request:

• Follow your institution's specific procedures for chemical waste pickup. This typically involves submitting a request to the Environmental Health and Safety (EHS) office.

• Provide accurate information on the waste manifest, detailing the contents of each container.

Important Considerations:

• Never dispose of Copper-65 waste down the drain unless specifically permitted by your institution's EHS office for dilute, aqueous, non-hazardous solutions.[10][11]

• Familiarize yourself with and adhere to all local, state, and federal regulations regarding chemical waste disposal.[12][13]

Logical Workflow for Copper-65 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Copper-65 waste in a laboratory setting.

References

• 1. Copper 65 Metal Isotope | EVISA's Materials Database [speciation.net]
• 2. Copper-65 - isotopic data and properties [chemlin.org]
• 3. Isotope data for copper-65 in the Periodic Table [periodictable.com]
• 4. americanelements.com [americanelements.com]
• 5. WebElements Periodic Table » Copper » isotope data [winter.group.shef.ac.uk]
• 6. Radiation Lab Rules and Regulations | Using Rad Materials | Radiation Safety | UMass Lowell [uml.edu]
• 7. research.columbia.edu [research.columbia.edu]
• 8. Radioactive Waste Disposal - Environmental Health & Safety [ehs.utoronto.ca]
• 9. buyisotope.com [buyisotope.com]
• 10. Radioactive Waste Disposal Guidelines | Environmental Health and Safety | University of Illinois Chicago [ehso.uic.edu]
• 11. Radioactive Waste | Environment, Health and Safety [ehs.cornell.edu]
• 12. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 13. Copper - ESPI Metals [espimetals.com]

Essential Safety Protocols for Handling Copper-65 in Research Environments

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides immediate, essential safety and logistical information for the handling of Copper-65 (⁶⁵Cu), a stable isotope of copper. While not radioactive, proper handling procedures are necessary to mitigate chemical and physical hazards associated with its various forms.

I. Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment is critical to minimize exposure and ensure safety. The selection of PPE depends on the physical form of the Copper-65 being handled.

Material Form	Potential Hazards	Required Personal Protective Equipment (PPE)	Additional Safety Precautions
Copper-65 (Solid)	Mechanical injury from sharp edges.	- Safety glasses- Nitrile gloves	Wear a standard lab coat to protect clothing.
Copper-65 (Powder/Dust)	Inhalation of dust, skin and eye irritation.	- Safety goggles- N95 or higher-rated respirator- Nitrile gloves- Lab coat	Work in a well-ventilated area or a fume hood to minimize dust generation.[1][2]
Copper-65 Solutions	Skin and eye irritation or burns.	- Chemical splash goggles- Nitrile gloves- Lab coat	Handle in a fume hood, particularly if heating or aerosolizing the solution.

For any work with open radioactive sources, which is not the case for stable Copper-65, the standard required PPE includes disposable gloves, a full-length lab coat, and closed-toed shoes.[3][4] Safety glasses are also recommended for any procedure involving radioisotopes.[3]

II. Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational plan ensures consistent safety and minimizes the risk of accidents.

1. Preparation and Area Setup:

• Designated Area: Conduct all work with Copper-65 in a designated and clearly labeled area.

• Ventilation: For powdered forms, ensure work is performed in a fume hood or a well-ventilated space to prevent inhalation of dust.[1][5]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible.[1]

• Restricted Access: Only authorized personnel should be allowed in the handling area.[6]

2. Handling:

• Avoid Direct Contact: Use forceps or other tools to handle solid Copper-65 to avoid direct skin contact.

• Minimize Dust: When working with powdered Copper-65, minimize dust generation and accumulation.[1]

• Glove Changes: Change gloves frequently, especially if they become contaminated.[3]

• No Mouth Pipetting: Never pipette any chemical solution by mouth.[3]

• Hygiene: Do not eat, drink, or smoke in the laboratory where Copper-65 is handled.[1] Wash hands thoroughly after handling.

3. Storage:

• Tightly Closed Containers: Store Copper-65 in tightly closed and clearly labeled containers.[1][5]

• Cool, Dry, and Ventilated: The storage area should be cool, dry, and well-ventilated.[1][5]

• Incompatible Substances: Store away from incompatible materials such as strong acids and oxidizers.[1]

III. Disposal Plan

As Copper-65 is a stable isotope, disposal procedures should follow standard protocols for non-radioactive chemical waste.

1. Waste Segregation:

• Solid Waste: Collect solid Copper-65 waste (e.g., contaminated gloves, wipes) in a designated, sealed container.

• Liquid Waste: Collect solutions containing Copper-65 in a separate, sealed, and clearly labeled waste container. Do not mix with other chemical waste streams unless permitted by institutional guidelines.

• Scrap Metal: Solid, uncontaminated Copper-65 scrap can often be recycled.[7]

2. Labeling:

• All waste containers must be clearly labeled with the contents ("Copper-65 Waste"), the primary hazards (e.g., "Toxic"), and the date of accumulation.

3. Institutional Guidelines:

• Always follow your institution's specific chemical waste disposal procedures. Contact your Environmental Health and Safety (EHS) department for guidance on proper disposal.

IV. Experimental Workflow for Handling Copper-65 Powder

The following diagram illustrates the standard workflow for safely handling Copper-65 in powdered form.

References

• 1. buyisotope.com [buyisotope.com]
• 2. benchchem.com [benchchem.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. physics.purdue.edu [physics.purdue.edu]
• 6. alliedguru.com [alliedguru.com]
• 7. generalrecycling.com [generalrecycling.com]